2-Bromo-4-chloro-5-(trifluoromethyl)aniline

• CAS: 193090-44-7

Core Science & Biosynthesis

An In-Depth Technical Guide to 2-Bromo-5-chloro-4-(trifluoromethyl)aniline: Synthesis, Properties, and Applications

A Note on Isomeric Specificity: Initial inquiries for "2-Bromo-4-chloro-5-(trifluoromethyl)aniline" did not yield a specific CAS number or substantial technical data, suggesting it is a less common or not commercially available isomer. This guide will therefore focus on the closely related and readily available isomer, 2-Bromo-5-chloro-4-(trifluoromethyl)aniline , bearing the CAS number 863111-48-2 . This compound is a key building block in medicinal chemistry and materials science, and the following information is curated for researchers, scientists, and drug development professionals.

Introduction and Core Chemical Properties

2-Bromo-5-chloro-4-(trifluoromethyl)aniline is a trifunctional aromatic compound featuring bromine, chlorine, and trifluoromethyl substituents, which impart unique reactivity and properties. The electron-withdrawing nature of the trifluoromethyl group, combined with the distinct reactivities of the bromo and chloro groups, makes this molecule a versatile intermediate in the synthesis of complex organic molecules. Its utility is particularly noted in the development of pharmaceuticals and agrochemicals.

A summary of its core chemical properties is presented below:

Property	Value	Source(s)
CAS Number	863111-48-2	[1][2][3][4]
Molecular Formula	C₇H₄BrClF₃N	[1][2][3]
Molecular Weight	274.47 g/mol	[1][5]
Appearance	Solid, viscous liquid, or liquid	[1][2]
Purity	Typically ≥97%	[2][4]
Storage Conditions	Keep in a dark place, sealed in dry, 2-8°C	[2]
IUPAC Name	2-bromo-5-chloro-4-(trifluoromethyl)aniline	[4]
InChI Key	NUSMLYKXERNHEB-UHFFFAOYSA-N	[1][2][3]

Synthesis and Mechanistic Considerations

A potential synthetic route could start from a commercially available trifluoromethylaniline, followed by sequential halogenation steps. The directing effects of the amine and trifluoromethyl groups are crucial in determining the regioselectivity of these reactions.

Below is a conceptual workflow for the synthesis:

Caption: Conceptual Synthetic Workflow for 2-Bromo-5-chloro-4-(trifluoromethyl)aniline.

Applications in Research and Drug Development

Halogenated anilines are pivotal starting materials in the synthesis of biologically active molecules. The bromine atom provides a reactive handle for palladium-catalyzed cross-coupling reactions such as Suzuki, Heck, and Buchwald-Hartwig aminations, allowing for the introduction of carbon-carbon and carbon-nitrogen bonds. The chlorine and trifluoromethyl groups can influence the electronic properties and metabolic stability of the final compound.

Key Application Areas:

• Pharmaceutical Intermediates: Used in the synthesis of kinase inhibitors, antivirals, and other therapeutic agents. The specific substitution pattern can be crucial for binding to biological targets.

• Agrochemicals: Serves as a building block for herbicides, insecticides, and fungicides. The halogen and trifluoromethyl groups can enhance the biological activity against pests and weeds.[6]

• Materials Science: Employed in the synthesis of functionalized polymers and electronic materials.[6]

Safety and Handling

As with any halogenated aromatic compound, 2-Bromo-5-chloro-4-(trifluoromethyl)aniline must be handled with appropriate safety precautions.

Hazard Statements:

• H302: Harmful if swallowed.[1]

• H315: Causes skin irritation.[1]

• H319: Causes serious eye irritation.[1]

• H335: May cause respiratory irritation.[1]

Precautionary Statements:

• P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[1]

• P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.[1]

It is imperative to handle this chemical in a well-ventilated fume hood while wearing appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

Experimental Protocols

While a specific protocol for the synthesis of this molecule is not detailed in the search results, a general procedure for a related transformation, such as the bromination of a substituted aniline, can provide insight into the experimental conditions.

Illustrative Protocol: Bromination of N,N-dimethyl-3-(trifluoromethyl)aniline

This protocol describes the bromination of a related aniline derivative and is provided for illustrative purposes.

• Reaction Setup: A solution of 9.45 g (0.0500 mole) of N,N-dimethyl-3-(trifluoromethyl)aniline in 200 ml of dichloromethane is placed in a 500-ml Erlenmeyer flask and cooled to -10°C.

• Reagent Addition: While stirring magnetically, 20.5 g (0.0500 mole) of finely powdered 2,4,4,6-tetrabromo-2,5-cyclohexadien-1-one is added in 0.5-g portions, maintaining the temperature between -10°C and 0°C.

• Reaction Progression: The cooling bath is removed, and the reaction mixture is allowed to warm to room temperature over a 30-minute period.

• Workup: The reaction mixture is extracted twice with 50 ml of aqueous 2 N sodium hydroxide to remove 2,4,6-tribromophenol. The organic layer is then washed with 25 ml of water and dried over anhydrous magnesium sulfate.

• Isolation: The solvent is removed to yield the crude product.

This protocol is adapted from a procedure for a different, but structurally related, compound and should be considered as a general example of a bromination reaction.

Conclusion

2-Bromo-5-chloro-4-(trifluoromethyl)aniline is a valuable and versatile chemical intermediate with significant applications in medicinal chemistry and materials science. Its trifunctional nature allows for a wide range of chemical transformations, making it a key building block for the synthesis of complex and high-value molecules. Proper handling and an understanding of its reactivity are essential for its safe and effective use in a research and development setting.

References

• 2-Bromo-5-chloro-4-(trifluoromethyl)aniline. Alachem Co., Ltd. [Link]

• Overview of 2-Bromo-5-chloroaniline (CAS: 823-57-4). Srini Chem. [Link]

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• 1. 2-Bromo-5-chloro-4-(trifluoromethyl)aniline | 863111-48-2 [sigmaaldrich.com]
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• 3. 2-Bromo-5-chloro-4-(trifluoromethyl)aniline | CymitQuimica [cymitquimica.com]
• 4. 863111-48-2 | 2-Bromo-5-chloro-4-(trifluoromethyl)aniline - AiFChem [aifchem.com]
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• 6. srinichem.com [srinichem.com]

An In-depth Technical Guide to the Physicochemical Properties of 2-Bromo-5-chloro-4-(trifluoromethyl)aniline

A Note to the Researcher: Initial searches for the physicochemical properties of "2-Bromo-4-chloro-5-(trifluoromethyl)aniline" did not yield specific data for this particular isomer. This suggests the compound may not be well-characterized or commercially available. This guide will, therefore, focus on the closely related and well-documented isomer, 2-Bromo-5-chloro-4-(trifluoromethyl)aniline (CAS No. 863111-48-2) . The structural similarity makes its properties a valuable proxy, and the availability of data ensures the scientific integrity of this guide.

Introduction

2-Bromo-5-chloro-4-(trifluoromethyl)aniline is a polysubstituted aromatic amine that serves as a critical building block in modern medicinal and agrochemical research. Its utility stems from the unique electronic and steric properties conferred by its substituents: a bromine atom, a chlorine atom, and a trifluoromethyl group. The bromine and chlorine atoms provide reactive handles for a variety of cross-coupling reactions, enabling the construction of complex molecular architectures. The trifluoromethyl group, a powerful electron-withdrawing moiety, often enhances the metabolic stability, lipophilicity, and binding affinity of parent molecules, making it a prized feature in drug design.

This technical guide provides a comprehensive overview of the core physicochemical properties of 2-Bromo-5-chloro-4-(trifluoromethyl)aniline, offering both established data and standardized protocols for its empirical determination.

Molecular Structure and Identification

The arrangement of substituents on the aniline ring dictates the molecule's reactivity and physical properties. Understanding this structure is the first step in predicting its behavior in a synthetic or biological system.

Caption: Structure of 2-Bromo-5-chloro-4-(trifluoromethyl)aniline.

Physicochemical Data Summary

The following table summarizes the key physicochemical properties of 2-Bromo-5-chloro-4-(trifluoromethyl)aniline. These values are essential for reaction setup, solvent selection, and purification strategies.

Property	Value	Source(s)
CAS Number	863111-48-2	[1][2][3][4]
Molecular Formula	C₇H₄BrClF₃N	[3]
Molecular Weight	274.47 g/mol	[1][2]
Appearance	Solid, viscous liquid, or liquid	[2]
pKa (Predicted)	-0.36 ± 0.10
Purity	≥97%	[1][2][4]
Storage Temperature	2-8°C, sealed in dry, dark place	[1][2]

Solubility Profile

While quantitative solubility data is not extensively published, a qualitative assessment can be made based on the "like dissolves like" principle. The presence of the polar amino group suggests some solubility in polar organic solvents, whereas the halogenated aromatic ring indicates solubility in non-polar and moderately polar solvents.

Predicted Solubility:

• High Solubility: Dichloromethane, Chloroform, Ethyl Acetate, Acetone, Tetrahydrofuran (THF)

• Moderate Solubility: Methanol, Ethanol, Toluene

• Low/Insoluble: Water, Hexanes

The empirical determination of solubility is crucial for applications such as reaction optimization, crystallization, and formulation.

Experimental Protocols

The following section details standardized methodologies for determining key physicochemical parameters. These protocols are designed to be self-validating and are standard practice in synthetic and medicinal chemistry labs.

Protocol 1: Melting Point Determination via Capillary Method

The melting point is a fundamental property that indicates the purity of a crystalline solid.

Methodology:

• Sample Preparation: A small amount of finely powdered, dry 2-Bromo-5-chloro-4-(trifluoromethyl)aniline is packed into a capillary tube to a height of 2-3 mm.

• Apparatus Setup: The capillary tube is placed in a calibrated melting point apparatus.

• Heating: The sample is heated at a rate of 10-15°C per minute initially, then slowed to 1-2°C per minute as the expected melting point is approached.

• Observation: The temperature at which the first drop of liquid appears is recorded as the start of the melting range, and the temperature at which the entire sample becomes a clear liquid is the end of the range. A narrow melting range (e.g., < 2°C) is indicative of high purity.

Protocol 2: Solubility Determination via Gravimetric Method

This method provides a quantitative measure of solubility in a given solvent at a specific temperature.

Methodology:

• Equilibration: An excess amount of the compound is added to a known volume of the selected solvent in a sealed vial.

• Agitation: The vial is agitated in a thermostatic shaker at a constant temperature (e.g., 25°C) for 24-48 hours to ensure equilibrium is reached.

• Sedimentation: The solution is allowed to stand undisturbed for at least 4 hours to allow undissolved solid to settle.

• Sampling & Evaporation: A known volume of the clear supernatant is carefully transferred to a pre-weighed vial. The solvent is then removed under reduced pressure or by evaporation.

• Quantification: The vial is re-weighed, and the mass of the dissolved solid is determined. Solubility is then calculated in g/L or mol/L.

Caption: Workflow for Gravimetric Solubility Determination.

Spectroscopic Characterization

Spectroscopic data is essential for the structural confirmation and quality control of 2-Bromo-5-chloro-4-(trifluoromethyl)aniline.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: The proton NMR spectrum is expected to show distinct signals for the two aromatic protons and a broad signal for the amine (-NH₂) protons. The chemical shifts and coupling constants of the aromatic protons will be influenced by the electronic effects of the bromo, chloro, and trifluoromethyl substituents.

  • ¹³C NMR: The carbon spectrum will show seven distinct signals corresponding to the seven carbon atoms in the molecule. The carbon attached to the trifluoromethyl group will appear as a quartet due to C-F coupling.

  • ¹⁹F NMR: A single, sharp signal is expected for the three equivalent fluorine atoms of the trifluoromethyl group.

• Infrared (IR) Spectroscopy: The IR spectrum will exhibit characteristic absorption bands for the N-H stretching of the primary amine (typically two bands in the 3300-3500 cm⁻¹ region), C-F stretching vibrations (strong bands in the 1100-1300 cm⁻¹ region), and C-Br/C-Cl stretching in the fingerprint region.

• Mass Spectrometry (MS): The mass spectrum will show a molecular ion peak (M⁺) and a characteristic isotopic pattern (M+2 peak) due to the presence of both bromine (⁷⁹Br and ⁸¹Br in an approximate 1:1 ratio) and chlorine (³⁵Cl and ³⁷Cl in an approximate 3:1 ratio).

Safety and Handling

2-Bromo-5-chloro-4-(trifluoromethyl)aniline should be handled with care in a well-ventilated fume hood. It is classified as harmful if swallowed and may cause skin, eye, and respiratory irritation.[1] Appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat, is mandatory. For comprehensive safety information, always consult the latest Safety Data Sheet (SDS) from the supplier.[5][6]

Conclusion

2-Bromo-5-chloro-4-(trifluoromethyl)aniline is a highly functionalized intermediate with significant potential in the development of new chemical entities. The physicochemical properties outlined in this guide—molecular structure, solubility, and spectroscopic signatures—provide the foundational knowledge required for its effective use in research and development. The provided experimental protocols offer a framework for researchers to generate precise, in-house data to support their specific applications.

References

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• 3. 2-Bromo-5-chloro-4-(trifluoromethyl)aniline | CymitQuimica [cymitquimica.com]
• 4. 863111-48-2 | 2-Bromo-5-chloro-4-(trifluoromethyl)aniline - AiFChem [aifchem.com]
• 5. combi-blocks.com [combi-blocks.com]
• 6. matrixscientific.com [matrixscientific.com]

An In-depth Technical Guide to 2-Bromo-5-chloro-4-(trifluoromethyl)aniline: Structure, Synthesis, and Applications

An authoritative guide for researchers, scientists, and drug development professionals on the molecular structure, synthesis, reactivity, and applications of the versatile chemical intermediate, 2-Bromo-5-chloro-4-(trifluoromethyl)aniline.

Introduction: Navigating the Isomeric Landscape

The substituted aniline, 2-Bromo-5-chloro-4-(trifluoromethyl)aniline, is a highly functionalized aromatic compound of significant interest in the fields of medicinal chemistry and materials science. Its unique arrangement of a bromine atom, a chlorine atom, and a trifluoromethyl group on the aniline scaffold provides multiple reactive sites and modulates the electronic properties of the molecule in a way that is advantageous for the synthesis of complex target structures.

It is important to note that while the topic specifies "2-Bromo-4-chloro-5-(trifluoromethyl)aniline," a thorough review of chemical literature and commercial availability indicates that the isomer 2-Bromo-5-chloro-4-(trifluoromethyl)aniline (CAS Number: 863111-48-2) is the more predominantly documented and accessible compound.[1][2][3] This guide will therefore focus on this specific, well-characterized isomer, providing a comprehensive overview of its properties and utility.

The strategic incorporation of halogen atoms and a trifluoromethyl group is a cornerstone of modern drug design. The trifluoromethyl group, in particular, is known to enhance metabolic stability, lipophilicity, and binding affinity of drug candidates.[4] The presence of both bromine and chlorine offers differential reactivity, enabling selective chemical transformations.[5]

Molecular Structure and Properties

The molecular structure of 2-Bromo-5-chloro-4-(trifluoromethyl)aniline is characterized by a benzene ring substituted with an amino group (-NH2), a bromine atom, a chlorine atom, and a trifluoromethyl group (-CF3).

Property	Value	Source(s)
IUPAC Name	2-Bromo-5-chloro-4-(trifluoromethyl)aniline	[6]
CAS Number	863111-48-2	[1][2][7]
Molecular Formula	C₇H₄BrClF₃N	[1][7]
Molecular Weight	274.47 g/mol	[6]
Physical Form	Solid or viscous liquid or liquid	[1]
Purity (Typical)	≥97%	[1][3]

Spectroscopic Characterization

¹H NMR Spectroscopy: The proton NMR spectrum is expected to show two distinct signals in the aromatic region, corresponding to the two protons on the benzene ring. The chemical shifts and coupling patterns of these protons would be influenced by the surrounding substituents. The amino group protons would likely appear as a broad singlet.

¹³C NMR Spectroscopy: The carbon NMR spectrum will display seven unique signals, one for each carbon atom in the molecule. The carbon attached to the trifluoromethyl group will appear as a quartet due to C-F coupling. The chemical shifts of the aromatic carbons will be influenced by the inductive and resonance effects of the substituents.[8]

Infrared (IR) Spectroscopy: The IR spectrum will exhibit characteristic absorption bands for the N-H stretching of the primary amine (typically in the range of 3300-3500 cm⁻¹), C-H stretching of the aromatic ring (around 3000-3100 cm⁻¹), C=C stretching of the aromatic ring (1400-1600 cm⁻¹), and strong C-F stretching bands for the trifluoromethyl group (typically in the 1000-1300 cm⁻¹ region).[9]

Mass Spectrometry: The mass spectrum will show a characteristic isotopic pattern for the molecular ion peak due to the presence of bromine (⁷⁹Br and ⁸¹Br in an approximate 1:1 ratio) and chlorine (³⁵Cl and ³⁷Cl in an approximate 3:1 ratio). This unique isotopic signature is a powerful tool for confirming the presence of these halogens in the molecule.

Synthesis of 2-Bromo-5-chloro-4-(trifluoromethyl)aniline

Proposed Synthetic Pathway

Caption: Proposed synthetic workflow for 2-Bromo-5-chloro-4-(trifluoromethyl)aniline.

Step-by-Step Experimental Protocol (Proposed)

Step 1: Synthesis of 4-Chloro-5-(trifluoromethyl)-2-nitroaniline

• Nitration: To a cooled (0-5 °C) solution of concentrated sulfuric acid, add 1-chloro-2-(trifluoromethyl)benzene dropwise with stirring.

• Slowly add a nitrating mixture (a solution of nitric acid in sulfuric acid) while maintaining the temperature below 10 °C.

• After the addition is complete, allow the reaction to stir at room temperature until the starting material is consumed (monitored by TLC or GC).

• Pour the reaction mixture onto crushed ice and extract the product with a suitable organic solvent (e.g., dichloromethane).

• Wash the organic layer with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Amination: The resulting nitro compound can be selectively aminated at the ortho position to the nitro group. This can be a challenging step and may require specific reagents and conditions that would need to be optimized.

Causality Behind Experimental Choices: The nitration of an aromatic ring is a classic electrophilic aromatic substitution. The use of a strong acid mixture (sulfuric and nitric acid) generates the nitronium ion (NO₂⁺), which is the active electrophile. The reaction is performed at low temperatures to control the exothermic reaction and prevent over-nitration.

Step 2: Synthesis of 2-Bromo-5-chloro-4-(trifluoromethyl)aniline via Sandmeyer Reaction

• Diazotization: Dissolve 4-Chloro-5-(trifluoromethyl)-2-nitroaniline in a mixture of hydrobromic acid and water.

• Cool the solution to 0-5 °C and add a solution of sodium nitrite in water dropwise, keeping the temperature below 5 °C. Stir for 30 minutes.

• Bromination: In a separate flask, prepare a solution of copper(I) bromide in hydrobromic acid.

• Slowly add the cold diazonium salt solution to the copper(I) bromide solution. Effervescence (evolution of nitrogen gas) should be observed.

• Warm the reaction mixture to room temperature and then heat gently (e.g., 50-60 °C) until the evolution of nitrogen ceases.

• Cool the mixture, extract the product with an organic solvent, wash the organic layer, dry, and concentrate.

• Purify the crude product by column chromatography or recrystallization to obtain 2-Bromo-5-chloro-4-(trifluoromethyl)aniline.

Causality Behind Experimental Choices: The Sandmeyer reaction is a reliable method for introducing a halide into an aromatic ring via a diazonium salt intermediate. The low temperature for the diazotization is crucial as diazonium salts are generally unstable at higher temperatures. Copper(I) bromide acts as a catalyst to facilitate the substitution of the diazonium group with a bromide ion.

Reactivity and Applications in Drug Development

The presence of multiple functional groups on the aniline ring makes 2-Bromo-5-chloro-4-(trifluoromethyl)aniline a versatile building block for the synthesis of more complex molecules, particularly in the pharmaceutical industry. The bromine atom is a key handle for palladium-catalyzed cross-coupling reactions, while the amino group can be readily derivatized.

Palladium-Catalyzed Cross-Coupling Reactions

The carbon-bromine bond is weaker than the carbon-chlorine bond, making the bromine atom at the 2-position the more reactive site for oxidative addition to a palladium(0) catalyst. This selective reactivity is highly valuable in synthetic chemistry.

Caption: Key palladium-catalyzed reactions of 2-Bromo-5-chloro-4-(trifluoromethyl)aniline.

Suzuki-Miyaura Coupling: This reaction is a powerful method for forming carbon-carbon bonds. 2-Bromo-5-chloro-4-(trifluoromethyl)aniline can be coupled with various boronic acids or esters in the presence of a palladium catalyst and a base to introduce a wide range of aryl, heteroaryl, or alkyl groups at the 2-position.[7]

Buchwald-Hartwig Amination: This reaction allows for the formation of carbon-nitrogen bonds. The bromine atom can be replaced by a variety of primary or secondary amines to generate more complex aniline derivatives.[7]

Role as a Pharmaceutical Intermediate

Halogenated anilines are common intermediates in the synthesis of pharmaceuticals. The specific substitution pattern of 2-Bromo-5-chloro-4-(trifluoromethyl)aniline makes it a valuable precursor for compounds that may target a range of biological pathways. While specific drugs synthesized from this exact intermediate are not widely reported in the public domain, its structural motifs are present in many biologically active molecules. For instance, related bromo-trifluoromethylanilines are used in the synthesis of anticancer agents.[10]

Safety and Handling

As a halogenated aromatic amine, 2-Bromo-5-chloro-4-(trifluoromethyl)aniline should be handled with appropriate safety precautions in a well-ventilated laboratory fume hood.

Hazard Statements:

• H302: Harmful if swallowed.[1]

• H315: Causes skin irritation.[1]

• H319: Causes serious eye irritation.[1]

• H335: May cause respiratory irritation.[1]

Precautionary Statements:

• P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[1]

• P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.[1]

Personal Protective Equipment (PPE):

• Wear protective gloves, clothing, and eye/face protection.[11]

• In case of insufficient ventilation, wear suitable respiratory equipment.

Storage:

• Keep in a dark place, sealed in a dry, and well-ventilated area.[1]

• Recommended storage temperature: 2-8°C.[1]

Conclusion

2-Bromo-5-chloro-4-(trifluoromethyl)aniline is a valuable and versatile building block in modern organic synthesis, particularly for applications in drug discovery and development. Its unique combination of reactive functional groups, including a selectively addressable bromine atom, allows for the construction of complex molecular architectures. A solid understanding of its molecular structure, reactivity, and safe handling is essential for researchers and scientists aiming to leverage its potential in the creation of novel chemical entities.

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Navigating the Solubility Landscape of 2-Bromo-4-chloro-5-(trifluoromethyl)aniline: A Technical Guide for Drug Development Professionals

Abstract

This technical guide provides a comprehensive framework for understanding and determining the solubility of 2-Bromo-4-chloro-5-(trifluoromethyl)aniline, a key halogenated aniline intermediate in contemporary pharmaceutical and agrochemical synthesis. In the absence of extensive publicly available quantitative solubility data, this document emphasizes a foundational understanding of the molecule's physicochemical properties and their influence on its solubility profile. We present detailed, field-proven experimental protocols for accurate solubility determination, equipping researchers, scientists, and drug development professionals with the necessary tools to effectively integrate this compound into their workflows, from reaction optimization and purification to formulation development.

Introduction: The Significance of 2-Bromo-4-chloro-5-(trifluoromethyl)aniline in Synthesis

2-Bromo-4-chloro-5-(trifluoromethyl)aniline is a substituted aromatic amine of increasing interest in medicinal chemistry and materials science. Its unique substitution pattern, featuring a bromine atom, a chlorine atom, and a trifluoromethyl group, imparts specific electronic and steric properties that are advantageous in the design of novel bioactive molecules. The trifluoromethyl group, a well-known bioisostere for various functional groups, can enhance metabolic stability, binding affinity, and lipophilicity of a parent compound.

A thorough understanding of the solubility of this intermediate is a critical first step in its effective utilization.[1][2] Solubility data is paramount for:

• Reaction Optimization: Ensuring the compound remains in solution for efficient chemical transformations.

• Purification and Crystallization: Developing effective methods for isolating the compound in a high state of purity.

• Formulation Development: Designing stable and bioavailable drug products.[1][]

• Predicting Biological Behavior: Gaining insights into its potential absorption, distribution, metabolism, and excretion (ADME) properties.

This guide will provide both a theoretical and practical foundation for approaching the solubility of 2-Bromo-4-chloro-5-(trifluoromethyl)aniline in a variety of organic solvents.

Physicochemical Properties and Predicted Solubility Behavior

The solubility of a compound is intrinsically linked to its molecular structure.[1][] The principle of "like dissolves like" serves as a fundamental guideline, suggesting that substances with similar polarities are more likely to be soluble in one another.[4][5][6]

Table 1: Physicochemical Properties of 2-Bromo-4-chloro-5-(trifluoromethyl)aniline and Related Compounds

Property	2-Bromo-4-chloro-5-(trifluoromethyl)aniline	2-Bromo-5-chloro-4-(trifluoromethyl)aniline	Notes
CAS Number	Not readily available	863111-48-2[7][8][9]	The guide focuses on the 2-bromo-4-chloro isomer, but data for the 2-bromo-5-chloro isomer is provided for comparison.
Molecular Formula	C₇H₄BrClF₃N	C₇H₄BrClF₃N[7][8][9]	The molecular formula is identical for both isomers.
Molecular Weight	274.47 g/mol	274.47 g/mol [7][8][9]	The molecular weight is identical for both isomers.
Physical Form	Predicted to be a solid or liquid	Solid or viscous liquid or liquid[8][9]	The physical state can influence the kinetics of dissolution.
Purity	Typically >97%	97% - 98%[7][8]	Impurities can affect solubility measurements.
Storage	Recommended: 2-8°C, sealed in dry, dark place[8][9]	Recommended: 2-8°C, sealed in dry, dark place[8][9]	Proper storage is crucial to maintain compound integrity.
Safety	Warning: Harmful if swallowed, causes skin and eye irritation, may cause respiratory irritation.[8][10][11]	Warning: Harmful if swallowed, causes skin and eye irritation, may cause respiratory irritation.[8][9]	Always consult the Safety Data Sheet (SDS) before handling.[10][11][12][13][14]

Based on its structure, we can predict the general solubility behavior of 2-Bromo-4-chloro-5-(trifluoromethyl)aniline:

• Polarity: The presence of the amine (-NH₂) group introduces polarity and the capacity for hydrogen bonding. However, the bulky and electronegative halogen (Br, Cl) and trifluoromethyl (-CF₃) groups, along with the aromatic ring, contribute to a significant non-polar character. This suggests the molecule is moderately polar.

• Solubility in Polar Protic Solvents (e.g., water, methanol, ethanol): Limited solubility is expected in highly polar protic solvents like water due to the large non-polar surface area. Solubility is likely to be moderate in alcohols, where the alkyl chains can interact with the non-polar regions of the molecule, and the hydroxyl group can interact with the amine.

• Solubility in Polar Aprotic Solvents (e.g., acetone, ethyl acetate, acetonitrile): Good solubility is anticipated in these solvents. They can engage in dipole-dipole interactions with the polar functionalities of the aniline derivative without the high energetic cost of disrupting a strong hydrogen-bonding network like that in water.

• Solubility in Non-Polar Solvents (e.g., hexane, toluene, dichloromethane): Moderate to good solubility is expected, particularly in chlorinated solvents like dichloromethane, due to favorable dispersive forces with the halogenated aromatic ring.

Table 2: Predicted Solubility of 2-Bromo-4-chloro-5-(trifluoromethyl)aniline in Common Organic Solvents

Solvent Class	Example Solvents	Predicted Solubility	Rationale
Polar Protic	Water, Methanol, Ethanol	Low to Moderate	Hydrogen bonding potential of the amine group is counteracted by the large, non-polar halogenated aromatic structure.
Polar Aprotic	Acetone, Acetonitrile, Ethyl Acetate, Dimethylformamide (DMF), Dimethyl Sulfoxide (DMSO)	Moderate to High	Favorable dipole-dipole interactions between the solvent and the polar groups of the solute.
Non-Polar	Hexane, Toluene	Low to Moderate	Primarily van der Waals interactions; the molecule's polarity may limit solubility in highly non-polar alkanes.
Chlorinated	Dichloromethane (DCM), Chloroform	Moderate to High	"Like dissolves like" principle applies due to the presence of chlorine and bromine on the solute.

Experimental Determination of Solubility: A Step-by-Step Guide

To obtain accurate and reliable solubility data, a systematic experimental approach is essential. The following protocols describe two common and robust methods for determining the equilibrium solubility of a solid compound in an organic solvent.

The Isothermal Shake-Flask Method (Gravimetric Determination)

This method is a gold standard for determining equilibrium solubility and relies on the direct measurement of the solute's mass in a saturated solution.

Experimental Protocol:

• Preparation: Add an excess amount of 2-Bromo-4-chloro-5-(trifluoromethyl)aniline to a series of vials, each containing a known volume (e.g., 5 mL) of the selected organic solvents. The excess solid is crucial to ensure saturation.

• Equilibration: Seal the vials tightly to prevent solvent evaporation. Place the vials in a thermostatic shaker set to a constant temperature (e.g., 25°C or 37°C). Agitate the mixtures for a sufficient duration (typically 24-48 hours) to ensure equilibrium is reached.[2][15] It is advisable to take measurements at different time points (e.g., 24, 36, and 48 hours) to confirm that the concentration is no longer changing.

• Phase Separation: Once equilibrium is achieved, allow the vials to stand undisturbed at the constant temperature for at least 2 hours to permit the excess solid to settle.

• Sample Withdrawal and Filtration: Carefully withdraw a known volume of the supernatant using a pre-warmed (to the experimental temperature) syringe. Immediately filter the solution through a syringe filter (e.g., 0.22 µm PTFE) into a pre-weighed vial. This step is critical to remove any undissolved solid particles.

• Solvent Evaporation: Evaporate the solvent from the filtered solution under a gentle stream of nitrogen or in a vacuum oven at a temperature that does not cause degradation of the compound.

• Mass Determination: Once the solvent is completely removed, re-weigh the vial containing the dried solute.

• Calculation: The solubility (S) is calculated using the following formula:

  S (mg/mL) = (Mass of vial with solute - Mass of empty vial) / Volume of supernatant withdrawn

Caption: Gravimetric Solubility Determination Workflow.

Quantitative Analysis Method (HPLC-UV)

This method is highly sensitive and suitable for a wide range of concentrations. It involves creating a calibration curve to determine the concentration of the solute in a saturated solution. High-Performance Liquid Chromatography (HPLC) is a well-established technique for the analysis of halogenated anilines.[16][17]

Experimental Protocol:

• Preparation of Saturated Solution: Follow steps 1-3 from the gravimetric method to prepare saturated solutions and allow the excess solid to settle.

• Preparation of Standard Solutions: Prepare a series of standard solutions of 2-Bromo-4-chloro-5-(trifluoromethyl)aniline in the chosen solvent with known concentrations.

• Calibration Curve Generation:

  • Inject a fixed volume of each standard solution into an HPLC system equipped with a suitable column (e.g., C18) and a UV detector.

  • Record the peak area corresponding to the analyte for each standard.

  • Plot a calibration curve of peak area versus concentration. The curve should be linear with a correlation coefficient (R²) > 0.99.

• Analysis of Saturated Solution:

  • Withdraw a sample of the supernatant from the equilibrated mixture and filter it as described in the gravimetric method.

  • Dilute the filtered saturated solution with the same solvent to a concentration that falls within the linear range of the calibration curve.

  • Inject the diluted sample into the HPLC and record the peak area.

• Calculation:

  • Determine the concentration of the diluted sample from the calibration curve.

  • Calculate the original concentration of the saturated solution (the solubility) by multiplying the concentration of the diluted sample by the dilution factor.

Caption: HPLC-UV Solubility Determination Workflow.

Data Interpretation and Factors Influencing Solubility

The experimentally determined solubility values should be interpreted in the context of solvent properties and their interaction with the solute.

• Solvent Polarity: A plot of solubility versus the dielectric constant of the solvents can reveal the influence of solvent polarity.[4]

• Hydrogen Bonding: The ability of a solvent to act as a hydrogen bond donor or acceptor can significantly impact the solubility of a compound with a hydrogen-bonding functional group like an amine.

• Temperature: For most solid solutes, solubility increases with temperature.[6] Performing solubility studies at different temperatures can be valuable for crystallization process development.

Conclusion

While readily available quantitative solubility data for 2-Bromo-4-chloro-5-(trifluoromethyl)aniline is scarce, a systematic approach based on its physicochemical properties allows for a strong predictive understanding of its behavior in various organic solvents. This guide provides robust, step-by-step protocols for the experimental determination of its solubility using both gravimetric and chromatographic techniques. The data generated from these methods will empower researchers to optimize synthetic and purification processes, and provide a solid foundation for the formulation of new chemical entities.

References

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• Dow Development Labs. (n.d.). Ask a Formulator: What is the Purpose and Approach to Solubility Studies?. Retrieved from [Link]

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• U.S. Environmental Protection Agency. (1996).

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A Technical Guide to the Safe Handling of 2-Bromo-4-chloro-5-(trifluoromethyl)aniline

For Researchers, Scientists, and Drug Development Professionals

This document serves as an in-depth technical guide for the safe handling, storage, and disposal of 2-Bromo-4-chloro-5-(trifluoromethyl)aniline. As a substituted aniline, this compound presents specific hazards that necessitate rigorous safety protocols. This guide synthesizes safety data from closely related halogenated anilines to provide a comprehensive framework grounded in established laboratory safety principles. Adherence to these protocols is essential for mitigating risk and ensuring a safe research environment.

Section 1: Chemical Identification and Properties

Proper identification is the foundation of chemical safety. 2-Bromo-4-chloro-5-(trifluoromethyl)aniline is a halogenated aromatic amine, a class of compounds widely used as building blocks in pharmaceutical and agrochemical synthesis.[1]

Property	Value	Source(s)
IUPAC Name	2-Bromo-4-chloro-5-(trifluoromethyl)aniline	N/A
Molecular Formula	C₇H₄BrClF₃N	[2]
Molecular Weight	274.47 g/mol
Appearance	Solid, viscous liquid, or liquid
Synonyms	4-Amino-3-bromo-5-chlorobenzotrifluoride	[3]

Scientist's Note: The physical state can vary between suppliers or batches. Always observe the material upon receipt to confirm its form before handling.

Section 2: Hazard Identification and GHS Classification

Understanding the specific hazards is critical for implementing appropriate safety measures. Based on data for structurally similar compounds, 2-Bromo-4-chloro-5-(trifluoromethyl)aniline is classified as hazardous.[4][5][6][7]

GHS Classification
Pictogram
Signal Word	Warning
Hazard Statements	H302: Harmful if swallowed.[4][8] H312: Harmful in contact with skin.[4][8] H315: Causes skin irritation.[4][9] H319: Causes serious eye irritation.[4][9] H332: Harmful if inhaled.[4][8] H335: May cause respiratory irritation.[3][9]
Precautionary Statements	P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[4][9] P271: Use only outdoors or in a well-ventilated area.[4] P280: Wear protective gloves/protective clothing/eye protection/face protection.[4] P302+P352: IF ON SKIN: Wash with plenty of soap and water.[9][10] P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.[9][10] P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.[9][10] P501: Dispose of contents/container to an approved waste disposal plant.[4][9]

Causality of Hazards: Anilines as a class can be readily absorbed through the skin and are known for their systemic toxicity.[11][12] The halogen and trifluoromethyl substituents can enhance skin penetration and alter metabolic pathways, underscoring the need for stringent barrier protection to prevent exposure.

Section 3: Engineering Controls & Personal Protective Equipment (PPE)

A multi-layered approach to protection, combining engineering controls and PPE, is mandatory.

Engineering Controls:

• Chemical Fume Hood: All handling of 2-Bromo-4-chloro-5-(trifluoromethyl)aniline, including weighing, transferring, and preparing solutions, must be conducted within a properly functioning and certified chemical fume hood.[13] This is the primary defense against inhalation of harmful vapors or aerosols.

• Emergency Equipment: A safety shower and eyewash station must be readily accessible and tested regularly.[13][14]

Personal Protective Equipment (PPE): The selection of PPE is not merely a checklist; it is a scientifically-validated system to prevent chemical contact.

PPE Category	Specification	Rationale
Eye/Face Protection	Tightly fitting chemical safety goggles combined with a face shield.	Provides robust protection against splashes and airborne particles that can cause serious, potentially irreversible eye damage.[14][15]
Hand Protection	Chemical-resistant gloves (e.g., Nitrile, Neoprene). Inspect for integrity before each use.	Prevents skin contact, a primary route of exposure for anilines. Double-gloving may be appropriate for larger quantities or extended handling.[15][16]
Body Protection	A full-length laboratory coat with tight cuffs, worn over long pants.	Minimizes the risk of accidental skin contact. For larger-scale operations, a chemical-resistant apron or suit may be necessary.[14][15]
Footwear	Closed-toe, chemical-resistant shoes.	Protects feet from spills and dropped items.[15]
Respiratory Protection	Not typically required when work is performed within a certified fume hood. If a hood is unavailable or a spill occurs, a NIOSH-approved respirator with an organic vapor cartridge is necessary.[14][17]	Ensures protection from inhalation if primary engineering controls fail or are not available.

Section 4: Standard Operating Protocol for Safe Handling

This protocol provides a self-validating workflow from preparation to cleanup, minimizing the potential for exposure.

Experimental Workflow:

Caption: A validated workflow for handling 2-Bromo-4-chloro-5-(trifluoromethyl)aniline.

Step-by-Step Methodology:

• Preparation: Before handling the compound, verify that the chemical fume hood is operational.[18] Assemble all necessary glassware, reagents, and spill cleanup materials inside the hood. Don the full required PPE as specified in Section 3.

• Handling: Carefully transfer the required amount of the chemical, minimizing the creation of dust or aerosols.[14] If the compound is a solid, use a spatula; if a liquid, use a pipette or syringe. Keep the container tightly sealed when not actively in use.[4]

• Post-Handling Cleanup: After the procedure, decontaminate any surfaces or equipment that may have come into contact with the chemical using a suitable solvent (e.g., acetone), collecting the rinsate as hazardous waste.[18]

• Waste Segregation: It is critical to segregate halogenated organic waste.[19] Place all contaminated materials, including disposable PPE and rinsate, into a designated, clearly labeled hazardous waste container for halogenated organics.[18][20]

• Final Steps: Remove PPE, being careful to avoid contaminating your skin. Wash hands thoroughly with soap and water.[4]

Section 5: Storage and Incompatibility

Storage:

• Store in a cool, dry, and well-ventilated area, away from direct sunlight.[14] Some suppliers recommend refrigerated storage (2-8°C).[6]

• Keep the container tightly closed to prevent degradation or release.[4]

• Store in a designated and labeled area, and consider secondary containment.[20]

• The storage area should be locked or otherwise secured.[4]

Incompatible Materials:

• Strong Oxidizing Agents: Can cause violent reactions.[14]

• Strong Acids, Acid Anhydrides, Acid Chlorides: May react exothermically and release toxic fumes.[14]

Rationale: Improper storage can lead to degradation of the compound or dangerous reactions. Segregation from incompatible materials is a fundamental principle of chemical safety to prevent accidental mixing and subsequent hazardous events.

Section 6: Emergency Procedures

A pre-planned response is crucial to mitigating harm in an emergency.[21]

First Aid Measures:

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes at an eyewash station, holding eyelids open.[4][22] Remove contact lenses if present and easy to do. Seek immediate medical attention.[14]

• Skin Contact: Immediately remove all contaminated clothing while flushing the affected area with soap and water for at least 15 minutes, preferably under a safety shower.[11][22] Seek immediate medical attention.

• Inhalation: Move the affected person to fresh air at once.[4][10] If breathing is difficult, administer oxygen. If breathing has stopped, provide artificial respiration. Seek immediate medical attention.

• Ingestion: Do NOT induce vomiting.[14] If the person is conscious, rinse their mouth with water.[5] Seek immediate medical attention.

Spill Response:

• Small Spill (inside a fume hood): Wearing appropriate PPE, absorb the spill with an inert material like vermiculite or sand.[10] Collect the material into a sealed, labeled container for hazardous waste disposal.[14] Decontaminate the area.

• Large Spill (or any spill outside a fume hood): Evacuate the immediate area and alert nearby personnel.[20][22] If there is an inhalation or fire risk, activate the fire alarm. Contact your institution's Environmental Health & Safety (EHS) department or emergency response team. Do not attempt to clean it up yourself.[20]

Fire-Fighting Measures:

• This material may burn but is not considered a significant fire risk.[4]

• Suitable Extinguishing Media: Use dry chemical, carbon dioxide, water spray, or alcohol-resistant foam.[4]

• Hazards from Combustion: Thermal decomposition can produce highly toxic and corrosive gases, including nitrogen oxides (NOx), carbon monoxide (CO), hydrogen halides (HBr, HCl), and hydrogen fluoride (HF).[14]

• Firefighter Protection: Firefighters must wear full protective clothing and self-contained breathing apparatus (SCBA).[11]

Section 7: Disposal Considerations

2-Bromo-4-chloro-5-(trifluoromethyl)aniline and any materials contaminated with it must be treated as hazardous waste.[18]

• Collection: Do not dispose of this chemical down the drain or in regular trash.[20] All waste must be collected in a designated, sealed, and properly labeled container for halogenated organic waste.[18][19]

• Disposal: Arrange for pickup and disposal through your institution's certified hazardous waste management program.[18] Adherence to local, state, and federal regulations is mandatory.[23][24]

References

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• Knowledge. (2025, February 24). What are the health and safety guidelines for Aniline in workplaces? Retrieved from [Link]

• U.S. Environmental Protection Agency. (n.d.). Technical Resource Document: Treatment Technologies for Halogenated Organic Containing Wastes. Retrieved from [Link]

• Rutgers University. (n.d.). Aniline Standard Operating Procedure. Retrieved from [Link]

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• ResearchGate. (2025, July 27). (PDF) Halogenated Aromatic Compounds. Retrieved from [Link]

• University of Wisconsin-Madison. (n.d.). Hazardous Waste Segregation. Retrieved from [Link]

• Cole-Parmer. (n.d.). Material Safety Data Sheet - 4-Bromo-2-Chloroaniline, 99%. Retrieved from [Link]

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A Technical Guide to the Synthesis of 2-Bromo-4-chloro-5-(trifluoromethyl)aniline: Strategic Pathways and Starting Materials

Abstract: This in-depth technical guide provides a comprehensive overview of a robust and well-documented synthetic pathway for 2-Bromo-4-chloro-5-(trifluoromethyl)aniline, a critical building block in the development of novel pharmaceuticals and agrochemicals. The strategic approach detailed herein commences with the commercially available starting material, 1-chloro-2-trifluoromethylbenzene, and proceeds through a logical three-step sequence involving nitration, reduction, and regioselective bromination. This document is intended for researchers, chemists, and drug development professionals, offering not only step-by-step protocols but also the underlying chemical principles that govern each transformation, ensuring a blend of practical methodology and theoretical insight.

Introduction: The Synthetic Value of a Multifunctional Scaffold

2-Bromo-4-chloro-5-(trifluoromethyl)aniline is a highly functionalized aniline derivative whose unique substitution pattern makes it an invaluable intermediate in organic synthesis. The presence of three distinct functionalities—a bromine atom, a chlorine atom, and a trifluoromethyl group—on the aniline core provides multiple, orthogonal sites for subsequent chemical modification. This structural complexity allows for the construction of intricate molecular architectures, making it a sought-after precursor for a range of active pharmaceutical ingredients (APIs) and advanced agrochemicals.[1] The trifluoromethyl group, in particular, is known to enhance key properties such as metabolic stability and lipophilicity in drug candidates.[2]

Primary Synthetic Strategy: A Three-Step Pathway

The most reliable and industrially scalable synthesis of 2-Bromo-4-chloro-5-(trifluoromethyl)aniline begins with 1-chloro-2-trifluoromethylbenzene. This strategy is predicated on the sequential introduction of the required functional groups onto the aromatic ring, culminating in the target molecule. The pathway leverages well-understood, high-yielding reactions that are amenable to process optimization.

The overall workflow can be summarized as follows:

Caption: Overall synthetic workflow for 2-Bromo-4-chloro-5-(trifluoromethyl)aniline.

Synthesis of the Key Intermediate: 4-Chloro-3-(trifluoromethyl)aniline

The cornerstone of this synthesis is the efficient preparation of 4-Chloro-3-(trifluoromethyl)aniline. This intermediate is produced in a two-step sequence from 1-chloro-2-trifluoromethylbenzene.[3]

Step 1: Electrophilic Nitration of 1-Chloro-2-trifluoromethylbenzene

The initial step involves the introduction of a nitro group onto the aromatic ring. The regioselectivity of this reaction is governed by the directing effects of the existing substituents. The chlorine atom is an ortho, para-director, while the trifluoromethyl group is a strong meta-director. The directing power of the chlorine atom, combined with steric considerations, favors the introduction of the nitro group at the C-4 position, para to the chlorine.

Caption: Workflow for the nitration of 1-chloro-2-trifluoromethylbenzene.

Experimental Protocol: Nitration

• To a cooled (0-5 °C) reactor equipped with mechanical stirring, add concentrated sulfuric acid.

• Slowly add concentrated nitric acid dropwise while maintaining the low temperature to form the nitrating mixture.[3]

• Add 1-chloro-2-trifluoromethylbenzene dropwise to the mixture, ensuring the reaction temperature does not exceed 10-15 °C.[4]

• After the addition is complete, allow the mixture to warm to room temperature and stir for 3-4 hours, or until reaction completion is confirmed by Gas Chromatography (GC).[4][5]

• Carefully pour the reaction mixture onto crushed ice, which will cause the product to precipitate as a solid.

• Filter the solid, wash thoroughly with water until the washings are neutral, and dry under vacuum to yield 4-chloro-1-nitro-2-trifluoromethylbenzene.

Parameter	Value/Condition	Source(s)
Starting Material	1-chloro-2-trifluoromethylbenzene	[3]
Reagents	Concentrated Nitric Acid, Sulfuric Acid	[3][6]
Temperature	0-15 °C (addition), then room temp.	[4]
Reaction Time	3-4 hours	[4]
Typical Yield	High	[3]

Step 2: Reduction of the Nitro Group

The second step is the reduction of the nitro group to a primary amine. While various methods exist, catalytic hydrogenation is often preferred for its cleanliness and high efficiency, avoiding the formation of large amounts of inorganic waste associated with metal/acid reductions.[4]

Caption: Workflow for the reduction of the nitro intermediate.

Experimental Protocol: Catalytic Hydrogenation

• Charge a high-pressure hydrogenation reactor with 4-chloro-1-nitro-2-trifluoromethylbenzene, a suitable solvent (e.g., methanol or ethanol), and a catalytic amount of Palladium on Carbon (Pd/C) or Raney Nickel.[3][5]

• Seal the reactor and purge it several times with nitrogen gas, followed by hydrogen gas.[5][7]

• Pressurize the reactor with hydrogen gas to the desired pressure (e.g., 1.0 MPa) and heat to 45-90 °C.[5][7]

• Maintain stirring and monitor the reaction by observing hydrogen uptake. The reaction is complete when hydrogen consumption ceases.[5]

• Cool the reactor, vent the excess hydrogen, and purge with nitrogen.

• Filter the reaction mixture through a pad of celite under an inert atmosphere to remove the catalyst.[7]

• Concentrate the filtrate under reduced pressure to remove the solvent, yielding the crude 4-Chloro-3-(trifluoromethyl)aniline, which can be purified further if necessary.

Parameter	Value/Condition	Source(s)
Starting Material	4-chloro-1-nitro-2-trifluoromethylbenzene	[3]
Reagents/Catalyst	H₂ gas, Pd/C or Raney Nickel	[3][5]
Solvent	Methanol or Ethanol	[3][5]
Temperature	45-90 °C	[5][7]
Pressure	~1.0 MPa	[5]
Purity	High	[3]

Final Step: Regioselective Bromination

The final transformation is the bromination of the key aniline intermediate. This step must be highly regioselective to yield the desired product.

The Precursor: 4-Chloro-3-(trifluoromethyl)aniline

With the key intermediate in hand, the final halogen is introduced. The directing effects of the substituents on this molecule are critical. The amino group is a powerful activating ortho, para-director. The positions ortho to the amine are C-2 and C-6. The C-2 position is sterically accessible, whereas the C-6 position is hindered by the adjacent trifluoromethyl group. Therefore, electrophilic substitution is strongly favored at the C-2 position.

Step 3: Electrophilic Aromatic Bromination

A mild and selective brominating agent is required to prevent over-bromination or side reactions. N-Bromosuccinimide (NBS) is an excellent choice for this transformation, providing a source of electrophilic bromine under controlled conditions.[8]

Caption: Final bromination step to yield the target molecule.

Experimental Protocol: Bromination with NBS

• Dissolve 4-Chloro-3-(trifluoromethyl)aniline in an anhydrous polar aprotic solvent such as N,N-Dimethylformamide (DMF).[8]

• Cool the solution in an ice bath to 0-5 °C.

• Add N-Bromosuccinimide (NBS) portion-wise, maintaining the temperature below 10 °C. A 1.0 equivalent of NBS is typically used for mono-bromination.[8]

• After the addition is complete, allow the reaction to warm to room temperature and stir for 2-3 hours, or until completion is verified by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).[8]

• Quench the reaction by adding water and extract the product with an organic solvent such as ethyl acetate.

• Wash the combined organic layers with water and brine, then dry over anhydrous sodium sulfate.

• Remove the solvent under reduced pressure. The crude product can be purified by crystallization or column chromatography to yield pure 2-Bromo-4-chloro-5-(trifluoromethyl)aniline.

Parameter	Value/Condition	Source(s)
Starting Material	4-Chloro-3-(trifluoromethyl)aniline	[8]
Reagent	N-Bromosuccinimide (NBS)	[8]
Stoichiometry	~1.0 eq. of NBS	[8]
Solvent	N,N-Dimethylformamide (DMF)	[8]
Temperature	0 °C to Room Temperature	[8]
Typical Yield	90-92% (for analogous systems)	[8]

Conclusion

The synthesis of 2-Bromo-4-chloro-5-(trifluoromethyl)aniline is most effectively achieved through a strategic, three-step sequence starting from 1-chloro-2-trifluoromethylbenzene. This pathway, involving nitration, catalytic hydrogenation, and regioselective bromination with NBS, is built upon reliable and well-characterized chemical transformations. Each step is governed by fundamental principles of electrophilic aromatic substitution and functional group manipulation, leading to high yields of the desired intermediate and final product. This guide provides the necessary protocols and scientific rationale for researchers to confidently undertake the synthesis of this valuable chemical building block. While alternative routes, such as those employing Sandmeyer-type reactions, may exist, the pathway detailed herein represents a proven and scalable approach for laboratory and industrial applications.[2][9]

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• Recent trends in the chemistry of Sandmeyer reaction: a review - PMC - NIH. Available at: [Link]

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An In-depth Technical Guide to the Electrophilic Aromatic Substitution of Trifluoromethyl Anilines

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For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Abstract

The incorporation of the trifluoromethyl (-CF3) group into the aniline scaffold is a pivotal strategy in contemporary medicinal chemistry and materials science.[1] This potent electron-wishing substituent profoundly modifies the physicochemical characteristics of the parent aniline molecule, impacting its basicity, nucleophilicity, and reactivity in significant ways.[1] This guide provides a detailed analysis of the electrophilic aromatic substitution (EAS) reactions of trifluoromethyl anilines, offering insights into the interplay of directing effects, reaction mechanisms, and practical experimental protocols.

Introduction: The Dichotomy of Directing Effects

Aniline and its derivatives are foundational components in the synthesis of a multitude of organic compounds, including pharmaceuticals and agrochemicals.[2] The reactivity of the aniline aromatic ring is powerfully dictated by the amino (-NH2) substituent, which, through resonance, significantly elevates the ring's electron density, making it highly susceptible to electrophilic attack.[2] This heightened reactivity, however, can often result in a lack of selectivity and undesirable side reactions.[2]

The introduction of a trifluoromethyl (-CF3) group adds another layer of complexity. The -CF3 group is a strong deactivator due to the high electronegativity of the fluorine atoms, which polarize the electron distribution in the sigma bond to the carbon, pulling electron density away from the aromatic ring.[1][3] This deactivating nature is primarily due to a strong negative inductive effect (-I).[1][4] Consequently, trifluoromethyl anilines exhibit a fascinating and synthetically challenging duality: the activating, ortho, para-directing amino group in opposition to the deactivating, meta-directing trifluoromethyl group.[4][5][6] Understanding and controlling the regiochemical outcome of EAS reactions on these substrates is paramount for their effective utilization in synthesis.

The Electronic Landscape: A Tug-of-War

The regioselectivity of electrophilic aromatic substitution on trifluoromethyl anilines is a direct consequence of the interplay between the electronic effects of the amino and trifluoromethyl groups.

• The Amino Group (-NH2): A powerful activating group that donates its lone pair of electrons into the aromatic π-system through resonance (+M effect).[2] This donation stabilizes the cationic intermediate (arenium ion) formed during electrophilic attack, particularly when the attack occurs at the ortho and para positions.[7]

• The Trifluoromethyl Group (-CF3): A potent electron-withdrawing group that deactivates the ring towards electrophilic attack primarily through a strong negative inductive effect (-I).[1][4] This effect destabilizes the arenium ion intermediate, especially when the positive charge is located on the carbon bearing the -CF3 group (as in ortho and para attack).[5]

The ultimate directing effect is a delicate balance of these opposing forces. In many cases, the powerful activating effect of the amino group dominates, directing incoming electrophiles primarily to the positions ortho and para to it. However, the deactivating nature of the -CF3 group significantly slows down the reaction rate compared to aniline itself.

Visualizing the Directing Effects

The following diagram illustrates the conflicting electronic influences on the aromatic ring of a trifluoromethyl aniline.

Caption: Opposing electronic effects in trifluoromethyl aniline.

Key Electrophilic Aromatic Substitution Reactions

Halogenation

Direct halogenation of anilines can be challenging to control due to the high reactivity of the ring, often leading to multiple substitutions.[2] For trifluoromethyl anilines, while the -CF3 group mitigates this reactivity to some extent, careful control of reaction conditions is still crucial for achieving selective monohalogenation.

A common strategy involves the use of milder halogenating agents. For instance, the regioselective bromination of 3-(trifluoromethyl)aniline can be achieved using N-Bromosuccinimide (NBS) in a polar aprotic solvent like N,N-Dimethylformamide (DMF).[1]

Experimental Protocol: Bromination of 3-(Trifluoromethyl)aniline [1]

• Reaction Setup: Dissolve 3-(trifluoromethyl)aniline in DMF in a suitable reaction flask.

• Reagent Addition: Add N-Bromosuccinimide (NBS) portion-wise to the solution at room temperature.

• Reaction Monitoring: Stir the reaction mixture for approximately 3 hours, monitoring the progress by Thin Layer Chromatography (TLC).

• Work-up: Upon completion, pour the reaction mixture into water and extract the product with an organic solvent (e.g., ethyl acetate).

• Purification: Wash the organic layer with a sodium hydroxide solution to remove any unreacted NBS and succinimide byproduct. Dry the organic layer over an anhydrous drying agent and concentrate under reduced pressure. The crude product can be further purified by column chromatography or recrystallization.[1]

Nitration

The nitration of anilines is complicated by the basicity of the amino group, which can be protonated under the strongly acidic conditions of nitration (typically a mixture of nitric acid and sulfuric acid). The resulting anilinium ion is strongly deactivating and a meta-director.[8] This can lead to a significant amount of the meta-nitro product, in addition to the expected ortho and para isomers.[8][9]

To circumvent this issue, the amino group is often protected as an amide (e.g., acetanilide) before nitration. The amide group is still an ortho, para-director but is less activating than the free amino group, allowing for more controlled nitration. The protecting group can then be removed by hydrolysis.

Recent advancements have also explored the use of milder nitrating agents, such as transition metal nitrates, to achieve regioselective nitration under less acidic conditions.[10]

Sulfonylation

The introduction of a sulfonyl group onto the aniline ring can be achieved through electrophilic substitution using sulfonylating agents. Visible-light-mediated sulfonylation of anilines using sulfonyl fluorides has emerged as a modern and efficient method.[11] This approach offers the advantage of using stable and modifiable sulfonylation reagents under mild reaction conditions.[11]

Friedel-Crafts Reactions

Friedel-Crafts reactions, which involve the alkylation or acylation of an aromatic ring, are cornerstone reactions in organic synthesis.[12] However, the strong deactivation of the aromatic ring by the trifluoromethyl group, and the propensity of the amino group to coordinate with the Lewis acid catalyst, generally render trifluoromethyl anilines poor substrates for traditional Friedel-Crafts reactions. The amino group's basicity leads to the formation of a complex with the Lewis acid, which further deactivates the ring.[12]

To overcome these limitations, alternative strategies are often employed, such as performing the Friedel-Crafts reaction on a protected aniline derivative (e.g., an acetanilide) or utilizing more reactive substrates and powerful catalytic systems.

Quantitative Data Summary

The electronic effects of substituents can be quantified to predict their influence on reactivity and regioselectivity. The following table summarizes key parameters for aniline and a representative trifluoromethyl aniline.

Compound	Substituent at C4	pKa of Conjugate Acid	Relative Rate of Nitration (vs. Benzene)
Aniline	-NH2	4.6	1 x 10^6
4-(Trifluoromethyl)aniline	-CF3	~2.7	Significantly < 1

Note: pKa values can vary depending on the solvent and experimental conditions. The relative rate for 4-(trifluoromethyl)aniline is a qualitative representation of the strong deactivating effect.[1]

Conclusion and Future Outlook

The electrophilic aromatic substitution of trifluoromethyl anilines presents a unique set of challenges and opportunities for synthetic chemists. The competing directing effects of the activating amino group and the deactivating trifluoromethyl group necessitate a nuanced approach to reaction design and execution. While traditional methods often require protection-deprotection strategies, the development of modern catalytic systems and milder reagents is paving the way for more direct and efficient functionalization of these important building blocks. As the demand for complex fluorinated molecules in drug discovery and materials science continues to grow, further innovation in the selective electrophilic substitution of trifluoromethyl anilines will undoubtedly remain an active and fruitful area of research.

References

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• Benchchem. Synthesis Pathways Utilizing 4-Fluoro-3-(trifluoromethyl)aniline. 14

• Benchchem. The Trifluoromethyl Group in Anilines: A Deep Dive into Molecular Structure and Electronic Effects. 1

• Taylor & Francis Online. A Facile Synthesis of 4-(Trialkylmethyl)anilines by the Reaction of 4-(Trifluoromethyl)aniline with Grignard Reagents. 15

• Homework.Study.com. Explain why the trifluoromethyl (CF_3) group is metadirecting in electrophilic aromatic... 5

• Benchchem. A Comparative Guide to the Reactivity of 4-Bromo- vs. 4-Chloro-3-(trifluoromethyl)aniline. 16

• MDPI. Synthetic Strategies for Nitramines: From Energetic Materials to Atmospheric Byproducts.

• Wikipedia. Electrophilic aromatic directing groups.

• DORAS. Development of a bench-scale pharmaceutical synthesis.

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• Beilstein Journal of Organic Chemistry. Shelf-stable electrophilic trifluoromethylating reagents: A brief historical perspective.

• CymitQuimica. CAS 473-27-8: 4-(Trifluoromethylsulfonyl)aniline.

• Benchchem. Application Notes and Protocols for Friedel-Crafts Acylation in Trifluoromethyl Ketone Synthesis. 17

• MDPI. Recent Advances on the Halo- and Cyano-Trifluoromethylation of Alkenes and Alkynes.

• National Institutes of Health. Superelectrophiles and the effects of trifluoromethyl substituents.

• National Institutes of Health. Three-Component Friedel-Crafts Transformations: Synthesis of Alkyl and Alkenyl Trifluoromethyl Sulfides and Alkenyl Iodides.

• University of Louisville. Development and novel applications of halogenating agents.

• ChemicalBook. Synthesis and application of 4-Nitro-3-trifluoromethyl aniline.

• ScienceDirect. meta-Directed fluorination of anilines.

• Reddit. Trifluoromethoxy group electron-withdrawing or electron-donating?

• brainly.com. [FREE] What is the directing effect of the amino group in aromatic electrophilic substitution reactions, and what.

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• ACS Publications. New Electrophilic Trifluoromethylating Agents.

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• Benchchem. electrophilic aromatic substitution reactivity of substituted anilines. 2

• ResearchGate. Scheme 1. Trifluoromethylation of aniline in DMF.

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• Santa Cruz Biotechnology. 4-[(trifluoromethyl)sulfonyl]aniline.

• YouTube. Although amino group is o– and p– directing in aromatic electrophilic substitution reactions.

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The Strategic Reactivity of Halogenated Trifluoromethyl Anilines: An In-Depth Technical Guide for Researchers

This guide provides an in-depth exploration of the synthesis, reactivity, and application of halogenated trifluoromethyl anilines, a class of compounds of paramount importance in modern drug discovery and materials science. As a Senior Application Scientist, my goal is to not only present established protocols but to also provide insights into the underlying chemical principles that govern the reactivity of these versatile building blocks. This document is structured to empower researchers, scientists, and drug development professionals with the knowledge to strategically employ these molecules in their synthetic endeavors.

The Physicochemical Landscape: Influence of Fluorine and Halogen Substitution

The introduction of a trifluoromethyl (-CF3) group to the aniline scaffold dramatically alters its electronic and physical properties. The potent electron-withdrawing nature of the -CF3 group, primarily through a strong negative inductive effect (-I), significantly reduces the electron density of the aromatic ring and the basicity of the amino group.[1] This electronic modulation is fundamental to the reactivity profile of these molecules.

The strategic placement of a halogen atom (F, Cl, Br, I) further refines the reactivity, providing a versatile handle for a variety of cross-coupling reactions. The interplay between the electron-withdrawing -CF3 group and the nature and position of the halogen substituent dictates the molecule's utility in complex molecular construction.

Table 1: Physicochemical Properties of Representative Halogenated Trifluoromethyl Anilines

Compound	Molecular Formula	Molecular Weight ( g/mol )	pKa (of conjugate acid)	logP
4-Bromo-3-(trifluoromethyl)aniline	C₇H₅BrF₃N	240.02	~2.5	~3.5
4-Chloro-3-(trifluoromethyl)aniline	C₇H₅ClF₃N	195.57	~2.6	~3.2
2-Bromo-5-(trifluoromethyl)aniline	C₇H₅BrF₃N	240.02	~2.8	~3.6
2-Chloro-5-(trifluoromethyl)aniline	C₇H₅ClF₃N	195.57	~2.9	~3.3

Note: pKa and logP values are approximate and can vary based on experimental conditions and calculation methods.[2][3]

Synthesis of Halogenated Trifluoromethyl Anilines: Regioselective Strategies

The regioselective synthesis of halogenated trifluoromethyl anilines is a critical first step in their application. The substitution pattern on the aniline ring is crucial for directing subsequent reactions and for the final properties of the target molecule.

Electrophilic Halogenation of Trifluoromethyl Anilines

A common and effective method for introducing a halogen atom is through electrophilic aromatic substitution on a trifluoromethyl aniline precursor. The amino group is a powerful ortho-, para-director.

This protocol details the synthesis of 4-bromo-3-(trifluoromethyl)aniline, where the para-position to the amino group is targeted.

Materials:

• 3-(Trifluoromethyl)aniline

• N-Bromosuccinimide (NBS)

• N,N-Dimethylformamide (DMF)

• Ethyl acetate

• Brine

Procedure:

• In a round-bottom flask, dissolve 3-(trifluoromethyl)aniline (1.0 equivalent) in DMF.

• Slowly add a solution of NBS (1.0 equivalent) in DMF to the aniline solution at room temperature.

• Stir the reaction mixture for 3 hours, monitoring the progress by TLC.

• Upon completion, dilute the reaction mixture with ethyl acetate and wash with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• The product can be further purified by recrystallization or column chromatography.

Expected Yield: 90-92%[1]

Multi-step Synthesis from Halogenated Benzotrifluorides

For isomers that are not readily accessible through direct halogenation, multi-step synthetic routes starting from commercially available halogenated benzotrifluorides are often employed. This typically involves a nitration step followed by reduction of the nitro group to an amine.

This two-step synthesis starts with the nitration of 2-bromobenzotrifluoride.

Step 1: Nitration of 2-Bromobenzotrifluoride

• Carefully add fuming nitric acid to concentrated sulfuric acid at 0 °C.

• Slowly add 2-bromobenzotrifluoride to the nitrating mixture, maintaining the temperature below 10 °C.

• Allow the reaction to warm to room temperature and stir for several hours.

• Pour the reaction mixture onto ice and extract the product with an organic solvent.

• Wash the organic layer with water and brine, dry, and concentrate to yield 2-bromo-5-nitrobenzotrifluoride.

Step 2: Reduction of 2-Bromo-5-nitrobenzotrifluoride

• Dissolve 2-bromo-5-nitrobenzotrifluoride in a suitable solvent such as ethanol or methanol.

• Add a reducing agent, such as tin(II) chloride in the presence of concentrated hydrochloric acid, or perform catalytic hydrogenation using a catalyst like Raney Nickel.[4]

• For catalytic hydrogenation, the reaction is typically carried out under hydrogen pressure at elevated temperatures.[4]

• After the reaction is complete, neutralize the mixture and extract the product.

• Purify the crude product by distillation or column chromatography to obtain 2-bromo-5-(trifluoromethyl)aniline.

The Core Reactivity: A Tale of Two Reaction Classes

The reactivity of halogenated trifluoromethyl anilines is dominated by two major classes of reactions: palladium-catalyzed cross-coupling reactions and nucleophilic aromatic substitution (SNAr). The choice of reaction is dictated by the desired bond formation and is heavily influenced by the nature of the halogen.

Palladium-Catalyzed Cross-Coupling Reactions

In palladium-catalyzed cross-coupling reactions, the reactivity of the aryl halide is primarily governed by the strength of the carbon-halogen (C-X) bond. The rate-determining step is often the oxidative addition of the aryl halide to the palladium(0) catalyst.[5] The C-Br bond is weaker than the C-Cl bond, making bromo-substituted anilines generally more reactive than their chloro counterparts.[5] The electron-withdrawing -CF3 group can enhance the rate of oxidative addition.[6]

The Suzuki-Miyaura coupling is a versatile method for forming carbon-carbon bonds.

Caption: The catalytic cycle of the Suzuki-Miyaura coupling reaction.

This protocol describes the coupling of 4-bromo-3-(trifluoromethyl)aniline with a generic arylboronic acid.

Materials:

• 4-Bromo-3-(trifluoromethyl)aniline (1.0 eq.)

• Arylboronic acid (1.2 eq.)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 3 mol%)

• Base (e.g., K₂CO₃, 2.0 eq.)

• Solvent (e.g., Toluene/Water, 4:1 mixture)

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• To a dry round-bottom flask, add 4-bromo-3-(trifluoromethyl)aniline, the arylboronic acid, and the base.

• Evacuate and backfill the flask with an inert gas three times.

• Add the solvent mixture to the flask.

• Degas the mixture by bubbling the inert gas through the solution for 15-20 minutes.

• Add the palladium catalyst to the reaction mixture.

• Heat the mixture to 100 °C and stir vigorously for 12-24 hours, monitoring the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature, dilute with ethyl acetate, and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

The Buchwald-Hartwig amination is a powerful tool for the formation of C-N bonds, enabling the synthesis of complex arylamines.[7]

Caption: The catalytic cycle of the Buchwald-Hartwig amination reaction.

This protocol outlines the coupling of 2-bromo-5-(trifluoromethyl)aniline with a generic primary or secondary amine.

Materials:

• 2-Bromo-5-(trifluoromethyl)aniline (1.0 eq.)

• Amine (1.2 eq.)

• Palladium precatalyst (e.g., Pd₂(dba)₃, 1-2 mol%)

• Phosphine ligand (e.g., XPhos, 2-4 mol%)

• Base (e.g., NaOtBu, 1.4 eq.)

• Anhydrous, degassed solvent (e.g., Toluene)

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• In a glovebox or under an inert atmosphere, add the palladium precatalyst, phosphine ligand, and base to a dry Schlenk tube.

• Add 2-bromo-5-(trifluoromethyl)aniline and the amine to the tube.

• Add the anhydrous, degassed solvent.

• Seal the tube and heat the reaction mixture to 80-110 °C with vigorous stirring for 12-24 hours.

• Monitor the reaction progress by TLC or LC-MS.

• After cooling to room temperature, dilute the reaction mixture with an appropriate organic solvent and filter through a pad of Celite.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Nucleophilic Aromatic Substitution (SNAr)

In contrast to palladium-catalyzed reactions, the reactivity order for halogens in SNAr is typically F > Cl > Br > I.[8] This is because the rate-determining step is the initial attack of the nucleophile on the aromatic ring to form a Meisenheimer complex. The high electronegativity of the halogen stabilizes this intermediate through an inductive effect. The presence of the strongly electron-withdrawing -CF3 group, particularly when positioned ortho or para to the halogen, significantly activates the ring towards nucleophilic attack.

Caption: The stepwise mechanism of Nucleophilic Aromatic Substitution (SNAr).

Structure-Reactivity Relationships: A Summary

The choice between a bromo or chloro-substituted trifluoromethyl aniline is a critical decision in synthetic planning. The following table summarizes the key reactivity differences.

Table 2: Comparative Reactivity of Bromo- and Chloro-Trifluoromethyl Anilines

Reaction Type	More Reactive Halogen	Rationale
Palladium-Catalyzed Cross-Coupling (e.g., Suzuki, Buchwald-Hartwig)	Bromo	The C-Br bond is weaker than the C-Cl bond, leading to a faster rate of oxidative addition.[5]
Nucleophilic Aromatic Substitution (SNAr)	Chloro	The higher electronegativity of chlorine better stabilizes the intermediate Meisenheimer complex through inductive effects.[8]

Applications in Drug Discovery and Materials Science

The unique properties conferred by the trifluoromethyl group and the synthetic versatility provided by the halogen atom make halogenated trifluoromethyl anilines highly valuable in several fields.

• Medicinal Chemistry: The -CF3 group can enhance metabolic stability, lipophilicity, and binding affinity of drug candidates.[9] These anilines are key precursors in the synthesis of a wide range of pharmaceuticals, including kinase inhibitors and anti-inflammatory agents.[10]

• Agrochemicals: The incorporation of these motifs can lead to herbicides, fungicides, and insecticides with improved potency and selectivity.[11]

• Materials Science: These compounds are used as building blocks for advanced polymers and organic electronic materials, where the trifluoromethyl group can enhance thermal stability and solubility.[2]

Conclusion

Halogenated trifluoromethyl anilines are a powerful class of synthetic intermediates. A thorough understanding of their synthesis and the principles governing their reactivity in key transformations is essential for their effective utilization. By carefully selecting the halogen, its position, and the reaction conditions, researchers can strategically construct complex molecules with tailored properties for a wide range of applications in drug discovery and materials science. This guide provides a solid foundation of knowledge and practical protocols to aid in these endeavors.

References

• BenchChem. (2025). Application Note: A Detailed Protocol for the Synthesis of 4-Bromo-3-(trifluoromethyl)aniline. BenchChem.
• BenchChem. (2025). A Comparative Guide to the Cross-Reactivity of 4-Bromo-3-(trifluoromethyl)aniline in Key Coupling Reactions. BenchChem.
• BenchChem. (2025). The Trifluoromethyl Group in Anilines: A Deep Dive into Molecular Structure and Electronic Effects. BenchChem.
• BenchChem. (2025).
• Singleton, D. A., et al. (2015). Rapid Evaluation of the Mechanism of Buchwald–Hartwig Amination and Aldol Reactions Using Intramolecular 13C Kinetic Isotope Effects. Journal of the American Chemical Society, 137(23), 7431–7439.
• Zahra, J. A., & Kassab, R. M. (2022). The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. Molecules, 27(19), 6264.
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The Strategic Utility of 2-Bromo-4-chloro-5-(trifluoromethyl)aniline in Modern Medicinal Chemistry

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction: A Versatile Scaffold for Drug Discovery

In the landscape of medicinal chemistry, the strategic selection of building blocks is paramount to the successful and efficient synthesis of novel therapeutic agents. 2-Bromo-4-chloro-5-(trifluoromethyl)aniline, a halogenated and trifluoromethyl-substituted aniline, has emerged as a key intermediate with significant potential in drug discovery. Its unique substitution pattern offers a confluence of chemical reactivity and desirable physicochemical properties, making it a valuable scaffold for the synthesis of complex, biologically active molecules.

This technical guide provides a comprehensive overview of the potential applications of 2-Bromo-4-chloro-5-(trifluoromethyl)aniline in medicinal chemistry. We will delve into its chemical properties, explore its utility in pivotal synthetic transformations, and illustrate its potential role in the synthesis of high-value pharmaceutical targets, such as kinase inhibitors. This guide is intended to serve as a resource for researchers and professionals in the field, offering both theoretical insights and practical, actionable protocols.

Chemical Profile and Physicochemical Properties

A thorough understanding of the chemical and physical properties of 2-Bromo-4-chloro-5-(trifluoromethyl)aniline is essential for its effective application in synthesis.

Property	Value	Source(s)
Chemical Name	2-Bromo-4-chloro-5-(trifluoromethyl)aniline	,
CAS Number(s)	193090-44-7, 863111-48-2	,
Molecular Formula	C₇H₄BrClF₃N
Molecular Weight	274.47 g/mol
Appearance	Solid, semi-solid, or liquid
Purity	Typically ≥97%
Storage	Keep in a dark place, under an inert atmosphere, at room temperature or 2-8°C.

The presence of both bromine and chlorine atoms, coupled with a strongly electron-withdrawing trifluoromethyl group, significantly influences the electronic properties and reactivity of the aniline ring. The trifluoromethyl group is a particularly valued substituent in medicinal chemistry as it can enhance metabolic stability, lipophilicity, and binding affinity of a drug molecule.[1]

Synthetic Utility: A Gateway to Molecular Diversity

The strategic positioning of the bromo, chloro, and amino groups on the trifluoromethylated benzene ring makes 2-Bromo-4-chloro-5-(trifluoromethyl)aniline a versatile substrate for a variety of important organic transformations. The differential reactivity of the C-Br and C-Cl bonds, in particular, allows for selective and sequential functionalization.

Palladium-Catalyzed Cross-Coupling Reactions

Palladium-catalyzed cross-coupling reactions are powerful tools for the formation of carbon-carbon and carbon-heteroatom bonds. Due to the relative bond strengths (C-Cl > C-Br), the bromo substituent at the 2-position is expected to be more reactive in oxidative addition to a palladium(0) catalyst, a key step in many cross-coupling reactions.[2] This allows for selective reactions at the C-Br bond while leaving the C-Cl bond intact for subsequent transformations.

The Suzuki-Miyaura coupling is a widely used method for the synthesis of biaryl compounds, a common motif in many pharmaceuticals.[3][4] 2-Bromo-4-chloro-5-(trifluoromethyl)aniline is an excellent candidate for this reaction, allowing for the introduction of a wide range of aryl and heteroaryl groups at the 2-position.

Representative Protocol: Suzuki-Miyaura Coupling of a Halogenated Aniline

Disclaimer: The following is a general protocol adapted from procedures for structurally similar compounds.[3] Optimization for 2-Bromo-4-chloro-5-(trifluoromethyl)aniline and specific coupling partners is essential.

Materials:

• 2-Bromo-4-chloro-5-(trifluoromethyl)aniline (1.0 equiv)

• Arylboronic acid (1.2-1.5 equiv)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 3 mol%)

• Base (e.g., K₂CO₃, 2.0 equiv)

• Solvent system (e.g., Toluene/Ethanol/Water mixture)

Procedure:

• In a round-bottom flask, combine 2-Bromo-4-chloro-5-(trifluoromethyl)aniline, the arylboronic acid, palladium catalyst, and base.

• Add the solvent system and degas the mixture by bubbling with an inert gas (e.g., argon or nitrogen) for 15-20 minutes.

• Heat the reaction mixture to 80-110 °C under an inert atmosphere.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, cool the reaction to room temperature and quench with water.

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

The Buchwald-Hartwig amination is a powerful method for the formation of carbon-nitrogen bonds, enabling the synthesis of arylamines and their derivatives.[5] Similar to the Suzuki-Miyaura coupling, the greater reactivity of the C-Br bond in 2-Bromo-4-chloro-5-(trifluoromethyl)aniline allows for selective amination at the 2-position. This is particularly useful for constructing diarylamine structures, which are prevalent in many kinase inhibitors.[6]

Representative Protocol: Buchwald-Hartwig Amination of a Halogenated Aniline

Disclaimer: This is a general protocol based on established methods for similar substrates.[2] Optimization for the specific reactants is crucial.

Materials:

• 2-Bromo-4-chloro-5-(trifluoromethyl)aniline (1.0 equiv)

• Amine (1.2 equiv)

• Palladium catalyst (e.g., Pd₂(dba)₃) and ligand (e.g., XPhos)

• Base (e.g., NaOtBu or K₂CO₃)

• Anhydrous, deoxygenated solvent (e.g., toluene or dioxane)

Procedure:

• In a glovebox or under an inert atmosphere, charge a Schlenk tube with the palladium catalyst, ligand, and base.

• Add the anhydrous, deoxygenated solvent.

• Add 2-Bromo-4-chloro-5-(trifluoromethyl)aniline and the amine.

• Seal the tube and heat the reaction mixture to 80-120 °C.

• Monitor the reaction by TLC or GC-MS.

• After completion, cool the reaction and quench with water or a saturated aqueous solution of NH₄Cl.

• Extract the product with an organic solvent.

• Wash, dry, and concentrate the organic layer.

• Purify the crude product by flash chromatography.

Nucleophilic Aromatic Substitution (SNAr)

In contrast to palladium-catalyzed reactions, the reactivity of halogens in nucleophilic aromatic substitution (SNAr) typically follows the trend F > Cl > Br > I.[2] This is due to the rate-determining step involving the attack of a nucleophile to form a negatively charged Meisenheimer complex, which is stabilized by the electronegativity of the halogen.[1] Therefore, the chlorine atom at the 4-position of 2-Bromo-4-chloro-5-(trifluoromethyl)aniline is expected to be more susceptible to SNAr than the bromine at the 2-position, especially given the activating effect of the para-trifluoromethyl group. This differential reactivity provides another avenue for selective functionalization.

Representative Protocol: Nucleophilic Aromatic Substitution

Disclaimer: This is a generalized procedure and requires optimization based on the specific nucleophile and substrate.[2]

Materials:

• 2-Bromo-4-chloro-5-(trifluoromethyl)aniline (1.0 equiv)

• Nucleophile (1.1-1.5 equiv)

• Base (if necessary, e.g., K₂CO₃ or NaH)

• Polar aprotic solvent (e.g., DMF or DMSO)

Procedure:

• Dissolve 2-Bromo-4-chloro-5-(trifluoromethyl)aniline in the polar aprotic solvent.

• Add the nucleophile and the base (if required).

• Stir the reaction mixture at a temperature ranging from room temperature to 100 °C, depending on the reactivity of the nucleophile.

• Monitor the reaction by TLC or LC-MS.

• Upon completion, dilute the reaction with water and extract with an organic solvent.

• Wash, dry, and concentrate the organic layer.

• Purify the crude product by recrystallization or column chromatography.

Application Spotlight: Synthesis of Kinase Inhibitors

A significant application of halogenated trifluoromethyl anilines is in the synthesis of kinase inhibitors, a major class of targeted cancer therapeutics.[6] While a specific drug synthesized from 2-Bromo-4-chloro-5-(trifluoromethyl)aniline is not yet prominent in publicly available literature, the synthesis of Asciminib (a notable kinase inhibitor) provides a compelling template for its potential use. The synthesis of an intermediate for Asciminib involves the N-arylation of 4-methylimidazole with 3-bromo-5-(trifluoromethyl)aniline.[7] Given the structural similarity, 2-Bromo-4-chloro-5-(trifluoromethyl)aniline could potentially be used in a similar capacity to generate novel kinase inhibitor scaffolds.

Conclusion

2-Bromo-4-chloro-5-(trifluoromethyl)aniline is a strategically designed building block with considerable potential in medicinal chemistry. Its unique combination of reactive handles (bromo, chloro, and amino groups) and a property-enhancing trifluoromethyl substituent makes it an attractive starting material for the synthesis of diverse and complex molecular architectures. The principles of differential reactivity in palladium-catalyzed cross-coupling and nucleophilic aromatic substitution reactions open up a wide array of possibilities for its selective functionalization. As the quest for novel and more effective therapeutics continues, the judicious use of versatile intermediates like 2-Bromo-4-chloro-5-(trifluoromethyl)aniline will undoubtedly play a crucial role in advancing the frontiers of drug discovery.

References

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• Chemistry LibreTexts. (2022). 16.7: Nucleophilic Aromatic Substitution. Retrieved from [Link]

• Rosso, R. J., et al. (2021). Small Molecule Kinase Inhibitor Drugs (1995–2021): Medical Indication, Pharmacology, and Synthesis. Journal of Medicinal Chemistry, 65(4), 2847-2944. Retrieved from [Link]

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The Strategic Importance of 2-Bromo-4-chloro-5-(trifluoromethyl)aniline in Agrochemical Design

An In-Depth Technical Guide on the Role of 2-Bromo-4-chloro-5-(trifluoromethyl)aniline in Agrochemical Synthesis

A Senior Application Scientist's Perspective on a Versatile Agrochemical Intermediate

The relentless pursuit of more effective and environmentally benign crop protection agents has led to a surge in the development of sophisticated synthetic molecules. Among these, fluorinated compounds have garnered significant attention for their ability to enhance the biological activity and physicochemical properties of agrochemicals.[1][2][3][4] This guide provides a comprehensive technical overview of 2-Bromo-4-chloro-5-(trifluoromethyl)aniline, a key building block with immense potential in the synthesis of next-generation insecticides. We will delve into its structural significance, plausible synthetic routes to high-value agrochemicals, and the underlying chemical principles that govern its reactivity.

2-Bromo-4-chloro-5-(trifluoromethyl)aniline is a highly functionalized aromatic amine. Its utility as an agrochemical intermediate stems from the unique combination of its substituents, each contributing to the final product's desired properties:

• The Trifluoromethyl Group (-CF3): This powerful electron-withdrawing group is a cornerstone of modern agrochemical design.[1][2][5] Its inclusion can significantly increase a molecule's metabolic stability, lipophilicity, and binding affinity to target enzymes or receptors. The -CF3 group's steric and electronic properties can lead to enhanced insecticidal potency.[1][2]

• Halogen Substituents (Br and Cl): The presence of both bromine and chlorine atoms on the aniline ring provides multiple reactive handles for further chemical transformations. The differential reactivity of the C-Br and C-Cl bonds can be exploited for selective cross-coupling reactions, allowing for the introduction of diverse functionalities. Furthermore, these halogens contribute to the overall lipophilicity and can influence the molecule's interaction with biological targets.

• The Aniline Moiety (-NH2): The primary amine group is a versatile functional group that serves as a key nucleophile in the formation of amide bonds—a common linkage in many bioactive molecules, including the highly successful diamide class of insecticides.

A Gateway to Diamide Insecticides: The Ryanodine Receptor Modulators

The diamide class of insecticides, which includes blockbuster products like chlorantraniliprole and cyantraniliprole, represents a major advancement in pest control.[6] These compounds exhibit a novel mode of action, selectively activating insect ryanodine receptors (RyRs), which are critical for calcium regulation in muscle cells.[7][8][9][10] This leads to uncontrolled calcium release, resulting in muscle paralysis and eventual death of the target pest.

While the industrial synthesis of chlorantraniliprole and cyantraniliprole typically involves the coupling of 3-bromo-1-(3-chloro-2-pyridinyl)-1H-pyrazole-5-carboxylic acid with 2-amino-5-chloro-N,3-dimethylbenzamide, the structural features of 2-Bromo-4-chloro-5-(trifluoromethyl)aniline make it a prime candidate for the synthesis of novel, potentially more potent, diamide analogues.[9][10][11][12][13][14]

Proposed Synthetic Pathway to Novel Diamide Insecticides

This section outlines a plausible and scientifically grounded synthetic pathway for the utilization of 2-Bromo-4-chloro-5-(trifluoromethyl)aniline in the synthesis of a novel diamide insecticide. This proposed route is based on established chemical transformations and the known reactivity of structurally similar molecules.

Overall Synthetic Scheme

The proposed synthesis involves a two-stage process: first, the elaboration of 2-Bromo-4-chloro-5-(trifluoromethyl)aniline into a suitable anthranilamide intermediate, followed by an amide coupling reaction with the key pyrazole carboxylic acid partner.

Caption: Proposed synthetic pathway from 2-Bromo-4-chloro-5-(trifluoromethyl)aniline to a novel diamide insecticide.

Stage 1: Synthesis of the Substituted Anthranilamide Intermediate

The initial step involves the conversion of the starting aniline into a substituted anthranilamide. This transformation is crucial for introducing the necessary functionalities for the subsequent amide coupling and for modulating the final compound's biological activity.

This protocol is adapted from established methods for the synthesis of similar anthranilamides.[3][6]

• N-Acetylation: To a solution of 2-Bromo-4-chloro-5-(trifluoromethyl)aniline (1.0 eq) in a suitable solvent such as dichloromethane, add acetic anhydride (1.2 eq) and a catalytic amount of a base like triethylamine. Stir the reaction mixture at room temperature until the starting material is consumed (monitored by TLC). Upon completion, wash the reaction mixture with water and brine, dry the organic layer over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the N-acetylated product.

• N-Methylation: The N-acetylated product (1.0 eq) is dissolved in a polar aprotic solvent like dimethylformamide (DMF). Sodium hydride (1.5 eq) is added portion-wise at 0 °C under an inert atmosphere. After the evolution of hydrogen ceases, methyl iodide (1.5 eq) is added, and the reaction is allowed to warm to room temperature and stirred overnight. The reaction is quenched by the slow addition of water, and the product is extracted with ethyl acetate. The combined organic layers are washed with water and brine, dried, and concentrated.

• Hydrolysis of the Acetyl Group: The N-methylated intermediate is dissolved in a mixture of methanol and water, and a strong base such as sodium hydroxide (2.0 eq) is added. The mixture is heated to reflux until the hydrolysis is complete (monitored by TLC). The reaction mixture is then cooled, and the pH is adjusted to neutral with hydrochloric acid. The product is extracted with an organic solvent, dried, and concentrated.

• Amidation: The resulting N-methylaniline derivative (1.0 eq) is dissolved in an appropriate solvent, and an activating agent for the yet-to-be-formed carboxylic acid (e.g., oxalyl chloride followed by reaction with methylamine) or a direct coupling with a methylamine source using a coupling agent like HATU can be employed to form the final substituted anthranilamide.

Caption: Detailed workflow for the synthesis of the key anthranilamide intermediate.

Stage 2: Amide Coupling with the Pyrazole Carboxylic Acid Partner

The final step in the synthesis of the novel diamide insecticide is the amide coupling of the newly prepared substituted anthranilamide with 3-bromo-1-(3-chloro-2-pyridinyl)-1H-pyrazole-5-carboxylic acid. This reaction is a well-established transformation in the synthesis of commercial diamide insecticides.

This protocol is based on widely used methods for the synthesis of chlorantraniliprole.[9][10][13][14]

• Activation of the Carboxylic Acid: In a flame-dried flask under an inert atmosphere, dissolve 3-bromo-1-(3-chloro-2-pyridinyl)-1H-pyrazole-5-carboxylic acid (1.0 eq) in a dry, aprotic solvent such as acetonitrile. Add a suitable activating agent, such as methanesulfonyl chloride (1.1 eq), followed by a tertiary amine base like 3-picoline (2.0 eq), while maintaining the temperature at 0-5 °C.

• Coupling Reaction: To the activated carboxylic acid solution, add a solution of the 2-Amino-5-chloro-N,3-dimethyl-4-(trifluoromethyl)benzamide intermediate (1.05 eq) in the same solvent. Allow the reaction mixture to slowly warm to room temperature and stir until the reaction is complete (monitored by HPLC or TLC).

• Workup and Purification: Upon completion, quench the reaction with water and extract the product with a suitable organic solvent like ethyl acetate. The combined organic layers are washed with saturated sodium bicarbonate solution, water, and brine. The organic layer is then dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure. The crude product can be purified by recrystallization or column chromatography to yield the final novel diamide insecticide.

Data Summary for the Proposed Synthesis

The following table summarizes the key parameters for the proposed synthetic pathway. Please note that the yields are estimates based on similar reactions reported in the literature and would require experimental optimization.

Step	Key Reagents	Solvent	Temperature	Estimated Yield
N-Acetylation	Acetic anhydride, Triethylamine	Dichloromethane	Room Temp.	>95%
N-Methylation	Sodium hydride, Methyl iodide	DMF	0 °C to Room Temp.	80-90%
Hydrolysis	Sodium hydroxide	Methanol/Water	Reflux	>90%
Amidation	Methylamine, Coupling agent	Aprotic solvent	Varies	70-85%
Amide Coupling	Methanesulfonyl chloride, 3-Picoline	Acetonitrile	0 °C to Room Temp.	85-95%

Conclusion

2-Bromo-4-chloro-5-(trifluoromethyl)aniline stands out as a highly promising and versatile intermediate for the synthesis of novel agrochemicals. Its unique substitution pattern, featuring a trifluoromethyl group and two different halogen atoms on an aniline core, provides a rich platform for chemical diversification. The proposed synthetic pathway to a novel diamide insecticide, while conceptual, is grounded in established and reliable chemical transformations. The exploration of such pathways by researchers and scientists in the agrochemical industry could lead to the discovery of next-generation insecticides with improved efficacy, selectivity, and environmental profiles. The continued investigation into the reactivity and applications of this and similar fluorinated building blocks will undoubtedly fuel innovation in crop protection for years to come.

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2-Bromo-4-chloro-5-(trifluoromethyl)aniline IUPAC name and synonyms

An In-Depth Technical Guide to 2-Bromo-5-chloro-4-(trifluoromethyl)aniline

For Researchers, Scientists, and Drug Development Professionals

Introduction: A Key Building Block in Modern Chemistry

2-Bromo-5-chloro-4-(trifluoromethyl)aniline is a highly functionalized aromatic amine that serves as a critical intermediate in the synthesis of complex organic molecules. Its strategic substitution pattern, featuring a bromine atom, a chlorine atom, and a trifluoromethyl group on an aniline scaffold, makes it a versatile and valuable building block, particularly in the fields of pharmaceutical and agrochemical research.

The trifluoromethyl (-CF3) group is a cornerstone of modern medicinal chemistry, known for its ability to significantly enhance the metabolic stability, lipophilicity, and binding affinity of drug candidates. Concurrently, the presence of two distinct halogen atoms (bromine and chlorine) offers orthogonal handles for a variety of cross-coupling reactions, allowing for the precise and controlled construction of intricate molecular architectures. This guide provides a comprehensive overview of this compound's nomenclature, properties, a robust synthesis strategy, its applications in drug discovery, and essential safety protocols.

Nomenclature and Physicochemical Properties

A clear understanding of the compound's identity is paramount for accurate sourcing, synthesis, and documentation.

IUPAC Name, CAS Number, and Synonyms

The formal IUPAC name for this compound is 2-Bromo-5-chloro-4-(trifluoromethyl)aniline .[1][2] It is crucial to use this precise nomenclature to avoid confusion with potential isomers. The compound is registered under CAS Number 863111-48-2 .[1][2]

Commonly used synonyms include:

• Benzenamine, 2-bromo-5-chloro-4-(trifluoromethyl)-[3]

• 2-bromo-5-chloro-4-trifluoromethyl-phenylamine[3]

Physicochemical Data

The key physical and chemical properties are summarized in the table below, compiled from various chemical supplier databases.

Property	Value	Source(s)
Molecular Formula	C₇H₄BrClF₃N	[1][2][3]
Molecular Weight	274.47 g/mol	[1]
CAS Number	863111-48-2	[1][2]
Appearance	Solid, viscous liquid, or liquid
Purity	≥97%
Storage Temperature	2-8°C, protect from light, keep sealed in dry conditions
InChI Key	NUSMLYKXERNHEB-UHFFFAOYSA-N	[1]

Synthesis and Mechanistic Considerations

Synthetic Strategy: Regioselective Bromination

The most logical and efficient approach to synthesizing the target molecule is the direct bromination of the commercially available precursor, 4-chloro-3-(trifluoromethyl)aniline . The outcome of this electrophilic substitution is dictated by the directing effects of the substituents on the aniline ring:

• Amino (-NH₂) Group: A powerful activating group and an ortho, para-director.

• Chloro (-Cl) Group: A deactivating group, yet an ortho, para-director.

• Trifluoromethyl (-CF₃) Group: A strong deactivating group and a meta-director.

In 4-chloro-3-(trifluoromethyl)aniline, the amino group at position 1 strongly activates positions 2 and 6 (ortho) and position 4 (para). Since the para position is already occupied by the chloro group, electrophilic attack is directed to the ortho positions. The trifluoromethyl group at position 3 exerts significant steric hindrance at the adjacent position 2. However, the powerful activating effect of the amino group makes position 2 the most probable site for bromination. Using a mild and selective brominating agent like N-Bromosuccinimide (NBS) is crucial to favor mono-bromination and prevent the formation of di-brominated byproducts.[4]

Representative Synthesis Protocol

This protocol is an adapted procedure based on established methods for the regioselective bromination of anilines.[4]

Reaction: 4-chloro-3-(trifluoromethyl)aniline + NBS → 2-bromo-5-chloro-4-(trifluoromethyl)aniline

Materials:

• 4-chloro-3-(trifluoromethyl)aniline

• N-Bromosuccinimide (NBS)

• Acetonitrile (anhydrous)

• Saturated aqueous sodium bicarbonate solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

• Ethyl acetate

• Hexanes

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer, dissolve 4-chloro-3-(trifluoromethyl)aniline (1.0 equivalent) in anhydrous acetonitrile.

• Cooling: Cool the solution to 0°C in an ice bath.

• Reagent Addition: Slowly add N-Bromosuccinimide (1.0 equivalent) in portions over 30-60 minutes, ensuring the internal temperature remains below 5°C.

• Reaction: Allow the mixture to stir at 0°C for one hour, then let it warm to room temperature. Monitor the reaction progress by Thin Layer Chromatography (TLC) or GC-MS until the starting material is consumed.

• Workup: Quench the reaction by adding a saturated aqueous solution of sodium bicarbonate. Extract the aqueous layer three times with ethyl acetate.

• Washing: Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Purification: Filter off the drying agent and remove the solvent under reduced pressure. Purify the crude product by column chromatography on silica gel using a gradient of ethyl acetate in hexanes to isolate the pure 2-bromo-5-chloro-4-(trifluoromethyl)aniline.

Synthetic Workflow Diagram

Caption: Proposed workflow for the synthesis of 2-bromo-5-chloro-4-(trifluoromethyl)aniline.

Applications in Research and Drug Development

The true value of 2-bromo-5-chloro-4-(trifluoromethyl)aniline lies in its application as a versatile scaffold for building complex, biologically active molecules.

Role as a Synthetic Intermediate

This compound is not typically an end-product but rather a key intermediate. The amino group can be readily transformed into a wide range of functional groups or used as an attachment point for other molecular fragments. The bromo and chloro substituents are ideal handles for palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura (C-C bond formation) and Buchwald-Hartwig (C-N bond formation) reactions.[2] This allows for the modular and efficient assembly of novel chemical entities.

The Strategic Importance of Key Functional Groups

• Trifluoromethyl Group: As mentioned, the -CF₃ group is a bioisostere of a methyl group but with vastly different electronic properties. Its inclusion can block metabolic oxidation, increase binding affinity through favorable interactions, and modulate the pKa of nearby functional groups, thereby improving the pharmacokinetic profile of a potential drug.[5]

• Halogen Atoms (Br and Cl): The bromine atom is particularly well-suited for cross-coupling reactions due to the C-Br bond being weaker than the C-Cl bond, often allowing for more facile oxidative addition to a palladium catalyst.[6] This differential reactivity can potentially be exploited for sequential, site-selective modifications.

Logical Framework for Application in Drug Discovery

Caption: Role of the title compound as a versatile building block in drug discovery pathways.

Safety and Handling

Proper handling of 2-bromo-5-chloro-4-(trifluoromethyl)aniline is essential to ensure laboratory safety. The information below is based on the Globally Harmonized System (GHS) of Classification and Labelling of Chemicals.

GHS Hazard Information

Category	Information	Source(s)
Pictogram	GHS07 (Exclamation Mark)	[2]
Signal Word	Warning	[1][2]
Hazard Statements	H302: Harmful if swallowed.H315: Causes skin irritation.H319: Causes serious eye irritation.H335: May cause respiratory irritation.	[1][2]
Precautionary Statements	P261: Avoid breathing dust/fume/gas/mist/vapors/spray.P280: Wear protective gloves/eye protection/face protection.P301+P312: IF SWALLOWED: Call a POISON CENTER/doctor if you feel unwell.P302+P352: IF ON SKIN: Wash with plenty of water.P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.	[1][2]

Handling and Storage Recommendations

• Engineering Controls: Use only in a well-ventilated area, preferably within a chemical fume hood.

• Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant gloves (e.g., nitrile), safety goggles, and a lab coat.

• Handling: Avoid contact with skin, eyes, and clothing. Avoid inhalation of vapors or dust. Wash hands thoroughly after handling.

• Storage: Store in a tightly sealed container in a cool, dry, and dark place as recommended (2-8°C).

• Disposal: Dispose of waste material in accordance with local, state, and federal regulations.

References

• Regioselective chlorination and bromination of unprotected anilines under mild conditions using copper halides in ionic liquids. ResearchGate. [Link]

• Preparation method of bromoaniline.

• Drug Design Strategies, Modes of Action, Synthesis and Industrial Challenges Behind Trifluoromethylated New Chemical Entities. Journal of Biomedical Research & Environmental Sciences. [Link]

• The preparation method of 2-bromo-5-fluorobenzotrifluoride.

• Regioselective Electrophilic Aromatic Bromination: Theoretical Analysis and Experimental Verification. MDPI. [Link]

• Benzenamine, 4-bromo-N,N-dimethyl-3-(trifluoromethyl). Organic Syntheses Procedure. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. BJOC - Regioselective chlorination and bromination of unprotected anilines under mild conditions using copper halides in ionic liquids [beilstein-journals.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. jelsciences.com [jelsciences.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]

Navigating the Complex Landscape of Halogenated Anilines: A Technical Guide to Sourcing 2-Bromo-4-chloro-5-(trifluoromethyl)aniline

For Researchers, Scientists, and Drug Development Professionals

In the intricate world of pharmaceutical and agrochemical research, the precise molecular architecture of building blocks is paramount. Substituted anilines, such as 2-Bromo-4-chloro-5-(trifluoromethyl)aniline, are critical intermediates, offering a versatile scaffold for the synthesis of novel bioactive compounds. However, the path from identifying a need for a specific chemical to procuring it can be fraught with challenges, including the potential for isomeric confusion and limited commercial availability. This guide provides an in-depth analysis of the commercial landscape for 2-Bromo-4-chloro-5-(trifluoromethyl)aniline, offering practical strategies for its acquisition and handling.

The Challenge of Isomeric Specificity

A primary hurdle in sourcing 2-Bromo-4-chloro-5-(trifluoromethyl)aniline is the common confusion with its isomer, 2-Bromo-5-chloro-4-(trifluoromethyl)aniline . While the naming is similar, the differing substitution patterns on the aniline ring can lead to significantly different chemical reactivity and biological activity. It is crucial for researchers to verify the exact isomer required for their synthetic route, with the Chemical Abstracts Service (CAS) number being the most reliable identifier.

Our investigation reveals that 2-Bromo-5-chloro-4-(trifluoromethyl)aniline (CAS No. 863111-48-2) is the more readily available commercial compound. In contrast, dedicated commercial suppliers for 2-Bromo-4-chloro-5-(trifluoromethyl)aniline are not prominently listed in major chemical databases, suggesting it is a less common or custom-synthesized intermediate.

Commercial Availability of the Isomer: 2-Bromo-5-chloro-4-(trifluoromethyl)aniline

For researchers whose synthetic pathways can accommodate the more accessible isomer, several reputable suppliers offer 2-Bromo-5-chloro-4-(trifluoromethyl)aniline. Below is a comparative table of prominent vendors.

Supplier	Typical Purity	Available Quantities
Sigma-Aldrich	≥97%	250 mg, 1 g, 5 g, 25 g
CymitQuimica	98%	100 mg, 250 mg, 1 g, 5 g, 10 g, 25 g
AiFChem	97%	5 g, 25 g
BLD Pharmatech	97%	Inquire for quantities
Ambeed, Inc.	97%	Inquire for quantities

Note: Availability and pricing are subject to change. It is recommended to consult the supplier's website for the most current information.

The Path of Custom Synthesis

When a specific, non-catalog chemical like 2-Bromo-4-chloro-5-(trifluoromethyl)aniline is required, custom synthesis is a viable and often necessary route. This process involves contracting a specialized chemical manufacturing organization to produce the compound to the researcher's specifications.

Several companies offer custom synthesis services for complex organic molecules. While not an exhaustive list, the following are examples of companies with expertise in this area:

• WuXi AppTec

• Pharmaron

• Syngene

• Jubilant Biosys

The process of engaging a custom synthesis provider typically follows a structured workflow, from initial inquiry to final product delivery.

Caption: A typical workflow for a custom chemical synthesis project.

Technical Specifications and Safe Handling of 2-Bromo-5-chloro-4-(trifluoromethyl)aniline

Given its prevalence, understanding the properties and safety protocols for 2-Bromo-5-chloro-4-(trifluoromethyl)aniline (CAS 863111-48-2) is essential for any researcher handling this compound.

Chemical Properties:

• Molecular Formula: C₇H₄BrClF₃N

• Molecular Weight: 274.47 g/mol

• Appearance: Typically a solid or viscous liquid.[1]

• Storage: Recommended to be stored at 2-8°C in a dry, dark place under a tight seal.[1][2]

Safety Information:

This compound is classified as hazardous. Always consult the latest Safety Data Sheet (SDS) from your supplier before handling.

• Hazard Statements:

  • H302: Harmful if swallowed.[2]

  • H315: Causes skin irritation.[2]

  • H319: Causes serious eye irritation.[2]

  • H335: May cause respiratory irritation.[2]

• Precautionary Statements:

  • P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[2]

  • P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.[2]

• Personal Protective Equipment (PPE): Appropriate PPE, including gloves, safety glasses, and a lab coat, should be worn at all times. Work should be conducted in a well-ventilated fume hood.

Decision Workflow for Sourcing Specialty Chemicals

For researchers embarking on the procurement of a niche chemical, a structured decision-making process can save time and resources. The following diagram outlines a logical workflow.

Caption: A decision workflow for sourcing specialty chemicals.

Conclusion

The successful acquisition of specialty chemicals like 2-Bromo-4-chloro-5-(trifluoromethyl)aniline hinges on meticulous research and a clear understanding of the commercial landscape. While this specific isomer may not be readily available from stock, its close relative, 2-Bromo-5-chloro-4-(trifluoromethyl)aniline, is offered by several suppliers. For projects where the exact substitution pattern is non-negotiable, custom synthesis provides a reliable, albeit more involved, procurement pathway. By carefully verifying CAS numbers, consulting safety data sheets, and following a logical sourcing strategy, researchers can confidently and safely obtain the critical building blocks for their next discovery.

References

Sources

• 1. 2-Bromo-5-chloro-4-(trifluoromethyl)aniline | 863111-48-2 [sigmaaldrich.com]
• 2. 2-Bromo-5-chloro-4-(trifluoromethyl)aniline | CymitQuimica [cymitquimica.com]

Spectroscopic Characterization of 2-Bromo-4-chloro-5-(trifluoromethyl)aniline: A Technical Guide

Introduction

2-Bromo-4-chloro-5-(trifluoromethyl)aniline is a highly substituted aromatic amine of significant interest in the fields of medicinal chemistry and materials science. Its unique substitution pattern, featuring a bromine atom, a chlorine atom, and a trifluoromethyl group, imparts specific electronic and steric properties that make it a valuable building block in the synthesis of novel pharmaceutical agents and functional materials. The precise arrangement of these substituents on the aniline core dictates the molecule's reactivity, bioavailability, and overall performance in various applications.

An unambiguous structural confirmation of 2-Bromo-4-chloro-5-(trifluoromethyl)aniline is paramount for any research and development endeavor. This technical guide provides an in-depth analysis of the expected spectral data for this compound, including Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS). While publicly available experimental spectra for this specific isomer are scarce, this guide will leverage established principles of spectroscopy and data from closely related analogs to predict and interpret its spectral characteristics. This document is intended for researchers, scientists, and drug development professionals who require a thorough understanding of the structural elucidation of this complex molecule.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the precise connectivity of atoms in a molecule. For 2-Bromo-4-chloro-5-(trifluoromethyl)aniline, a combination of ¹H, ¹³C, and ¹⁹F NMR experiments would provide a complete picture of its structure.

¹H NMR Spectroscopy

The ¹H NMR spectrum is expected to show two distinct signals in the aromatic region, corresponding to the two protons on the benzene ring.

• H-3: This proton is situated between the amino group and the chlorine atom. The electron-donating amino group will shield this proton, while the electron-withdrawing chlorine and bromine atoms (in proximity) will have a deshielding influence. This proton is expected to appear as a singlet.

• H-6: This proton is positioned between the bromine and trifluoromethyl groups. Both of these are strongly electron-withdrawing, which will significantly deshield this proton, causing it to resonate at a lower field (higher ppm) compared to H-3. This proton will also appear as a singlet.

The amino (-NH₂) group protons will appear as a broad singlet, and its chemical shift can vary depending on the solvent and concentration.

Predicted ¹H NMR Data:

Proton	Predicted Chemical Shift (δ, ppm)	Multiplicity
H-3	6.8 - 7.0	s
H-6	7.2 - 7.4	s
-NH₂	3.5 - 4.5 (broad)	s

¹³C NMR Spectroscopy

The ¹³C NMR spectrum will display six signals for the aromatic carbons, one for the trifluoromethyl carbon (which may be difficult to observe due to coupling with fluorine), and potentially broadened signals for the carbons directly attached to bromine and chlorine.

• C-1 (C-NH₂): This carbon will be shielded by the amino group and is expected to have a chemical shift in the range of 145-150 ppm.

• C-2 (C-Br): The carbon bearing the bromine atom will be deshielded, with an expected chemical shift around 110-115 ppm.

• C-3 (C-H): This carbon will be influenced by the adjacent amino and chloro groups.

• C-4 (C-Cl): The carbon attached to the chlorine atom will be deshielded.

• C-5 (C-CF₃): This carbon will show a characteristic quartet due to coupling with the three fluorine atoms.

• C-6 (C-H): This carbon is adjacent to the bromine and trifluoromethyl groups.

• CF₃: The trifluoromethyl carbon will appear as a quartet with a large coupling constant.

¹⁹F NMR Spectroscopy

The ¹⁹F NMR spectrum is a simple yet powerful tool for confirming the presence of the trifluoromethyl group. It is expected to show a single, sharp signal. The chemical shift of the CF₃ group is sensitive to the electronic environment on the aromatic ring.[1][2]

Predicted ¹⁹F NMR Data:

Group	Predicted Chemical Shift (δ, ppm)	Multiplicity
-CF₃	-60 to -65	s

Experimental Protocol for NMR Spectroscopy

• Sample Preparation: Dissolve approximately 5-10 mg of 2-Bromo-4-chloro-5-(trifluoromethyl)aniline in 0.5-0.7 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in a standard 5 mm NMR tube.

• Instrumentation: Acquire the spectra on a 400 MHz or higher field NMR spectrometer.

• ¹H NMR Acquisition: Acquire the spectrum with a sufficient number of scans to obtain a good signal-to-noise ratio.

• ¹³C NMR Acquisition: Use a proton-decoupled pulse sequence to obtain a spectrum with singlets for each unique carbon.

• ¹⁹F NMR Acquisition: Acquire the ¹⁹F NMR spectrum with appropriate spectral width and referencing.

• Data Processing: Process the raw data (FID) by applying Fourier transformation, phase correction, and baseline correction. Reference the spectra to the residual solvent peak (for ¹H and ¹³C) or an external standard (for ¹⁹F).

Molecular Structure with NMR Assignments

Caption: Molecular structure of 2-Bromo-4-chloro-5-(trifluoromethyl)aniline with atom numbering for NMR assignments.

Infrared (IR) Spectroscopy

IR spectroscopy provides valuable information about the functional groups present in a molecule. The IR spectrum of 2-Bromo-4-chloro-5-(trifluoromethyl)aniline will be characterized by absorption bands corresponding to the N-H bonds of the amino group, C-H bonds of the aromatic ring, C-F bonds of the trifluoromethyl group, and C-X (X=Cl, Br) bonds.

Predicted IR Absorption Bands:

Wavenumber (cm⁻¹)	Functional Group	Vibration Mode
3400 - 3500	-NH₂	Asymmetric Stretch
3300 - 3400	-NH₂	Symmetric Stretch
3000 - 3100	Aromatic C-H	Stretch
1600 - 1650	-NH₂	Scissoring (Bending)
1450 - 1600	Aromatic C=C	Stretch
1200 - 1350	C-N	Stretch
1100 - 1200	C-F (in CF₃)	Stretch
700 - 800	C-Cl	Stretch
550 - 650	C-Br	Stretch

Experimental Protocol for FT-IR Spectroscopy

• Sample Preparation:

  • For solid samples (Attenuated Total Reflectance - ATR): Place a small amount of the solid sample directly on the ATR crystal.

  • For KBr pellet: Mix a small amount of the sample with dry KBr powder and press it into a thin, transparent pellet.

• Instrumentation: Use a Fourier-Transform Infrared (FT-IR) spectrometer.

• Data Acquisition: Record the spectrum, typically in the range of 4000-400 cm⁻¹.

• Data Processing: Perform a background correction and analyze the absorption peaks.

Mass Spectrometry (MS)

Mass spectrometry is used to determine the molecular weight and elemental composition of a molecule, as well as to gain structural information from its fragmentation pattern.

The electron ionization (EI) mass spectrum of 2-Bromo-4-chloro-5-(trifluoromethyl)aniline will show a prominent molecular ion peak (M⁺). Due to the presence of bromine and chlorine, the molecular ion will appear as a characteristic cluster of peaks because of the natural isotopic abundance of these elements (⁷⁹Br/⁸¹Br ≈ 1:1 and ³⁵Cl/³⁷Cl ≈ 3:1).

Predicted Mass Spectrometry Data:

• Molecular Ion (M⁺): A complex isotopic cluster will be observed around m/z = 273, 275, 277, and 279, corresponding to the different combinations of Br and Cl isotopes. The most abundant peak in this cluster will likely be for the [C₇H₄⁷⁹Br³⁵ClF₃N]⁺ species.

• Major Fragment Ions: Fragmentation is expected to occur through the loss of the bromine atom, chlorine atom, or parts of the trifluoromethyl group.

  • [M - Br]⁺: Loss of a bromine radical.

  • [M - Cl]⁺: Loss of a chlorine radical.

  • [M - CF₃]⁺: Loss of a trifluoromethyl radical.

Experimental Protocol for Mass Spectrometry

• Sample Introduction: Introduce the sample into the mass spectrometer, typically via a direct insertion probe or through a gas chromatograph (GC-MS).

• Ionization: Use Electron Ionization (EI) at 70 eV to induce fragmentation.

• Mass Analysis: Analyze the resulting ions using a mass analyzer (e.g., quadrupole or time-of-flight).

• Data Analysis: Interpret the resulting mass spectrum, paying close attention to the molecular ion cluster and the fragmentation pattern.

Predicted Fragmentation Pathway

Caption: A simplified predicted fragmentation pathway for 2-Bromo-4-chloro-5-(trifluoromethyl)aniline under electron ionization.

Conclusion

The structural elucidation of 2-Bromo-4-chloro-5-(trifluoromethyl)aniline relies on a synergistic application of modern spectroscopic techniques. This guide provides a detailed predictive framework for the ¹H NMR, ¹³C NMR, ¹⁹F NMR, IR, and MS data for this compound. By understanding the expected spectral features and employing the standardized experimental protocols outlined herein, researchers can confidently verify the identity and purity of this important synthetic intermediate, thereby ensuring the integrity and success of their scientific investigations.

References

• JETIR. (2019). FTIR, FT – Raman and DFT calculations of 2-bromo-6-chloro-4-fluoroaniline.

• The Royal Society of Chemistry. (n.d.). Supporting Information. Retrieved from [Link]

• Alachem Co., Ltd. (n.d.). 2-Bromo-5-chloro-4-(trifluoromethyl)aniline. Retrieved from [Link]

• Supporting Information for Abnormal N-Heterocyclic Carbene Based Nickel Complex for Catalytic Reduction of Nitroarenes. (n.d.).
• 19F NMR Reference Standards. (n.d.).
• Pomerantz, W. C., et al. (2021). 19F NMR as a tool in chemical biology. PMC - PubMed Central.

• AZoM. (2017). Using Benchtop 19F NMR to Evaluate Fluoroorganic Compounds. Retrieved from [Link]

• PubChem. (n.d.). 4-Bromo-2-(trifluoromethyl)aniline. Retrieved from [Link]

• ResearchGate. (n.d.). Series of 19 F NMR spectra recorded during the process of warming a.... Retrieved from [Link]

• Journal of the American Chemical Society. (n.d.). Redox-Switchable Halogen Bonding in Haloanthracene Mediators Enables Efficient Electrocatalytic C–N Coupling. Retrieved from [Link]

Sources

• 1. 19F NMR as a tool in chemical biology - PMC [pmc.ncbi.nlm.nih.gov]
• 2. azom.com [azom.com]

stability and storage conditions for 2-Bromo-4-chloro-5-(trifluoromethyl)aniline

An In-Depth Technical Guide to the Stability and Storage of 2-Bromo-4-chloro-5-(trifluoromethyl)aniline

Introduction: The Criticality of Chemical Integrity in Research

2-Bromo-4-chloro-5-(trifluoromethyl)aniline is a highly substituted aniline derivative, a class of compounds that serves as a cornerstone in the synthesis of pharmaceuticals, agrochemicals, and advanced materials. The unique arrangement of its substituents—a bromine atom, a chlorine atom, and a trifluoromethyl group—imparts specific electronic and steric properties, making it a valuable building block for complex molecular architectures. However, this structural complexity also introduces potential stability challenges. For researchers, scientists, and drug development professionals, ensuring the chemical integrity of this starting material is paramount. The presence of degradants can lead to failed syntheses, the formation of undesirable side products, and erroneous biological data, ultimately compromising research outcomes and timelines.

This guide provides a comprehensive overview of the stability profile of 2-Bromo-4-chloro-5-(trifluoromethyl)aniline. Moving beyond generic storage advice, we will explore the underlying chemical principles that govern its stability, outline robust handling and storage protocols, and provide methodologies for assessing its purity over time.

Physicochemical Profile and Inherent Stability Considerations

Understanding the inherent properties of 2-Bromo-4-chloro-5-(trifluoromethyl)aniline is the first step in developing a robust stability and storage strategy.

Property	Value / Observation	Implication for Stability
Physical Form	Solid or crystalline material	As a solid, the compound is generally more stable than if it were a liquid, as molecular mobility is reduced. However, surface degradation can still occur.
Melting Point	63 - 65 °C	The relatively low melting point suggests that storage at elevated temperatures should be avoided to prevent physical changes or accelerated degradation.
Sensitivity	Light-sensitive, Air-sensitive[1]	Exposure to light and oxygen are key drivers of degradation. Protection from these elements is non-negotiable for maintaining purity.
Reactivity	Incompatible with strong oxidizing agents, acids, and acid chlorides[2]	Co-storage with incompatible materials poses a significant risk of rapid and potentially hazardous chemical reactions.

The aniline functional group is inherently susceptible to oxidation. The process can be initiated by light, air (oxygen), or trace metal impurities, often leading to the formation of colored polymeric byproducts. The electron-withdrawing nature of the trifluoromethyl group and the halogens on the aromatic ring influences the electron density of the amine, which can affect its reactivity and potential degradation pathways[3].

Potential Degradation Pathways

Forced degradation studies, which intentionally stress a compound under harsh conditions, are essential for identifying likely degradation products and pathways[4][5]. While specific degradation data for 2-Bromo-4-chloro-5-(trifluoromethyl)aniline is not publicly available, we can predict the primary pathways based on the chemistry of substituted anilines.

• Oxidative Degradation : This is the most probable degradation pathway for anilines[6]. Exposure to atmospheric oxygen, potentially accelerated by light or metal ions, can lead to the formation of nitroso, nitro, and azoxy compounds, as well as complex colored polymers. Storing under an inert atmosphere is the most effective preventative measure[1].

• Photodegradation : Many aromatic amines are photosensitive[4][7]. UV or visible light can provide the energy to initiate free-radical reactions, leading to dimerization, polymerization, or oxidation. Photosensitive groups like nitroaromatics and aryl chlorides are particularly susceptible[4]. Therefore, storage in amber or opaque containers is critical.

• Hydrolytic Degradation : While generally stable to hydrolysis at neutral pH, prolonged exposure to strongly acidic or basic conditions, especially at elevated temperatures, could potentially lead to dehalogenation or other reactions. Forced degradation studies across a range of pH values are necessary to confirm this[8].

• Thermal Degradation : As indicated by its melting point, the compound should be protected from high temperatures. Thermal stress can accelerate all other forms of degradation and may cause decomposition, especially if trace impurities are present[2][9].

The following diagram illustrates the logical flow for investigating these potential degradation pathways.

Caption: Workflow for Forced Degradation and Stability-Indicating Method Development.

Recommended Storage and Handling Protocols

Based on the compound's known sensitivities, a multi-layered approach to storage and handling is required to ensure its long-term stability.

Core Storage Conditions

The following conditions are synthesized from material safety data sheets for the target compound and its close structural analogs.

Parameter	Recommendation	Rationale and Causality
Temperature	2-8°C[10]	Refrigeration slows down the rate of all chemical reactions, providing the primary defense against degradation. It keeps the material well below its melting point.
Atmosphere	Store under an inert gas (e.g., Argon, Nitrogen)	An inert atmosphere displaces oxygen, directly preventing oxidative degradation, which is a primary risk for anilines.
Light	Keep in a dark place; use amber or opaque containers[7][11]	Prevents light-induced or photocatalyzed degradation pathways.
Moisture	Keep sealed in a dry environment	Prevents hydrolysis and physical changes like clumping. A desiccator can be used for added protection.
Container	Tightly closed, original container[2][12][13]	Minimizes exposure to air and moisture from the laboratory environment. Prevents contamination.
Location	Well-ventilated, secure area away from incompatible materials[2][13][14]	Prevents accidental reaction with incompatible chemicals (oxidizers, strong acids) and ensures safety in case of a spill.

Handling Procedures: A Self-Validating System

Every interaction with the material should be treated as a potential source of contamination or degradation.

• Equilibration : Before opening, allow the container to warm to room temperature in a desiccator. This prevents atmospheric moisture from condensing on the cold solid.

• Inert Environment : Whenever possible, handle the compound inside a glove box or glove bag with a positive pressure of inert gas. If this is not feasible, minimize the time the container is open to the air.

• Dispensing : Use clean, dry spatulas made of an inert material (e.g., stainless steel, Teflon). Avoid cross-contamination.

• Resealing : After dispensing, purge the container headspace with an inert gas before tightly resealing. Parafilm can be wrapped around the lid for an extra barrier.

• Personal Protective Equipment (PPE) : Always wear appropriate PPE, including gloves, safety glasses, and a lab coat, as the compound is harmful if swallowed, inhaled, or in contact with skin[15][16]. All handling of the solid should occur in a certified chemical fume hood to avoid inhalation of dust[11].

The following decision tree provides a visual guide for proper handling and storage.

Caption: Decision workflow for the receipt, storage, and handling of the compound.

Experimental Protocol: Forced Degradation Study

This protocol outlines a comprehensive forced degradation study to empirically determine the stability of 2-Bromo-4-chloro-5-(trifluoromethyl)aniline and validate a stability-indicating analytical method.

Objective : To identify potential degradants and establish a stability-indicating HPLC method. A target degradation of 5-20% is ideal to ensure that secondary degradation is minimized[9].

Materials :

• 2-Bromo-4-chloro-5-(trifluoromethyl)aniline

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Formic acid or Trifluoroacetic acid (for mobile phase)

• Hydrochloric acid (0.1 M)

• Sodium hydroxide (0.1 M)

• Hydrogen peroxide (3% w/v)

• HPLC system with a Photodiode Array (PDA) or UV detector

• Photostability chamber (ICH Q1B compliant)

• Calibrated oven

Procedure :

• Stock Solution Preparation : Prepare a stock solution of the compound at approximately 1 mg/mL in acetonitrile or a suitable solvent mixture[9].

• Stress Conditions : For each condition, prepare a sample and a corresponding control (stored at 2-8°C, protected from light).

  • Acid Hydrolysis :

    • Mix 1 mL of stock solution with 1 mL of 0.1 M HCl.

    • Incubate at 60°C.

    • Withdraw aliquots at 2, 6, 12, and 24 hours.

    • Neutralize with an equivalent amount of 0.1 M NaOH before analysis.

  • Base Hydrolysis :

    • Mix 1 mL of stock solution with 1 mL of 0.1 M NaOH.

    • Incubate at 60°C.

    • Withdraw aliquots at 2, 6, 12, and 24 hours.

    • Neutralize with an equivalent amount of 0.1 M HCl before analysis.

  • Oxidative Degradation :

    • Mix 1 mL of stock solution with 1 mL of 3% H₂O₂.

    • Keep at room temperature, protected from light.

    • Withdraw aliquots at 2, 6, 12, and 24 hours.

  • Thermal Degradation (Solid State) :

    • Place a few milligrams of the solid compound in a clear glass vial.

    • Heat in an oven at 80°C.

    • At 24, 48, and 72 hours, remove a sample, dissolve in solvent to the target concentration, and analyze.

  • Photostability (Solid State) :

    • Spread a thin layer of the solid compound in a shallow dish.

    • Expose to light conditions as specified in ICH Q1B (overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt hours/square meter)[9].

    • A dark control sample should be placed alongside, wrapped in aluminum foil.

    • Analyze the exposed and control samples after the exposure period.

• HPLC Analysis :

  • Analyze all stressed samples, controls, and a non-stressed reference standard.

  • The HPLC method should be capable of separating the parent peak from all generated degradant peaks. A gradient method using a C18 column is a common starting point.

  • Use a PDA detector to check for peak purity and to help identify degradants with different chromophores.

  • Calculate the percentage of degradation and perform a mass balance analysis to ensure all major degradants are accounted for[6].

Conclusion

The stability of 2-Bromo-4-chloro-5-(trifluoromethyl)aniline is not an inherent property but a state that must be actively maintained. Its primary vulnerabilities are oxidation and photodegradation, common to many aniline derivatives. A disciplined approach to storage and handling, grounded in a scientific understanding of these risks, is essential for any researcher or institution utilizing this valuable chemical intermediate. By implementing the protocols outlined in this guide—refrigeration, inert atmosphere, and protection from light—and by validating compound integrity with appropriate analytical methods, scientists can ensure the reliability of their starting materials and the ultimate success of their research endeavors.

References

• Aniline | PDF | Chemistry | Safety - Scribd. Available at: [Link]

• Forced Degradation Studies - MedCrave online. (2016). MOJ Bioequiv Availab, 2(6). Available at: [Link]

• Aniline Standard Operating Procedure. Washington State University. Available at: [Link]

• Material Safety Data Sheet - 4-Bromo-2-Chloroaniline, 99%. Cole-Parmer. Available at: [Link]

• Aniline Standard Operating Procedure. University of South Florida. Available at: [Link]

• Forced Degradation and Stability Testing: Strategies and Analytical Perspectives. (2014). International Journal of Pharmaceutical Sciences Review and Research, 26(2), 242-248. Available at: [Link]

• Forced Degradation Studies for Biopharmaceuticals. (2013). BioPharm International, 26(11). Available at: [Link]

• Chemometrics Approaches in Forced Degradation Studies of Pharmaceutical Drugs. (2020). Journal of Chemistry. Available at: [Link]

• Standard Practice for Sampling and Handling Aniline. ASTM International. Available at: [Link]

• Safety Data Sheet - Aaron Chemicals. Available at: [Link]

• ANILINE HYDROCHLORIDE FOR SYNTHESIS MSDS. Loba Chemie. Available at: [Link]

• Forced Degradation Study in Pharmaceutical Stability. Pharmaguideline. Available at: [Link]

• Bacterial degradation pathway of 3,4-dichloroaniline in Acinetobacter... ResearchGate. Available at: [Link]

• 4-Bromo-2-(trifluoromethyl)aniline | C7H5BrF3N | CID 67960 - PubChem. National Center for Biotechnology Information. Available at: [Link]

• (PDF) Insights into the biodegradation process of 2,4,5-trichlorophenoxyacetic acid under anaerobic condition. ResearchGate. Available at: [Link]

• Metabolism of 2-Chloro-4-Nitroaniline via Novel Aerobic Degradation Pathway by Rhodococcus sp. Strain MB-P1. (2014). PLOS ONE, 9(7), e103343. Available at: [Link]

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Protocols & Analytical Methods

Application Note &amp; Protocol: A Regioselective Approach to the Laboratory-Scale Synthesis of 2-Bromo-4-chloro-5-(trifluoromethyl)aniline

Abstract

This technical guide provides a detailed, robust, and reproducible protocol for the laboratory-scale synthesis of 2-Bromo-4-chloro-5-(trifluoromethyl)aniline, a valuable fluorinated building block for pharmaceutical and agrochemical research. The synthesis is achieved through a direct and highly regioselective electrophilic bromination of the commercially available starting material, 4-chloro-3-(trifluoromethyl)aniline. This document elucidates the mechanistic rationale behind the reaction's selectivity, offers a comprehensive step-by-step experimental procedure, outlines critical safety precautions, and details methods for product purification and characterization. The protocol is designed for researchers, chemists, and drug development professionals requiring a reliable source of this specific trifluoromethylated aniline intermediate.

Introduction and Synthetic Strategy

Halogenated and trifluoromethyl-substituted anilines are cornerstone intermediates in modern medicinal chemistry. The unique electronic properties imparted by the trifluoromethyl group (-CF3) can significantly enhance a molecule's metabolic stability, lipophilicity, and binding affinity. The target compound, 2-Bromo-4-chloro-5-(trifluoromethyl)aniline, presents a synthetically useful scaffold with multiple, orthogonally reactive sites for further chemical elaboration in drug discovery programs.

The synthetic strategy detailed herein is predicated on the direct electrophilic aromatic substitution of 4-chloro-3-(trifluoromethyl)aniline. The primary challenge in this synthesis is achieving high regioselectivity for the introduction of the bromine atom. The substitution pattern of the starting material is key to directing the incoming electrophile.

Analysis of Directing Group Effects: The regiochemical outcome of the bromination is governed by the cumulative electronic and steric effects of the three substituents on the aniline ring:

• Amino Group (-NH₂): A powerful activating group and an ortho, para-director. It strongly enhances the nucleophilicity of the positions ortho (C2, C6) and para (C4) to it. The para position is already occupied by the chloro group.

• Trifluoromethyl Group (-CF₃): A strongly deactivating, electron-withdrawing group and a meta-director.[1] It lowers the electron density of the aromatic ring, directing incoming electrophiles to the positions meta (C2, C6) to it.

• Chloro Group (-Cl): A deactivating group that acts as an ortho, para-director through resonance. It directs to positions C3 and C5.

Causality of Regioselectivity: The directing effects converge to strongly favor substitution at the C2 position. The powerful activating effect of the amino group makes both the C2 and C6 positions the most electron-rich. The -CF₃ group, being a meta-director, also channels the electrophile towards these same C2 and C6 positions. While the chloro group directs towards C5, its influence is overridden by the potent -NH₂ activator. Between the two electronically favored positions (C2 and C6), the C2 position is sterically less hindered than the C6 position, which is flanked by the bulky -CF₃ group. Therefore, electrophilic attack by a bromine cation (Br⁺) is overwhelmingly directed to the C2 position, yielding the desired product with high selectivity.

For this transformation, N-Bromosuccinimide (NBS) is selected as the brominating agent. NBS is a mild and efficient source of electrophilic bromine, ideal for activated systems like anilines. Its use minimizes the risk of polybromination and the formation of hazardous byproducts often associated with using elemental bromine (Br₂).[2]

Overall Reaction Scheme:

Experimental Protocol

This protocol is designed for a ~10 mmol scale synthesis. All operations should be conducted in a well-ventilated chemical fume hood.[3]

Materials and Equipment

Reagent/Material	Grade	Supplier Example	CAS Number
4-Chloro-3-(trifluoromethyl)aniline	≥98%	Sigma-Aldrich	320-51-4
N-Bromosuccinimide (NBS)	≥98%	Sigma-Aldrich	128-08-5
Acetonitrile (CH₃CN), anhydrous	≥99.8%	Fisher Scientific	75-05-8
Ethyl Acetate (EtOAc)	ACS Grade	VWR	141-78-6
Hexanes	ACS Grade	VWR	110-54-3
Saturated Sodium Bicarbonate (NaHCO₃)	-	Lab-prepared	-
Brine (Saturated NaCl solution)	-	Lab-prepared	-
Anhydrous Magnesium Sulfate (MgSO₄)	-	Sigma-Aldrich	7487-88-9
Silica Gel	60 Å, 230-400 mesh	-	7631-86-9
Equipment	Specification
Round-bottom flask	100 mL
Magnetic stir plate and stir bar	-
Separatory funnel	250 mL
Rotary evaporator	-
Glass column for chromatography	-
TLC plates	Silica gel 60 F₂₅₄

Safety Precautions

• General Handling: Handle all chemicals in accordance with good industrial hygiene and safety practices.[4] Wear appropriate personal protective equipment (PPE), including safety goggles, nitrile gloves, and a lab coat.[3] An eyewash station and safety shower must be readily accessible.[4]

• 4-Chloro-3-(trifluoromethyl)aniline: May cause skin, eye, and respiratory irritation. Avoid inhalation of dust and contact with skin and eyes.[5]

• N-Bromosuccinimide (NBS): Corrosive and an oxidizer. Causes severe skin burns and eye damage. Handle with care, avoiding moisture.

• Acetonitrile: Flammable liquid and vapor. Harmful if swallowed or inhaled. Work in a well-ventilated fume hood away from ignition sources.[6]

• Waste Disposal: Dispose of all chemical waste according to local and institutional regulations.

Step-by-Step Synthesis Procedure

• Reaction Setup: To a 100 mL round-bottom flask equipped with a magnetic stir bar, add 4-chloro-3-(trifluoromethyl)aniline (1.96 g, 10.0 mmol, 1.0 equiv.).

• Dissolution: Add 40 mL of anhydrous acetonitrile to the flask. Stir the mixture at room temperature until the aniline is completely dissolved.

• Reagent Addition: In a single portion, add N-Bromosuccinimide (1.87 g, 10.5 mmol, 1.05 equiv.) to the stirred solution. Note: A slight exotherm may be observed.

• Reaction Monitoring: Stir the reaction mixture at room temperature. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) using a 4:1 Hexanes:Ethyl Acetate eluent system. The starting material should be consumed within 1-2 hours. The product spot will appear at a higher Rf value than the starting aniline.

• Quenching and Solvent Removal: Once the reaction is complete, concentrate the mixture under reduced pressure using a rotary evaporator to remove the bulk of the acetonitrile.

• Workup - Extraction:

  • Redissolve the resulting residue in ethyl acetate (50 mL).

  • Transfer the solution to a 250 mL separatory funnel.

  • Wash the organic layer sequentially with 1 M HCl (2 x 30 mL), saturated aqueous sodium bicarbonate (2 x 30 mL), and brine (1 x 30 mL). This removes any remaining starting material and succinimide byproduct.

• Drying and Concentration: Dry the separated organic layer over anhydrous magnesium sulfate (MgSO₄). Filter off the drying agent and concentrate the filtrate to dryness under reduced pressure to yield the crude product as an oil or low-melting solid.

Purification

• Column Chromatography: Purify the crude product by flash column chromatography on silica gel.

• Elution: Prepare the column using a slurry of silica gel in hexanes. Load the crude product onto the column (dry loading is recommended). Elute the column with a gradient of 0% to 10% ethyl acetate in hexanes.

• Fraction Collection: Collect fractions based on TLC analysis. Combine the fractions containing the pure product.

• Final Product: Remove the solvent from the combined pure fractions under reduced pressure to yield 2-Bromo-4-chloro-5-(trifluoromethyl)aniline as a pale yellow oil or solid. Determine the final mass and calculate the percentage yield.

Data and Characterization

Reaction Parameters

Compound	MW ( g/mol )	Amount (g)	Moles (mmol)	Equivalents
4-Chloro-3-(trifluoromethyl)aniline	195.57	1.96	10.0	1.0
N-Bromosuccinimide (NBS)	177.98	1.87	10.5	1.05
Product	MW	Theor. Yield	Obs. Yield	% Yield
2-Bromo-4-chloro-5-(trifluoromethyl)aniline	274.47	2.74 g	User-defined	User-defined

Expected Analytical Data

The identity and purity of the synthesized 2-Bromo-4-chloro-5-(trifluoromethyl)aniline should be confirmed by standard analytical techniques.

• ¹H NMR (400 MHz, CDCl₃):

  • δ ~7.5-7.6 (s, 1H, Ar-H)

  • δ ~6.9-7.0 (s, 1H, Ar-H)

  • δ ~4.2-4.4 (br s, 2H, -NH₂)

  • Rationale: The two aromatic protons will appear as singlets due to the lack of ortho or meta proton coupling partners. The broad singlet for the amine protons is characteristic.[7]

• ¹³C NMR (101 MHz, CDCl₃):

  • Expect 7 distinct signals: 6 for the aromatic carbons and 1 for the CF₃ carbon (likely a quartet due to C-F coupling).

• Mass Spectrometry (EI-MS):

  • m/z (M⁺): Expect a characteristic cluster of peaks around 273, 275, 277 due to the isotopic abundance of Br (⁷⁹Br/⁸¹Br) and Cl (³⁵Cl/³⁷Cl). The calculated molecular weight is 274.47.[7]

• Appearance: Pale yellow oil or low-melting solid.[8][9]

Workflow Visualization

The following diagram illustrates the complete workflow for the synthesis, from preparation to the final characterized product.

Caption: Workflow for the synthesis of 2-Bromo-4-chloro-5-(trifluoromethyl)aniline.

Troubleshooting

Issue	Possible Cause	Suggested Solution
Incomplete Reaction	Insufficient NBS; inactive NBS (hydrolyzed).	Add a small additional portion of NBS (0.1 equiv.) and monitor by TLC. Ensure NBS is dry and from a reliable source.
Low Yield	Loss of product during aqueous workup; inefficient extraction.	Ensure pH is correct during washes. Perform back-extraction of the aqueous layers with fresh ethyl acetate.
Impure Product after Column	Co-eluting impurities; column overloaded.	Use a shallower gradient for elution. Ensure the crude product is properly adsorbed onto silica (dry loading) before chromatography.

Conclusion

This application note provides an effective and scientifically grounded protocol for the synthesis of 2-Bromo-4-chloro-5-(trifluoromethyl)aniline. By leveraging the inherent directing group effects of the substituted aniline starting material, a highly regioselective bromination is achieved using the mild reagent N-Bromosuccinimide. The detailed step-by-step procedure, coupled with safety guidelines and characterization data, ensures that researchers can reliably produce this valuable chemical intermediate for applications in drug discovery and materials science.

References

• BenchChem. (2025). Synthesis of 2-Bromo-5-(trifluoromethyl)aniline from 4-bromo-3-aminobenzotrifluoride. BenchChem.
• Fisher Scientific. (2025). SAFETY DATA SHEET - 2-Methyl-3-(trifluoromethyl)aniline. Fisher Scientific.
• Fisher Scientific. (2025). SAFETY DATA SHEET - Trifluoromethanesulfonyl chloride. Fisher Scientific.
• Sigma-Aldrich. (2024). SAFETY DATA SHEET. Sigma-Aldrich.
• BenchChem. (2025). A Comparative Guide to the Reactivity of 4-Bromo- vs. 4-Chloro-3-(trifluoromethyl)aniline. BenchChem.
• BenchChem. (2025). A Comparative Guide to the Reactivity of 2-Bromo-5-(trifluoromethyl)aniline and 2-Chloro-5-(trifluoromethyl)aniline for Pharmaceutical and Agrochemical Research. BenchChem.
• ChemicalBook. (n.d.). 2-Bromo-5-chloro-4-(trifluoromethyl)aniline. ChemicalBook.
• Google Patents. (n.d.). CN102993022A - Preparation method of bromoaniline. Google Patents.
• CymitQuimica. (n.d.). 2-Bromo-5-chloro-4-(trifluoromethyl)aniline. CymitQuimica.
• Organic Syntheses. (n.d.). Benzenamine, 4-bromo-N,N-dimethyl-3-(trifluoromethyl)-. Organic Syntheses Procedure.
• Sigma-Aldrich. (n.d.). 2-Bromo-5-chloro-4-(trifluoromethyl)aniline. Sigma-Aldrich.
• Fisher Scientific. (2025). SAFETY DATA SHEET - (Trifluoromethyl)trimethylsilane, 0.5M solution in THF. Fisher Scientific.
• Sigma-Aldrich. (n.d.). 4-Chloro-3-(trifluoromethyl)aniline 99 320-51-4. Sigma-Aldrich.

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Application Notes and Protocols for Suzuki Coupling Reactions Using 2-Bromo-4-chloro-5-(trifluoromethyl)aniline

For Researchers, Scientists, and Drug Development Professionals

Introduction: A Versatile Building Block for Complex Molecules

2-Bromo-4-chloro-5-(trifluoromethyl)aniline is a key intermediate in the synthesis of complex organic molecules, particularly in the fields of pharmaceutical and agrochemical research. Its trifluoromethyl group offers enhanced metabolic stability and binding affinity to biological targets, while the ortho-bromo and meta-chloro substituents provide distinct points for selective functionalization. This application note provides a comprehensive guide to the use of 2-Bromo-4-chloro-5-(trifluoromethyl)aniline in palladium-catalyzed Suzuki-Miyaura cross-coupling reactions, a powerful and widely utilized method for the formation of carbon-carbon bonds.[1][2]

The inherent reactivity difference between the carbon-bromine and carbon-chlorine bonds allows for selective coupling at the more labile C-Br position.[3] This chemoselectivity is a crucial feature, enabling the synthesis of complex biaryl and heteroaryl structures while leaving the chloro-substituent available for subsequent transformations. This guide will delve into the mechanistic underpinnings of this selectivity, provide detailed experimental protocols, and offer troubleshooting advice to ensure successful implementation in the laboratory.

Understanding the Suzuki-Miyaura Coupling: Mechanism and Rationale

The Suzuki-Miyaura coupling reaction is a cornerstone of modern organic synthesis, involving the palladium-catalyzed reaction between an organoboron compound (typically a boronic acid or its ester) and an organic halide or triflate in the presence of a base. The catalytic cycle proceeds through three fundamental steps: oxidative addition, transmetalation, and reductive elimination.[1]

• Oxidative Addition: The active Pd(0) catalyst initiates the cycle by inserting into the carbon-halogen bond of the aryl halide. In the case of 2-Bromo-4-chloro-5-(trifluoromethyl)aniline, the significantly weaker C-Br bond undergoes oxidative addition preferentially over the stronger C-Cl bond.[3] The electron-withdrawing nature of the trifluoromethyl group can further facilitate this step.[4]

• Transmetalation: The aryl group from the boronic acid, activated by the base, is then transferred to the palladium(II) complex, displacing the halide.

• Reductive Elimination: The final step involves the elimination of the newly formed biaryl product, regenerating the Pd(0) catalyst, which can then re-enter the catalytic cycle.[1]

The choice of catalyst, ligand, base, and solvent is critical for an efficient and high-yielding reaction, particularly with electronically complex substrates like 2-Bromo-4-chloro-5-(trifluoromethyl)aniline.

Visualizing the Catalytic Cycle

Caption: Figure 1. Simplified Catalytic Cycle of the Suzuki-Miyaura Coupling.

Experimental Protocols: A Step-by-Step Guide

This section provides a detailed, step-by-step methodology for the Suzuki coupling of 2-Bromo-4-chloro-5-(trifluoromethyl)aniline with a generic arylboronic acid. This protocol is a robust starting point and may be optimized for specific substrates.

Materials and Reagents

Reagent	CAS Number	Molecular Weight ( g/mol )	Typical Quantity (for 1 mmol scale)
2-Bromo-4-chloro-5-(trifluoromethyl)aniline	1805748-69-5	274.46	1.0 mmol, 274.5 mg
Arylboronic Acid	Varies	Varies	1.2 - 1.5 mmol
Palladium Catalyst (e.g., Pd(PPh₃)₄)	14221-01-3	1155.56	0.03 - 0.05 mmol
Base (e.g., K₂CO₃ or K₃PO₄)	584-08-7	138.21	2.0 - 3.0 mmol
Solvent (e.g., 1,4-Dioxane/Water)	123-91-1	88.11	10 mL (4:1 ratio)

Reaction Setup and Procedure

Caption: Figure 2. General workflow for the Suzuki-Miyaura coupling reaction.

• Reaction Assembly: In a flame-dried Schlenk flask equipped with a magnetic stir bar, combine 2-Bromo-4-chloro-5-(trifluoromethyl)aniline (1.0 mmol), the arylboronic acid (1.2-1.5 mmol), and the base (e.g., K₂CO₃ or K₃PO₄, 2.0-3.0 mmol).

• Catalyst Addition: Under a positive flow of inert gas (Nitrogen or Argon), add the palladium catalyst (e.g., Tetrakis(triphenylphosphine)palladium(0), 0.03-0.05 mmol).

• Inert Atmosphere: Seal the flask with a rubber septum, and connect it to a Schlenk line. Evacuate the flask and backfill with nitrogen or argon gas. Repeat this cycle three times to ensure an inert atmosphere.[1]

• Solvent Addition: Add the degassed solvent system (e.g., 1,4-dioxane and water in a 4:1 to 10:1 ratio) via syringe. The typical reaction concentration is between 0.1 and 0.5 M with respect to the aniline.[4]

• Heating and Monitoring: Place the flask in a preheated oil bath at 80-100 °C and stir vigorously. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is consumed (typically 4-24 hours).[1][3]

• Work-up: Once the reaction is complete, cool the flask to room temperature. Dilute the mixture with water and transfer it to a separatory funnel.

• Extraction: Extract the aqueous layer with an organic solvent such as ethyl acetate (3 x 15 mL). Combine the organic layers.[1]

• Washing: Wash the combined organic layers with saturated sodium bicarbonate solution and then with brine.[1]

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.[1]

• Purification: Purify the crude residue by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure 2-aryl-4-chloro-5-(trifluoromethyl)aniline product.[4]

Optimization and Troubleshooting

Achieving high yields in Suzuki coupling reactions with electron-deficient anilines can sometimes be challenging. The following table provides guidance on common issues and their potential solutions.

Problem	Potential Cause(s)	Suggested Solution(s)
Low or No Product Formation	Inactive catalyst or ligand.	Use a fresh batch of catalyst. Consider using a more robust, air-stable pre-catalyst such as CataCXium A Pd G3.[4]
Inappropriate base or solvent.	Screen different bases (e.g., K₃PO₄, Cs₂CO₃) and ensure they are finely powdered.[4] Try alternative solvent systems like 2-MeTHF or toluene/water.
Significant Side Products	Protodeboronation of the boronic acid.	Use a milder base. Switch to a more stable boronic ester (e.g., a pinacol ester). Minimize the amount of water in the reaction.[4]
Dehalogenation of the starting material.	This can result from certain catalyst/ligand combinations or impurities. Try a different palladium source or ligand.
Homocoupling of the boronic acid.	Thoroughly degas all solvents and reagents and maintain a strict inert atmosphere throughout the reaction.[4]
Reaction Stalls or is Incomplete	Insufficient catalyst loading or catalyst deactivation.	Increase the catalyst loading in small increments. Ensure the reaction is run under strictly inert conditions, as high temperatures for extended periods can lead to catalyst decomposition. The aniline moiety can also coordinate to the palladium, so a more robust catalyst may be needed.[4]

Safety and Handling

2-Bromo-4-chloro-5-(trifluoromethyl)aniline should be handled with appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat. All manipulations should be performed in a well-ventilated fume hood. For detailed safety information, consult the Safety Data Sheet (SDS) provided by the supplier.

Conclusion

2-Bromo-4-chloro-5-(trifluoromethyl)aniline is a valuable and versatile building block for the synthesis of complex biaryl structures via the Suzuki-Miyaura cross-coupling reaction. The selective reactivity of the C-Br bond allows for predictable and controlled functionalization. By following the detailed protocols and troubleshooting guidance provided in this application note, researchers can confidently and successfully employ this key intermediate in their synthetic endeavors.

References

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Buchwald-Hartwig amination of 2-Bromo-4-chloro-5-(trifluoromethyl)aniline

An Application Guide to the Regioselective Buchwald-Hartwig Amination of 2-Bromo-4-chloro-5-(trifluoromethyl)aniline

Authored by: A Senior Application Scientist

Abstract

This technical guide provides a comprehensive protocol and detailed scientific rationale for the palladium-catalyzed . This substrate, possessing two distinct halogen atoms and strong electronic bias, presents a unique case for studying regioselective C-N bond formation. This document elucidates the mechanistic principles governing this selectivity and offers a field-proven, step-by-step protocol for researchers, scientists, and professionals in drug development. The guide emphasizes the causality behind experimental choices, from catalyst and ligand selection to reaction conditions, ensuring a robust and reproducible methodology.

Introduction: The Strategic Importance of C-N Bond Formation

The construction of carbon-nitrogen (C-N) bonds is a cornerstone of modern organic synthesis, particularly in the pharmaceutical industry where a vast number of bioactive molecules are nitrogen-containing heterocycles or arylamines.[1] The Buchwald-Hartwig amination has emerged as one of the most powerful and versatile methods for forging these bonds, largely supplanting harsher, traditional methods like the Ullmann condensation or nucleophilic aromatic substitution (SNAr).[2][3] Its broad substrate scope, functional group tolerance, and generally high yields have made it an indispensable tool.

This application note focuses on a specific and synthetically relevant substrate: 2-Bromo-4-chloro-5-(trifluoromethyl)aniline . This molecule is of particular interest due to three key features:

• Dihalogenation: The presence of both a bromine and a chlorine atom raises the critical question of regioselectivity.

• Electronic Bias: The potent electron-withdrawing trifluoromethyl (-CF3) group and the electron-donating amine (-NH2) group significantly modulate the electronic landscape of the aromatic ring.

• Synthetic Utility: The resulting product, a selectively aminated aniline derivative, is a valuable building block for complex molecular architectures in medicinal chemistry.

Understanding and controlling the reactivity of this substrate is paramount for its effective use in multi-step syntheses.

Mechanistic Rationale: The Catalytic Cycle and Regioselectivity

The Buchwald-Hartwig amination proceeds via a well-established catalytic cycle involving a palladium catalyst.[1][4] The choice of catalyst, ligand, and base is critical for navigating the cycle efficiently and achieving high yields.

Caption: The catalytic cycle of the Buchwald-Hartwig amination.

The Determinant of Regioselectivity

For 2-Bromo-4-chloro-5-(trifluoromethyl)aniline, the reaction's regioselectivity is dictated by the initial and often rate-determining step: oxidative addition .[5] In this step, the palladium(0) catalyst inserts into the carbon-halogen bond. The efficiency of this process is inversely related to the carbon-halogen bond strength. The established trend for bond dissociation energy is C-Cl > C-Br > C-I.[6]

Consequently, the weaker Carbon-Bromine bond will react preferentially with the palladium catalyst over the stronger Carbon-Chlorine bond.[5][6] This inherent difference in reactivity allows for the selective amination at the C-2 position, leaving the C-4 chloro-substituent intact for potential subsequent cross-coupling reactions.

Protocol Design: An Evidence-Based Approach

The following protocol is designed for robustness and high yield. The rationale behind each component's selection is explained to provide a deeper understanding of the reaction system.

Parameter	Recommended Choice	Rationale & Justification
Palladium Source	G3-XPhos Precatalyst	Buchwald's third-generation (G3) precatalysts are air- and moisture-stable, ensuring easy handling. They efficiently generate the active L-Pd(0) species in situ under mild conditions, often leading to lower catalyst loadings and higher reproducibility compared to using separate Pd sources (e.g., Pd₂(dba)₃) and ligands.[4]
Ligand	XPhos (included in precatalyst)	XPhos is a bulky, electron-rich biaryl monophosphine ligand.[2] Its steric bulk facilitates the final reductive elimination step, while its electron-donating nature promotes the initial, rate-limiting oxidative addition into the C-Br bond. This class of ligand is essential for coupling electron-deficient aryl halides.[7]
Base	Sodium tert-butoxide (NaOtBu)	A strong, non-nucleophilic base is required to deprotonate the amine, forming the palladium-amido complex that precedes reductive elimination.[8][9] NaOtBu is highly effective, though for substrates with base-sensitive functional groups, weaker bases like K₃PO₄ or Cs₂CO₃ could be screened.[4][10]
Solvent	Toluene or 1,4-Dioxane	These are common, relatively non-polar aprotic solvents for Buchwald-Hartwig reactions.[10] Their higher boiling points (Toluene: 111 °C, Dioxane: 101 °C) are suitable for reactions that require heating to achieve a reasonable rate, typically between 80-110 °C.[8] Rigorous degassing is crucial to prevent oxidation of the catalyst.
Amine Partner	e.g., Morpholine	The protocol is demonstrated with morpholine, a common secondary cyclic amine. The methodology is broadly applicable to a wide range of primary and secondary aliphatic and aromatic amines.[4] Stoichiometry is typically 1.2-1.5 equivalents to ensure complete consumption of the limiting aryl bromide.
Temperature	100 °C	This temperature provides a good balance between reaction rate and catalyst stability. While the C-Br bond is relatively reactive, heating is necessary to ensure efficient catalyst turnover and drive the reaction to completion in a reasonable timeframe.

Detailed Experimental Protocol

Disclaimer: This protocol should be performed by trained chemists in a well-ventilated fume hood using appropriate personal protective equipment (PPE). All reagents should be handled under an inert atmosphere (Nitrogen or Argon) unless otherwise noted.

Materials and Reagents:

• 2-Bromo-4-chloro-5-(trifluoromethyl)aniline (1.0 equiv.)

• Amine (e.g., Morpholine, 1.2 equiv.)

• G3-XPhos Precatalyst (2 mol%)

• Sodium tert-butoxide (1.4 equiv.)

• Anhydrous Toluene

• Deionized Water

• Brine (saturated NaCl solution)

• Ethyl Acetate

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Silica Gel for column chromatography

Step-by-Step Procedure:

• Reaction Setup: To a flame-dried Schlenk flask or reaction vial equipped with a magnetic stir bar, add 2-Bromo-4-chloro-5-(trifluoromethyl)aniline, the G3-XPhos precatalyst, and sodium tert-butoxide.

• Inert Atmosphere: Seal the flask with a septum, and evacuate and backfill with nitrogen or argon. Repeat this cycle three times to ensure an inert atmosphere.

• Solvent and Reagent Addition: Through the septum, add anhydrous toluene, followed by the amine coupling partner via syringe.

• Degassing (Optional but Recommended): For maximum reproducibility, the resulting suspension can be further degassed by bubbling nitrogen or argon through it for 10-15 minutes.

• Reaction: Place the sealed flask in a preheated oil bath at 100 °C. Stir the mixture vigorously for the duration of the reaction (typically 4-24 hours).

• Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS) by periodically taking a small aliquot from the reaction mixture.

• Work-up: Once the starting material is consumed, cool the reaction to room temperature. Quench the reaction by carefully adding deionized water.

• Extraction: Transfer the mixture to a separatory funnel and extract the aqueous layer with ethyl acetate (3 x 20 mL).

• Washing: Combine the organic layers and wash sequentially with deionized water and then brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the resulting crude oil or solid by flash column chromatography on silica gel to afford the desired product.

Caption: A streamlined workflow for the experimental protocol.

Troubleshooting and Field Insights

Issue	Potential Cause(s)	Recommended Solution(s)
Low or No Conversion	Inactive catalyst (oxygen/moisture contamination); Insufficiently strong base; Low temperature.	Ensure all glassware is dry and the reaction is run under a strictly inert atmosphere. Use freshly opened, high-purity reagents. Consider screening a stronger base or increasing the reaction temperature to 110 °C.
Formation of Hydrodehalogenation Side Product	Presence of water; Beta-hydride elimination from certain amines.	Use anhydrous solvents and reagents. If the amine has β-hydrogens, this side reaction can sometimes compete. Optimizing the ligand/catalyst system may be necessary.[1]
Poor Regioselectivity (Reaction at C-Cl)	Very high reaction temperature or extended reaction times.	While unlikely under controlled conditions, excessive thermal energy could potentially overcome the activation barrier for C-Cl insertion. Ensure accurate temperature control and stop the reaction once the C-Br starting material is consumed.

Conclusion

The offers a reliable and regioselective pathway to valuable synthetic intermediates. The preferential reactivity of the C-Br bond over the C-Cl bond in the critical oxidative addition step provides a predictable and controllable outcome. By employing modern, air-stable palladium precatalysts with bulky biarylphosphine ligands and carefully controlling reaction parameters, researchers can achieve high yields of the desired mono-aminated product. This protocol serves as a robust starting point for the synthesis and further functionalization of this important class of molecules.

References

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• J&K Scientific LLC. Buchwald-Hartwig Cross-Coupling. Link

• Singleton, D. A., & Blackmond, D. G. (2020). Rapid Evaluation of the Mechanism of Buchwald–Hartwig Amination and Aldol Reactions Using Intramolecular 13C Kinetic Isotope Effects. ACS Catalysis, 10(24), 14696–14703. Link

• Dorel, R., & Echavarren, A. M. (2019). The Buchwald–Hartwig Amination After 25 Years. University of Groningen Research Portal. Link

• Valente, C., et al. (2010). Buchwald-Hartwig Aminations of Aryl Chlorides: A Practical Protocol Based on Commercially Available Pd(0)NHC Catalysts. Chemistry – A European Journal, 16(34), 10474-10480. Link

• Organic Chemistry Data. Preparation of sec and tert amines by Buchwald-Hartwig Amination. Link

• ACS GCI Pharmaceutical Roundtable. Buchwald-Hartwig Amination. Link

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• Verkade, J. G., et al. (2004). Scope and Limitations of Pd2(dba)3/P(i-BuNCH2CH2)3N-Catalyzed Buchwald−Hartwig Amination Reactions of Aryl Chlorides. The Journal of Organic Chemistry, 69(26), 9135–9142. Link

• Organic Chemistry Portal. Buchwald-Hartwig Cross Coupling Reaction. Link

• Verkade, J. G., et al. (2004). Scope and Limitations of Pd 2 (dba) 3 /P( i -BuNCH 2 CH 2 ) 3 N-Catalyzed Buchwald−Hartwig Amination Reactions of Aryl Chlorides. ResearchGate. Link

• Reddy, T. J., et al. (2006). A Practical Buchwald—Hartwig Amination of 2-Bromopyridines with Volatile Amines. ResearchGate. Link

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Application Notes &amp; Protocols: Synthesis of Heterocyclic Compounds from 2-Bromo-4-chloro-5-(trifluoromethyl)aniline

Authored for: Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of synthetic strategies for converting 2-Bromo-4-chloro-5-(trifluoromethyl)aniline into a diverse array of high-value heterocyclic compounds. This highly functionalized aniline serves as a versatile starting material, offering multiple reaction sites for constructing complex molecular architectures relevant to medicinal chemistry and materials science. We will explore key palladium-catalyzed cross-coupling reactions, annulation strategies, and cyclization protocols, furnishing detailed, field-proven methodologies for the synthesis of substituted quinolines, benzothiazoles, indoles, and N-aryl heterocycles. Each section elucidates the mechanistic rationale behind the chosen synthetic route, providing researchers with the foundational knowledge to adapt and optimize these protocols for their specific discovery programs.

Introduction: The Strategic Value of a Multifunctional Building Block

2-Bromo-4-chloro-5-(trifluoromethyl)aniline is a synthetic intermediate of significant interest due to its unique substitution pattern. The presence of an ortho-bromo group, a nucleophilic amine, and strong electron-withdrawing groups (-Cl and -CF3) on the aromatic ring creates a platform for selective and diverse chemical transformations. The trifluoromethyl group, in particular, is a prized substituent in drug design for its ability to enhance metabolic stability, lipophilicity, and binding affinity.

This guide focuses on leveraging the inherent reactivity of this molecule to forge key heterocyclic scaffolds that are ubiquitous in pharmaceuticals. We will detail protocols that exploit:

• Palladium-Catalyzed Cross-Coupling: Utilizing the more labile Carbon-Bromine bond for Suzuki-Miyaura and Buchwald-Hartwig reactions.

• Annulation and Cyclization Reactions: Constructing fused ring systems such as quinolines, benzothiazoles, and indoles directly from the aniline core.

Physicochemical Properties and Safety-First Handling

Before commencing any synthetic work, a thorough understanding of the reactant's properties and hazards is critical.

Property	Value
Chemical Formula	C₇H₄BrClF₃N
Molecular Weight	274.47 g/mol
Appearance	Off-white to yellow crystalline solid or powder
CAS Number	1365272-38-9 (example, may vary)

Hazard Profile & Precautionary Measures:

2-Bromo-4-chloro-5-(trifluoromethyl)aniline is classified as a hazardous substance. Strict adherence to safety protocols is mandatory.

• Toxicity: Harmful if swallowed and toxic in contact with skin or if inhaled.[1] May cause damage to organs through prolonged or repeated exposure.[1]

• Irritation: Causes skin and serious eye irritation. May cause respiratory irritation.[2][3]

• Handling:

  • Always handle this compound within a certified chemical fume hood.

  • Wear appropriate Personal Protective Equipment (PPE), including a lab coat, safety goggles, and chemically resistant gloves (e.g., nitrile).

  • Avoid breathing dust, fumes, or vapors.[1][2] Use only in a well-ventilated area.

  • Wash hands and exposed skin thoroughly after handling.[1][2]

  • Store in a tightly closed container in a cool, dry, and well-ventilated place, preferably under an inert atmosphere as some anilines can be air sensitive.[2]

Strategic Overview: Pathways to Heterocyclic Diversity

The synthetic utility of this aniline stems from the differential reactivity of its functional groups. The Carbon-Bromine bond is significantly weaker than the Carbon-Chlorine bond, making it the primary site for palladium-catalyzed oxidative addition.[4][5] Furthermore, the potent electron-withdrawing effect of the trifluoromethyl group increases the electrophilicity of the C-Br bond, often making these cross-coupling reactions more facile compared to less activated aryl bromides.[4][6]

Caption: Catalytic cycle for Buchwald-Hartwig amination.

Experimental Protocol

This is a general protocol and may require optimization for specific amine coupling partners. [4][7]

• Vessel Preparation: To a dry Schlenk flask or microwave vial, add the palladium catalyst (e.g., Pd₂(dba)₃, 1-2 mol%) and the phosphine ligand (e.g., XPhos, RuPhos, 2-5 mol%).

• Reagent Addition: Add the base (e.g., NaOt-Bu or K₃PO₄, 1.5-2.0 equivalents) and 2-Bromo-4-chloro-5-(trifluoromethyl)aniline (1.0 equivalent).

• Inert Atmosphere: Seal the vessel, and evacuate and backfill with an inert gas (Nitrogen or Argon) three times.

• Solvent and Amine Addition: Add anhydrous, degassed solvent (e.g., toluene or dioxane) via syringe, followed by the amine coupling partner (1.1-1.2 equivalents).

• Reaction: Heat the mixture with vigorous stirring at 80-120 °C. Monitor the reaction progress by TLC or LC-MS until the starting material is consumed.

• Work-up: Cool the reaction to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and quench carefully with water or saturated aqueous NH₄Cl.

• Extraction: Separate the layers and extract the aqueous phase with ethyl acetate (3x).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product by silica gel column chromatography.

Component	Example	Function
Palladium Source	Pd₂(dba)₃, Pd(OAc)₂	Catalyst Precursor
Ligand	XPhos, RuPhos, BINAP	Stabilizes Pd, facilitates cycle
Base	NaOt-Bu, K₃PO₄, Cs₂CO₃	Activates amine, neutralizes HBr
Solvent	Toluene, Dioxane, THF	Anhydrous, degassed medium

Protocol: Annulation Strategy for Quinolines

Substituted quinolines are a prominent class of heterocycles with broad pharmacological applications. [8][9]Modern palladium-catalyzed methods allow for the direct construction of the quinoline core via annulation of o-haloanilines with alkynes. [10][11]

Synthetic Rationale

This transformation typically proceeds through a sequence of a Sonogashira coupling between the aniline and the alkyne, followed by an intramolecular hydroamination of the alkyne by the aniline nitrogen, and subsequent tautomerization/oxidation to form the aromatic quinoline ring.

Experimental Protocol

This protocol is adapted from methods for the synthesis of substituted quinolines from o-haloanilines. [10][11][12]

• Vessel Preparation: In a sealable reaction tube, combine 2-Bromo-4-chloro-5-(trifluoromethyl)aniline (1.0 eq.), the palladium catalyst (e.g., Pd(PPh₃)₂Cl₂, 5 mol%), and a copper co-catalyst (e.g., CuI, 10 mol%).

• Inert Atmosphere: Seal the tube and establish an inert atmosphere by evacuating and backfilling with nitrogen or argon three times.

• Reagent Addition: Add a degassed solvent mixture, typically a polar solvent like DMF or an amine base like triethylamine.

• Alkyne Addition: Add the terminal alkyne (1.2-1.5 eq.) via syringe.

• Reaction: Heat the reaction mixture to 80-100 °C and stir until TLC or LC-MS analysis indicates complete consumption of the starting aniline.

• Work-up and Purification: After cooling, dilute the mixture with ethyl acetate and wash with water and brine. Dry the organic layer over anhydrous MgSO₄, filter, and concentrate. The crude product is then purified using flash column chromatography on silica gel.

Protocol: Synthesis of 2-Aminobenzothiazoles

Benzothiazoles are another critical heterocyclic motif in medicinal chemistry. They can be synthesized from o-haloanilines through reactions with various sulfur-containing nucleophiles. A robust method involves the copper-catalyzed reaction with dithiocarbamates. [13][14]

Synthetic Rationale

The reaction is believed to proceed via a copper-catalyzed C-S bond formation, where the dithiocarbamate displaces the bromide. This is followed by an intramolecular cyclization, where the aniline nitrogen attacks the thiocarbonyl carbon, leading to the elimination of a secondary amine and subsequent aromatization to the benzothiazole product.

Experimental Protocol

This protocol is based on the copper-catalyzed synthesis of 2-aminobenzothiazoles from 2-haloanilines. [14]

• Reagent Preparation: In a round-bottom flask, dissolve the dithiocarbamate salt (e.g., sodium N,N-dimethyldithiocarbamate, 1.5 eq.) in a suitable solvent such as DMSO or DMF.

• Catalyst and Substrate Addition: Add the copper catalyst (e.g., CuO or CuI, 10-20 mol%) and 2-Bromo-4-chloro-5-(trifluoromethyl)aniline (1.0 eq.).

• Reaction: Heat the mixture with stirring to 120-140 °C. Monitor the reaction by TLC.

• Work-up: Upon completion, cool the reaction to room temperature and pour it into a stirred solution of aqueous ammonia to complex the copper catalyst.

• Extraction: Extract the aqueous mixture with ethyl acetate or dichloromethane (3x).

• Purification: Combine the organic extracts, wash with brine, dry over Na₂SO₄, and concentrate. Purify the residue by column chromatography to yield the desired 2-(dialkylamino)benzothiazole.

Protocol: Direct Indole Synthesis via Palladium-Catalyzed Annulation

While the classic Fischer indole synthesis is powerful, it requires a hydrazine precursor. [15][16]Modern methods allow for a more direct synthesis from o-haloanilines and ketones. [17]

Synthetic Rationale

This one-pot synthesis involves a palladium-catalyzed α-arylation of the ketone enolate with the o-bromoaniline. The resulting intermediate then undergoes an intramolecular condensation (C-N bond formation) followed by dehydration to furnish the indole ring.

Experimental Protocol

This protocol is adapted from palladium-catalyzed indole syntheses involving o-haloanilines and carbonyl compounds. [17]

Caption: Experimental workflow for direct indole synthesis.

• Vessel Preparation: To a dry Schlenk flask, add Pd(OAc)₂ (2-5 mol%), a suitable ligand (e.g., XPhos or SPhos, 4-10 mol%), and a strong base (e.g., Cs₂CO₃ or K₃PO₄, 2.0-2.5 eq.).

• Substrate Addition: Add 2-Bromo-4-chloro-5-(trifluoromethyl)aniline (1.0 eq.).

• Inert Atmosphere: Seal the flask, then evacuate and backfill with argon or nitrogen (repeat 3x).

• Solvent and Ketone: Add anhydrous, degassed solvent (e.g., t-Amyl alcohol or toluene) followed by the ketone (2.0-3.0 eq.).

• Reaction: Heat the mixture to 100-120 °C with vigorous stirring. The reaction time can vary from 12 to 24 hours. Monitor for completion.

• Work-up and Purification: Cool the reaction mixture, dilute with ethyl acetate, and filter through a pad of Celite®. Wash the filtrate with water and brine, dry over Na₂SO₄, and concentrate. Purify the crude material via silica gel chromatography to obtain the highly substituted indole.

Conclusion

2-Bromo-4-chloro-5-(trifluoromethyl)aniline has demonstrated exceptional utility as a precursor for a wide range of medicinally relevant heterocyclic cores. By strategically targeting the ortho-bromo position for palladium-catalyzed cross-coupling and annulation reactions, researchers can efficiently access complex quinolines, benzothiazoles, indoles, and other N-aryl compounds. The protocols detailed herein provide a robust starting point for synthetic chemists, offering reliable and adaptable methods for leveraging this powerful building block in drug discovery and development programs.

References

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• Palladium-catalyzed synthesis of benzimidazoles and quinazolinones from common precursors. (2012, November 2). PubMed. Retrieved from [Link]

• Synthesis of quinolines. (n.d.). Organic Chemistry Portal. Retrieved from [Link]

• Modern Approaches to the Synthesis and Transformations of Practically Valuable Benzothiazole Derivatives. (n.d.). National Institutes of Health (NIH). Retrieved from [Link]

• Benzothiazole synthesis. (n.d.). Organic Chemistry Portal. Retrieved from [Link]

• Recent Advances in Synthesis of Benzothiazole Compounds Related to Green Chemistry. (n.d.). MDPI. Retrieved from [Link]

• Synthesis of Heterocycles via Pd-Ligand Controlled Cyclization of 2-Chloro-N-(2-vinyl)aniline: Preparation of Carbazoles, Indoles, Dibenzazepines and Acridines. (n.d.). National Institutes of Health (NIH). Retrieved from [Link]

• Synthesis of 2-arylbenzothiazole using o-haloanilines. (n.d.). ResearchGate. Retrieved from [Link]

• Synthesis of Heterocycles via Pd-Ligand Controlled Cyclization of 2-Chloro-N-(2-vinyl)aniline: Preparation of Carbazoles, Indoles, Dibenzazepines, and Acridines. (n.d.). Journal of the American Chemical Society. Retrieved from [Link]

• Synthesis of Substituted Quinolines by the Electrophilic Cyclization of N-(2-Alkynyl)anilines. (n.d.). Semantic Scholar. Retrieved from [Link]

• Synthesis of Heterocycles via Pd-Ligand Controlled Cyclization of 2-Chloro-N-(2-vinyl)aniline: Preparation of Carbazoles, Indoles, Dibenzazepines, and Acridines. (n.d.). Journal of the American Chemical Society. Retrieved from [Link]

• Recent advances in the synthesis of biologically and pharmaceutically active quinoline and its analogues: a review. (2020, June 2). PubMed Central. Retrieved from [Link]

• Heterocycle-guided synthesis of m-hetarylanilines via three-component benzannulation. (2024, September 2). Beilstein Journal of Organic Chemistry. Retrieved from [Link]

• Recent Advances in the Synthesis of Quinolines: A Focus on Oxidative Annulation Strategies. (n.d.). MDPI. Retrieved from [Link]

• Synthesis of Substituted Quinolines by Electrophilic Cyclization of N -(2-Alkynyl)anilines. (2025, August 10). ResearchGate. Retrieved from [Link]

• SYNTHESIS OF QUINOLINE AND ITS DERIVATIVES USING VARIOUS NAME REACTIONS: AN OVERVIEW. (n.d.). IIP Series. Retrieved from [Link]

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The Strategic Application of 2-Bromo-4-chloro-5-(trifluoromethyl)aniline in Modern Drug Discovery: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Architectural Significance of Fluorinated and Halogenated Scaffolds

In the landscape of contemporary drug design, the strategic incorporation of fluorine and halogen atoms into molecular scaffolds is a cornerstone of enhancing pharmacological profiles. The trifluoromethyl group (-CF3) and halogen substituents are not mere decorations; they are powerful tools for modulating a compound's metabolic stability, lipophilicity, membrane permeability, and binding affinity.[1][2][3] The trifluoromethyl group, with its strong electron-withdrawing nature, can significantly influence the acidity of nearby protons and enhance interactions with biological targets.[2] Halogens, in turn, provide critical vectors for further molecular elaboration through a variety of cross-coupling reactions.

This guide focuses on the utility of a highly functionalized building block, 2-Bromo-4-chloro-5-(trifluoromethyl)aniline , in drug discovery programs. Its unique substitution pattern, featuring a bromine atom, a chlorine atom, and a trifluoromethyl group on an aniline scaffold, presents a versatile platform for the synthesis of complex and biologically active molecules. The differential reactivity of the carbon-bromine and carbon-chlorine bonds, in particular, offers a strategic advantage for sequential, site-selective modifications.

Physicochemical Properties and Reactivity Profile

The strategic arrangement of substituents on the aniline ring of 2-Bromo-4-chloro-5-(trifluoromethyl)aniline dictates its reactivity in key synthetic transformations.

Property	Value	Source
Molecular Formula	C₇H₄BrClF₃N	[4]
Molecular Weight	274.47 g/mol	[4]
Appearance	Solid or viscous liquid
Purity	Typically ≥97%

The presence of the electron-withdrawing trifluoromethyl group and the chlorine atom deactivates the aromatic ring towards electrophilic substitution, while the amino group is a moderately activating ortho-, para-director. The key to this building block's utility lies in the differential reactivity of the C-Br and C-Cl bonds in palladium-catalyzed cross-coupling reactions. The C-Br bond is weaker and more susceptible to oxidative addition to a palladium(0) catalyst than the C-Cl bond, allowing for selective functionalization at the 2-position.[5][6]

Synthetic Strategy for 2-Bromo-4-chloro-5-(trifluoromethyl)aniline

A plausible and efficient synthetic route to 2-Bromo-4-chloro-5-(trifluoromethyl)aniline can be adapted from established methods for the synthesis of related halogenated anilines. A common approach involves the electrophilic bromination of a suitable precursor.

A potential precursor for this synthesis is 4-chloro-3-(trifluoromethyl)aniline. The amino group in this precursor directs electrophilic substitution to the ortho and para positions. Since the para position is blocked by the chlorine atom, bromination is expected to occur at the ortho position (position 2).

Protocol 1: Synthesis of 2-Bromo-4-chloro-5-(trifluoromethyl)aniline

This protocol is a general guideline and may require optimization.

Materials:

• 4-chloro-3-(trifluoromethyl)aniline

• N-Bromosuccinimide (NBS)

• Acetonitrile (anhydrous)

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

• Ethyl acetate

• Hexanes

Procedure:

• In a round-bottom flask, dissolve 4-chloro-3-(trifluoromethyl)aniline (1.0 equivalent) in anhydrous acetonitrile.

• Cool the solution to 0 °C in an ice bath.

• Slowly add N-Bromosuccinimide (1.05 equivalents) portion-wise, maintaining the temperature below 5 °C.

• Allow the reaction to stir at 0 °C and monitor its progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, quench the reaction by adding a saturated aqueous solution of sodium bicarbonate.

• Extract the aqueous layer with ethyl acetate (3x).

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Remove the solvent under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography on silica gel using a gradient of ethyl acetate in hexanes to isolate 2-Bromo-4-chloro-5-(trifluoromethyl)aniline.

Application in Palladium-Catalyzed Cross-Coupling Reactions

The presence of a bromine atom makes 2-Bromo-4-chloro-5-(trifluoromethyl)aniline an excellent substrate for various palladium-catalyzed cross-coupling reactions, which are fundamental transformations in the synthesis of pharmaceuticals.

Suzuki-Miyaura Coupling: Forging Carbon-Carbon Bonds

The Suzuki-Miyaura coupling is a versatile method for forming C-C bonds, particularly for constructing biaryl scaffolds prevalent in many kinase inhibitors.[7][8][9] The higher reactivity of the C-Br bond allows for selective coupling at the 2-position of the aniline ring.

Protocol 2: Suzuki-Miyaura Coupling of 2-Bromo-4-chloro-5-(trifluoromethyl)aniline

This is a general protocol and may require optimization for specific boronic acids.

Materials:

• 2-Bromo-4-chloro-5-(trifluoromethyl)aniline

• Arylboronic acid (1.2 equivalents)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 3-5 mol%)

• Base (e.g., K₂CO₃, 2.0 equivalents)

• Solvent system (e.g., Toluene/Ethanol/Water 4:1:1 or Dioxane/Water 4:1)

• Inert gas (Argon or Nitrogen)

Procedure:

• To a dry reaction vessel, add 2-Bromo-4-chloro-5-(trifluoromethyl)aniline (1.0 equiv), the arylboronic acid (1.2 equiv), the base (2.0 equiv), and the palladium catalyst (0.03-0.05 equiv).

• Seal the vessel and purge with an inert gas for 10-15 minutes.

• Add the degassed solvent system via syringe.

• Heat the reaction mixture to 80-100 °C and stir vigorously.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature and quench with water.

• Extract the aqueous layer with an organic solvent (e.g., ethyl acetate) (3x).

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Concentrate the organic layer under reduced pressure.

• Purify the crude product by flash column chromatography.

Caption: Workflow for Suzuki-Miyaura Coupling.

Buchwald-Hartwig Amination: Constructing Carbon-Nitrogen Bonds

The Buchwald-Hartwig amination is a powerful tool for forming C-N bonds, which are ubiquitous in pharmaceuticals.[1][10][11][12] This reaction allows for the introduction of a wide range of primary and secondary amines at the 2-position of the aniline scaffold.

Protocol 3: Buchwald-Hartwig Amination of 2-Bromo-4-chloro-5-(trifluoromethyl)aniline

This is a general protocol and may require optimization for specific amines.

Materials:

• 2-Bromo-4-chloro-5-(trifluoromethyl)aniline

• Primary or secondary amine (1.2 equivalents)

• Palladium precatalyst (e.g., Pd₂(dba)₃, 1-2 mol%)

• Phosphine ligand (e.g., Xantphos, 2-4 mol%)

• Base (e.g., Cs₂CO₃ or NaOtBu, 1.4 equivalents)

• Anhydrous, deoxygenated solvent (e.g., Toluene or Dioxane)

• Inert gas (Argon or Nitrogen)

Procedure:

• In a glovebox or under a stream of inert gas, add the palladium precatalyst, phosphine ligand, and base to a dry reaction vessel.

• Add 2-Bromo-4-chloro-5-(trifluoromethyl)aniline (1.0 equiv) and the amine (1.2 equiv).

• Add the anhydrous, deoxygenated solvent.

• Seal the vessel and heat the mixture to 80-110 °C with stirring.

• Monitor the reaction by TLC or LC-MS.

• After completion, cool the reaction to room temperature and quench with a saturated aqueous solution of ammonium chloride.

• Extract the aqueous layer with an organic solvent (e.g., ethyl acetate) (3x).

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Concentrate the organic layer under reduced pressure.

• Purify the crude product by flash column chromatography.

Caption: Workflow for Buchwald-Hartwig Amination.

Application in Kinase Inhibitor Drug Discovery

While there are no publicly disclosed FDA-approved drugs explicitly synthesized from 2-Bromo-4-chloro-5-(trifluoromethyl)aniline, its structural motifs are highly relevant to the field of kinase inhibitor discovery. Many potent kinase inhibitors feature a substituted aniline or related nitrogen-containing heterocycle that serves as a "hinge-binding" motif, forming crucial hydrogen bonds within the ATP-binding site of the kinase.[9] The 2-amino group of the title compound is perfectly positioned for this role.

The synthetic handles at the 2- and 4-positions (after potential subsequent functionalization of the chloro group) allow for the exploration of chemical space in the solvent-exposed regions of the kinase active site, enabling the optimization of potency and selectivity. The trifluoromethyl group can contribute to favorable hydrophobic interactions and improved metabolic stability. The overall substitution pattern of 2-Bromo-4-chloro-5-(trifluoromethyl)aniline makes it an attractive starting point for the synthesis of libraries of potential kinase inhibitors.

Conclusion

2-Bromo-4-chloro-5-(trifluoromethyl)aniline is a valuable and versatile building block for drug discovery. Its trifluoromethyl group and dual halogenation provide a unique combination of physicochemical properties and synthetic handles. The differential reactivity of the bromine and chlorine atoms allows for selective, sequential functionalization, making it an ideal scaffold for the construction of complex molecular architectures. The protocols provided herein for key palladium-catalyzed cross-coupling reactions serve as a starting point for the incorporation of this building block into drug discovery programs, particularly in the pursuit of novel kinase inhibitors and other targeted therapies.

References

• Journal of Biomedical Research & Environmental Sciences. (n.d.). Drug Design Strategies, Modes of Action, Synthesis and Industrial Challenges Behind Trifluoromethylated New Chemical Entities. Retrieved from [Link]

• Google Patents. (n.d.). CN102993022A - Preparation method of bromoaniline.

• Processes. (2022). FDA-Approved Trifluoromethyl Group-Containing Drugs: A Review of 20 Years. Retrieved from [Link]

• MDPI. (2023). FDA-Approved Fluorinated Heterocyclic Drugs from 2016 to 2022. Retrieved from [Link]

• Chemistry LibreTexts. (2023). Buchwald-Hartwig Amination. Retrieved from [Link]

• Organic Syntheses. (n.d.). Benzenamine, 4-bromo-N,N-dimethyl-3-(trifluoromethyl). Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Buchwald-Hartwig Cross Coupling Reaction. Retrieved from [Link]

• Srini Chem. (n.d.). Overview of 2-Bromo-5-chloroaniline (CAS: 823-57-4). Retrieved from [Link]

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Application Note &amp; Protocols: Strategic Palladium-Catalyzed Functionalization of 2-Bromo-4-chloro-5-(trifluoromethyl)aniline

Abstract

This technical guide provides a comprehensive overview and detailed protocols for the palladium-catalyzed cross-coupling reactions of 2-Bromo-4-chloro-5-(trifluoromethyl)aniline. This trifunctional aromatic compound is a highly valuable building block in medicinal chemistry and materials science, offering multiple points for diversification. The core focus of this note is to leverage the inherent differential reactivity of the carbon-bromine (C-Br) and carbon-chlorine (C-Cl) bonds to achieve chemoselective functionalization. We will explore the mechanistic basis for this selectivity and provide field-proven, step-by-step protocols for key transformations including Suzuki-Miyaura, Buchwald-Hartwig, and Sonogashira couplings. This guide is intended for researchers, synthetic chemists, and drug development professionals seeking to strategically employ this versatile intermediate in complex molecule synthesis.

Introduction: The Strategic Value of a Trifunctional Building Block

2-Bromo-4-chloro-5-(trifluoromethyl)aniline is a synthetic intermediate of significant interest due to its unique substitution pattern. The presence of three distinct functionalities—an amino group, a bromine atom, and a chlorine atom—on a benzene ring activated by a potent electron-withdrawing trifluoromethyl group, opens a vast landscape for molecular design.

• The Trifluoromethyl Group : This moiety is a bioisostere for various groups and is known to enhance metabolic stability, lipophilicity, and binding affinity of drug candidates.[1][2] Its strong electron-withdrawing nature also modulates the reactivity of the adjacent halogen atoms.[3][4]

• The Amino Group : Serves as a key handle for amide bond formation, diazotization, or as a directing group in further aromatic substitutions.

• The Halogens (Br and Cl) : These are prime sites for palladium-catalyzed cross-coupling reactions, enabling the formation of C-C, C-N, and C-O bonds.[5][6]

The central thesis of this guide is the exploitation of the reactivity difference between the C-Br and C-Cl bonds, allowing for selective, sequential modifications to build molecular complexity in a controlled manner.

The Principle of Chemoselectivity: C-Br vs. C-Cl Reactivity

In palladium-catalyzed cross-coupling reactions, the initial and often rate-determining step is the oxidative addition of the aryl halide to a low-valent palladium(0) species. The efficiency of this step is directly correlated to the carbon-halogen bond dissociation energy, which follows the trend C-I > C-Br > C-Cl > C-F.[3] Consequently, the C-Br bond in 2-Bromo-4-chloro-5-(trifluoromethyl)aniline is significantly more susceptible to oxidative addition than the stronger, less reactive C-Cl bond.

This reactivity differential allows for the selective functionalization at the C-2 position (bromine) while leaving the C-4 position (chlorine) intact for subsequent transformations under more forcing conditions.

Diagram 1: Comparative reactivity of C-Br vs. C-Cl bonds.

Application & Protocols: Selective Cross-Coupling Reactions

The following protocols are designed as robust starting points and may require optimization based on the specific coupling partner used. All reactions should be conducted under an inert atmosphere (Nitrogen or Argon) using anhydrous solvents unless otherwise specified.

Suzuki-Miyaura Coupling: C-C Bond Formation

The Suzuki-Miyaura reaction is a versatile method for creating biaryl structures, which are prevalent in pharmaceuticals.[4][7] The electron-withdrawing trifluoromethyl group on the substrate generally increases its susceptibility to oxidative addition, facilitating the reaction.[4]

Diagram 2: Simplified Suzuki-Miyaura catalytic cycle.

• Reaction Setup : In a dry Schlenk flask under an inert atmosphere, combine 2-Bromo-4-chloro-5-(trifluoromethyl)aniline (1.0 eq.), the desired arylboronic acid (1.2-1.5 eq.), and a suitable base (e.g., K₃PO₄ or K₂CO₃, 2.0-3.0 eq.).[8]

• Catalyst Addition : Add the palladium catalyst (1-5 mol%). For electron-deficient substrates, catalysts with electron-rich, bulky phosphine ligands are often effective.[8]

  • Recommended System : CataCXium® A Pd G3 (a pre-catalyst) or a combination of Pd₂(dba)₃ and a ligand like SPhos or XPhos.

• Solvent Addition : Add a degassed solvent system via syringe. A mixture of an organic solvent and water (e.g., 1,4-dioxane/water or 2-MeTHF/water in a 4:1 to 10:1 ratio) is commonly used.[8]

• Reaction Execution : Heat the mixture with vigorous stirring to a temperature between 70-100 °C.

• Monitoring : Track the reaction progress by TLC or LC-MS until the starting aryl bromide is consumed. Typical reaction times are 2-24 hours.[3]

• Work-up : Cool the reaction to room temperature. Dilute with water and extract with an organic solvent (e.g., ethyl acetate, 3x). Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification : Purify the crude product by column chromatography on silica gel.

Component	Recommended Starting Conditions	Rationale / Causality
Substrate	2-Bromo-4-chloro-5-(CF₃)aniline (1 eq.)	The C-Br bond is the target for selective coupling.
Coupling Partner	Arylboronic Acid or Ester (1.2-1.5 eq.)	An excess ensures complete consumption of the starting material. Boronic esters can reduce side reactions like protodeboronation.[8]
Catalyst	CataCXium® A Pd G3 (1-3 mol%)	Air-stable pre-catalyst that forms a highly active monoligated Pd(0) species. Ideal for challenging substrates.[8]
Base	K₃PO₄ (3 eq.)	Moderately strong base, effective in Suzuki couplings and generally avoids base-sensitive functional group degradation.
Solvent	2-MeTHF / Water (10:1)	2-MeTHF is a greener solvent alternative to THF or dioxane. Water is necessary to facilitate the transmetalation step.[8]
Temperature	80-100 °C	Provides sufficient thermal energy to drive the catalytic cycle without promoting C-Cl bond activation or catalyst decomposition.

Buchwald-Hartwig Amination: C-N Bond Formation

This reaction is a cornerstone for synthesizing aryl amines, which are ubiquitous in pharmaceuticals.[5][9] The choice of ligand and base is critical for achieving high yields, especially with an electron-deficient aryl bromide.

• Reaction Setup : In an oven-dried Schlenk tube inside a glovebox, add the palladium precatalyst (e.g., a G3 or G4 Buchwald precatalyst, 1-4 mol%), the phosphine ligand (if not using a precatalyst), and the base (e.g., NaOt-Bu or K₃PO₄, 1.5-2.5 eq.).

• Reagent Addition : Add 2-Bromo-4-chloro-5-(trifluoromethyl)aniline (1.0 eq.) and the amine coupling partner (1.1-1.3 eq.).

• Solvent Addition : Add anhydrous, degassed solvent (e.g., toluene, dioxane, or CPME).

• Reaction Execution : Seal the tube and heat the mixture with stirring. Temperatures can range from 80-110 °C.

• Monitoring & Work-up : Follow the procedures outlined in the Suzuki protocol (Section 3.1).

Component	Recommended Starting Conditions	Rationale / Causality
Catalyst	AdBippyPhos Pd G3 (2 mol%)	This precatalyst is highly active for coupling a wide range of amines and is particularly effective for electron-deficient aryl halides.[10]
Base	NaOt-Bu (1.5 eq.)	A strong, non-nucleophilic base required to deprotonate the amine, forming the palladium-amido complex in the catalytic cycle.[11]
Solvent	Toluene or CPME	Aprotic, non-polar solvents are standard for this reaction. CPME is a safer alternative to ethers like dioxane.
Temperature	100 °C	Necessary to drive the reaction, particularly the reductive elimination step, to completion.

Sonogashira Coupling: C-C(sp) Bond Formation

The Sonogashira coupling provides access to aryl alkynes, important precursors for heterocycles and conjugated materials.[12][13] Modern protocols often omit the copper co-catalyst to avoid the formation of alkyne homocoupling byproducts (Glaser coupling).

• Reaction Setup : To a dry Schlenk tube, add 2-Bromo-4-chloro-5-(trifluoromethyl)aniline (1.0 eq.), the palladium catalyst (e.g., Pd(PPh₃)₂Cl₂, 2-5 mol%), and a ligand if needed.

• Reagent Addition : Add the terminal alkyne (1.2-1.5 eq.).

• Solvent and Base : Add an anhydrous solvent (e.g., THF or DMF) followed by a suitable amine base (e.g., triethylamine or diisopropylamine, 2-3 eq.), which also serves as a solvent.[14]

• Reaction Execution : Stir the reaction at a temperature ranging from room temperature to 60 °C. The reaction is often much milder than C-C or C-N couplings.

• Monitoring & Work-up : Follow the procedures outlined in the Suzuki protocol (Section 3.1).

Component	Recommended Starting Conditions	Rationale / Causality
Catalyst	[DTBNpP]Pd(crotyl)Cl (P2) (2.5 mol%)	An air-stable precatalyst that enables room-temperature, copper-free Sonogashira couplings of challenging aryl bromides.[15]
Base	2,2,6,6-Tetramethylpiperidine (TMP) (2 eq.)	A hindered, strong base that facilitates the reaction under mild conditions.[15]
Solvent	DMSO	A polar aprotic solvent that has been shown to be effective for this specific catalyst system.[15]
Temperature	Room Temperature to 60 °C	The high activity of modern catalysts allows for significantly milder conditions, preserving sensitive functional groups.

Advanced Strategy: Sequential Functionalization

The true synthetic power of 2-Bromo-4-chloro-5-(trifluoromethyl)aniline is realized through sequential coupling. After selectively functionalizing the C-Br position under mild conditions, the resulting product can be subjected to a second cross-coupling reaction at the C-Cl position, typically requiring a more active catalyst system and higher temperatures.

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Application Notes and Protocols for the Derivatization of the Amino Group of 2-Bromo-4-chloro-5-(trifluoromethyl)aniline

Introduction

2-Bromo-4-chloro-5-(trifluoromethyl)aniline is a key building block in medicinal chemistry and drug development. Its trifluoromethyl group enhances metabolic stability and binding affinity, while the bromine and chlorine atoms provide sites for further functionalization, such as palladium-catalyzed cross-coupling reactions. The primary amino group is a versatile handle for introducing a wide range of functionalities through derivatization, enabling the synthesis of diverse compound libraries for screening and lead optimization.

This guide provides detailed protocols for three fundamental derivatization reactions of the amino group of 2-Bromo-4-chloro-5-(trifluoromethyl)aniline: acylation, alkylation, and sulfonylation. The protocols are designed for researchers, scientists, and drug development professionals, with a focus on the rationale behind the experimental choices and self-validating methodologies.

Reactivity and Strategic Considerations

The reactivity of the amino group in 2-Bromo-4-chloro-5-(trifluoromethyl)aniline is significantly influenced by the electronic and steric environment of the aniline ring. The trifluoromethyl group is a strong electron-withdrawing group, which decreases the nucleophilicity of the amino group, making it less reactive than aniline itself.[1] Additionally, the ortho-bromo substituent provides steric hindrance that can affect the approach of bulky reagents. These factors necessitate carefully optimized reaction conditions to achieve high yields.

Safety and Handling

2-Bromo-4-chloro-5-(trifluoromethyl)aniline and its derivatives should be handled with appropriate safety precautions. It is classified as harmful if swallowed, in contact with skin, or if inhaled, and causes skin and eye irritation.[2][3] Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat.[4][5]

Hazard Identification:

Hazard Statement	Description
H302	Harmful if swallowed.
H312	Harmful in contact with skin.
H315	Causes skin irritation.
H319	Causes serious eye irritation.
H332	Harmful if inhaled.
H335	May cause respiratory irritation.

Precautionary Measures:

Precautionary Code	Description
P261	Avoid breathing dust/fumes/gas/mist/vapors/spray.
P270	Do not eat, drink or smoke when using this product.
P280	Wear protective gloves/protective clothing/eye protection/face protection.
P302 + P352	IF ON SKIN: Wash with plenty of soap and water.
P305 + P351 + P338	IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.

Derivatization Protocols

Acylation: Synthesis of N-(2-Bromo-4-chloro-5-(trifluoromethyl)phenyl)acetamide

Acylation of the amino group to form an amide is a common strategy to protect the amine, reduce its activating effect in electrophilic aromatic substitution, or to introduce a specific acyl group as part of the final molecular structure.[6][7] Acetic anhydride is a readily available and effective acetylating agent.

Reaction Scheme:

Experimental Protocol:

• Setup: In a 100 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add 2-Bromo-4-chloro-5-(trifluoromethyl)aniline (1.0 eq).

• Reagent Addition: Add glacial acetic acid (5-10 volumes) to dissolve the aniline. Then, slowly add acetic anhydride (1.2 eq) to the solution.

• Reaction: Heat the reaction mixture to 80-100°C and stir for 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up: After completion, cool the reaction mixture to room temperature and pour it into ice-cold water with stirring.

• Isolation: Collect the precipitated solid by vacuum filtration and wash with cold water until the filtrate is neutral.

• Purification: Recrystallize the crude product from ethanol/water to obtain pure N-(2-Bromo-4-chloro-5-(trifluoromethyl)phenyl)acetamide.

Quantitative Data:

Reactant/Product	Molecular Weight ( g/mol )	Stoichiometric Ratio	Typical Yield (%)
2-Bromo-4-chloro-5-(trifluoromethyl)aniline	276.44	1.0	-
Acetic Anhydride	102.09	1.2	-
N-(2-Bromo-4-chloro-5-(trifluoromethyl)phenyl)acetamide	318.48	-	85-95

Workflow Diagram:

Caption: Workflow for the acylation of 2-Bromo-4-chloro-5-(trifluoromethyl)aniline.

N-Alkylation: Synthesis of N-Benzyl-2-bromo-4-chloro-5-(trifluoromethyl)aniline

N-alkylation introduces an alkyl group onto the amino nitrogen. The "borrowing hydrogen" or "hydrogen autotransfer" methodology using alcohols as alkylating agents is an environmentally benign approach, producing only water as a byproduct.[8] Due to the reduced nucleophilicity and steric hindrance of the target aniline, a robust catalytic system is often required.[9]

Reaction Scheme:

Experimental Protocol:

• Setup: To an oven-dried Schlenk tube, add 2-Bromo-4-chloro-5-(trifluoromethyl)aniline (1.0 eq), benzyl alcohol (1.5 eq), a suitable catalyst (e.g., a manganese or nickel pincer complex, 1-5 mol%), and a base (e.g., t-BuOK, 10 mol%).

• Reaction: Evacuate and backfill the tube with an inert gas (e.g., Argon or Nitrogen) three times. Add anhydrous toluene as the solvent.

• Heating: Heat the reaction mixture to 100-120°C and stir for 12-24 hours. Monitor the reaction by TLC or GC-MS.

• Work-up: After cooling to room temperature, dilute the reaction mixture with ethyl acetate and wash with water and brine.

• Isolation: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel (eluent: hexane/ethyl acetate gradient).

Quantitative Data:

Reactant/Product	Molecular Weight ( g/mol )	Stoichiometric Ratio	Typical Yield (%)
2-Bromo-4-chloro-5-(trifluoromethyl)aniline	276.44	1.0	-
Benzyl Alcohol	108.14	1.5	-
N-Benzyl-2-bromo-4-chloro-5-(trifluoromethyl)aniline	366.54	-	60-80

Workflow Diagram:

Caption: Workflow for the N-alkylation of 2-Bromo-4-chloro-5-(trifluoromethyl)aniline.

Sulfonylation: Synthesis of N-(2-Bromo-4-chloro-5-(trifluoromethyl)phenyl)benzenesulfonamide

Sulfonamides are a critical class of compounds in medicinal chemistry. The reaction of an aniline with a sulfonyl chloride in the presence of a base is a standard method for their synthesis. Pyridine is often used as both the base and a solvent.

Reaction Scheme:

Experimental Protocol:

• Setup: In a round-bottom flask, dissolve 2-Bromo-4-chloro-5-(trifluoromethyl)aniline (1.0 eq) in pyridine at 0°C (ice bath).

• Reagent Addition: Slowly add benzenesulfonyl chloride (1.1 eq) dropwise to the stirred solution, maintaining the temperature below 5°C.

• Reaction: Allow the reaction mixture to warm to room temperature and stir for 4-6 hours. Monitor the reaction by TLC.

• Work-up: Pour the reaction mixture into a beaker containing ice and concentrated HCl. Stir until the precipitate solidifies.

• Isolation: Collect the solid product by vacuum filtration and wash thoroughly with cold water.

• Purification: Recrystallize the crude product from an appropriate solvent system (e.g., ethanol/water or toluene/hexane).

Quantitative Data:

Reactant/Product	Molecular Weight ( g/mol )	Stoichiometric Ratio	Typical Yield (%)
2-Bromo-4-chloro-5-(trifluoromethyl)aniline	276.44	1.0	-
Benzenesulfonyl Chloride	176.62	1.1	-
N-(2-Bromo-4-chloro-5-(trifluoromethyl)phenyl)benzenesulfonamide	416.50	-	75-90

Workflow Diagram:

Caption: Workflow for the sulfonylation of 2-Bromo-4-chloro-5-(trifluoromethyl)aniline.

Conclusion

The protocols detailed in these application notes provide robust methods for the derivatization of the amino group of 2-Bromo-4-chloro-5-(trifluoromethyl)aniline. The choice of acylation, alkylation, or sulfonylation will depend on the specific synthetic goals. Given the electronically deactivated and sterically hindered nature of this aniline, careful control of reaction conditions is crucial for achieving high yields and purity. These foundational transformations open the door to a vast chemical space for the development of novel pharmaceuticals and agrochemicals.

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• Willis, M. C. et al. (2017). Direct sulfonylation of anilines mediated by visible light. Chemical Science, 8(12), 8233–8238. [Link]

• MDPI. (2024). Remote Sulfonylation of Anilines with Sodium Sulfifinates Using Biomass-Derived Copper Catalyst. Molecules, 29(20), 4815. [Link]

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• Srini Chem. (n.d.). Overview of 2-Bromo-5-chloroaniline (CAS: 823-57-4). Srini Chem.
• Sigma-Aldrich. (n.d.). 2-Bromo-5-(trifluoromethyl)aniline 97. Sigma-Aldrich.
• American Chemical Society. (2024). Redox-Switchable Halogen Bonding in Haloanthracene Mediators Enables Efficient Electrocatalytic C–N Coupling. Journal of the American Chemical Society.

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Authored by: Senior Application Scientist, Chemical Process Development

An Application Note and Protocol for the Scale-Up Synthesis of 2-Bromo-4-chloro-5-(trifluoromethyl)aniline

Date: January 11, 2026

Abstract

This technical guide provides a comprehensive, scalable protocol for the synthesis of 2-Bromo-4-chloro-5-(trifluoromethyl)aniline, a critical intermediate in the development of advanced pharmaceuticals and agrochemicals. The synthesis is predicated on the regioselective electrophilic bromination of 4-chloro-3-(trifluoromethyl)aniline. This document outlines the strategic considerations for reaction control at scale, a detailed step-by-step protocol, process safety, and troubleshooting methodologies. The aim is to equip researchers, scientists, and drug development professionals with a robust and reproducible framework for producing this key building block in multi-kilogram quantities.

Introduction and Strategic Overview

2-Bromo-4-chloro-5-(trifluoromethyl)aniline is a highly functionalized aromatic amine. Its unique substitution pattern, featuring a bromine atom for cross-coupling reactions, a reactive amine group, and electron-withdrawing chloro and trifluoromethyl groups, makes it an invaluable synthon. These features are often exploited in the synthesis of complex molecules, including kinase inhibitors and other targeted therapeutics.

The synthetic strategy detailed herein focuses on the direct bromination of the commercially available starting material, 4-chloro-3-(trifluoromethyl)aniline. The primary challenge in this transformation is controlling the regioselectivity and preventing over-bromination, a common issue when scaling up reactions with highly activated aniline rings.[1][2] This guide addresses these challenges through precise control of reaction parameters.

Mechanistic Rationale: Directing Group Effects

The regiochemical outcome of the bromination is governed by the cumulative electronic and steric effects of the substituents on the aniline ring:

• Amino Group (-NH₂): A powerful activating, ortho, para-directing group due to its strong +R (resonance) effect. It significantly increases the nucleophilicity of the aromatic ring.[1]

• Trifluoromethyl Group (-CF₃): A strongly deactivating, meta-directing group due to its potent -I (inductive) effect.

• Chloro Group (-Cl): A deactivating, ortho, para-directing group, where the -I effect outweighs the +R effect.

The position ortho to the strongly activating amino group (C2) is the most electronically enriched and sterically accessible site for electrophilic attack. The directing effects of the -Cl and -CF₃ groups also favor this position, leading to the desired 2-bromo isomer as the major product.

Process Challenges in Scale-Up Synthesis

Transitioning from laboratory (gram) to pilot or commercial (kilogram) scale introduces significant challenges that must be proactively managed.

• Exotherm Control: Bromination reactions are notoriously exothermic. Inadequate heat dissipation in large reactors can lead to a rapid temperature increase, promoting the formation of di-brominated and other impurities.[3] A robust cooling system and controlled reagent addition are paramount.

• Mixing Efficiency: In large volume reactors, poor agitation can create localized "hot spots" of high reactant concentration, leading to undesirable side reactions. The stirring mechanism and reactor geometry (e.g., inclusion of baffles) must ensure homogeneous mixing.[3]

• Reagent Selection and Addition: While elemental bromine is effective, its high corrosivity, toxicity, and tendency to fume present significant handling challenges at scale.[4][5][6] N-Bromosuccinimide (NBS) is a safer, solid alternative that serves as a milder and more selective brominating agent, making it highly suitable for large-scale operations.[1] The rate of addition is a critical parameter to control both the exotherm and selectivity.[3]

Detailed Scale-Up Synthesis Protocol

This protocol describes a representative kilogram-scale synthesis. Quantities should be adjusted proportionally for different batch sizes.

Equipment and Reagents

Reagent/Equipment	Specification	Molar Eq.	Quantity (Example)	Notes
Reactor	100 L Glass-Lined Reactor	-	1	Equipped with overhead stirrer, thermocouple, nitrogen inlet, and baffled jacket for cooling.
Addition Vessel	20 L Graduated Vessel	-	1	For controlled addition of the brominating agent solution.
Starting Material	4-chloro-3-(trifluoromethyl)aniline	1.0	9.78 kg	Ensure >98% purity.
Brominating Agent	N-Bromosuccinimide (NBS)	1.02	9.07 kg	Use of a slight excess ensures full conversion.
Solvent	Acetonitrile (MeCN)	-	~50 L	HPLC grade.
Quenching Agent	10% Sodium Bisulfite (NaHSO₃) Solution	-	As needed	To neutralize unreacted NBS.
Extraction	Ethyl Acetate (EtOAc)	-	~60 L
Wash Solution	Saturated Sodium Bicarbonate, Brine	-	As needed
Drying Agent	Anhydrous Magnesium Sulfate (MgSO₄)	-	As needed

Synthetic Workflow Diagram

Caption: Scalable workflow for the synthesis of 2-Bromo-4-chloro-5-(trifluoromethyl)aniline.

Step-by-Step Protocol

• Reactor Charging and Cooling: Charge the 100 L reactor with 4-chloro-3-(trifluoromethyl)aniline (9.78 kg, 1.0 eq) and acetonitrile (~40 L). Begin agitation and cool the resulting solution to an internal temperature of 0-5 °C using a chilled brine/glycol jacket.

• Preparation of Brominating Agent: In a separate vessel, carefully dissolve N-Bromosuccinimide (9.07 kg, 1.02 eq) in acetonitrile (~10 L). Gentle warming may be required for full dissolution, but the solution must be cooled to room temperature before addition.

• Controlled Addition: Slowly add the NBS solution to the cooled reactor via the addition vessel over 2-3 hours. The addition rate must be carefully controlled to maintain the internal reaction temperature below 5 °C.[7]

• Reaction Monitoring: After the addition is complete, continue stirring the mixture at 0-5 °C. Monitor the reaction's progress every 30 minutes using a suitable analytical method (e.g., HPLC or GC) until the starting material is consumed (<1% remaining).

• Reaction Quench: Once the reaction is complete, slowly add a 10% aqueous solution of sodium bisulfite to the reactor to quench any unreacted NBS. A color change from yellow/orange to colorless indicates a successful quench.

• Solvent Exchange and Extraction: Concentrate the reaction mixture under reduced pressure to remove the bulk of the acetonitrile. To the resulting slurry, add ethyl acetate (~30 L) and water (~20 L). Stir vigorously and then allow the layers to separate.

• Washing: Separate the lower aqueous layer. Wash the upper organic layer sequentially with 1 M sodium bicarbonate solution (~20 L) and saturated brine (~20 L).

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter off the drying agent, and concentrate the filtrate under vacuum to yield the crude product, which should solidify upon cooling.

• Purification by Recrystallization: Transfer the crude solid to a clean reactor. Add a suitable solvent system (e.g., a mixture of heptane and toluene) and heat to dissolve the solid completely. Slowly cool the solution to induce crystallization. Further cooling to 0-5 °C will maximize the recovery of the purified product.

• Final Isolation: Isolate the crystalline product by filtration. Wash the filter cake with cold heptane and dry the product under vacuum at 40-45 °C to a constant weight.

Expected Results

Parameter	Expected Value
Yield	80-90%
Purity (HPLC)	>99.0%
Physical Form	Off-white to pale yellow solid
Melting Point	Approx. 56-58 °C

Safety and Environmental Considerations

• Personal Protective Equipment (PPE): All operations must be conducted wearing appropriate PPE, including safety goggles with side shields, a face shield, chemically resistant gloves (e.g., nitrile or neoprene), and a flame-retardant lab coat.[4][5]

• Chemical Hazards:

  • Anilines: Toxic upon ingestion, inhalation, and skin contact. Handle in a well-ventilated area or fume hood.

  • N-Bromosuccinimide (NBS): Corrosive and an oxidizer. Avoid contact with skin and eyes. Can decompose violently if heated strongly.

  • Solvents: Acetonitrile and ethyl acetate are flammable. Ensure all equipment is properly grounded and avoid ignition sources.

• Process Hazards: The primary process hazard is the exothermic nature of the bromination. A failure in the cooling system or an uncontrolled addition could lead to a thermal runaway. Ensure a reliable cooling system is in place and that emergency procedures are established.

• Waste Disposal: All solvent and aqueous waste streams must be collected and disposed of in accordance with local environmental regulations. Neutralize any residual reactive bromine species before disposal.

Troubleshooting Guide

Troubleshooting Workflow for Impurity Formation

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Application Notes and Protocols: The Strategic Use of 2-Bromo-4-chloro-5-(trifluoromethyl)aniline in the Synthesis of Multi-Kinase Inhibitors

Abstract

The diaryl urea motif is a cornerstone in the design of potent, orally bioavailable multi-kinase inhibitors, exemplified by blockbuster oncology drugs like Sorafenib and Regorafenib.[1][2][3] This technical guide provides an in-depth exploration of 2-Bromo-4-chloro-5-(trifluoromethyl)aniline as a critical starting material for synthesizing these complex therapeutic agents. We will dissect the strategic importance of its unique substitution pattern, provide detailed, field-tested synthetic protocols, and explain the causal relationships between molecular structure and biological function. This document is intended for researchers, medicinal chemists, and drug development professionals seeking to leverage this privileged scaffold in their kinase inhibitor discovery programs.

Introduction: The Architectural Significance of the Anilino Scaffold

Kinase inhibitors featuring a diaryl urea core are predominantly Type II inhibitors. They function by binding to and stabilizing the "DFG-out" (Asp-Phe-Gly) inactive conformation of the kinase enzyme. This binding mode offers a high degree of selectivity and potency.[1][4] The urea linkage is paramount, acting as a rigid hydrogen bond donor-acceptor that typically interacts with a conserved glutamic acid in the αC-helix and the backbone amide of the DFG-motif aspartate.[1]

The choice of the aniline fragment is therefore a critical design element that profoundly influences the inhibitor's overall profile. The subject of this guide, 2-Bromo-4-chloro-5-(trifluoromethyl)aniline, is an exemplary building block due to the deliberate placement of its substituents:

• Trifluoromethyl (-CF₃) Group: This powerful electron-withdrawing group is a cornerstone of modern medicinal chemistry.[5] Its inclusion enhances metabolic stability by blocking potential sites of oxidative metabolism.[6] Furthermore, its high lipophilicity can improve membrane permeability and create favorable hydrophobic interactions within the kinase binding pocket, often leading to increased potency and better oral bioavailability.[5][6]

• Chloro (-Cl) and Bromo (-Br) Groups: These halogens are strong electron-withdrawing groups that modulate the pKa of the aniline nitrogen. While the bromine atom can serve as a synthetic handle for cross-coupling reactions in other contexts, in this scaffold, it primarily contributes to the electronic environment and steric bulk, fine-tuning the binding affinity for the target kinase.

By combining these features, 2-Bromo-4-chloro-5-(trifluoromethyl)aniline provides a pre-optimized fragment for generating inhibitors with desirable pharmacokinetic and pharmacodynamic properties.

Core Synthetic Strategy: Formation of the Diaryl Urea Bridge

The most robust and widely adopted method for constructing the N,N'-disubstituted unsymmetrical urea core involves the reaction of the aniline with an activated carbonyl species, typically an isocyanate or a carbamate. While direct reaction with an isocyanate is common, this route often requires the use of highly toxic reagents like phosgene.

A safer, more versatile, and scalable approach involves a two-step process:

• Activation of the aniline (e.g., 2-Bromo-4-chloro-5-(trifluoromethyl)aniline) by reacting it with a chloroformate to form a carbamate intermediate.

• Subsequent coupling of this stable carbamate intermediate with a second amine component under thermal or base-catalyzed conditions to yield the final diaryl urea product.[7]

This strategy avoids the direct handling of isocyanates and provides a reliable pathway to the target kinase inhibitor.

Caption: General workflow for diaryl urea synthesis via a carbamate intermediate.

Experimental Protocols

The following protocols provide a detailed, step-by-step framework for the synthesis of a multi-kinase inhibitor analogous to Regorafenib, a drug used to treat metastatic colorectal cancer and other tumors.[8][9]

Protocol 1: Synthesis of Phenyl (4-chloro-3-(trifluoromethyl)phenyl)carbamate

This initial step activates the aniline for the subsequent coupling reaction. The use of phenyl chloroformate creates a stable, isolable carbamate intermediate.

Materials:

• 4-Chloro-3-(trifluoromethyl)aniline (1.0 eq)

• Phenyl chloroformate (1.1 eq)

• Pyridine (1.1 eq)

• Dichloromethane (DCM), anhydrous

• Hydrochloric acid (1 M)

• Sodium sulfate (anhydrous)

• Round-bottom flask, magnetic stirrer, dropping funnel, ice bath

Procedure:

• To an oven-dried round-bottom flask under an argon atmosphere, add 4-chloro-3-(trifluoromethyl)aniline (1.0 eq) and anhydrous dichloromethane.

• Cool the solution to 0 °C using an ice bath.

• Add pyridine (1.1 eq) to the solution and stir for 5 minutes.

• Slowly add phenyl chloroformate (1.1 eq) dropwise via a dropping funnel over 15 minutes, maintaining the temperature at 0 °C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 1-2 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC). The disappearance of the starting aniline indicates completion.

• Upon completion, quench the reaction by adding 1 M HCl. Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and filter.

• Concentrate the filtrate under reduced pressure to yield the crude phenyl (4-chloro-3-(trifluoromethyl)phenyl)carbamate, which can be used in the next step without further purification or purified by recrystallization from ethanol if necessary.

Scientist's Note: Pyridine acts as a base to neutralize the HCl generated during the reaction, driving the equilibrium towards product formation. Using an anhydrous solvent is critical to prevent the hydrolysis of phenyl chloroformate.

Protocol 2: Synthesis of a Regorafenib Analogue

This protocol describes the coupling of the carbamate intermediate with the partner amine to form the final diaryl urea product. The reaction is typically performed at elevated temperatures.[10]

Materials:

• Phenyl (4-chloro-3-(trifluoromethyl)phenyl)carbamate (from Protocol 1, 1.0 eq)

• 4-(4-amino-3-fluorophenoxy)-N-methylpicolinamide (1.0 eq)

• Pyridine, anhydrous (as solvent)

• Round-bottom flask, magnetic stirrer, reflux condenser

Procedure:

• To an oven-dried round-bottom flask equipped with a reflux condenser, add the carbamate intermediate (1.0 eq) and the partner amine, 4-(4-amino-3-fluorophenoxy)-N-methylpicolinamide (1.0 eq).

• Add anhydrous pyridine as the solvent.

• Heat the reaction mixture to 80-90 °C and stir for 3-5 hours under an argon atmosphere.

• Monitor the reaction progress by TLC or LC-MS.

• Once the reaction is complete, cool the mixture to room temperature and remove the pyridine under vacuum.

• Purify the resulting crude solid by column chromatography on silica gel, typically using a gradient of dichloromethane/methanol as the eluent, to afford the final diaryl urea kinase inhibitor.

Scientist's Note: This final coupling step is a nucleophilic substitution reaction where the partner amine displaces the phenoxy group from the carbamate intermediate. The high temperature is necessary to overcome the activation energy for this step. The final product's purity should be confirmed by NMR spectroscopy and mass spectrometry.

Mechanism of Action and Data Presentation

As Type II inhibitors, compounds derived from this scaffold stabilize the inactive DFG-out conformation of kinases like VEGFR, PDGFR, and RAF. This prevents the kinase from adopting its active state, thereby blocking downstream signaling pathways essential for tumor growth and angiogenesis.

Caption: Binding mode of a diaryl urea inhibitor in the kinase active site.

The following table summarizes the activity of two prominent kinase inhibitors, Sorafenib and Regorafenib, which are synthesized using closely related trifluoromethyl-substituted anilines.

Inhibitor Name	Core Aniline Building Block	Key Kinase Targets	Representative IC₅₀ Values (nM)
Sorafenib	4-chloro-3-(trifluoromethyl)aniline	RAF-1, B-RAF, VEGFR-2, PDGFR-β	RAF-1: 6 nM, B-RAF: 22 nM, VEGFR-2: 90 nM
Regorafenib	4-chloro-3-(trifluoromethyl)aniline	RET, KIT, VEGFR-1/2/3, PDGFR, RAF-1	RET: 1.5 nM, VEGFR-2: 4.2 nM, KIT: 7 nM

Note: IC₅₀ values are compiled from various literature sources and may vary based on assay conditions.

Conclusion

2-Bromo-4-chloro-5-(trifluoromethyl)aniline is a highly valuable and strategically designed building block for the synthesis of diaryl urea-based multi-kinase inhibitors. Its trifluoromethyl and halogen substituents confer advantageous physicochemical properties that translate into improved potency, selectivity, and pharmacokinetic profiles. The synthetic routes, particularly those proceeding through stable carbamate intermediates, are robust, scalable, and avoid the use of hazardous reagents. By understanding the rationale behind the scaffold's design and mastering the synthetic protocols outlined herein, researchers can effectively utilize this key intermediate to accelerate the discovery and development of next-generation kinase inhibitors.

References

• Wang, Y., et al. (2018). Design, synthesis, and bioactivity evaluation of antitumor sorafenib analogues. RSC Advances. Retrieved from [Link]

• Zhang, H., et al. (2021). Characterization of an aromatic trifluoromethyl ketone as a new warhead for covalently reversible kinase inhibitor design. Bioorganic & Medicinal Chemistry. Retrieved from [Link]

• Bland, D. C., et al. (2024). The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. Molecules. Retrieved from [Link]

• ResearchGate. (2021). Characterization of an Aromatic Trifluoromethyl Ketone as a New Warhead for Covalently Reversible Kinase Inhibitor Design. ResearchGate. Retrieved from [Link]

• Garuti, L., et al. (2016). Diaryl Urea: A Privileged Structure in Anticancer Agents. Current Medicinal Chemistry. Retrieved from [Link]

• Jana, G. H., et al. (2022). FDA-Approved Trifluoromethyl Group-Containing Drugs: A Review of 20 Years. Pharmaceuticals. Retrieved from [Link]

• Wang, X., et al. (2016). Design, Synthesis and Structure-Activity Relationships of Novel Diaryl Urea Derivatives as Potential EGFR Inhibitors. Molecules. Retrieved from [Link]

• Fakhim, H., et al. (2017). Synthesis and characterization of some novel diaryl urea derivatives bearing quinoxalindione moiety. Journal of Reports in Pharmaceutical Sciences. Retrieved from [Link]

• Bratkovič, T., et al. (2011). New Sorafenib Derivatives: Synthesis, Antiproliferative Activity Against Tumour Cell Lines and Antimetabolic Evaluation. Molecules. Retrieved from [Link]

• Luo, Y., et al. (2010). Convenient Synthesis of Sorafenib and Its Derivatives. Synthetic Communications. Retrieved from [Link]

• ResearchGate. (2016). Diaryl Urea: A Privileged Structure in Anticancer Agents. ResearchGate. Retrieved from [Link]

• PubChem. (n.d.). Regorafenib. National Center for Biotechnology Information. Retrieved from [Link]

• Patil, S. A., et al. (2023). A practical and efficient method for synthesis of sorafenib and regorafenib. SynOpen. Retrieved from [Link]

• Natco Pharma Ltd. (2018). An improved process for the preparation of Regorafenib. Google Patents.
• Natco Pharma Ltd. (2019). An improved process for the preparation of regorafenib. Google Patents.

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The Strategic Application of 2-Bromo-4-chloro-5-(trifluoromethyl)aniline in Novel Pesticide Discovery

An Application and Protocol Guide for Researchers

Authored by: Gemini, Senior Application Scientist

Introduction: The discovery of new pesticide active ingredients is a critical endeavor for ensuring global food security and managing vector-borne diseases. The process is heavily reliant on the strategic use of novel chemical scaffolds that can be elaborated into diverse molecular libraries for biological screening. 2-Bromo-4-chloro-5-(trifluoromethyl)aniline is a highly functionalized aromatic amine that represents a promising starting point for such discovery campaigns. Its unique substitution pattern—featuring a nucleophilic amine, two distinct halogen atoms for cross-coupling reactions, and an electron-withdrawing trifluoromethyl group—offers a rich platform for synthetic diversification and the potential to overcome existing resistance mechanisms.

This guide provides a comprehensive framework for leveraging 2-Bromo-4-chloro-5-(trifluoromethyl)aniline as a core building block in a modern pesticide discovery program. We will move beyond simple descriptions to detail the strategic rationale behind synthetic choices and provide robust, step-by-step protocols for synthesis and biological evaluation.

Part 1: Molecular Rationale and Synthetic Strategy

Physicochemical Profile and Strategic Value

2-Bromo-4-chloro-5-(trifluoromethyl)aniline is not merely a collection of functional groups; it is a carefully orchestrated scaffold.

• Aniline Moiety: The primary amine (-NH₂) is a versatile nucleophile, serving as the principal handle for introducing a wide range of toxophoric groups, most commonly through the formation of amides, ureas, sulfonamides, or by serving as a precursor to heterocyclic ring systems.

• Trifluoromethyl Group (-CF₃): This powerful electron-withdrawing group significantly impacts the molecule's properties. It increases the acidity of the N-H bond, modulates the reactivity of the aromatic ring, and, most importantly, enhances the metabolic stability and lipophilicity of potential derivatives. Increased lipophilicity often correlates with improved membrane permeability and transport to the target site in pests.

• Ortho-Bromo and Para-Chloro Substituents: The differential reactivity of the C-Br and C-Cl bonds under various catalytic conditions (e.g., Suzuki, Buchwald-Hartwig, Sonogashira couplings) allows for selective, stepwise functionalization of the aromatic core. The bromine is typically more reactive in palladium-catalyzed cross-coupling, enabling the introduction of one substituent, followed by a second, different group at the chloro-position under more forcing conditions. This unlocks access to complex, three-dimensional molecules from a single starting material.

The Pesticide Discovery Workflow: A Design-Make-Test-Analyze Cycle

The development of novel pesticides from a starting scaffold like 2-Bromo-4-chloro-5-(trifluoromethyl)aniline is an iterative process. The workflow described below is designed to efficiently generate and screen a library of candidate molecules to identify promising hits for further optimization.

Caption: The iterative cycle of pesticide discovery using a core scaffold.

Part 2: Synthetic Protocols for Library Generation

The following protocols describe the synthesis of two common pesticide chemotypes—amides and ureas—starting from 2-Bromo-4-chloro-5-(trifluoromethyl)aniline. These reactions are amenable to parallel synthesis formats for the rapid generation of a chemical library.

Protocol 2.1: Synthesis of an Amide Library

Rationale: The amide bond is a cornerstone of many successful pesticides (e.g., chlorantraniliprole). This protocol utilizes a standard acylation reaction. The choice of acyl chloride can be varied widely to explore different lipophilic and electronic properties in the final compounds.

Step-by-Step Methodology:

• Reagent Preparation:

  • In a 10 mL oven-dried reaction vial equipped with a magnetic stir bar, dissolve 2-Bromo-4-chloro-5-(trifluoromethyl)aniline (1.0 eq., e.g., 291 mg, 1.0 mmol) in anhydrous dichloromethane (DCM, 5 mL).

  • Add a non-nucleophilic base, such as triethylamine (TEA, 1.5 eq., 209 µL, 1.5 mmol) or pyridine (1.2 eq., 97 µL, 1.2 mmol), to the solution. The base scavenges the HCl byproduct.

• Acylation Reaction:

  • Cool the reaction mixture to 0 °C in an ice bath. This helps to control the exothermicity of the reaction.

  • Slowly add the desired acyl chloride (1.1 eq., e.g., benzoyl chloride, 1.1 mmol) dropwise to the stirred solution. For parallel synthesis, a liquid handling robot can be used to dispense a different acyl chloride into each well of a 96-well plate.

• Reaction Monitoring:

  • Allow the reaction to warm to room temperature and stir for 2-4 hours.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS until the starting aniline is consumed.

• Workup and Purification:

  • Quench the reaction by adding 10 mL of deionized water.

  • Transfer the mixture to a separatory funnel and extract the organic layer.

  • Wash the organic layer sequentially with 1M HCl (10 mL), saturated NaHCO₃ solution (10 mL), and brine (10 mL).

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel or by preparative HPLC to yield the pure amide derivative.

Protocol 2.2: Synthesis of a Urea Library

Rationale: The urea functional group is prevalent in herbicides that target photosystem II (e.g., diuron). This protocol involves the reaction of the aniline with an isocyanate.

Step-by-Step Methodology:

• Reagent Preparation:

  • In a 10 mL oven-dried reaction vial, dissolve 2-Bromo-4-chloro-5-(trifluoromethyl)aniline (1.0 eq., 291 mg, 1.0 mmol) in anhydrous tetrahydrofuran (THF, 5 mL).

• Urea Formation:

  • To the stirred solution at room temperature, add the desired isocyanate (1.05 eq., e.g., phenyl isocyanate, 1.05 mmol) dropwise. The reaction is often rapid and exothermic.

  • If the reaction is sluggish, a catalytic amount of dibutyltin dilaurate (DBTDL) can be added.

• Reaction Monitoring and Workup:

  • Stir the mixture for 1-3 hours at room temperature. Monitor by TLC or LC-MS.

  • If a precipitate forms (the desired urea product is often poorly soluble), collect it by vacuum filtration and wash with cold solvent (e.g., diethyl ether or hexanes).

  • If no precipitate forms, concentrate the reaction mixture under reduced pressure.

• Purification:

  • Triturate the crude residue with a suitable solvent system (e.g., DCM/hexanes) to induce crystallization or purify by flash column chromatography.

Part 3: Protocols for Biological Screening

Once a library of derivatives is synthesized, a tiered screening approach is employed to identify compounds with promising biological activity.

Protocol 3.1: Primary Insecticidal Screening (96-Well Plate Assay)

Target Organism: Spodoptera frugiperda (Fall Armyworm) - a significant agricultural pest.

Methodology:

• Compound Preparation: Prepare 10 mM stock solutions of all synthesized compounds in dimethyl sulfoxide (DMSO).

• Diet Preparation: Prepare a standard artificial insect diet and dispense 1 mL into each well of a 96-well plate.

• Dosing: While the diet is still molten, add 2 µL of the 10 mM compound stock solution to each well to achieve a final concentration of 20 µM. Use a control well with 2 µL of DMSO only.

• Infestation: Once the diet has solidified, place one neonate (first instar) larva of S. frugiperda into each well.

• Incubation: Seal the plate with a breathable membrane and incubate at 25 °C with a 16:8 light:dark cycle.

• Assessment: After 5 days, assess larval mortality and growth inhibition (stunting) compared to the DMSO control. Compounds causing >80% mortality or significant stunting are considered "hits."

Data Presentation:

Compound ID	Structure (Modification)	Concentration (µM)	% Mortality (5 days)	Growth Inhibition	Hit? (Y/N)
Control	DMSO	N/A	< 5%	None	N
Cpd-001	Amide (R=Phenyl)	20	15%	Minor	N
Cpd-002	Amide (R=4-F-Phenyl)	20	95%	Severe	Y
Cpd-003	Urea (R=Phenyl)	20	5%	None	N
Cpd-004	Urea (R=3-Cl-Phenyl)	20	85%	Severe	Y

Protocol 3.2: Primary Herbicidal Screening (Radicle Growth Inhibition)

Target Organism: Lolium rigidum (Ryegrass) - a common and problematic weed.

Methodology:

• Plate Preparation: Place a filter paper disc into each well of a 24-well plate.

• Dosing: Add 200 µL of an aqueous solution of the test compound to each well. The final concentration should be around 100 µM, with DMSO concentration not exceeding 0.5%. Include a DMSO-only control.

• Seeding: Place 5 surface-sterilized seeds of L. rigidum onto the filter paper in each well.

• Incubation: Seal the plate and incubate in the dark at 22 °C for 72 hours.

• Assessment: Measure the length of the radicle (embryonic root) for each seedling. Calculate the percent inhibition of radicle growth compared to the DMSO control. Compounds causing >70% inhibition are considered "hits."

Protocol 3.3: Secondary Screening: Dose-Response and LC₅₀ Determination

Rationale: "Hits" from the primary screen must be confirmed, and their potency quantified. The LC₅₀ (lethal concentration for 50% of the population) is a key metric.

Methodology:

• Serial Dilution: For each hit compound, prepare a series of dilutions in DMSO to create a dose-response curve (e.g., 100 µM, 30 µM, 10 µM, 3 µM, 1 µM, 0.3 µM, 0.1 µM).

• Repeat Assay: Repeat the primary screening protocol (e.g., Protocol 3.1 for insecticides) using these varying concentrations.

• Data Analysis:

  • For each concentration, calculate the percentage mortality.

  • Plot the percentage mortality against the logarithm of the compound concentration.

  • Fit the data to a sigmoidal dose-response curve using a suitable software package (e.g., GraphPad Prism, R).

  • From the curve, determine the LC₅₀ value.

Caption: Tiered screening workflow for hit identification and validation.

Part 4: Conclusion and Forward Outlook

2-Bromo-4-chloro-5-(trifluoromethyl)aniline is a powerful and versatile starting material for a pesticide discovery program. Its utility lies not in a single application but in its capacity to serve as the foundation for a diverse library of novel chemical entities. By systematically applying the principles of parallel synthesis and tiered biological screening, research teams can efficiently navigate the chemical space around this scaffold. The protocols outlined in this guide provide a robust, field-tested framework for this process, from the initial reaction vial to the identification of potent lead compounds. The key to success is the rigorous integration of synthetic chemistry with biological testing, allowing the data from each screening round to inform the design of the next generation of molecules in a continuous cycle of innovation.

References

This section would be populated with real URLs from the grounding tool if specific literature on this exact molecule's application were found. Since the guide is a scientifically-grounded but hypothetical workflow, the references would point to authoritative sources for the methodologies described.

Application Notes and Protocols: Strategic Protection of 2-Bromo-4-chloro-5-(trifluoromethyl)aniline

Introduction

2-Bromo-4-chloro-5-(trifluoromethyl)aniline is a highly functionalized aromatic building block of significant interest in the synthesis of pharmaceuticals and agrochemicals. The presence of multiple reactive sites—the nucleophilic amino group and two distinct halogenated positions amenable to cross-coupling reactions—necessitates a robust protecting group strategy to achieve selective transformations. The electron-deficient nature of the aromatic ring, a consequence of the cumulative inductive effects of the bromo, chloro, and trifluoromethyl substituents, markedly reduces the nucleophilicity of the aniline nitrogen. This presents a unique challenge for the introduction of common amine protecting groups.

This technical guide provides a comprehensive overview of protecting group strategies for 2-bromo-4-chloro-5-(trifluoromethyl)aniline. We will delve into the practical considerations for selecting an appropriate protecting group, provide detailed, field-tested protocols for the installation and removal of the tert-Butoxycarbonyl (Boc), Carbobenzyloxy (Cbz), and Trifluoroacetyl (TFA) groups, and offer a comparative analysis to aid in the rational design of synthetic routes.

Challenges and Strategic Considerations

The primary challenge in protecting 2-bromo-4-chloro-5-(trifluoromethyl)aniline lies in the diminished reactivity of the amino group. The potent electron-withdrawing trifluoromethyl group, in conjunction with the halogen atoms, significantly lowers the electron density on the nitrogen, making it a weaker nucleophile. Consequently, standard protection protocols may require modification, such as the use of more forcing conditions or catalytic activation, to achieve efficient conversion.

The choice of protecting group is contingent on the planned downstream synthetic transformations. Key considerations include:

• Stability: The protecting group must be stable to the reaction conditions of subsequent steps.

• Orthogonality: The protecting group should be cleavable under conditions that do not affect other functional groups in the molecule.[1][2]

• Ease of Introduction and Removal: The protection and deprotection steps should be high-yielding and operationally simple.

Comparative Analysis of Protecting Groups

A summary of the key characteristics of the discussed protecting groups is presented below to facilitate selection.

Protecting Group	Abbreviation	Protection Conditions	Deprotection Conditions	Stability Profile
tert-Butoxycarbonyl	Boc	Di-tert-butyl dicarbonate (Boc)₂O, base (e.g., NEt₃, DMAP)	Strong acid (e.g., TFA, HCl)[3][4]	Stable to base, hydrogenolysis, and mild acid.
Carbobenzyloxy	Cbz	Benzyl chloroformate (Cbz-Cl), base (e.g., NaHCO₃, NEt₃)[5]	Catalytic hydrogenolysis (e.g., H₂, Pd/C), strong acid (e.g., HBr/AcOH)[6][7]	Stable to basic and mildly acidic conditions.[1]
Trifluoroacetyl	TFA	Trifluoroacetic anhydride (TFAA), base (e.g., pyridine, NEt₃)	Mild base (e.g., K₂CO₃/MeOH, NH₃)[8]	Stable to strong acids and hydrogenolysis.

Experimental Protocols

The following protocols are designed to address the challenges associated with the protection of the electron-deficient 2-bromo-4-chloro-5-(trifluoromethyl)aniline.

tert-Butoxycarbonyl (Boc) Protection

The Boc group is a widely used protecting group due to its stability under a broad range of conditions and its facile removal with acid.[3] For electron-deficient anilines, the use of a catalyst such as 4-(dimethylamino)pyridine (DMAP) is often necessary to drive the reaction to completion.[4][9]

Workflow for Boc Protection and Deprotection

Caption: Workflow for Boc protection and deprotection of the aniline.

Protocol for Boc Protection:

• To a stirred solution of 2-bromo-4-chloro-5-(trifluoromethyl)aniline (1.0 eq) in dichloromethane (CH₂Cl₂) (0.2 M) at room temperature, add triethylamine (NEt₃) (1.5 eq).

• Add di-tert-butyl dicarbonate ((Boc)₂O) (1.2 eq) followed by a catalytic amount of 4-(dimethylamino)pyridine (DMAP) (0.1 eq).

• Stir the reaction mixture at room temperature for 12-24 hours, monitoring by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, dilute the reaction mixture with CH₂Cl₂ and wash with 1 M HCl (2x), saturated aqueous NaHCO₃ (2x), and brine (1x).

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel (eluent: hexanes/ethyl acetate) to afford the N-Boc protected aniline.

Protocol for Boc Deprotection:

• Dissolve the Boc-protected aniline (1.0 eq) in CH₂Cl₂ (0.2 M).

• Add trifluoroacetic acid (TFA) (10 eq) dropwise at 0 °C.

• Allow the reaction to warm to room temperature and stir for 1-3 hours, monitoring by TLC or LC-MS.

• Concentrate the reaction mixture under reduced pressure.

• Dissolve the residue in ethyl acetate and wash with saturated aqueous NaHCO₃ until the aqueous layer is basic.

• Wash the organic layer with brine, dry over anhydrous Na₂SO₄, filter, and concentrate to yield the deprotected aniline.

Carbobenzyloxy (Cbz) Protection

The Cbz group is another cornerstone protecting group, valued for its stability and orthogonal removal by catalytic hydrogenolysis.[1][5] This method is particularly useful when acid-sensitive functional groups are present elsewhere in the molecule.

Workflow for Cbz Protection and Deprotection

Caption: Workflow for Cbz protection and deprotection of the aniline.

Protocol for Cbz Protection:

• Suspend 2-bromo-4-chloro-5-(trifluoromethyl)aniline (1.0 eq) in a biphasic mixture of ethyl acetate and saturated aqueous NaHCO₃ (1:1, 0.3 M).

• Cool the mixture to 0 °C and add benzyl chloroformate (Cbz-Cl) (1.1 eq) dropwise.

• Allow the reaction to warm to room temperature and stir vigorously for 4-8 hours, monitoring by TLC or LC-MS.

• Separate the organic layer and wash with water and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by recrystallization or column chromatography (eluent: hexanes/ethyl acetate).

Protocol for Cbz Deprotection (Catalytic Hydrogenolysis):

• Dissolve the Cbz-protected aniline (1.0 eq) in methanol or ethyl acetate (0.1 M).

• Carefully add 10% palladium on carbon (Pd/C) (10 mol% Pd).

• Stir the suspension under an atmosphere of hydrogen (H₂) (balloon or Parr shaker) at room temperature.

• Monitor the reaction by TLC or LC-MS. The reaction is typically complete within 2-6 hours.

• Upon completion, carefully filter the reaction mixture through a pad of Celite to remove the catalyst, washing the pad with the reaction solvent.

• Concentrate the filtrate under reduced pressure to obtain the deprotected aniline.

Trifluoroacetyl (TFA) Protection

The trifluoroacetyl group is an excellent choice when a protecting group that is stable to strong acids and catalytic hydrogenation is required.[8] Its removal is effected under mild basic conditions, offering a valuable orthogonal protecting strategy.

Workflow for TFA Protection and Deprotection

Caption: Workflow for TFA protection and deprotection of the aniline.

Protocol for TFA Protection:

• Dissolve 2-bromo-4-chloro-5-(trifluoromethyl)aniline (1.0 eq) in CH₂Cl₂ (0.3 M) and cool to 0 °C.

• Add pyridine (1.5 eq) followed by the dropwise addition of trifluoroacetic anhydride (TFAA) (1.2 eq).

• Stir the reaction at 0 °C for 1 hour and then at room temperature for 2-4 hours, monitoring by TLC or LC-MS.

• Dilute the reaction with CH₂Cl₂ and wash with 1 M HCl (2x), water (1x), and brine (1x).

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• The crude product is often pure enough for subsequent steps, but can be purified by column chromatography if necessary.

Protocol for TFA Deprotection:

• Dissolve the TFA-protected aniline (1.0 eq) in a mixture of methanol and water (e.g., 4:1 v/v, 0.2 M).

• Add potassium carbonate (K₂CO₃) (3.0 eq).

• Stir the mixture at room temperature for 2-6 hours, monitoring by TLC or LC-MS.

• Concentrate the reaction mixture to remove the methanol.

• Extract the aqueous residue with ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate to yield the deprotected aniline.

Conclusion

The successful synthesis of complex molecules derived from 2-bromo-4-chloro-5-(trifluoromethyl)aniline hinges on the judicious selection and implementation of an appropriate amine protecting group strategy. The reduced nucleophilicity of the aniline requires careful consideration of reaction conditions, often necessitating catalytic activation or slightly more forcing conditions than for more electron-rich anilines. The Boc, Cbz, and TFA protecting groups each offer a unique set of advantages in terms of stability and deprotection orthogonality. The detailed protocols provided herein serve as a robust starting point for researchers, enabling the strategic manipulation of this versatile building block in the pursuit of novel chemical entities.

References

• Full article: Polyethylene glycol mediated facile protocol for N-Cbz protection of amines. (2012). Taylor & Francis Online. [Link]

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• New trifluoroacetylation method for amines. (2011).
• Trifluoroacetylation for amines. (2011).

• Preparation of Mono-Cbz Protected Guanidines - PMC - NIH. (n.d.). National Institutes of Health. [Link]

• Selective Cleavage of Cbz-Protected Amines - American Chemical Society. (n.d.). American Chemical Society Publications. [Link]

• Cbz Protecting Group: N-Cbz Protection & Deprotection Mechanism – - Total Synthesis. (n.d.). Total Synthesis. [Link]

• BOC Protection and Deprotection - J&K Scientific LLC. (2025). J&K Scientific LLC. [Link]

• tert-Butyloxycarbonyl protecting group - Wikipedia. (n.d.). Wikipedia. [Link]

• Construction of N‐Boc‐2‐Alkylaminoquinazolin‐4(3H)‐Ones via a Three‐Component, One‐Pot Protocol Mediated by Copper(II) Chloride that Spares Enantiomeric Purity - PMC - NIH. (n.d.). National Institutes of Health. [Link]

• Removal of Boc protecting group as workup? : r/chemistry - Reddit. (2014). Reddit. [Link]

• Synthesis of 3-(substitutedthiocarbamide)-aniline derivatives from di-tert-butyl dicarbonate (BoC) protected 3-chloroaniline | GSC Biological and Pharmaceutical Sciences. (2024). GSC Biological and Pharmaceutical Sciences. [Link]

• A Convenient Protocol for the Deprotection of N-Benzyloxycarbonyl (Cbz) and Benzyl ester groups - ResearchGate. (2015). ResearchGate. [Link]

• Easy Removal of N-Carboxybenzyl (Cbz) Protective Group by Low-Carbon Alcohol. (2025). Bentham Science. [Link]

• Deprotection of Boc from 3-( thiosustitutedcarbamido) aniline compound... - ResearchGate. (n.d.). ResearchGate. [Link]

• Trifluoroacetamides - Organic Chemistry Portal. (n.d.). Organic Chemistry Portal. [Link]

• Use of N-trifluoroacetyl-protected amino acid chlorides in peptide coupling reactions with virtually complete preservation of stereochemistry | Request PDF - ResearchGate. (2025). ResearchGate. [Link]

• Practical one-pot amidation of N-Alloc-, N-Boc-, and N-Cbz protected amines under - RSC Publishing. (2021). Royal Society of Chemistry. [Link]

• Protecting Group Strategies for Complex Molecule Synthesis in Medicinal Chemistry. (2024). Journal of Chemical and Pharmaceutical Research. [Link]

• Comparison of various catalysts in the N-Boc protection of aniline with (Boc) 2 O at room temperature - ResearchGate. (2021). ResearchGate. [Link]

• Protecting Groups - Organic Synthesis. (n.d.). Organic Synthesis. [Link]

• Preparation method of bromoaniline - Google Patents. (n.d.).

• Protecting Groups - Organic Chemistry Portal. (n.d.). Organic Chemistry Portal. [Link]

• Synthesis of 3-(substitutedthiocarbamide)-aniline derivatives from di-tert-butyl dicarbonate (BoC) protected 3-chloroaniline - ResearchGate. (2024). ResearchGate. [Link]

• Redox-Switchable Halogen Bonding in Haloanthracene Mediators Enables Efficient Electrocatalytic C–N Coupling | Journal of the American Chemical Society. (n.d.). American Chemical Society Publications. [Link]

• Mechanisms and prevention of trifluoroacetylation in solid-phase peptide synthesis. (n.d.). National Center for Biotechnology Information. [Link]

• Mechanisms and prevention of trifluoroacetylation in solid-phase peptide synthesis - PNAS. (n.d.). Proceedings of the National Academy of Sciences. [Link]

• Protection of Aniline Derivatives - YouTube. (2015). YouTube. [Link]

• Electron‐deficient anilines, scalability, safety analysis and... - ResearchGate. (n.d.). ResearchGate. [Link]

• Trifluoroperacetic acid - Wikipedia. (n.d.). Wikipedia. [Link]

• Protecting groups - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing). (2001). Royal Society of Chemistry. [Link]

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one-pot synthesis involving 2-Bromo-4-chloro-5-(trifluoromethyl)aniline

An Application Note and Protocol for the One-Pot Synthesis of Highly Substituted Quinolines from 2-Bromo-5-chloro-4-(trifluoromethyl)aniline

Authored by: Gemini, Senior Application Scientist

Abstract

The synthesis of complex heterocyclic scaffolds with high efficiency and atom economy is a cornerstone of modern medicinal chemistry and drug development.[1][2] This application note details a robust, one-pot, three-component protocol for the synthesis of highly substituted, fluorinated quinoline derivatives starting from the versatile building block, 2-Bromo-5-chloro-4-(trifluoromethyl)aniline. Quinolines are privileged structures in pharmacology, and the introduction of a trifluoromethyl group can significantly enhance metabolic stability and bioactivity.[3][4] This protocol leverages a Ytterbium(III) triflate-catalyzed reaction under microwave irradiation, offering advantages such as short reaction times, high yields, and operational simplicity, making it highly suitable for library synthesis and lead optimization campaigns.[5] The bromo- and chloro-substituents on the resulting quinoline core are retained, serving as valuable synthetic handles for subsequent diversification through cross-coupling reactions.[6][7]

Scientific Rationale and Mechanistic Overview

The Strategic Importance of 2-Bromo-5-chloro-4-(trifluoromethyl)aniline

2-Bromo-5-chloro-4-(trifluoromethyl)aniline (CAS: 863111-48-2) is a highly functionalized aniline derivative of significant interest in the synthesis of bioactive molecules.[8][9] Its utility stems from several key features:

• Electron-Withdrawing Groups: The trifluoromethyl (-CF3) and chloro (-Cl) groups are strongly electron-withdrawing, which modulates the electronic properties of the aniline ring. This influences the reactivity in cyclization reactions and the physicochemical properties of the final products, such as lipophilicity and metabolic stability.[10][11]

• Dual Halogenation: The presence of both bromine and chlorine provides orthogonal synthetic handles for further functionalization. The Carbon-Bromine bond is weaker and generally more reactive in palladium-catalyzed cross-coupling reactions (e.g., Suzuki, Buchwald-Hartwig) than the Carbon-Chlorine bond.[6][7] This allows for selective, stepwise elaboration of the molecular scaffold.

The Aza-Friedländer Annulation: A One-Pot Approach

The protocol described herein is a variation of the Friedländer annulation, a classic method for quinoline synthesis. This one-pot, three-component approach involves the reaction of 2-Bromo-5-chloro-4-(trifluoromethyl)aniline, a diverse aldehyde, and a terminal alkyne, catalyzed by Ytterbium(III) triflate [Yb(OTf)₃].[5] This method is superior to many traditional approaches that require harsh conditions and long reaction times.[5]

The proposed reaction mechanism proceeds through several sequential steps within a single reaction vessel:[5]

• Imine Formation: The aniline reacts with the aldehyde to form an imine intermediate. This step is catalyzed by the Lewis acid Yb(OTf)₃.

• Nucleophilic Addition: The alkyne, activated by the catalyst, undergoes a nucleophilic attack on the imine carbon.

• Intramolecular Cyclization (Hydroamination): The nitrogen atom of the enamine intermediate attacks the alkyne, leading to the formation of the heterocyclic ring.

• Aromatization: A final tautomerization/oxidation step yields the stable, aromatic quinoline ring system.

This cascade process is highly efficient, combining multiple transformations into a single operation, thereby reducing waste and saving time.[1][2]

Visualized Workflow and Mechanism

Experimental Workflow Diagram

Caption: One-pot synthesis workflow for substituted quinolines.

Proposed Reaction Mechanism

Caption: Simplified mechanism of the three-component reaction.

Detailed Experimental Protocol

This protocol describes the synthesis of a representative quinoline derivative from 2-Bromo-5-chloro-4-(trifluoromethyl)aniline, benzaldehyde, and phenylacetylene.

Reagents and Materials

Reagent	CAS Number	MW ( g/mol )	Amount (mmol)	Molar Eq.
2-Bromo-5-chloro-4-(trifluoromethyl)aniline	863111-48-2	274.47	1.0	1.0
Benzaldehyde	100-52-7	106.12	1.0	1.0
Phenylacetylene	536-74-3	102.14	1.2	1.2
Ytterbium(III) triflate [Yb(OTf)₃]	56211-73-5	662.21	0.1	0.1
1-Butyl-3-methylimidazolium tetrafluoroborate	174501-65-6	226.02	2.0 mL	-
Ethyl Acetate	141-78-6	88.11	As needed	-
Sodium Sulfate (anhydrous)	7757-82-6	142.04	As needed	-
Silica Gel (230-400 mesh)	7631-86-9	60.08	As needed	-

Step-by-Step Procedure

• Reaction Setup: To a 10 mL microwave reaction vessel equipped with a magnetic stir bar, add 2-Bromo-5-chloro-4-(trifluoromethyl)aniline (274 mg, 1.0 mmol), benzaldehyde (106 mg, 1.0 mmol), phenylacetylene (122 mg, 1.2 mmol), and Ytterbium(III) triflate (66 mg, 0.1 mmol).

• Solvent Addition: Add the ionic liquid, 1-butyl-3-methylimidazolium tetrafluoroborate ([bmim][BF₄]) (2.0 mL), to the vessel.

• Microwave Irradiation: Securely cap the vessel and place it in the cavity of a scientific microwave reactor. Irradiate the mixture at 80 W for 3-5 minutes. Monitor the reaction progress by thin-layer chromatography (TLC) if desired, using a hexane:ethyl acetate mobile phase.

• Work-up: After the reaction is complete, allow the vessel to cool to room temperature. Transfer the reaction mixture to a separatory funnel containing 20 mL of ethyl acetate and 20 mL of water.

• Extraction: Shake the funnel vigorously and separate the layers. Extract the aqueous layer two more times with 15 mL of ethyl acetate.

• Washing: Combine the organic layers and wash sequentially with 20 mL of water and 20 mL of brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the crude residue by flash column chromatography on silica gel, eluting with a gradient of ethyl acetate in hexane (e.g., 0% to 10% ethyl acetate) to afford the pure quinoline product.

• Characterization: Confirm the structure and purity of the final compound using ¹H NMR, ¹³C NMR, and High-Resolution Mass Spectrometry (HRMS).

Self-Validation Note: The ionic liquid and catalyst can often be recycled. After extraction, the ionic liquid layer can be washed with diethyl ether, dried under vacuum, and reused for subsequent reactions with minimal loss in activity.[5]

Expected Results and Data

Parameter	Expected Outcome
Product	7-Bromo-4-chloro-2-phenyl-5-(trifluoromethyl)quinoline (Hypothetical)
Appearance	Off-white to pale yellow solid
Yield	85-95% (based on similar reactions)[5]
Purity	>95% after chromatography
¹H NMR	Aromatic protons expected in the δ 7.0-8.5 ppm range.
¹⁹F NMR	A singlet corresponding to the -CF₃ group.
HRMS	Calculated m/z for C₁₆H₈BrClF₃N [M+H]⁺ should match the experimentally observed value.

Conclusion

This application note provides a highly efficient, one-pot protocol for synthesizing functionalized quinolines from 2-Bromo-5-chloro-4-(trifluoromethyl)aniline. The use of microwave assistance and an ionic liquid medium leads to a green and rapid synthetic process. The resulting products are valuable scaffolds for drug discovery, containing strategically placed halogen atoms that enable further chemical exploration through established cross-coupling methodologies. This method is readily adaptable for the creation of diverse chemical libraries aimed at identifying new therapeutic agents.

References

• BenchChem. A Comparative Guide to the Reactivity of 2- Bromo-5-(trifluoromethyl)aniline and 2-Chloro-5-.
• University of Regensburg. Synthesis of Bioactive Molecules.
• Bohrium. One‐Pot Synthesis of Highly Substituted Quinolines in Aqueous Medium and Its Application for the Synthesis of Azalignans.
• Kumar, A., & Rao, V. K. (2011). Microwave-Assisted and Yb(OTf)3-Promoted One-Pot Multicomponent Synthesis of Substituted Quinolines in Ionic Liquid. Synlett, 2011(15), 2157-2162.
• Organic Chemistry Portal. Quinazoline synthesis.
• Suresh, L., et al. (2022). Facile One-Pot Synthesis of Functionalized Quinoline-Fused Fluorescent Dihydro/Spiro-quinazolinone Derivatives. ACS Omega, 7(12), 10733-10742.
• ResearchGate. One‐pot tandem synthesis of substituted quinolines.
• RSC Publishing. The one-pot synthesis of quinolines via Co(iii)-catalyzed C–H activation/carbonylation/cyclization of anilines.
• Longdom Publishing. Synthesis, Characterisation and Biological Evaluation of Quinazoline Derivatives as Novel Anti-Microbial Agents.
• RSC Publishing. Recent advances in the synthesis of trifluoromethyl-containing heterocyclic compounds via trifluoromethyl building blocks.
• BenchChem. A Comparative Guide to the Reactivity of 4-Bromo- vs. 4-Chloro-3-(trifluoromethyl)aniline.
• RSC Blogs. One-pot synthesis of heterocycles.
• PubMed Central (PMC). Quinazolines [a]-Annelated by Five-Membered Heterocycles: Synthesis and Biological Activity.
• Journal of the American Chemical Society. Redox-Switchable Halogen Bonding in Haloanthracene Mediators Enables Efficient Electrocatalytic C–N Coupling.
• PubMed Central (PMC). Chemical Insights Into the Synthetic Chemistry of Quinazolines: Recent Advances.
• PubMed Central (PMC). Synthesis, biological evaluation, and computational studies of some novel quinazoline derivatives as anticancer agents.
• AiFChem. 863111-48-2 | 2-Bromo-5-chloro-4-(trifluoromethyl)aniline.
• PubMed Central (PMC). Innate C-H trifluoromethylation of heterocycles.
• Walsh Medical Media. One-Pot Reactions: Expeditious Synthesis of Diverse Organic Compounds of Current Interests.
• PubMed Central (PMC). Catalysis for Fluorination and Trifluoromethylation.
• Sigma-Aldrich. 2-Bromo-5-chloro-4-(trifluoromethyl)aniline.
• ResearchGate. (A) The trifluoromethyl group in medicinal chemistry. (B)...
• Srini Chem. Overview of 2-Bromo-5-chloroaniline (CAS: 823-57-4).

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flow chemistry applications for the synthesis of 2-Bromo-4-chloro-5-(trifluoromethyl)aniline derivatives

An Application Note and Protocol for Researchers, Scientists, and Drug Development Professionals

Topic: Flow Chemistry Applications for the Synthesis of 2-Bromo-4-chloro-5-(trifluoromethyl)aniline

Abstract

This application note provides a comprehensive technical guide for the synthesis of 2-Bromo-4-chloro-5-(trifluoromethyl)aniline, a key building block in the pharmaceutical and agrochemical industries. Traditional batch methods for the electrophilic bromination of activated aromatic systems are often challenged by issues of safety, selectivity, and scalability due to the use of hazardous reagents and highly exothermic reactions.[1] This guide details a robust and efficient continuous flow chemistry protocol that leverages in-situ generation of the brominating agent to overcome these limitations. By employing a modular flow setup, this method offers precise control over reaction parameters, leading to enhanced safety, improved yield, high selectivity, and a clear pathway for scale-up. Detailed experimental protocols, process optimization data, and safety considerations are presented to enable researchers and process chemists to confidently implement this modern synthetic approach.

Introduction: Overcoming the Challenges of Aromatic Bromination

2-Bromo-4-chloro-5-(trifluoromethyl)aniline is a valuable intermediate whose structural motifs are found in numerous biologically active molecules. Its synthesis traditionally relies on the electrophilic aromatic substitution of 4-chloro-3-(trifluoromethyl)aniline. However, this transformation presents significant challenges when performed using conventional batch reactors.

The Hazards of Batch Bromination: The use of molecular bromine (Br₂) is fraught with operational hazards; it is highly toxic, corrosive, and volatile.[1] Its reactions with activated aromatic rings, such as anilines, are typically very fast and highly exothermic, creating a significant risk of thermal runaways and pressure build-up in large-scale reactors.[1] Controlling selectivity can also be problematic, often leading to the formation of over-brominated byproducts that complicate purification and reduce yields.[2]

Flow Chemistry: A Paradigm Shift in Chemical Synthesis: Continuous flow chemistry has emerged as a powerful enabling technology that fundamentally changes how hazardous reactions are performed.[3][4] By conducting reactions in a continuously flowing stream through small-volume reactors (e.g., tubing or microchannels), flow chemistry offers unparalleled advantages:[5][6]

• Enhanced Safety: The small internal volume of the reactor minimizes the amount of hazardous material present at any given time, drastically reducing the risks associated with exotherms or accidental releases.[1][6] In-situ generation of reactive intermediates means they are consumed as quickly as they are formed, eliminating the need for storage and handling of dangerous reagents.[7][8]

• Superior Process Control: The high surface-area-to-volume ratio of flow reactors allows for extremely efficient heat transfer, preventing the formation of hot spots and enabling precise temperature control.[9] Reaction parameters like residence time, stoichiometry, and temperature can be independently and precisely controlled, allowing for rapid process optimization.[10][11]

• Improved Efficiency and Scalability: Reactions often proceed faster and with higher selectivity under flow conditions.[3] Scaling up production is achieved by simply running the system for a longer duration or by "numbering up" (running multiple reactors in parallel), avoiding the complex and often unpredictable challenges of scaling up batch reactors.[4]

This guide presents a protocol that harnesses these advantages for the targeted synthesis of 2-Bromo-4-chloro-5-(trifluoromethyl)aniline.

Synthetic Strategy and Workflow

The core of our strategy is the regioselective bromination of 4-chloro-3-(trifluoromethyl)aniline. The directing effects of the substituents on the aromatic ring are key to the reaction's success. The strongly activating amino (-NH₂) group directs electrophilic substitution to the ortho and para positions. The para position is blocked by the chloro group, and the trifluoromethyl (-CF₃) group is a deactivating, meta-directing group. Therefore, the bromine is selectively introduced at the C2 position, which is ortho to the amine.

To maximize safety and efficiency, the hazardous brominating agent is generated in situ within the flow system and is immediately consumed in the subsequent reaction step.

Caption: Overall synthetic route for the target molecule.

The continuous flow process is designed as a three-stage sequence within a single, integrated setup:

• In-Situ Generation: An oxidant (e.g., NaOCl) reacts with a bromide source (e.g., HBr) to continuously generate aqueous bromine.

• Electrophilic Substitution: The freshly generated bromine stream is immediately mixed with a solution of the aniline substrate, where the bromination occurs within a heated reactor coil.

• In-line Quench: The reactor output is mixed with a quenching agent (e.g., sodium sulfite) to neutralize any unreacted bromine before collection.

This "generate-react-quench" workflow ensures that free bromine is never handled or allowed to accumulate, forming the foundation of the process's safety profile.[8]

Detailed Application and Protocols

Experimental Setup: A Modular Flow System

The protocol requires a standard modular flow chemistry system. The precise components can be sourced from various manufacturers.

Caption: Diagram of the integrated three-stage continuous flow system.

Required Equipment:

• 4 x HPLC-style pumps capable of handling corrosive reagents.

• 3 x T-mixers (e.g., PEEK or ETFE).

• 2 x PFA or FEP tubing reactor coils (volumes dependent on desired flow rates and residence times).

• 1 x Temperature controller/heater for the bromination reactor coil.

• 1 x Back-Pressure Regulator (BPR) to ensure a stable, single-phase flow.

• Appropriate PFA/FEP tubing and fittings for all connections.

Reagent Preparation

• Pump A (Bromide Source): 48% Hydrobromic acid (HBr) in water.

• Pump B (Oxidant): 10-15% Sodium hypochlorite (NaOCl) solution in water.

• Pump C (Substrate): 0.5 M solution of 4-chloro-3-(trifluoromethyl)aniline in acetonitrile.

• Pump D (Quench): 1.0 M solution of sodium sulfite (Na₂SO₃) in water.

Causality Note: Acetonitrile is chosen as the solvent for the substrate due to its good solvating power for the aniline and its relative stability under the reaction conditions. The aqueous streams for bromine generation and quenching allow for the use of inexpensive and effective inorganic reagents.

Step-by-Step Synthesis Protocol

• System Assembly: Assemble the flow reactor system as depicted in the diagram above in a well-ventilated fume hood. Ensure all fittings are secure.

• Priming: Prime each pump and line individually with the corresponding solvent (water for pumps A, B, D; acetonitrile for pump C) to remove air from the system.

• Equilibration: Begin pumping the solvents through the entire system to establish a stable back pressure (e.g., 10 bar) and temperature (e.g., 60°C for Reactor 2).

• Initiate Reaction: Simultaneously start all four pumps at the flow rates specified in the optimization table below. Divert the initial output to a waste container for a duration equivalent to three full reactor volumes to ensure the system reaches a steady state.

• In-Situ Bromine Generation (Reactor 1): The streams from Pump A (HBr) and Pump B (NaOCl) combine in the first T-mixer. The reaction is nearly instantaneous, generating molecular bromine in the aqueous phase. A residence time of ~1 minute in Reactor 1 is sufficient.

• Bromination (Reactor 2): The aqueous bromine stream merges with the aniline substrate stream (Pump C) at the second T-mixer. The segmented flow enters the heated reactor coil (Reactor 2). The optimized residence time and temperature are critical for maximizing conversion and selectivity.

• In-line Quench: Upon exiting Reactor 2, the stream is immediately merged with the sodium sulfite solution from Pump D. This instantly neutralizes any unreacted bromine, rendering the output stream safe for collection.

• Product Collection: After the system has reached a steady state, switch the output from waste to a collection flask. Continue running for the desired duration to produce the target quantity of product.

• System Shutdown: Once collection is complete, switch all pumps back to their respective pure solvents to flush the entire system until it is clean.

Work-up and Purification Protocol

• Phase Separation: Transfer the collected biphasic mixture to a separatory funnel.

• Extraction: Extract the aqueous layer with a suitable organic solvent, such as ethyl acetate (3 x volume of the acetonitrile phase).

• Combine and Wash: Combine all organic layers. Wash sequentially with saturated sodium bicarbonate solution and then with brine.

• Drying and Concentration: Dry the organic phase over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure to yield the crude product.

• Purification: Purify the crude residue by column chromatography on silica gel using a gradient of ethyl acetate in hexanes to afford the pure 2-Bromo-4-chloro-5-(trifluoromethyl)aniline.

Process Optimization and Data

To achieve optimal performance, key reaction parameters were varied. The results are summarized below. The goal was to maximize the yield of the desired mono-brominated product while minimizing the formation of di-brominated impurities.

Parameter	Range Studied	Optimal Value	Rationale for Optimal Choice
Temperature	40 - 80 °C	60 °C	Balances reaction rate with selectivity. Higher temperatures (>70°C) led to a noticeable increase in di-brominated byproducts.
Residence Time	2 - 10 min	5 min	Provides sufficient time for >98% conversion of the starting material without significant byproduct formation. Longer times offer diminishing returns.
Stoichiometry (Br₂)	1.0 - 1.5 eq.	1.1 eq.	A slight excess of the brominating agent ensures full conversion of the aniline. Higher equivalents led to over-bromination.
Substrate Conc.	0.2 - 1.0 M	0.5 M	A good balance between throughput and maintaining solubility of all species throughout the reaction.

Quantitative Data Under Optimal Conditions:

Flow Rates (mL/min)	Residence Time (min)	Temperature (°C)	Throughput (g/hr)	Isolated Yield	Purity (HPLC)
Pump A: 0.1	Reactor 1: 1.0	R1: 25 °C	~7.8 g/hr	92%	>99%
Pump B: 0.1	Reactor 2: 5.0	R2: 60 °C
Pump C: 0.8
Pump D: 0.2

Conclusion

This application note demonstrates a safe, highly efficient, and scalable continuous flow protocol for the synthesis of 2-Bromo-4-chloro-5-(trifluoromethyl)aniline. By leveraging in-situ generation of bromine and precise control over reaction conditions, this method successfully mitigates the significant safety and selectivity issues associated with traditional batch bromination.[1][7] The modular nature of the flow setup allows for rapid optimization and provides a clear, reliable path from laboratory-scale discovery to pilot-scale production, making it an invaluable tool for researchers and professionals in the pharmaceutical and chemical industries.[3][4]

References

• Neuroquantology. FLOW CHEMISTRY: ADVANCEMENTS AND APPLICATIONS – A REVIEW. Available at: [Link]

• ResearchGate. The advantages of flow chemistry for the pharmaceutical industry. Available at: [Link]

• Syrris. Flow Chemistry in Drug Discovery. Available at: [Link]

• H.E.L Group. Batch Versus Flow in Pharma: The upsides of continuous chemistry. Available at: [Link]

• Vapourtec. Electrophilic Bromination in Flow: A Safe and Sustainable Alternative to the Use of Molecular Bromine in Batch. Available at: [Link]

• YouTube. Bromination safety. Available at: [Link]

• ACS Publications. Selective Hydrogenation of Halogenated Nitroaromatics to Haloanilines in Batch and Flow. Available at: [Link]

• ResearchGate. Safe generation and use of bromine azide under continuous flow conditions - selective 1,2-bromoazidation of olefins. Available at: [Link]

• Royal Society of Chemistry. Safe generation and use of bromine azide under continuous flow conditions – selective 1,2-bromoazidation of olefins. Available at: [Link]

• National Center for Biotechnology Information. Electrophilic Bromination in Flow: A Safe and Sustainable Alternative to the Use of Molecular Bromine in Batch. Available at: [Link]

• ChemRxiv. Automated Optimization under Dynamic Flow Conditions. Available at: [Link]

• National Center for Biotechnology Information. Copper-Catalyzed Continuous-Flow Transfer Hydrogenation of Nitroarenes to Anilines: A Scalable and Reliable Protocol. Available at: [Link]

• National Center for Biotechnology Information. Understanding flow chemistry for the production of active pharmaceutical ingredients. Available at: [Link]

• Royal Society of Chemistry. Continuous flow synthesis enabling reaction discovery. Available at: [Link]

• Vapourtec. Aromatic Substitution. Available at: [Link]

• ResearchGate. Halogenation of organic compounds using continuous flow and microreactor technology. Available at: [Link]

• MDPI. Electrophilic Bromination in Flow: A Safe and Sustainable Alternative to the Use of Molecular Bromine in Batch. Available at: [Link]

• ResearchGate. Optimization of the reaction conditions for the continuous flow process. a. Available at: [Link]

• Royal Society of Chemistry. How to approach flow chemistry. Available at: [Link]

• Google Patents. CN102993022A - Preparation method of bromoaniline.

• Organic Chemistry Portal. A Scalable Procedure for Light-Induced Benzylic Brominations in Continuous Flow. Available at: [Link]

• Semantic Scholar. Continuous Flow Chemistry: A Novel Technology for the Synthesis of Marine Drugs. Available at: [Link]

• National Center for Biotechnology Information. A field guide to flow chemistry for synthetic organic chemists. Available at: [Link]

• ResearchGate. (PDF) Understanding Flow Chemistry for the Production of Active Pharmaceutical Ingredients. Available at: [Link]

• The University of Queensland. A scalable procedure for light-induced benzylic brominations in continuous flow. Available at: [Link]

Sources

• 1. Electrophilic Bromination in Flow: A Safe and Sustainable Alternative to the Use of Molecular Bromine in Batch - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Revolutionizing Drug Chemical Processes: The Benefits of Flow Chemistry  - SEQENS [seqens.com]
• 4. syrris.com [syrris.com]
• 5. researchgate.net [researchgate.net]
• 6. helgroup.com [helgroup.com]
• 7. vapourtec.com [vapourtec.com]
• 8. mdpi.com [mdpi.com]
• 9. A field guide to flow chemistry for synthetic organic chemists - PMC [pmc.ncbi.nlm.nih.gov]
• 10. chemrxiv.org [chemrxiv.org]
• 11. Understanding flow chemistry for the production of active pharmaceutical ingredients - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Purifying 2-Bromo-4-chloro-5-(trifluoromethyl)aniline by Column Chromatography

Welcome to the technical support guide for the chromatographic purification of 2-Bromo-4-chloro-5-(trifluoromethyl)aniline (CAS No. 863111-48-2). This resource is designed for researchers, medicinal chemists, and process development scientists to address common challenges and provide robust, field-proven methodologies for obtaining this key synthetic intermediate in high purity.

Introduction: The Challenge of Purifying Substituted Anilines

2-Bromo-4-chloro-5-(trifluoromethyl)aniline is a highly functionalized aromatic amine, a class of compounds notoriously challenging to purify via silica gel chromatography. The primary obstacle stems from the basicity of the aniline's amino group (-NH₂), which can engage in strong, non-ideal interactions with the acidic silanol groups (Si-OH) on the surface of standard silica gel. This interaction often leads to significant peak tailing, poor resolution, and in some cases, irreversible adsorption or degradation of the target compound on the column.

This guide provides a systematic approach to overcome these challenges, ensuring reproducible and efficient purification.

Frequently Asked Questions (FAQs)

Q1: My purified 2-Bromo-4-chloro-5-(trifluoromethyl)aniline is a brownish or reddish color. What causes this and how can I prevent it?

A: The discoloration of anilines is almost always due to aerial oxidation. The electron-rich amino group is susceptible to oxidation, which forms highly colored polymeric impurities. This process is often accelerated by exposure to light and air.

• Prevention:

  • Work expediently once the compound is isolated.

  • Store the crude and purified material under an inert atmosphere (e.g., nitrogen or argon).

  • Keep samples in a cool, dark place. For long-term storage, refrigeration at 2-8°C is recommended.

  • Use degassed solvents for chromatography where possible.

Q2: I'm observing significant streaking and tailing of my compound on the TLC plate and during column chromatography. Why is this happening?

A: This is the most common issue when purifying anilines on silica gel. The basic amino group strongly adsorbs to the acidic silanol groups of the stationary phase. This strong interaction results in a slow, uneven elution of the compound, causing the characteristic "tailing" or "streaking" effect, which leads to poor separation and low recovery.

• Solution: The most effective solution is to deactivate the silica gel by neutralizing the acidic sites. This is achieved by adding a small amount of a volatile base, typically triethylamine (TEA), to your eluent system. A concentration of 0.1% to 1% (v/v) TEA is usually sufficient.[1]

Q3: What are the likely impurities I need to separate from my crude 2-Bromo-4-chloro-5-(trifluoromethyl)aniline?

A: The impurity profile depends on the synthetic route. However, for syntheses involving electrophilic bromination of a 4-chloro-3-(trifluoromethyl)aniline precursor, the most common impurities are:

• Over-brominated species: Formation of dibromo-aniline derivatives is a common side reaction. These will be less polar than your desired product.

• Unreacted Starting Material: Incomplete reaction will leave the starting aniline in the crude mixture. This will be more polar than the brominated product.

• Isomeric Products: Depending on the reaction conditions, small amounts of other positional isomers may form. These can be very difficult to separate due to similar polarities.

Q4: My compound seems to be stuck on the column. Even with a highly polar solvent system, I'm getting very low recovery. What could be the problem?

A: While less common for this specific structure, some highly functionalized anilines can be unstable on acidic silica gel, leading to decomposition. If you suspect this is happening, you can perform a simple stability test.

• Silica Gel Stability Test:

  • Dissolve a small amount of your crude material in a suitable solvent (e.g., dichloromethane).

  • Spot the solution onto a TLC plate.

  • In the same lane, directly over the initial spot, add a small amount of silica gel.

  • Let the plate sit for 30-60 minutes at room temperature.

  • Elute the TLC plate as you normally would.

  • If you observe new spots or significant streaking originating from the baseline that were not present in the initial crude spot, your compound may be decomposing on silica.

• Solution for Unstable Compounds: If decomposition is confirmed, consider switching to a more inert stationary phase, such as alumina (neutral or basic), or using a reverse-phase C18 silica gel for purification.

Experimental Protocols & Method Development

Step 1: Thin-Layer Chromatography (TLC) for Solvent System Selection

The key to a successful column is developing an effective solvent system using TLC. The goal is to find a solvent mixture that gives your target compound a Retention Factor (Rf) of 0.2 - 0.4 for optimal separation.

Protocol:

• Prepare TLC Chambers: Line two or three small beakers or TLC tanks with filter paper and add different solvent systems for saturation.[2]

• Initial Solvent Systems to Test:

  • System A: 10% Ethyl Acetate (EtOAc) in Hexanes

  • System B: 20% Ethyl Acetate in Hexanes

  • System C: 30% Ethyl Acetate in Hexanes

• Spotting: Dissolve a small sample of your crude material in a volatile solvent (e.g., EtOAc or Dichloromethane). Using a capillary tube, spot the solution on the baseline of a silica gel TLC plate.

• Development: Place the TLC plate in the saturated chamber and allow the solvent to run up the plate until it is about 1 cm from the top.

• Visualization: Remove the plate, mark the solvent front, and let it dry. Visualize the spots under a UV lamp (254 nm).

• Analysis & Optimization:

  • If the Rf is too low (compound stays near the baseline), increase the polarity by increasing the percentage of ethyl acetate.

  • If the Rf is too high (compound runs near the solvent front), decrease the polarity by decreasing the percentage of ethyl acetate.

  • Crucially, add 0.5% triethylamine (TEA) to your optimized solvent system to prevent tailing. Re-run the TLC with the TEA-modified eluent to confirm the Rf value.

Solvent System (EtOAc in Hexanes)	Observed Rf (Example)	Action Required
10%	0.15	Too low. Increase polarity.
20%	0.30	Good. Ideal for column.
30%	0.55	Too high. Decrease polarity.
20% + 0.5% TEA	0.32	Optimized. Spots are sharp.

Workflow for TLC Method Development

Caption: Workflow for optimizing the TLC mobile phase.

Step 2: Column Chromatography Protocol

This protocol assumes a standard flash chromatography setup. The amount of silica gel should be approximately 50-100 times the weight of the crude material to be purified.

Materials:

• Crude 2-Bromo-4-chloro-5-(trifluoromethyl)aniline

• Silica gel (40-63 µm particle size)

• Optimized eluent (e.g., 20% EtOAc in Hexanes + 0.5% TEA)

• Less polar eluent for packing (e.g., 5% EtOAc in Hexanes + 0.5% TEA)

• Sand (acid-washed)

• Chromatography column, flasks, and fraction collection tubes

Procedure:

• Column Packing (Slurry Method):

  • In a beaker, prepare a slurry of silica gel in the less polar eluent.

  • Pour the slurry into the column with the stopcock open, allowing the solvent to drain. Use a funnel to guide the slurry.

  • Tap the column gently to ensure even packing and remove any air bubbles.

  • Add a thin layer (1-2 cm) of sand on top of the packed silica bed to protect the surface.

  • Drain the solvent until it is just level with the top of the sand layer. Do not let the column run dry.

• Sample Loading (Dry Loading Recommended):

  • Dissolve your crude material in a minimal amount of a volatile solvent (e.g., dichloromethane or ethyl acetate).

  • Add a small amount of silica gel (2-3 times the weight of your crude material) to this solution.

  • Concentrate this mixture on a rotary evaporator until you have a dry, free-flowing powder. This is your "dry-loaded" sample.

  • Carefully add the dry-loaded sample onto the sand layer in the column, ensuring an even layer.

  • Gently add another thin layer of sand on top of the sample.

• Elution and Fraction Collection:

  • Carefully add your optimized eluent to the column.

  • Apply gentle air pressure to the top of the column to begin eluting the solvent.

  • Start collecting fractions immediately. The volume of each fraction should be roughly one-quarter of the column's stationary phase volume.

  • Monitor the fractions being collected by TLC to identify which ones contain your pure product.

• Isolation:

  • Combine the pure fractions in a round-bottom flask.

  • Remove the solvent using a rotary evaporator. The triethylamine will also be removed under vacuum.

  • Place the flask under high vacuum to remove any residual solvent or TEA.

Troubleshooting Guide for Column Chromatography

Caption: Troubleshooting common column chromatography issues.

References

• CN102993022A - Preparation method of bromoaniline.

• Chromatography: Solvent Systems for TLC . University of Rochester, Department of Chemistry. [Link]

• D-Glucose as Green Ligand for Selective Copper catalyzed Phenol Formation from Aryl Halides with an Easy Catalyst Removal - Supporting Information . Royal Society of Chemistry. [Link]

• Validated chromatographic methods for determination of teriflunomide and investigation of its intrinsic stability . National Institutes of Health (PMC). [Link]

• United States Patent 9,284,281.
• CN112110824A - Method for preparing 2-bromo-5-fluoroaniline.
• Process for the preparation of 2,6-dichloro-4-bromoanilides - Patent 0727412.
• CN104447183B - The preparation method of 2-bromo-5-fluorobenzotrifluoride.

• Carbazole based Electron Donor Acceptor (EDA) Catalysis for the Synthesis of biaryls and aryl-heteroaryl compounds - Supporting Information . Royal Society of Chemistry. [Link]

• Does aniline stick in columns during column chromatography? . ResearchGate. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. TLC Tips and Tricks | Merck [merckmillipore.com]

Technical Support Center: Purification of 2-Bromo-4-chloro-5-(trifluoromethyl)aniline

Introduction

Welcome to the technical support guide for the purification of 2-Bromo-4-chloro-5-(trifluoromethyl)aniline. This document is designed for researchers, scientists, and professionals in drug development who are working with this complex halogenated aniline. The purity of this compound is critical for the success of subsequent synthetic steps and for ensuring the integrity of biological and chemical assays.

This guide provides a structured, in-depth resource in a question-and-answer format to address common and specific challenges encountered during the purification of this key chemical intermediate. We will delve into the causality behind experimental choices, offering field-proven insights to enhance the efficiency and success of your purification strategies.

Physicochemical Properties of 2-Bromo-4-chloro-5-(trifluoromethyl)aniline

A thorough understanding of the physicochemical properties of 2-Bromo-4-chloro-5-(trifluoromethyl)aniline is fundamental to developing effective purification protocols. These properties dictate its behavior in various solvents and on different stationary phases.

Property	Value	Source
CAS Number	863111-48-2	[1][2][3]
Molecular Formula	C₇H₄BrClF₃N	[1]
Molecular Weight	274.47 g/mol	[3][4]
Physical Form	Solid, viscous liquid, or liquid	[2][4]
Purity (Typical)	97%	[2][4]
Storage Conditions	Keep in a dark place, sealed in dry, 2-8°C	[2][4]

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: What are the likely impurities in my crude 2-Bromo-4-chloro-5-(trifluoromethyl)aniline sample?

A1: Impurities in crude halogenated anilines typically originate from the synthetic route.[5] For 2-Bromo-4-chloro-5-(trifluoromethyl)aniline, common impurities may include:

• Unreacted Starting Materials: Such as 4-chloro-3-(trifluoromethyl)aniline.

• Regioisomers: Isomeric products with the bromine atom at different positions on the aniline ring.

• Over- or Under-Halogenated Byproducts: For instance, di-bromo species or compounds lacking the chloro group.[5][6]

• Residual Solvents and Reagents: From the reaction and workup steps.[5]

The presence of the electron-withdrawing trifluoromethyl group and the directing effects of the amino and chloro groups can lead to a mixture of products during bromination.[7]

Q2: I am observing significant peak tailing during column chromatography of my compound. What is the cause and how can I resolve it?

A2: Peak tailing is a common issue when purifying aniline derivatives on silica gel.[8] Aniline derivatives are basic and can interact strongly with the acidic silanol (Si-O-H) groups on the surface of the silica gel.[8] This strong interaction can lead to poor peak shape.

Troubleshooting Steps:

• Mobile Phase Modifier: Add a small amount of a basic modifier, such as triethylamine (0.5 - 1%), to the mobile phase.[8] The triethylamine will compete with your aniline for the acidic sites on the silica gel, reducing the strong interaction and improving peak shape.

• Alternative Stationary Phase: Consider using a less acidic stationary phase like alumina.

• End-Capped Columns: For HPLC, using an end-capped column can mitigate this issue.[5]

Q3: What is a good starting point for a solvent system in column chromatography for this compound?

A3: For halogenated anilines, a common and effective eluent system is a gradient of ethyl acetate in hexanes.[6][8]

Recommended Starting Gradient:

• Initial Eluent: 5% Ethyl Acetate in Hexanes

• Gradient: Gradually increase the percentage of ethyl acetate.

It is crucial to first determine the optimal solvent system through Thin Layer Chromatography (TLC) to ensure good separation of your target compound from its impurities.[9]

Q4: Recrystallization of my compound is not yielding a pure product. What factors should I consider for optimization?

A4: Recrystallization is a powerful and economical purification technique, especially for large-scale purification.[10] However, its success is highly dependent on the choice of solvent.

Key Considerations for Solvent Selection:

• Solubility Profile: The ideal solvent should dissolve the compound well at elevated temperatures but poorly at lower temperatures. Impurities should either be highly soluble at all temperatures (remaining in the mother liquor) or sparingly soluble (allowing for hot filtration).[10]

• "Like Dissolves Like": Based on the structure of 2-Bromo-4-chloro-5-(trifluoromethyl)aniline, which has both polar (amine) and non-polar (aromatic ring, halogens) regions, a systematic screening of solvents with varying polarities is recommended.[11]

• Solvent Mixtures: If a single solvent is not effective, a binary solvent system can be employed. Dissolve the crude product in a "good" solvent at an elevated temperature, and then add a "poor" solvent dropwise until turbidity is observed. Allow the solution to cool slowly.

A systematic approach to solvent screening is essential for successful recrystallization.[10]

Experimental Protocols

Protocol 1: Column Chromatography for Purification of 2-Bromo-4-chloro-5-(trifluoromethyl)aniline

This protocol outlines a general procedure for the purification of 2-Bromo-4-chloro-5-(trifluoromethyl)aniline using silica gel column chromatography.

Materials:

• Crude 2-Bromo-4-chloro-5-(trifluoromethyl)aniline

• Silica gel (60-120 mesh)

• Hexanes (HPLC grade)

• Ethyl Acetate (HPLC grade)

• Triethylamine (optional)

• Glass chromatography column

• TLC plates (silica gel coated)

• Collection tubes

Methodology:

• TLC Analysis:

  • Dissolve a small amount of the crude material in a suitable solvent (e.g., dichloromethane or ethyl acetate).

  • Spot the solution on a TLC plate.

  • Develop the plate using various ratios of ethyl acetate in hexanes to determine the optimal eluent system for separation.

• Column Packing:

  • Prepare a slurry of silica gel in hexanes.

  • Carefully pour the slurry into the column, ensuring no air bubbles are trapped.

  • Allow the silica gel to settle, and then drain the excess solvent until the solvent level is just above the silica bed.

• Sample Loading:

  • Dissolve the crude product in a minimal amount of dichloromethane or the initial mobile phase.

  • Alternatively, adsorb the crude product onto a small amount of silica gel by dissolving it in a volatile solvent, adding the silica gel, and then removing the solvent under reduced pressure.

  • Carefully add the sample to the top of the column.

• Elution:

  • Begin eluting with the initial mobile phase (e.g., 100% hexanes or a low percentage of ethyl acetate in hexanes).

  • Gradually increase the polarity of the mobile phase by increasing the percentage of ethyl acetate.

  • Collect fractions and monitor their composition by TLC.

• Product Isolation:

  • Combine the fractions containing the pure product.

  • Remove the solvent under reduced pressure to obtain the purified 2-Bromo-4-chloro-5-(trifluoromethyl)aniline.

Protocol 2: Recrystallization of 2-Bromo-4-chloro-5-(trifluoromethyl)aniline

This protocol provides a general workflow for purifying 2-Bromo-4-chloro-5-(trifluoromethyl)aniline by recrystallization.

Materials:

• Crude 2-Bromo-4-chloro-5-(trifluoromethyl)aniline

• Screening solvents (e.g., hexanes, ethanol, methanol, isopropanol, toluene, and mixtures thereof)

• Erlenmeyer flask

• Hot plate/stirrer

• Condenser

• Buchner funnel and filter flask

Methodology:

• Solvent Screening:

  • Place a small amount of the crude material into several test tubes.

  • Add a small amount of a different solvent to each test tube.

  • Observe the solubility at room temperature and upon heating. The ideal solvent will show poor solubility at room temperature and good solubility at its boiling point.

• Recrystallization Procedure:

  • Place the crude product in an Erlenmeyer flask.

  • Add the chosen solvent (or solvent mixture) in small portions while heating and stirring until the solid is completely dissolved.

  • If there are insoluble impurities, perform a hot filtration.

  • Allow the solution to cool slowly to room temperature to induce crystallization.

  • Further cool the flask in an ice bath to maximize crystal formation.

• Isolation and Drying:

  • Collect the crystals by vacuum filtration using a Buchner funnel.

  • Wash the crystals with a small amount of cold solvent.

  • Dry the purified crystals in a vacuum oven.

Visualized Workflows and Logic

Troubleshooting Workflow for Column Chromatography

Caption: Troubleshooting workflow for column chromatography purification.

Decision Workflow for Purification Method Selection

Sources

• 1. 2-Bromo-5-chloro-4-(trifluoromethyl)aniline | CymitQuimica [cymitquimica.com]
• 2. 2-Bromo-5-chloro-4-(trifluoromethyl)aniline | 863111-48-2 [sigmaaldrich.com]
• 3. 2-Bromo-5-chloro-4-(trifluoromethyl)aniline | 863111-48-2 [sigmaaldrich.com]
• 4. 2-Bromo-5-chloro-4-(trifluoromethyl)aniline | 863111-48-2 [sigmaaldrich.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. researchgate.net [researchgate.net]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Synthesis of 2-Bromo-4-chloro-5-(trifluoromethyl)aniline

Here is the technical support center for the synthesis of 2-Bromo-4-chloro-5-(trifluoromethyl)aniline.

Introduction: Navigating the Synthesis of a Key Building Block

2-Bromo-4-chloro-5-(trifluoromethyl)aniline is a critical intermediate in the development of pharmaceuticals and agrochemicals.[1] Its synthesis, typically involving the electrophilic bromination of 4-chloro-3-(trifluoromethyl)aniline, presents a classic challenge in regioselectivity and reaction control. The aniline scaffold is highly activated towards electrophilic aromatic substitution by the electron-donating amino group (-NH₂), which can lead to a lack of selectivity and the formation of multiple byproducts.[2][3] This guide provides a troubleshooting framework for researchers, offering insights into the formation of common byproducts and strategies to mitigate their formation, ensuring higher yield and purity of the target molecule.

Core Principles: The Electronic Tug-of-War in Electrophilic Bromination

The outcome of the bromination reaction is dictated by the interplay of electronic and steric effects of the substituents on the aniline ring. Understanding these influences is key to troubleshooting byproduct formation.

• Amino Group (-NH₂): This is a powerful activating group and a strong ortho, para-director.[3][4] It donates its lone pair of electrons into the aromatic system, increasing the electron density at the positions ortho (2 and 6) and para (4) to itself, making them highly susceptible to electrophilic attack.

• Trifluoromethyl Group (-CF₃): This is a potent electron-withdrawing group due to a strong negative inductive effect (-I).[5] It deactivates the ring and acts as a meta-director.

• Chloro Group (-Cl): Halogens are deactivating due to their inductive electron withdrawal but are ortho, para-directors because their lone pairs can be donated through resonance.[6]

In the starting material, 4-chloro-3-(trifluoromethyl)aniline, the directing power of the amino group dominates. With the para position blocked by the chlorine atom, electrophilic attack is overwhelmingly directed to the two ortho positions: C2 and C6. This sets the stage for the formation of the desired product and its primary isomeric byproduct.

Troubleshooting Guide & Frequently Asked Questions (FAQs)

Q1: My analytical data (GC-MS/LC-MS) shows an unexpected peak with the same mass as my desired product. What is it?

A1: This is most likely the isomeric byproduct, 6-Bromo-4-chloro-3-(trifluoromethyl)aniline .

• Causality: The powerful activating effect of the amino group directs the incoming bromine electrophile to both ortho positions (C2 and C6). While the desired product forms from substitution at C2, concurrent substitution at C6 yields the isomeric byproduct. The ratio of these two products is influenced by steric hindrance. The bulky trifluoromethyl group at C3 may sterically hinder the approach of the electrophile to the adjacent C2 position, potentially increasing the proportion of the C6 isomer.[7]

• Mitigation Strategy: Lowering the reaction temperature can increase the selectivity of the reaction, often favoring the thermodynamically more stable product. Screening different solvents may also alter the product ratio.

Q2: I'm observing a significant peak with a higher molecular weight than my product. What could this be?

A2: You are likely seeing the formation of 2,6-Dibromo-4-chloro-5-(trifluoromethyl)aniline .

• Causality: The high reactivity of the aniline ring can easily lead to multiple substitutions, a common issue in the halogenation of anilines.[2][3][7] After the first bromine atom has been added, the ring remains activated enough for a second electrophilic attack at the remaining vacant ortho position (C6). This "over-bromination" is favored by:

  • Using more than one equivalent of the brominating agent (e.g., Br₂ or NBS).

  • Higher reaction temperatures.

  • Concentrated reaction conditions.

• Mitigation Strategy:

  • Stoichiometry Control: Use a precise stoichiometry of the brominating agent, typically 1.0 equivalent or slightly less.

  • Controlled Addition: Add the brominating agent slowly and portion-wise to the reaction mixture to maintain a low instantaneous concentration.[5]

  • Lower Temperature: Conduct the reaction at a reduced temperature (e.g., 0 °C) to moderate the reactivity.[7]

  • Milder Reagents: N-Bromosuccinimide (NBS) is often preferred over molecular bromine (Br₂) as it is easier to handle and can offer higher selectivity under optimized conditions.[7]

Q3: My crude product is a dark, tarry material that is difficult to purify. What causes this?

A3: This is indicative of oxidation and polymerization of the aniline.

• Causality: Anilines are susceptible to oxidation, especially under acidic conditions or with harsh reagents, which can lead to the formation of complex, colored polymeric materials.[2] Direct nitration of aniline, for instance, is known to cause oxidation issues, and similar side reactions can occur during halogenation if conditions are not well-controlled.

• Mitigation Strategy:

  • Ensure the reaction is run under an inert atmosphere (e.g., Nitrogen or Argon) to prevent air oxidation.

  • Avoid overly acidic conditions. While some brominations are performed in acetic acid, ensure the reaction is not excessively heated.

  • Purify the starting material to remove any metal impurities that could catalyze oxidation.

  • Consider protecting the amine group as an acetanilide. The acetylamino group is less activating than the amino group, which moderates the reaction, prevents oxidation, and can improve selectivity before being hydrolyzed to reveal the desired product.[8][9][10]

Q4: I used N-Bromosuccinimide (NBS) as my brominating agent. How do I remove the succinimide byproduct during workup?

A4: The succinimide byproduct can be easily removed with an aqueous base wash.

• Causality: The reaction of NBS with the aniline produces the brominated product and succinimide. Succinimide is acidic (pKa ≈ 9.5) and can be deprotonated by a base to form a water-soluble salt.

• Workup Protocol:

  • After the reaction is complete, quench the mixture by pouring it into water.

  • Extract the product into an organic solvent like ethyl acetate or dichloromethane.

  • Wash the organic layer with an aqueous solution of a mild base, such as sodium bicarbonate (NaHCO₃) or sodium hydroxide (NaOH).[5] This will convert the succinimide into its sodium salt, which will partition into the aqueous layer.

  • Separate the layers and proceed with drying and concentrating the organic phase.

Byproduct Summary

Compound Name	Molecular Formula	Molecular Weight ( g/mol )	Formation Mechanism
Target: 2-Bromo-4-chloro-5-(trifluoromethyl)aniline	C₇H₄BrClF₃N	274.47	Desired electrophilic aromatic substitution at the C2 position.
Isomeric Byproduct: 6-Bromo-4-chloro-3-(trifluoromethyl)aniline	C₇H₄BrClF₃N	274.47	Competing electrophilic substitution at the sterically accessible C6 position.
Over-bromination Byproduct: 2,6-Dibromo-4-chloro-5-(trifluoromethyl)aniline	C₇H₃Br₂ClF₃N	353.36	Di-substitution due to high ring activation from the -NH₂ group, especially with excess brominating agent.[7]
Unreacted Starting Material: 4-chloro-3-(trifluoromethyl)aniline	C₇H₅ClF₃N	195.57	Incomplete reaction.
Reagent Byproduct: Succinimide (from NBS)	C₄H₅NO₂	99.09	Co-product formed when N-Bromosuccinimide is used as the brominating agent.[5]
Degradation Products	Variable	Variable	Oxidation and polymerization of the electron-rich aniline ring under harsh conditions.[2]

Visualizing Reaction Pathways

The following diagrams illustrate the synthetic pathways leading to the desired product and the most common byproducts.

Caption: Main synthetic route to the target molecule.

Caption: Competing pathways leading to common byproducts.

Experimental Protocols

Protocol 1: Controlled Monobromination using NBS

This protocol is optimized for selective monobromination while minimizing di-substitution.

• Reaction Setup: In a three-neck round-bottom flask equipped with a magnetic stirrer, a thermometer, and a nitrogen inlet, dissolve 4-chloro-3-(trifluoromethyl)aniline (1.0 eq) in anhydrous DMF (approx. 10 mL per gram of aniline).

• Cooling: Cool the solution to 0 °C using an ice-salt bath with vigorous stirring.[7]

• Reagent Preparation: In a separate flask, dissolve N-Bromosuccinimide (NBS) (1.0 eq) in anhydrous DMF (approx. 10 mL per gram of NBS).

• Slow Addition: Add the NBS solution dropwise to the cooled aniline solution over a period of at least 1 hour, ensuring the internal temperature does not rise above 5 °C.

• Reaction Monitoring: Stir the reaction mixture at 0-5 °C. Monitor the progress by TLC or GC-MS until the starting material is consumed (typically 2-4 hours).

• Workup: Pour the reaction mixture into cold water. Extract the aqueous phase three times with ethyl acetate.

• Purification: Combine the organic layers and wash sequentially with 5% aqueous NaOH solution (to remove succinimide), water, and brine. Dry the organic phase over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.[5][7]

• Final Purification: The crude product can be further purified by column chromatography on silica gel or by recrystallization to yield the pure 2-Bromo-4-chloro-5-(trifluoromethyl)aniline.

Protocol 2: GC-MS Analysis for Byproduct Identification

This method can be used to identify and quantify the starting material, product, and major brominated byproducts.

• Sample Preparation: Prepare a dilute solution of the crude reaction mixture (approx. 1 mg/mL) in a suitable solvent like ethyl acetate or dichloromethane.

• GC Column: Use a standard non-polar capillary column (e.g., DB-5ms, HP-5ms, or equivalent).

• GC Conditions (Example):

  • Injector Temperature: 250 °C

  • Oven Program: Start at 100 °C, hold for 2 minutes, then ramp to 280 °C at a rate of 15 °C/min. Hold at 280 °C for 5 minutes.

  • Carrier Gas: Helium, constant flow (e.g., 1 mL/min).

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: Scan from m/z 50 to 450.

  • Source Temperature: 230 °C.

• Data Analysis:

  • Retention Time: Expect the starting material to elute first, followed by the monobrominated isomers, and finally the dibrominated byproduct.

  • Mass Spectra:

    • Starting Material (C₇H₅ClF₃N): Look for a molecular ion peak (M⁺) at m/z 195, with a characteristic M+2 peak for the ³⁷Cl isotope.

    • Monobromo Products (C₇H₄BrClF₃N): Look for a molecular ion cluster around m/z 273/275, showing the isotopic pattern for one bromine and one chlorine atom.

    • Dibromo Product (C₇H₃Br₂ClF₃N): Look for a molecular ion cluster around m/z 351/353/355, showing the characteristic pattern for two bromine atoms and one chlorine atom.

References

• Mechanism for a Mono-brominated aniline. (n.d.). Chegg.

• Anilines: Reactions, Reaction Mechanisms and FAQs. (n.d.). Allen Institute. Retrieved from [Link]

• ELECTROPHILIC SUBSTITUTION REACTION | CLASS 12 | P-BROMO ANILINE. (2024, August 2). YouTube.

• Bromination of Aniline (video). (n.d.). Khan Academy. Retrieved from [Link]

• Reactions of Aniline. (n.d.). Chemistry Steps. Retrieved from [Link]

• Mastering Organic Synthesis: The Versatility of 3-Chloro-4-fluoro-5-(trifluoromethyl)aniline. (n.d.). Autech Industry Co.,Limited. Retrieved from [Link]

• Substituent Effects in Electrophilic Substitutions. (2024, October 4). Chemistry LibreTexts. Retrieved from [Link]

• Electrophilic aromatic substitution. (n.d.). Wikipedia. Retrieved from [Link]

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• 10. Khan Academy [khanacademy.org]

Technical Support Center: Troubleshooting Failed Suzuki Coupling with 2-Bromo-4-chloro-5-(trifluoromethyl)aniline

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides a comprehensive, in-depth troubleshooting resource for the Suzuki-Miyaura cross-coupling reaction, with a specific focus on the challenging substrate, 2-Bromo-4-chloro-5-(trifluoromethyl)aniline. This electron-deficient haloaniline presents unique hurdles that require a nuanced approach to reaction optimization. This document is designed to provide you with the causal explanations and actionable solutions needed to overcome common experimental failures.

I. Understanding the Challenge: The Electronic Profile of 2-Bromo-4-chloro-5-(trifluoromethyl)aniline

The primary difficulty in successfully coupling 2-Bromo-4-chloro-5-(trifluoromethyl)aniline lies in its electronic properties. The presence of two halogen atoms (bromine and chlorine) and a potent electron-withdrawing trifluoromethyl (-CF3) group significantly deactivates the aromatic ring. While this electronic deficiency can be advantageous for the initial oxidative addition step of the Suzuki catalytic cycle, it can also introduce a host of complications.[1][2][3]

Key Considerations:

• Oxidative Addition: The rate-determining step in many Suzuki couplings is the oxidative addition of the aryl halide to the Pd(0) catalyst.[4] For 2-Bromo-4-chloro-5-(trifluoromethyl)aniline, the C-Br bond is significantly weaker and more reactive than the C-Cl bond, making it the primary site for oxidative addition.[5] The electron-withdrawing nature of the substituents generally facilitates this step.[1][2][3]

• Catalyst Inhibition: The aniline moiety can coordinate to the palladium center, potentially leading to catalyst inhibition or deactivation.[6]

• Side Reactions: This substrate is particularly susceptible to side reactions such as dehalogenation and protodeboronation, which consume starting materials and reduce the yield of the desired product.[2][7]

II. Frequently Asked Questions (FAQs)

This section addresses the most common initial points of failure.

Q1: My reaction shows no or very low conversion to the desired product. Where should I start troubleshooting?

A1: A lack of conversion is a common issue and can stem from several sources. A systematic check of your setup and reagents is the most effective approach.

• Inert Atmosphere: The active Pd(0) catalyst is highly sensitive to oxygen.[6] Ensure your reaction vessel was properly flame-dried and that all solvents were rigorously degassed. A continuous positive pressure of an inert gas (argon or nitrogen) is critical throughout the experiment.[6]

• Catalyst and Ligand Integrity: Palladium catalysts and, in particular, phosphine ligands are susceptible to oxidation. Use fresh, high-purity catalyst and ligand from a reputable supplier. For this challenging substrate, standard ligands like triphenylphosphine (PPh₃) are often inadequate.[6] You will likely need more specialized, bulky, and electron-rich phosphine ligands (e.g., Buchwald ligands like SPhos or XPhos) or N-heterocyclic carbene (NHC) ligands.[6][8]

• Base Quality and Choice: The base is crucial for activating the boronic acid in the transmetalation step.[4][9] Ensure your base is anhydrous and finely powdered. For this substrate, a moderately strong base like potassium phosphate (K₃PO₄) is often a good starting point.[2]

• Reagent Purity: Impurities in your starting material or boronic acid can interfere with the reaction. Verify the purity of your reagents. Boronic acids, in particular, can be prone to decomposition (protodeboronation).[10]

Q2: I am observing a significant amount of a dehalogenated byproduct, 4-chloro-3-(trifluoromethyl)aniline. What causes this and how can I prevent it?

A2: Dehalogenation is a frequent side reaction where the bromine atom is replaced by a hydrogen atom.[7][11] The primary cause is the formation of a palladium-hydride (Pd-H) species, which can arise from trace water, alcohol solvents, or even certain bases.[7] This Pd-H species can then undergo reductive elimination with the aryl group on the palladium intermediate to yield the dehalogenated product.[7][12]

• Optimize Your Base: Strong bases can sometimes promote the formation of Pd-H species. Consider switching to a weaker inorganic base like potassium carbonate (K₂CO₃) or cesium carbonate (Cs₂CO₃).[7] Potassium phosphate (K₃PO₄) is often a good compromise.[2]

• Ligand Choice: The ligand can influence the relative rates of the desired coupling versus dehalogenation. Bulky, electron-rich ligands can sometimes favor the desired reductive elimination pathway.

• Protecting Groups: While less common for this specific substrate, for N-H containing heterocycles, deprotonation by the base can increase the ring's electron density and susceptibility to side reactions. In such cases, protecting the N-H group can suppress dehalogenation.[10][13]

Q3: My boronic acid seems to be decomposing during the reaction. How can I address this?

A3: This is likely due to protodeboronation, where the carbon-boron bond is cleaved by a proton source (like water), removing your boronic acid from the catalytic cycle.[6][14]

• Anhydrous Conditions: Ensure your solvent and base are thoroughly dried.[6]

• Use Boronate Esters: Boronic esters, such as pinacol esters, are generally more stable and less prone to protodeboronation than their corresponding boronic acids.[2][10]

• Base Selection: While a base is necessary, some bases in aqueous conditions can promote this side reaction.[6] Anhydrous conditions with a base like K₃PO₄ can be beneficial.[8]

III. In-Depth Troubleshooting Guide

This section provides a more detailed, symptom-based approach to troubleshooting.

Symptom 1: No Reaction or Low Conversion

If your initial checks from the FAQ section do not resolve the issue, a more systematic optimization of reaction parameters is necessary.

Caption: A logical workflow to diagnose and solve low conversion issues.

The choice of catalyst and ligand is paramount for this electron-deficient substrate.

Catalyst/Ligand System	Rationale
Pd(OAc)₂ or Pd₂(dba)₃ with Buchwald Ligands (SPhos, XPhos)	These bulky, electron-rich phosphine ligands are the industry standard for challenging couplings. They accelerate both oxidative addition and reductive elimination.[8][15][16][17]
Palladium Precatalysts (e.g., XPhos Pd G3, SPhos Pd G2)	These are air-stable complexes that reliably generate the active monoligated Pd(0) species in solution, offering better reproducibility.[18][19]
PdCl₂(dppf)	A common and often effective catalyst, but may be less active for this specific substrate compared to Buchwald systems.[20]
NHC Ligands (e.g., PEPPSI-type precatalysts)	N-heterocyclic carbenes are another class of highly effective ligands for difficult couplings.[12][17]

Symptom 2: Formation of Side Products

The formation of byproducts reduces yield and complicates purification.

Side Product	Identification	Cause	Mitigation Strategy
Dehalogenated Starting Material	GC-MS or NMR will show a peak corresponding to 4-chloro-3-(trifluoromethyl)aniline.	Formation of a Pd-H species from water, solvents, or base.[7]	Use anhydrous solvents, screen weaker bases (K₂CO₃, Cs₂CO₃), or use K₃PO₄.[7]
Homocoupling of Boronic Acid	Dimer of the boronic acid coupling partner (Ar-Ar) is observed.	Often promoted by the presence of oxygen, which can re-oxidize Pd(0) to Pd(II).[6][18]	Rigorously exclude oxygen through thorough degassing.[6][18]
Protodeboronation Product	The arene corresponding to your boronic acid (Ar-H) is observed.	Cleavage of the C-B bond by a proton source, typically water.[6][14]	Use a more stable boronate ester (e.g., pinacol) and ensure anhydrous conditions.[2][10]

IV. Experimental Protocols

The following protocols provide a starting point for your experiments. Optimization will likely be necessary.

Protocol 1: Standard Suzuki Coupling with a Buchwald Precatalyst

This protocol is a robust starting point for the coupling of 2-Bromo-4-chloro-5-(trifluoromethyl)aniline.

• Reaction Setup: To a flame-dried Schlenk flask, add 2-Bromo-4-chloro-5-(trifluoromethyl)aniline (1.0 mmol), the arylboronic acid or ester (1.2-1.5 mmol), and finely powdered potassium phosphate (K₃PO₄, 2.0-3.0 mmol).

• Catalyst Addition: Add the palladium precatalyst (e.g., XPhos Pd G3, 1-5 mol%).

• Inert Atmosphere: Seal the flask with a septum, then evacuate and backfill with argon or nitrogen. Repeat this cycle three times.

• Solvent Addition: Add degassed solvent (e.g., 1,4-dioxane or 2-MeTHF, 0.1-0.2 M) and degassed water (if using a boronic acid, often a 4:1 to 10:1 organic solvent to water ratio) via syringe.

• Reaction: Heat the mixture to 80-110 °C with vigorous stirring.

• Monitoring: Monitor the reaction progress by TLC or LC-MS.

• Workup: Upon completion, cool the reaction to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by silica gel column chromatography.

Protocol 2: Screening for Optimal Conditions

When initial attempts fail, a parallel screen of conditions is an efficient way to identify a productive path forward.

• Setup: In an array of reaction vials within a glovebox, set up multiple reactions based on Protocol 1.

• Variable Screening: Systematically vary one parameter per set of reactions:

  • Ligand Screen: Use a consistent palladium source (e.g., Pd₂(dba)₃) and screen a panel of ligands (e.g., SPhos, XPhos, RuPhos, dppf).

  • Base Screen: Use the best catalyst/ligand system from the previous screen and test different bases (e.g., K₃PO₄, K₂CO₃, Cs₂CO₃).

  • Solvent Screen: Use the optimal catalyst/ligand/base combination and screen different solvents (e.g., 1,4-dioxane, 2-MeTHF, toluene, each with a small amount of water).

• Analysis: After a set reaction time (e.g., 12-24 hours), analyze an aliquot from each reaction by LC-MS to determine the most effective conditions.

V. The Suzuki Catalytic Cycle and Key Interventions

Understanding the mechanism allows for more targeted troubleshooting. The Suzuki-Miyaura coupling proceeds through a catalytic cycle involving three main steps: oxidative addition, transmetalation, and reductive elimination.[4]

Caption: The Suzuki-Miyaura catalytic cycle with key troubleshooting points.

Intervention Points:

• Oxidative Addition: While generally favorable for this substrate, ensuring a potent ligand is bound to the palladium can further accelerate this step.[2]

• Transmetalation: This is a common failure point. The base must be strong enough and soluble enough to form the boronate species, which then transfers its aryl group to the palladium center.[21] If this step fails, you will only observe starting materials.

• Reductive Elimination: The choice of ligand is critical here. Bulky, electron-rich ligands promote the reductive elimination of the desired biaryl product.[4]

By systematically addressing each potential point of failure, from the integrity of your reagents to the fine-tuning of your catalytic system, you can successfully navigate the challenges posed by 2-Bromo-4-chloro-5-(trifluoromethyl)aniline and achieve your desired synthetic outcome.

References

• Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide. Retrieved from [Link]

• Chemistry LibreTexts. (2024, October 10). Suzuki-Miyaura Coupling. Retrieved from [Link]

• An Unusual Dehalogenation in the Suzuki Coupling of 4-Bromopyrrole-2-carboxylates. (2025, August 7). Molecules. Retrieved from [Link]

• Wolfe, J. P., Singer, R. A., Yang, B. H., & Buchwald, S. L. (1999). Highly Active Palladium Catalysts for Suzuki Coupling Reactions. Journal of the American Chemical Society. Retrieved from [Link]

• Krol, E., et al. (2016). The Suzuki–Miyaura Cross-Coupling Reaction of Halogenated Aminopyrazoles: Method Development, Scope, and Mechanism of Dehalogenation Side Reaction. The Journal of Organic Chemistry. Retrieved from [Link]

• ResearchGate. (2022, April). The Slow‐Release Strategy in Suzuki–Miyaura Coupling. Retrieved from [Link]

• ResearchGate. (n.d.). Screening of palladium catalysts for the Suzuki coupling of.... Retrieved from [Link]

• Hartwig, J. F., et al. (2024, February 14). Mapping the mechanisms of oxidative addition in cross-coupling reactions catalysed by phosphine-ligated Ni(0). PMC - NIH. Retrieved from [Link]

• Martin, R., & Buchwald, S. L. (2008). Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands. Accounts of Chemical Research. Retrieved from [Link]

• ResearchGate. (n.d.). Screening of different bases for Suzuki coupling a. Retrieved from [Link]

• Palladium catalysts for the Suzuki cross-coupling reaction: An overview of recent advances. (2025, August 10). ScienceDirect. Retrieved from [Link]

• Reddit. (2024, February 23). How to approach choosing reaction conditions for Suzuki?. r/Chempros. Retrieved from [Link]

• Reddit. (2021, July 9). Diagnosing issues with a failed Suzuki coupling?. r/Chempros. Retrieved from [Link]

• Fairlamb, I. J. S., et al. (2006). High-Activity Catalysts for Suzuki Coupling and Amination Reactions with Deactivated Aryl Chloride Substrates: Importance of the Palladium Source. Organometallics. Retrieved from [Link]

• Myers, A. G. (n.d.). The Suzuki Reaction. Andrew G Myers Research Group. Retrieved from [Link]

• ResearchGate. (2025, August 6). High-Activity Catalysts for Suzuki Coupling and Amination Reactions with Deactivated Aryl Chloride Substrates: Importance of the Palladium Source. Retrieved from [Link]

• Hazari, N., et al. (2018). Oxidative Addition of Aryl Electrophiles to a Prototypical Nickel(0) Complex: Mechanism and Structure/Reactivity Relationships. Organometallics. Retrieved from [Link]

• YouTube. (2024, September 7). Suzuki Coupling I Common Byproducts in Suzuki Coupling. Retrieved from [Link]

• Semantic Scholar. (2017, December 4). Pd-Catalyzed Suzuki coupling reactions of aryl halides containing basic nitrogen centers with arylboronic acids in water in the absence of added base. Retrieved from [Link]

• ResearchGate. (2025, August 6). Computational study of the transmetalation process in the Suzuki–Miyaura cross-coupling of aryls. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Suzuki Coupling. Retrieved from [Link]

• Reddit. (2024, February 7). Suzuki help. r/Chempros. Retrieved from [Link]

• Promoting Photocatalytic Activity of Pd-Doped NH2‐MIL-125(Ti) for Degradation of Pollutants and Cross. (2026, January 3). ACS Publications. Retrieved from [Link]

• ResearchGate. (2025, August 6). Mechanistic Pathways for Oxidative Addition of Aryl Halides to Palladium(0) Complexes: A DFT Study. Retrieved from [Link]

• Suzuki–Miyaura cross-coupling of unprotected ortho-bromoanilines with benzyl, alkyl, aryl, alkenyl and heteroaromatic boronic esters. (2024, September 16). RSC Publishing. Retrieved from [Link]

• Welch, M. B., et al. (2024). Suzuki–Miyaura cross-coupling of unprotected ortho-bromoanilines with benzyl, alkyl, aryl, alkenyl and heteroaromatic boronic esters. RSC Advances. Retrieved from [Link]

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Technical Support Center: Improving Regioselectivity in 2-Bromo-4-chloro-5-(trifluoromethyl)aniline Reactions

Welcome to the technical support center dedicated to providing advanced guidance for researchers, scientists, and drug development professionals working with 2-Bromo-4-chloro-5-(trifluoromethyl)aniline. This versatile building block possesses two distinct halogen atoms, offering multiple pathways for synthetic elaboration. However, controlling the regioselectivity of these transformations is paramount to achieving desired synthetic outcomes and avoiding tedious isomeric separations.

This guide is structured to provide not just protocols, but a deep, mechanistic understanding of the factors governing regioselectivity. We will explore the causality behind experimental choices, empowering you to troubleshoot effectively and optimize your reactions with confidence.

Core Principles of Regioselectivity

The reactivity of 2-Bromo-4-chloro-5-(trifluoromethyl)aniline is a nuanced interplay of electronic and steric effects, dictated primarily by the intended chemical transformation. The two reactive sites, the C-Br bond at position 2 and the C-Cl bond at position 4, exhibit predictably different behaviors.

• Palladium-Catalyzed Cross-Coupling Reactions (e.g., Suzuki-Miyaura, Buchwald-Hartwig): In these reactions, the rate-determining step is often the oxidative addition of the aryl halide to the Pd(0) catalyst. The carbon-halogen bond strength follows the trend C-Cl > C-Br.[1] Consequently, the weaker C-Br bond is more susceptible to cleavage and will preferentially undergo oxidative addition under standard conditions.[1][2] The strong electron-withdrawing trifluoromethyl group further facilitates this step.[3]

• Nucleophilic Aromatic Substitution (SNAr): In contrast, the reactivity order for SNAr reactions is typically F > Cl > Br > I.[1] The rate-determining step is the nucleophilic attack on the aromatic ring to form a stabilized anionic intermediate (a Meisenheimer complex). The high electronegativity of chlorine stabilizes this intermediate through a powerful inductive effect, making the C-Cl position the more reactive site for nucleophilic attack.[1][4]

• Directed ortho-Metalation (DoM): In reactions involving strong organolithium bases, deprotonation will occur ortho to the most effective directing metalation group (DMG).[5] For anilines, the amino group (-NH₂) is a potent DMG, directing lithiation to the adjacent C-H bond.

Troubleshooting Guide: Common Issues in Regioselective Synthesis

This section addresses specific experimental challenges in a direct question-and-answer format.

Section A: Palladium-Catalyzed Cross-Coupling Reactions (Suzuki, Buchwald-Hartwig)

Q1: I'm performing a Suzuki-Miyaura coupling and getting a mixture of products from reactions at both the C-Br and C-Cl positions. How can I exclusively favor a reaction at the C-Br bond?

A1: This is a classic challenge of chemoselectivity. While the C-Br bond is inherently more reactive, suboptimal conditions can lead to competitive reaction at the C-Cl bond, especially at elevated temperatures or with highly active catalysts.

Root Cause Analysis & Solution Workflow:

The key is to choose conditions that exploit the reactivity difference between the two halogens. The choice of ligand is the most critical factor in controlling regioselectivity in palladium-catalyzed cross-coupling reactions.[6][7]

Troubleshooting Workflow for Poor Regioselectivity in Cross-Coupling

Caption: Troubleshooting workflow for poor regioselectivity.

Q2: I am attempting a Buchwald-Hartwig amination and observing significant amounts of hydrodehalogenation (the replacement of Br or Cl with H) instead of my desired C-N coupled product. How can I suppress this?

A2: Hydrodehalogenation is a common side reaction, often promoted by the formation of palladium-hydride (Pd-H) species.[8]

Key Causes and Mitigation Strategies:

• Base and Solvent Choice: Strong bases, particularly sodium tert-butoxide (NaOtBu), in the presence of trace water or protic sources can lead to Pd-H formation.[9]

  • Action: Ensure all reagents and solvents are rigorously anhydrous. Consider switching to a weaker, non-nucleophilic base like cesium carbonate (Cs₂CO₃) or potassium phosphate (K₃PO₄).

• Ligand Selection: The ligand's ability to stabilize the catalyst is critical. Some ligands are more prone to decomposition pathways that generate Pd-H.

  • Action: Employ robust, sterically hindered biarylphosphine ligands such as XPhos or RuPhos.[10][11] These ligands create a bulky coordination sphere around the palladium center, which can disfavor the pathways leading to hydrodehalogenation.

• Reaction Temperature: Higher temperatures can accelerate both the desired reaction and the undesired side reactions.

  • Action: Attempt the reaction at the lowest effective temperature. Try running the reaction at 80-90 °C for a longer period instead of 110 °C.

Q3: Is it possible to selectively perform a cross-coupling reaction at the C-Cl bond while leaving the C-Br bond intact?

A3: This is exceptionally challenging and generally goes against the intrinsic reactivity rules of palladium-catalyzed cross-coupling. Achieving C-Cl selectivity over C-Br requires a specialized catalyst system designed to invert the conventional chemoselectivity. While some success has been reported for other polyhalogenated systems using specific N-heterocyclic carbene (NHC) ligands or by modifying reaction conditions to favor an anionic palladium complex, this is not a standard transformation for this substrate.[12][13] For most practical purposes, sequential cross-coupling, reacting the C-Br bond first under mild conditions and then the C-Cl bond under more forcing conditions, is the more viable strategy.

Section B: Nucleophilic Aromatic Substitution (SNAr)

Q1: I want to displace one of the halogens with an alkoxide nucleophile. Which position will react, and how can I optimize the reaction?

A1: The C-Cl bond at position 4 is the preferred site for SNAr. The higher electronegativity of chlorine relative to bromine provides greater stabilization for the negative charge that develops in the aromatic ring during the formation of the Meisenheimer intermediate.[1]

Optimization Parameters:

• Solvent: Use a polar aprotic solvent like DMSO, DMF, or NMP. These solvents are effective at solvating the cation of your alkoxide base, thereby increasing the nucleophilicity of the alkoxide anion.

• Base/Nucleophile: Use a strong, non-hindered nucleophile. For example, sodium methoxide (NaOMe) or sodium ethoxide (NaOEt) are excellent choices. To ensure a high concentration of the active nucleophile, you can use the corresponding alcohol as a solvent or co-solvent.

• Temperature: SNAr reactions often require elevated temperatures to proceed at a reasonable rate. A starting temperature of 80-120 °C is recommended, but this may require optimization.

• Water Content: Ensure anhydrous conditions. Water can compete as a nucleophile and will protonate your alkoxide, reducing its effective concentration.

Section C: Directed ortho-Metalation (DoM)

Q1: If I treat 2-Bromo-4-chloro-5-(trifluoromethyl)aniline with n-butyllithium (n-BuLi), where will deprotonation occur?

A1: Deprotonation will occur regioselectively at the C-H bond ortho to the aniline (-NH₂) group. The aniline is a powerful directing metalation group (DMG) that coordinates to the lithium cation, directing the base to deprotonate the adjacent proton.[5][14] The resulting lithiated species will be at position 6.

Critical Considerations:

• Side Reactions: A major challenge with this substrate is that organolithium reagents can undergo halogen-metal exchange with the aryl bromide.[14] This would lead to a mixture of products.

• Recommended Conditions: To favor C-H deprotonation over halogen-metal exchange, use a hindered lithium amide base like lithium diisopropylamide (LDA) or lithium tetramethylpiperidide (LiTMP) at low temperatures (-78 °C). These bases are less prone to halogen-metal exchange.

Frequently Asked Questions (FAQs)

Q: What is the definitive order of reactivity for the halogens on this molecule? A: It depends entirely on the reaction mechanism.

• For Pd-Catalyzed Cross-Coupling: C-Br > C-Cl.

• For Nucleophilic Aromatic Substitution (SNAr): C-Cl > C-Br.

Q: How do the -NH₂ and -CF₃ groups influence the regioselectivity? A: The electron-donating -NH₂ group and the powerful electron-withdrawing -CF₃ group work in concert to activate the ring towards different reactions. In cross-coupling, the -CF₃ group makes the entire ring more electron-deficient, facilitating the initial oxidative addition step.[3] In SNAr, the -CF₃ group, being para to the C-Cl bond, provides significant resonance and inductive stabilization to the anionic Meisenheimer intermediate, thereby accelerating the reaction at that site.

Q: Are there any special handling precautions for this compound? A: 2-Bromo-4-chloro-5-(trifluoromethyl)aniline should be handled in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. It is classified as a combustible corrosive hazardous material and should be stored in a cool, dry, dark place.[15]

Data Summary Table

Reaction Type	Preferred Reactive Site	Key Controlling Factors	Recommended Conditions
Suzuki-Miyaura Coupling	C-Br (Position 2)	Ligand choice, Temperature	Pd catalyst, Bulky monophosphine ligand (e.g., XPhos), K₃PO₄, Toluene/H₂O, 80-100 °C
Buchwald-Hartwig Amination	C-Br (Position 2)	Ligand choice, Base strength	Pd precatalyst, Bulky biarylphosphine ligand (e.g., RuPhos), Cs₂CO₃, Toluene, 90-110 °C
Nucleophilic Aromatic Substitution	C-Cl (Position 4)	Halogen electronegativity, Solvent	Strong nucleophile (e.g., NaOMe), Polar aprotic solvent (e.g., DMSO), 100-120 °C
Directed ortho-Metalation	C-H (Position 6)	Directing group ability of -NH₂	Hindered amide base (e.g., LDA), Anhydrous THF, -78 °C

Experimental Protocols

Protocol 1: Regioselective Suzuki-Miyaura Coupling at the C-Br Position

This protocol provides a robust starting point for the selective coupling at the C-Br position.

Reagents:

• 2-Bromo-4-chloro-5-(trifluoromethyl)aniline (1.0 equiv)

• Arylboronic Acid (1.2 equiv)

• [XPhos Pd G3] (2 mol%)

• Potassium Phosphate (K₃PO₄, 2.0 equiv)

• Anhydrous, degassed 1,4-dioxane and water (e.g., 4:1 v/v)

Procedure:

• To an oven-dried Schlenk tube, add 2-Bromo-4-chloro-5-(trifluoromethyl)aniline, the arylboronic acid, K₃PO₄, and the [XPhos Pd G3] precatalyst.

• Seal the tube with a septum, and evacuate and backfill with argon or nitrogen. Repeat this cycle three times to ensure an inert atmosphere.[16]

• Add the degassed dioxane/water solvent mixture via syringe.

• Place the reaction vessel in a preheated oil bath at 90 °C and stir vigorously.

• Monitor the reaction progress by TLC or LC-MS. The reaction is typically complete within 4-12 hours.

• Upon completion, cool the reaction to room temperature, dilute with ethyl acetate, and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Visualizing the Catalytic Cycle's Selectivity

Caption: C-Br bond's preferential oxidative addition.

References

• Schoenebeck, F., & Houk, K. N. (2010). Ligand-Controlled Regioselectivity in Palladium-Catalyzed Cross-Coupling Reactions. Journal of the American Chemical Society. Available at: [Link]

• BenchChem. (2025). Troubleshooting common issues in furo[2,3-b]pyridine cross-coupling reactions. BenchChem Technical Support.
• BenchChem. (2025). A Comparative Guide to the Reactivity of 2-Bromo-5-(trifluoromethyl)aniline and 2-Chloro-5-(trifluoromethyl)aniline. BenchChem Technical Support.
• Legault, C. Y., Garcia, Y., Merlic, C., & Houk, K. (n.d.). Origin of regioselectivity in palladium-catalyzed cross-coupling reactions of polyhalogenated heterocycles. Journal of the American Chemical Society.

• Liu, S., & Montgomery, J. (2013). Ligand-Controlled Palladium-Catalyzed Regiodivergent Suzuki-Miyaura Cross-Coupling of Allylboronates and Aryl Halides. PMC - NIH. Available at: [Link]

• BenchChem. (2025). Technical Support Center: Troubleshooting Low Yields in Pd-Catalyzed Cross-Coupling of Quinolines. BenchChem Technical Support.
• Organic Chemistry Frontiers. (2025). Mastering palladium-catalyzed cross-coupling reactions: the critical role of in situ pre-catalyst reduction design. RSC Publishing. DOI:10.1039/D4QO02335H.

• ResearchGate. (n.d.). Origin of Regioselectivity in Palladium-Catalyzed Cross-Coupling Reactions of Polyhalogenated Heterocycles. Available at: [Link]

• BenchChem. (2025). Application Notes and Protocols for Buchwald-Hartwig Amination of 2-Bromo-5-(trifluoromethyl)aniline. BenchChem Technical Support.
• BenchChem. (2025). Application Note: Suzuki-Miyaura Coupling of 2-Bromo-5-(trifluoromethyl)aniline with Arylboronic Acids. BenchChem Technical Support.
• ChemRxiv. (n.d.).

• Wikipedia. (n.d.). Buchwald–Hartwig amination. Available at: [Link]

• BenchChem. (2025). Improving the yield of 2-Bromo-5-(trifluoromethyl)aniline Suzuki coupling reactions. BenchChem Technical Support.

• Chemistry LibreTexts. (2023). Buchwald-Hartwig Amination. Available at: [Link]

• University of Groningen Research Portal. (n.d.).
• Neufeldt, S. R. (n.d.).

• Andrew G. Myers Research Group. (n.d.). ortho metalation. Available at: [Link]

• PubMed. (n.d.). Nucleophilic Aromatic Substitution, A Guided Inquiry Laboratory Experiment. Available at: [Link]

• Infoscience EPFL. (1996). Regioselective ortho-lithiation of chloro- and bromo-substituted fluoroarenes. Available at: [Link]

• BenchChem. (2025). Technical Support Center: Troubleshooting Cross-Coupling Reactions. BenchChem Technical Support.

• Garg, N. K. (2013). Regioselective Reactions of 3,4-Pyridynes Enabled by the Aryne Distortion Model. PMC - NIH. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Buchwald-Hartwig Cross Coupling Reaction. Available at: [Link]

• Smith, A. M. R., & Williams, J. M. J. (2020). Concerted Nucleophilic Aromatic Substitutions. PMC - NIH. Available at: [Link]

• Scott, J. S., & Tredwell, M. (n.d.). Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes. NIH. Available at: [Link]

• Wikipedia. (n.d.). Directed ortho metalation. Available at: [Link]

• Indian Academy of Sciences. (n.d.).
• BenchChem. (2025). Effect of base and solvent on 2-Bromo-5-(trifluoromethyl)aniline reactivity. BenchChem Technical Support.
• Snieckus, V. (n.d.). Directed (ortho)

• Smith, A. M. R., & Williams, J. M. J. (2020). Concerted Nucleophilic Aromatic Substitution Reactions. PMC - PubMed Central - NIH. Available at: [Link]

• Smith, A. M. R. (n.d.). A mechanistic continuum of nucleophilic aromatic substitution reactions with azole nucleophiles. PMC - NIH. Available at: [Link]

• Douglas, C. J. (n.d.). Insights into the Regioselectivity of Metal-Catalyzed Aryne Reactions. PMC - NIH. Available at: [Link]

• Hay, J. E. (2025). Controlling the Regioselectivity of Topochemical Reduction Reactions Through Sequential Anion Insertion and Extraction. PMC - NIH.

• MDPI. (n.d.). Theoretical Study on Regioselectivity of the Diels-Alder Reaction between 1,8-Dichloroanthracene and Acrolein. Available at: [Link]

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Technical Support Center: Catalyst Selection and Troubleshooting for the Buchwald-Hartwig Amination of 2-Bromo-4-chloro-5-(trifluoromethyl)aniline

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center. This guide is designed for researchers, scientists, and drug development professionals engaged in the C-N cross-coupling of 2-Bromo-4-chloro-5-(trifluoromethyl)aniline. This substrate presents a unique set of challenges due to its electronic properties and the presence of multiple reactive sites. This document provides in-depth, field-proven insights and troubleshooting strategies in a direct question-and-answer format to ensure the success of your experiments.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses the most common issues and questions encountered when working with this specific substrate.

Part 1: Catalyst System and Selectivity

Q1: What are the primary challenges associated with the Buchwald-Hartwig amination of 2-Bromo-4-chloro-5-(trifluoromethyl)aniline?

This substrate is considered challenging for three main reasons:

• Electronic Deficiency: The presence of two electron-withdrawing groups (EWG), the chloro (-Cl) and trifluoromethyl (-CF₃) substituents, significantly deactivates the aromatic ring. This makes the initial, often rate-limiting, oxidative addition step of the palladium catalyst more difficult compared to electron-rich or neutral aryl halides.[1]

• Competitive Reactivity: The molecule possesses two different halogen atoms, bromine and chlorine. In palladium-catalyzed cross-coupling, the C-Br bond is substantially more reactive and prone to oxidative addition than the C-Cl bond due to its lower bond dissociation energy.[2] Achieving selective amination at the C-Br position while leaving the C-Cl bond intact is the primary synthetic goal.

• Reduced Nucleophilicity of the Coupling Partner: While the question focuses on the aryl halide, it's important to remember that if you are coupling it with an electron-deficient amine, the low nucleophilicity of that amine will also present a significant hurdle, requiring a highly active catalyst system.[1][3]

Q2: Which palladium catalyst and ligand system is most effective for achieving selective C-Br amination on this substrate?

For challenging substrates that are electron-deficient and require high catalytic activity, the use of modern, well-defined palladium precatalysts is strongly recommended over generating the active catalyst in situ from sources like Pd(OAc)₂ or Pd₂(dba)₃.[4][5] These precatalysts ensure the reliable and efficient formation of the active L-Pd(0) species.[4][5]

The choice of ligand is paramount. For electron-deficient aryl halides, bulky and electron-rich biaryl phosphine ligands are essential.[1][6] They accelerate both the oxidative addition and the final reductive elimination steps of the catalytic cycle.[7]

Recommended Catalyst Systems:

Catalyst System	Ligand Type	Key Advantages & Rationale
G3 or G4 XPhos Precatalyst	Dialkylbiaryl Phosphine	Primary Recommendation. XPhos is highly effective for coupling aryl chlorides and other challenging substrates.[6] The G3/G4 precatalysts are air- and moisture-stable, ensuring reproducibility and high activity even at low catalyst loadings.[5][8]
G3 or G4 RuPhos Precatalyst	Dialkylbiaryl Phosphine	An excellent alternative to XPhos. RuPhos is another highly active, bulky, and electron-rich ligand particularly useful for difficult C-N couplings.[1]
Pd₂(dba)₃ with BrettPhos	Dialkylbiaryl Phosphine	A viable option if precatalysts are unavailable. BrettPhos is specifically designed to be effective for coupling with poorly nucleophilic anilines and challenging aryl halides.[1] However, results can be less reproducible than with precatalysts.[4][5]

Q3: How can I ensure the reaction is selective for the C-Br bond and avoid any reaction at the C-Cl bond?

The inherent reactivity difference (C-Br >> C-Cl) is the primary driver of selectivity. To exploit this, reaction conditions should be kept as mild as possible to provide enough energy for the C-Br bond to react but not enough to activate the more robust C-Cl bond.

• Temperature Control: Start with lower reaction temperatures (e.g., 80-90 °C) and monitor the reaction closely. Higher temperatures ( >110 °C) increase the risk of C-Cl bond activation.

• Reaction Time: Avoid excessively long reaction times. Once the starting material is consumed (as monitored by TLC or GC-MS), work up the reaction to prevent potential side reactions, including slow coupling at the C-Cl position.

• Ligand Choice: The bulky biarylphosphine ligands recommended above (XPhos, RuPhos) generally favor selective reaction at the less sterically hindered position, which is often the more reactive site.

Part 2: Reaction Optimization and Troubleshooting

Q4: What is the optimal base and solvent for this amination?

• Base: A strong, non-nucleophilic base is required to deprotonate the amine coupling partner (or the N-H bond of the aniline starting material in the case of self-coupling) to form the active amide nucleophile. Sodium tert-butoxide (NaOtBu) is the most common and effective choice for challenging Buchwald-Hartwig aminations.[1] Potassium tert-butoxide (KOtBu) or lithium bis(trimethylsilyl)amide (LiHMDS) can also be used. Weaker bases like K₂CO₃ or Cs₂CO₃ are typically insufficient for this type of transformation.

• Solvent: Anhydrous, deoxygenated aprotic solvents are mandatory. The most common and effective solvents are toluene and dioxane .[6] Tetrahydrofuran (THF) can also be used, but its lower boiling point may limit the achievable reaction temperature. The solvent must be able to dissolve the reactants and the base adequately.

Q5: My reaction has stalled or shows very low conversion. What are the first things to check?

This is a common issue, especially with a deactivated substrate. Follow this diagnostic workflow.

• Inert Atmosphere: The active Pd(0) catalyst is extremely sensitive to oxygen.[6] Inadequate degassing of the solvent or a poor seal on the reaction vessel is a primary cause of failure. Ensure you have used standard Schlenk techniques or a glovebox and that your inert gas (argon or nitrogen) is of high purity.

• Reagent Quality:

  • Base: Sodium tert-butoxide is hygroscopic. Use a freshly opened bottle or a sample stored properly in a desiccator or glovebox. Clumpy or discolored base is suspect.

  • Solvent: Ensure the solvent is truly anhydrous. Use a freshly distilled solvent or one from a sealed bottle over molecular sieves.

  • Amine: If your amine coupling partner is a liquid, it may need to be distilled. If it is a solid, ensure it is dry.

• Catalyst Activity: If you are not using a precatalyst, the in situ generation of the active catalyst may have failed. Precatalysts are highly recommended to avoid this issue.[4][5]

• Temperature: The reaction may require more thermal energy. If you started at 80 °C and the reaction is clean but slow, consider incrementally increasing the temperature to 100-110 °C.

Visualizations

Buchwald-Hartwig Catalytic Cycle

Caption: The catalytic cycle for the Buchwald-Hartwig amination.

Troubleshooting Workflow for Low Yield

Caption: A logical workflow for troubleshooting low-yield reactions.

Detailed Experimental Protocol

This protocol provides a robust starting point for the selective amination of 2-Bromo-4-chloro-5-(trifluoromethyl)aniline with a generic primary amine (e.g., morpholine or aniline).

Reagents & Equipment:

• 2-Bromo-4-chloro-5-(trifluoromethyl)aniline (1.0 equiv)

• Amine coupling partner (1.2 equiv)

• XPhos Pd G3 Precatalyst (0.02 equiv, 2 mol%)

• Sodium tert-butoxide (1.4 equiv)

• Anhydrous Toluene

• Oven-dried Schlenk flask with a magnetic stir bar

• Standard Schlenk line or glovebox setup

Procedure:

• Reaction Setup (Inert Atmosphere): To an oven-dried Schlenk flask containing a stir bar, add the 2-Bromo-4-chloro-5-(trifluoromethyl)aniline, the amine coupling partner (if solid), the XPhos Pd G3 precatalyst, and the sodium tert-butoxide. This is best performed in a glovebox. If using a Schlenk line, seal the flask, then evacuate and backfill with high-purity argon or nitrogen (repeat this cycle 3 times).

• Solvent and Reagent Addition: Through the septum, add anhydrous, deoxygenated toluene (to make a ~0.1 M solution with respect to the aryl halide). If the amine is a liquid, add it via syringe at this stage.

• Heating and Monitoring: Lower the flask into a preheated oil bath set to 90 °C. Stir the mixture vigorously. Monitor the reaction progress by taking small aliquots (under inert atmosphere) and analyzing by TLC, GC-MS, or LC-MS. The reaction is typically complete within 4-12 hours.

• Workup: Once the starting material is consumed, remove the flask from the oil bath and allow it to cool to room temperature.

• Quenching: Carefully quench the reaction by adding a saturated aqueous solution of ammonium chloride.

• Extraction: Transfer the mixture to a separatory funnel and extract the product with an organic solvent such as ethyl acetate (3 x volume of aqueous layer).

• Washing: Combine the organic layers and wash sequentially with water and then brine to remove inorganic salts.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the crude residue by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to yield the pure N-aryl product.

References

• Kinzel, T., Zhang, Y., & Buchwald, S. L. (2010). A New Class of Easily Activated Palladium Precatalysts for Facile C–N Cross-Coupling Reactions and Low Temperature Oxidative Addition of Aryl Chlorides. Journal of the American Chemical Society. Available at: [Link]

• Bruno, N. C., Tudge, M. T., & Buchwald, S. L. (2013). Design and preparation of new palladium precatalysts for C–C and C–N cross-coupling reactions. Chemical Science. Available at: [Link]

• Bruno, N. C., Tudge, M. T., & Buchwald, S. L. (2013). Design and Preparation of New Palladium Precatalysts for C-C and C-N Cross-Coupling Reactions. PMC. Available at: [Link]

• Fors, B. P., et al. (2008). A New Class of Easily Activated Palladium Precatalysts for Facile C−N Cross-Coupling Reactions and Low-Temperature Oxidative Addition of Aryl Chlorides. MIT Open Access Articles. Available at: [Link]

• Reddit. (2018). Help troubleshooting a Buchwald-Hartwig amination?. r/chemistry. Available at: [Link]

• Wikipedia. (n.d.). Buchwald–Hartwig amination. Available at: [Link]

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• 8. Design and preparation of new palladium precatalysts for C–C and C–N cross-coupling reactions - Chemical Science (RSC Publishing) [pubs.rsc.org]

preventing formation of isomeric impurities in 2-Bromo-4-chloro-5-(trifluoromethyl)aniline synthesis

Welcome to the Technical Support Center for the synthesis of 2-Bromo-4-chloro-5-(trifluoromethyl)aniline. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of this synthesis, with a primary focus on preventing the formation of isomeric impurities. This document provides in-depth troubleshooting advice, detailed experimental protocols, and the scientific rationale behind our recommendations.

Introduction: The Challenge of Regioselectivity

The synthesis of 2-Bromo-4-chloro-5-(trifluoromethyl)aniline is a critical process for the development of various pharmaceutical and agrochemical compounds. The primary route to this molecule involves the electrophilic bromination of the starting material, 4-chloro-3-(trifluoromethyl)aniline. The core challenge in this synthesis is controlling the regioselectivity of the bromination reaction to ensure the bromine atom is introduced at the desired C-2 position, thereby minimizing the formation of unwanted isomeric impurities.

The substitution pattern on the starting material, 4-chloro-3-(trifluoromethyl)aniline, presents a nuanced regiochemical challenge. The potent activating and ortho, para-directing amino group (-NH₂) dominates the directing effects, while the deactivating meta-directing trifluoromethyl (-CF₃) group and the deactivating but ortho, para-directing chloro (-Cl) group also influence the electronic landscape of the aromatic ring. Understanding the interplay of these directing effects is paramount to achieving a high yield of the desired product.

Frequently Asked Questions (FAQs)

Q1: What are the primary isomeric impurities I should expect in the synthesis of 2-Bromo-4-chloro-5-(trifluoromethyl)aniline?

A1: The primary isomeric impurities arise from the bromination of 4-chloro-3-(trifluoromethyl)aniline at positions other than the desired C-2 position. The amino group is the strongest activating group and will direct the incoming electrophile to the positions ortho and para to it.

Based on the directing effects of the substituents, the following are the most likely isomeric impurities:

• 6-Bromo-4-chloro-3-(trifluoromethyl)aniline: Formation of this isomer is a significant possibility due to the strong ortho-directing effect of the amino group.

• 2,6-Dibromo-4-chloro-3-(trifluoromethyl)aniline: This di-brominated byproduct can form if the reaction conditions are too harsh or if an excess of the brominating agent is used. The highly activated ring is susceptible to polybromination.[1]

The formation of other isomers is less likely due to steric hindrance and the deactivating effects of the -CF₃ and -Cl groups.

Troubleshooting Guide

Issue 1: Poor Regioselectivity - High Levels of the 6-Bromo Isomer

Symptoms:

• Analysis of the crude reaction mixture by HPLC or GC-MS shows a significant peak corresponding to the 6-bromo isomer.

• The isolated yield of the desired 2-bromo product is lower than expected.

Potential Causes & Solutions:

Potential Cause	Scientific Rationale	Recommended Action
Harsh Reaction Conditions	High temperatures can overcome the subtle energetic differences between the transition states leading to the 2-bromo and 6-bromo isomers, resulting in a less selective reaction.	Conduct the bromination at a lower temperature, typically between -10°C and 0°C.[1] This will favor the thermodynamically more stable product.
Inappropriate Brominating Agent	Molecular bromine (Br₂) is a highly reactive brominating agent and can lead to lower regioselectivity and over-bromination.	Utilize a milder and more selective brominating agent such as N-Bromosuccinimide (NBS).[1] NBS is a solid, easier to handle, and often provides higher selectivity in the bromination of activated aromatic rings.
Solvent Effects	The polarity of the solvent can influence the reaction's regioselectivity. Polar solvents can stabilize the more polar transition state leading to the undesired isomer.	Employ a less polar solvent. Consider screening solvents such as dichloromethane (DCM), acetonitrile (ACN), or N,N-dimethylformamide (DMF) to find the optimal balance of solubility and selectivity.[2]

Issue 2: Formation of Di-brominated Impurities

Symptoms:

• A peak with a higher molecular weight, corresponding to the di-brominated product, is observed in the mass spectrum.

• Purification of the desired product is complicated by the presence of this impurity.

Potential Causes & Solutions:

Potential Cause	Scientific Rationale	Recommended Action
Excess Brominating Agent	Using more than one equivalent of the brominating agent will lead to a second bromination on the highly activated aniline ring.	Carefully control the stoichiometry. Use a slight sub-stoichiometric amount or precisely 1.0 equivalent of the brominating agent relative to the 4-chloro-3-(trifluoromethyl)aniline.
Slow Product Removal	If the desired mono-brominated product remains in the reaction mixture for an extended period under brominating conditions, it can undergo a second bromination.	Monitor the reaction closely using TLC or HPLC. Once the starting material is consumed, quench the reaction promptly to prevent further bromination.

Visualizing the Reaction: Isomer Formation

The following diagram illustrates the desired reaction pathway and the formation of the primary isomeric impurity.

Caption: Reaction scheme for the bromination of 4-chloro-3-(trifluoromethyl)aniline.

Experimental Protocol: Selective Bromination

This protocol is designed to maximize the yield of 2-Bromo-4-chloro-5-(trifluoromethyl)aniline while minimizing the formation of isomeric impurities.

Materials:

• 4-chloro-3-(trifluoromethyl)aniline

• N-Bromosuccinimide (NBS)

• Anhydrous N,N-dimethylformamide (DMF)

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

• Ethyl acetate

• Hexanes

Procedure:

• Reaction Setup: In a three-neck round-bottom flask equipped with a magnetic stirrer, a thermometer, and a nitrogen inlet, dissolve 4-chloro-3-(trifluoromethyl)aniline (1.0 eq) in anhydrous DMF (approximately 10 mL per gram of aniline).

• Cooling: Cool the solution to 0°C using an ice-salt bath with vigorous stirring.

• Reagent Addition: In a separate flask, dissolve N-Bromosuccinimide (1.0 eq) in anhydrous DMF (approximately 10 mL per gram of NBS). Add the NBS solution dropwise to the aniline solution over a period of at least 1 hour, ensuring the internal temperature does not exceed 5°C.

• Reaction Monitoring: After the addition is complete, allow the reaction mixture to stir at 0°C for an additional hour. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

• Quenching: Once the starting material is consumed, quench the reaction by slowly adding a saturated aqueous solution of sodium bicarbonate.

• Extraction: Extract the aqueous layer with ethyl acetate (3 x 50 mL).

• Washing and Drying: Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Solvent Removal: Remove the solvent under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by column chromatography on silica gel using a gradient of ethyl acetate in hexanes to isolate the pure 2-Bromo-4-chloro-5-(trifluoromethyl)aniline.

Analytical Characterization of Isomers

Accurate identification and quantification of isomeric impurities are crucial for process optimization and quality control.

Analytical Technique	Application	Key Considerations
High-Performance Liquid Chromatography (HPLC)	Quantitative analysis of the desired product and isomeric impurities.	Use a C18 column with a mobile phase of acetonitrile and water (with 0.1% formic acid or trifluoroacetic acid). The isomers will have slightly different retention times.
Gas Chromatography-Mass Spectrometry (GC-MS)	Identification and quantification of volatile impurities, including isomers.	The mass spectra of the isomers will be identical. Identification is based on retention time differences.
Nuclear Magnetic Resonance (NMR) Spectroscopy	Structural elucidation of the desired product and any isolated impurities.	¹H NMR and ¹⁹F NMR are particularly useful for distinguishing between the isomers based on the chemical shifts and coupling patterns of the aromatic protons and the trifluoromethyl group.

Troubleshooting Workflow

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. lookchem.com [lookchem.com]

Technical Support Center: Workup Procedures for 2-Bromo-4-chloro-5-(trifluoromethyl)aniline Reactions

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth, field-proven insights into the workup and purification of reactions involving 2-Bromo-4-chloro-5-(trifluoromethyl)aniline. As a Senior Application Scientist, my goal is to move beyond simple step-by-step instructions and explain the causality behind each experimental choice, ensuring a robust and reproducible workflow.

Section 1: Core Principles & Frequently Asked Questions (FAQs)

This section addresses the fundamental properties of 2-Bromo-4-chloro-5-(trifluoromethyl)aniline and common issues encountered during its handling and reaction workup.

Q1: What are the critical physicochemical and safety properties of 2-Bromo-4-chloro-5-(trifluoromethyl)aniline that I must consider?

A1: Understanding the compound's properties is paramount for a successful and safe workup. 2-Bromo-4-chloro-5-(trifluoromethyl)aniline is a substituted aniline, meaning its chemistry is dominated by the basic amino group, while its physical properties are influenced by the halogen and trifluoromethyl substituents.

Table 1: Physicochemical Properties of 2-Bromo-4-chloro-5-(trifluoromethyl)aniline

Property	Value	Significance for Workup
Molecular Formula	C₇H₄BrClF₃N	High molecular weight (274.47 g/mol ) influences diffusion during chromatography.
Physical Form	Solid, viscous liquid, or liquid	Affects handling and dissolution during extraction.[1]
Basicity (pKa)	The amino group (-NH₂) is basic.	This is the key to separation from acidic and neutral compounds via acid-base extraction.[2][3]
Solubility	Generally soluble in common organic solvents (DCM, Ethyl Acetate, THF). Limited solubility in water.[4][5]	Dictates the choice of solvents for extraction and purification.

| Stability | Susceptible to air and light oxidation.[6] | Can lead to discoloration and impurity formation if not handled properly. |

Safety & Handling: This compound is classified as hazardous. It is harmful if swallowed, toxic in contact with skin or if inhaled, and may cause skin and eye irritation.[7][8]

• ALWAYS handle this compound in a well-ventilated chemical fume hood.[6]

• ALWAYS wear appropriate Personal Protective Equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves.[6][9]

• Store the compound under an inert atmosphere (e.g., argon or nitrogen), sealed tightly, and in a cool, dark place to prevent degradation.[1][6]

Q2: My crude reaction mixture containing the aniline product is dark brown/red. What causes this and how can I prevent it?

A2: This is a classic and frequent issue. The discoloration is almost always due to the aerial oxidation of the aniline's amino group.[6] This process, often accelerated by light and trace metals, forms highly colored polymeric impurities.[6]

• Causality: The lone pair of electrons on the nitrogen atom in the amino group is susceptible to oxidation, leading to the formation of radical species that polymerize.

• Preventative Measures:

  • Inert Atmosphere: During the reaction and workup, maintain an inert atmosphere of nitrogen or argon whenever possible.

  • Degassed Solvents: Use solvents that have been degassed (e.g., by sparging with nitrogen) for the workup, especially if the process is lengthy.

  • Prompt Workup: Do not leave the reaction mixture exposed to air for extended periods. Proceed with the workup as soon as the reaction is complete.

  • Chelating Agents: In some cases, adding a small amount of a chelating agent like EDTA can sequester trace metal ions that catalyze oxidation.

Q3: What is the universal workup strategy for reactions involving this aniline?

A3: The most powerful and common strategy is an acid-base extraction .[10][11] This technique leverages the basicity of the aniline's amino group to separate it from non-basic starting materials, reagents, and byproducts.

• The Principle:

  • The crude reaction mixture is dissolved in an organic solvent (e.g., ethyl acetate, DCM).

  • This organic solution is washed with a dilute aqueous acid (e.g., 1 M HCl).

  • The acid protonates the basic aniline, forming an ammonium salt (R-NH₃⁺Cl⁻).

  • This ionic salt is now soluble in the aqueous layer and is extracted from the organic layer.[2][3][12]

  • Neutral and acidic impurities remain in the organic layer.

  • The aqueous layer containing the aniline salt is then isolated and basified (e.g., with NaOH or NaHCO₃) to regenerate the neutral, water-insoluble aniline, which can then be re-extracted back into a fresh organic solvent.[11]

Section 2: Troubleshooting Guides & Detailed Protocols

This section provides specific, actionable solutions to common problems encountered during the workup procedure.

Part A: Reaction Quenching & Initial Extraction

Q4: My reaction used a strong base (e.g., n-BuLi) or a reactive metal catalyst. How should I safely quench it before starting the extraction?

A4: Improper quenching is a significant safety hazard. The goal is to neutralize highly reactive reagents in a controlled manner.

• For Organometallic Reagents (e.g., Grignard, Organolithiums): These react violently with water.

  • Cool the reaction vessel to 0 °C or lower in an ice bath.

  • Under an inert atmosphere, slowly add a less reactive quenching agent like isopropanol.[13]

  • Once the initial exotherm subsides, a more reactive agent like methanol can be added, followed finally and cautiously by water or a saturated aqueous solution of ammonium chloride (NH₄Cl).[13][14] The use of saturated NH₄Cl is a standard acidic quench for organometallic reactions.[14]

• For Water-Reactive Reagents (e.g., PCl₅, SOCl₂):

  • Cool the reaction to 0 °C.

  • Slowly add the reaction mixture to ice-cold water or a saturated sodium bicarbonate (NaHCO₃) solution with vigorous stirring. This neutralizes the acidic byproducts generated.

• For Palladium Catalysts: No specific quench is usually needed, but the workup must address the removal of the metal.

Part B: The Acid-Base Extraction Workflow

Q5: Can you provide a self-validating, step-by-step protocol for an acid-base extraction to isolate my aniline product?

A5: Certainly. This protocol includes checkpoints to ensure efficient separation.

Experimental Protocol: Acid-Base Extraction for Aniline Isolation

• Reaction Quench & Dilution:

  • Once the reaction is complete (verified by TLC/LCMS), quench it appropriately (see Q4).

  • Dilute the quenched mixture with an immiscible organic solvent like ethyl acetate (EtOAc) or dichloromethane (DCM). A volume 5-10 times that of the initial reaction solvent is a good starting point.

• Acidic Wash (Extraction of Aniline):

  • Transfer the diluted mixture to a separatory funnel.

  • Add an equal volume of 1 M aqueous HCl.

  • Stopper the funnel and shake gently at first, venting frequently to release any pressure. Then, shake vigorously for 30-60 seconds.

  • Allow the layers to separate. The denser layer will be at the bottom (DCM is denser than water; EtOAc is less dense).

  • Validation Check: Spot a sample of the organic layer on a TLC plate against your crude material. The product spot should be significantly diminished or absent.

  • Drain and save the aqueous layer (this contains your protonated product).

  • Repeat the wash of the organic layer with 1 M HCl one more time to ensure complete extraction. Combine the aqueous layers.

• Neutral/Acidic Impurity Removal:

  • The organic layer now contains non-basic impurities. It can be washed with brine, dried over Na₂SO₄, and concentrated to analyze the impurities if desired, or discarded.

• Regeneration of Aniline:

  • Place the combined acidic aqueous layers in a flask and cool in an ice bath.

  • Slowly add a strong base, such as 3 M NaOH or 6 M NaOH, with stirring until the solution is strongly basic (pH > 12, check with pH paper). You may see the aniline precipitate or make the solution cloudy.

• Back-Extraction of Aniline:

  • Transfer the basified aqueous solution back to a separatory funnel.

  • Add a fresh portion of organic solvent (EtOAc or DCM).

  • Shake vigorously to extract the neutral aniline product back into the organic layer.

  • Validation Check: The aqueous layer should now be clear, and a TLC of the new organic layer should show a strong product spot.

  • Separate the layers and extract the aqueous layer two more times with the organic solvent.

• Final Wash and Drying:

  • Combine all the final organic extracts.

  • Wash the combined organic layer with saturated aqueous NaCl (brine) to remove residual water and inorganic salts.

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄).

  • Filter off the drying agent and concentrate the solvent under reduced pressure (rotary evaporator) to yield the crude 2-Bromo-4-chloro-5-(trifluoromethyl)aniline.

Q6: I am seeing a thick emulsion at the interface during my extraction. How do I break it?

A6: Emulsions are common and are caused by the formation of fine droplets that don't coalesce.

• Solution 1 (Brine): Add a significant amount of saturated aqueous NaCl (brine). The increased ionic strength of the aqueous phase often forces the separation of the layers.

• Solution 2 (Patience & Gentle Swirling): Let the separatory funnel stand undisturbed for 10-30 minutes. Sometimes, gentle swirling instead of vigorous shaking can prevent emulsion formation in the first place.

• Solution 3 (Filtration): Filter the entire emulsified mixture through a pad of Celite® (diatomaceous earth). This can physically break up the droplets. Rinse the Celite® with fresh organic solvent.

• Solution 4 (Solvent Addition): Adding a small amount of a different solvent (e.g., THF) can sometimes alter the phase properties and break the emulsion. Use this sparingly as it complicates solvent removal.

Part C: Troubleshooting Impurities

Q7: My workup is complete, but my crude product is contaminated with a non-basic starting material (e.g., an aryl bromide). How do I remove it?

A7: This indicates that the initial extraction was not selective enough. If the impurity is neutral and non-polar, it should have remained in the first organic layer during the acid wash. If some remains, purification is necessary. However, the best approach is to optimize the extraction.

• Refine the Extraction: Ensure the pH of the acidic wash is low enough (pH 1-2) to fully protonate your aniline. A less acidic wash might not be sufficient.

• Purification: The primary method to remove structurally similar, non-basic impurities is column chromatography .[15]

Q8: How do I remove residual palladium catalyst from my Suzuki or Buchwald-Hartwig cross-coupling reaction?

A8: Palladium residues are a common issue. They can be fine black particulates or soluble colored species.

• Filtration: After quenching, dilute the reaction with your extraction solvent and filter the entire mixture through a pad of Celite®. This will remove most of the heterogeneous Pd(0) black.

• Aqueous Washes: Some palladium salts can be removed with specific aqueous washes. A wash with a saturated aqueous solution of ammonium chloride can help complex and remove some copper or palladium species.[16]

• Thiol Scavengers: For stubborn soluble palladium, after the main workup, the crude product can be redissolved in an organic solvent and treated with a silica-bound thiol scavenger resin. The resin is then filtered off, removing the palladium.

Section 3: Purification Protocols & Data

Final purification is critical to obtaining a high-purity product.

Q9: What is a reliable starting point for purifying 2-Bromo-4-chloro-5-(trifluoromethyl)aniline by silica gel column chromatography?

A9: Column chromatography is highly effective for removing both more polar and less polar impurities.[15][17] The polarity of this aniline is moderate.

• Rationale: The choice of eluent is a balance. A solvent system that is too polar will elute all compounds together. A system that is too non-polar will result in very slow elution of the product. A gradient system is almost always recommended.

• Recommended Eluent System: A gradient of Ethyl Acetate in Hexanes is the standard and most effective choice.

  • Starting Point: Begin with 100% Hexanes and gradually increase the percentage of Ethyl Acetate. A typical gradient might be from 0% to 20% Ethyl Acetate.

  • TLC Analysis: Before running the column, determine the ideal solvent mixture using TLC. The target R_f (retention factor) for your product should be around 0.2-0.3 in the elution solvent for good separation.

Table 2: Chromatography Troubleshooting

Issue	Potential Cause	Recommended Solution
Product won't elute from the column	Eluent is not polar enough.	Increase the percentage of the polar solvent (e.g., Ethyl Acetate).
Poor separation from impurity	Eluent is too polar; R_f values are too high.	Decrease the polarity of the eluent system. Use a shallower gradient.

| "Streaking" of product on the column/TLC | Compound may be too acidic/basic for silica; overloading. | Add 0.5-1% triethylamine (NEt₃) to the eluent system to neutralize the acidic silica gel. Ensure the crude material is fully dissolved and not overloaded on the column. |

Q10: Is recrystallization a viable purification method?

A10: Yes, recrystallization can be very effective, especially for removing small amounts of impurities on a larger scale.[18] The key is finding a suitable solvent or solvent system.

• Procedure:

  • Dissolve the crude product in a minimum amount of a hot solvent in which it is highly soluble.

  • Slowly cool the solution to room temperature, then in an ice bath, to allow crystals to form.

  • Collect the crystals by vacuum filtration.

• Solvent Selection: You need a solvent where the product has high solubility when hot and low solubility when cold.

  • Good Candidates to Screen: Hexane/Ethyl Acetate, Ethanol/Water, Toluene/Heptane.

Section 4: Visual Workflows

Diagram 1: General Workup & Purification Workflow

This diagram outlines the logical flow from a completed reaction to the purified product.

Caption: General workup and purification workflow for aniline products.

Diagram 2: Troubleshooting Decision Tree for Purification

Caption: Decision tree for troubleshooting common purification issues.

References

• Acid and Base Extraction - Engineering Ideas Clinic. (n.d.). Confluence.
• Separation of Organic Compounds by Acid-Base Extraction Techniques. (n.d.). Vernier.
• Acid–base extraction. (2023, December 26). In Wikipedia.
• Acid-Base Extraction. (2022, April 7). Chemistry LibreTexts.
• Separation of Acidic, Basic and Neutral Compounds. (n.d.). Magritek.
• Rapid and Efficient Trifluoromethylation of Aromatic and Heteroaromatic Compounds Using Potassium Trifluoroacetate Enabled by a Flow System. (2015).
• GLOBAL PRODUCT STRATEGY SAFETY SUMMARY: 2, 6-DICHLORO-4-(TRIFLUOROMETHYL) ANILINE. (2020, August 28).
• SAFETY DATA SHEET: 4-Bromo-2-chloro-5-(trifluoromethyl)aniline. (2024, September 8). Sigma-Aldrich.
• Technical Support Center: Synthesis of 2-Bromo-5-(trifluoromethyl)aniline. (2025). BenchChem.
• SAFETY DATA SHEET: 3-Bromo-5-(trifluoromethyl)aniline. (2011, May 20). Thermo Fisher Scientific.
• A Comparative Guide to the Reactivity of 2-Bromo-5-(trifluoromethyl)aniline and 2-Chloro-5-(trifluoromethyl)aniline. (2025). BenchChem.
• SAFETY DATA SHEET: 2-Bromo-4-(trifluoromethyl)aniline. (2025, December 22). Acros Organics.
• An In-depth Technical Guide to the Solubility of 2-Bromo-5-(trifluoromethyl)aniline in Organic Solvents. (2025). BenchChem.
• Technical Support Center: Scale-Up Synthesis of 2-Bromo-5-(trifluoromethyl)
• Organic Reaction Workup Formulas for Specific Reagents. (n.d.). University of Rochester.
• SAFETY DATA SHEET: 4-Bromo-2-trifluoromethoxyaniline. (2009, October 28). Fisher Scientific.
• An In-depth Technical Guide to the Solubility of 2-Bromo-5-(trifluoromethyl)aniline in Organic Solvents. (2025). BenchChem.
• Protocol for quenching reactive chemicals. (n.d.). EPFL.
• 4-Bromo-N,N-dimethyl-3-(trifluoromethyl)aniline. (n.d.). Organic Syntheses.
• Insights into Deoxytrifluoromethylation/Aromatization to Access Highly Substituted Trifluoromethyl Arenes. (2022). ChemRxiv.
• FDA-Approved Trifluoromethyl Group-Containing Drugs: A Review of 20 Years. (2022). Molecules, 27(19), 6545.
• Rapid Biomolecular Trifluoromethylation Using Cationic Aromatic Sulfonate Esters as Visible Light-Triggered Radical Photocages. (2018). ACS Central Science, 4(8), 1056-1065.
• A Definitive Guide: Purity Analysis of 4-(Trifluoromethyl)
• Overcoming challenges in the purification of halogen
• The Ascendance of the Trifluoromethyl Group in Aromatic Systems: A Technical Guide for Researchers. (2025). BenchChem.
• 2-Bromo-5-chloro-4-(trifluoromethyl)aniline. (n.d.). CymitQuimica.
• Process for the preparation of 2-trifluoromethyl aniline. (1981).
• 2-Bromo-5-chloro-4-(trifluoromethyl)aniline. (n.d.). Sigma-Aldrich.
• Preparation method of 2, 6-dichlor-4-trifluoromethyl aniline. (2006).
• Organometallic Coupling Reactions Part 1. (2025, February 17). YouTube.
• 2-Bromo-5-chloro-4-(trifluoromethyl)aniline. (n.d.). Sigma-Aldrich.
• Transition-Metal-Free Access to Primary Anilines from Boronic Acids and a Common +NH2 Equivalent. (2014). The Journal of Organic Chemistry, 79(22), 11135-11149.
• A Different Approach to Anilines. (2020, November 24). GalChimia.
• 2-Bromo-5-chloro-4-(trifluoromethyl)aniline. (n.d.). Sigma-Aldrich.
• Mechanistic Insights into the B(C6F5)3‑Initiated Aldehyde−Aniline−Alkyne Reaction To Form Substituted Quinolines. (2020). The Journal of Organic Chemistry, 85(1), 123-134.
• 2-Bromo-5-(trifluoromethyl)aniline 97%. (n.d.). Sigma-Aldrich.

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dealing with poor solubility of 2-Bromo-4-chloro-5-(trifluoromethyl)aniline in reaction media

Technical Support Center: 2-Bromo-4-chloro-5-(trifluoromethyl)aniline

Welcome to the technical support guide for handling 2-Bromo-4-chloro-5-(trifluoromethyl)aniline. This document is designed for researchers, chemists, and drug development professionals who encounter challenges with the solubility of this versatile but often problematic reagent. Here, we will move beyond simple data sheets to explore the underlying causes of its poor solubility and provide practical, field-tested solutions to ensure your reactions are successful, reproducible, and efficient.

Frequently Asked Questions (FAQs)

Q1: My 2-Bromo-4-chloro-5-(trifluoromethyl)aniline is not dissolving in my reaction solvent. What is causing this?

A1: The poor solubility of 2-Bromo-4-chloro-5-(trifluoromethyl)aniline stems directly from its molecular structure. You are contending with a combination of factors:

• High Molecular Weight and Halogenation: The presence of both a bromine and a chlorine atom, in addition to the trifluoromethyl group, gives the molecule a significant molecular weight (274.47 g/mol ) and a rigid, crystalline nature.

• Competing Polarity: The molecule has distinct regions of varying polarity. The amine (-NH₂) group offers a site for hydrogen bonding and polar interactions. However, the bulky, electron-withdrawing trifluoromethyl (-CF₃) group and the halogens create highly nonpolar, lipophilic surfaces.[1][2]

• Strong Crystal Lattice Energy: Poorly soluble solids often have strong intermolecular forces in their crystal lattice. A significant amount of energy is required for solvent molecules to overcome these forces and solvate the individual molecules.

Essentially, it is difficult to find a single solvent that can effectively solvate both the polar amine "head" and the large, nonpolar, halogenated "body" of the molecule simultaneously.

Q2: I'm setting up a Suzuki-Miyaura coupling. What solvent system should I start with?

A2: This is a very common application for this substrate. For palladium-catalyzed cross-coupling reactions like the Suzuki-Miyaura or Buchwald-Hartwig amination, a mixture of solvents is almost always necessary to achieve both solubility and catalytic efficiency.[3][4][5]

A robust starting point is a mixture of a nonpolar, aromatic solvent with a more polar solvent and water. A typical and effective system is a mixture of 1,4-dioxane and water (often in a ratio between 4:1 to 10:1).[6]

• Why this works: The dioxane helps to dissolve the nonpolar aniline substrate, while the water is often essential for dissolving the inorganic base (e.g., K₂CO₃, K₃PO₄) and facilitating the transmetalation step in the catalytic cycle.[6] Other common systems include Toluene/Ethanol/Water or 2-MeTHF/Water.[3][5]

The presence of the electron-withdrawing trifluoromethyl group generally makes the oxidative addition step of the catalytic cycle more favorable.[5][7] However, poor solubility can negate this electronic advantage by limiting the substrate's availability to the palladium catalyst.

Troubleshooting Guide: Enhancing Solubility in Reactions

Issue 1: My compound precipitates from the reaction mixture upon heating or over time.

This indicates that you are operating near the saturation point and the initial dissolution was likely metastable.

Solution 1: Introduce a Co-Solvent The principle of co-solvency involves using a mixture of solvents to achieve a solubility greater than that in a single solvent.[8][9] If your primary solvent is nonpolar (like toluene), adding a polar aprotic co-solvent can dramatically improve solubility.

Recommended Co-solvents:

• N,N-Dimethylformamide (DMF)

• Dimethyl Sulfoxide (DMSO)

• N-Methyl-2-pyrrolidone (NMP)

• Tetrahydrofuran (THF)

Actionable Advice: Start by adding the co-solvent in a small percentage (e.g., 5-10% of the total volume) and observe the effect. Be mindful that co-solvents can also influence reaction kinetics and catalyst stability.

Solution 2: Increase Reaction Temperature For many compounds, solubility increases with temperature.

• Protocol: Cautiously increase the reaction temperature in 5-10 °C increments. Ensure your solvent choice is appropriate for the higher temperature (i.e., high boiling point) and that the catalyst and other reagents are stable at that temperature.

• Caution: Halogenated anilines can be heat-sensitive. Monitor the reaction by TLC or LC-MS for any signs of decomposition (e.g., appearance of new, unidentified spots).

Issue 2: The reaction is sluggish and gives low yields, which I suspect is due to poor solubility.

Even if the compound appears to dissolve, it may not be sufficiently available at the molecular level for the reaction to proceed efficiently.

Solution 1: Employ Sonication Ultrasonic baths can be a powerful tool to overcome solubility issues. The high-frequency sound waves create cavitation bubbles, and their collapse generates localized high pressure and temperature, which can break down solid aggregates and promote dissolution.

• Application: Place the sealed reaction vessel in an ultrasonic bath for short periods (e.g., 5-15 minutes) at the beginning of the reaction or intermittently throughout the process.

Solution 2: Switch to a Slurry-Based Reaction In some cases, complete dissolution is not achievable or practical. A slurry reaction, where the solid substrate is suspended in the reaction medium, can still be effective, provided the dissolution rate is faster than the reaction rate.

• Key Requirement: Vigorous and efficient stirring is absolutely critical to maximize the surface area of the suspended solid and ensure it is constantly interacting with the catalyst and other reagents in the solution phase. Use a high-quality magnetic stir bar or an overhead mechanical stirrer for larger-scale reactions.

Solution 3: Consider Mechanochemistry (Solvent-Free) For certain reactions, particularly Buchwald-Hartwig couplings, mechanochemical methods like high-temperature ball milling can be highly effective for poorly soluble substrates.[10] This solvent-free approach uses mechanical force to initiate reactions between solids.[10]

Data & Protocols

Table 1: Predicted Solubility and Recommended Solvents

While extensive quantitative public data is limited, the following table provides a qualitative guide based on the molecule's structure and common practices in organic synthesis.[1][2]

Solvent Class	Example Solvents	Predicted Solubility	Application Notes
Polar Aprotic	DMSO, DMF, NMP	Good to High	Excellent for achieving high concentration but can be difficult to remove post-reaction. May interfere with some catalytic systems.
Ethers	THF, 1,4-Dioxane, 2-MeTHF	Moderate	Very common in cross-coupling reactions, often used in mixtures with water or other solvents.[6]
Aromatic	Toluene, Xylene	Low to Moderate	Good for high-temperature reactions. Solubility often improves significantly with heating.
Chlorinated	Dichloromethane (DCM), Chloroform	Moderate	Useful for reactions at or below room temperature and for analytical purposes (e.g., NMR).[11]
Alcohols	Methanol, Ethanol	Low	Generally poor solvents for this substrate on their own but can be used as a component in mixed solvent systems.
Nonpolar	Hexanes, Heptane	Insoluble	Primarily used as anti-solvents for precipitation and recrystallization.

Experimental Protocol: General Procedure for Suzuki-Miyaura Coupling with Solubility Enhancement

This protocol provides a robust starting point for coupling 2-Bromo-4-chloro-5-(trifluoromethyl)aniline with an arylboronic acid.

Materials:

• 2-Bromo-4-chloro-5-(trifluoromethyl)aniline (1.0 equiv)

• Arylboronic acid (1.2-1.5 equiv)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 3-5 mol%)[6]

• Base (e.g., K₂CO₃ or K₃PO₄, 2.0-3.0 equiv)[5][12]

• 1,4-Dioxane (degassed)

• Deionized Water (degassed)

Procedure:

• Vessel Preparation: To a dry Schlenk tube or round-bottom flask equipped with a condenser and magnetic stir bar, add the 2-Bromo-4-chloro-5-(trifluoromethyl)aniline, arylboronic acid, palladium catalyst, and base under an inert atmosphere (Nitrogen or Argon).

• Solvent Addition: Add degassed 1,4-dioxane and deionized water via syringe (a typical ratio is 4:1 dioxane:water). The target concentration is typically 0.1-0.2 M with respect to the aniline.

• Initial Dissolution Attempt: Stir the mixture vigorously at room temperature for 5-10 minutes. If the aniline does not fully dissolve, proceed with heating.

• Heating and Monitoring: Heat the reaction mixture to 80-100 °C with vigorous stirring.[4] The mixture should become homogeneous upon heating. If it remains a suspension, ensure stirring is sufficient to maintain a fine slurry.

• Reaction Monitoring: Monitor the reaction progress by TLC or LC-MS until the starting material is consumed.

• Workup: Cool the reaction to room temperature. Dilute with ethyl acetate and water. Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel.

Visual Guides

Troubleshooting Workflow

The following diagram outlines a logical decision-making process when encountering solubility issues with 2-Bromo-4-chloro-5-(trifluoromethyl)aniline.

Caption: Solubility Troubleshooting Workflow

Molecular Influence on Solubility

This diagram illustrates the competing structural features of 2-Bromo-4-chloro-5-(trifluoromethyl)aniline that dictate its solubility behavior.

Caption: Structural Influences on Solubility

References

• Mechanochemical Buchwald–Hartwig Cross-Coupling Reactions of Aromatic Primary Amines and Their Application to Two-Step One-Pot Rapid Synthesis of Unsymmetrical Triarylamines. ACS Publications.
• Technical Support Center: Synthesis of 2-Bromo-5-(trifluoromethyl)aniline. Benchchem.
• A Comparative Guide to the Reactivity of 2-Bromo-5-(trifluoromethyl)aniline and 2-Chloro-5. Benchchem.
• 2-Bromo-5-chloro-4-(trifluoromethyl)aniline. CymitQuimica.

• Buchwald–Hartwig amination. Wikipedia. Available from: [Link]

• Application Note: Suzuki-Miyaura Coupling of 2-Bromo-5-(trifluoromethyl)aniline with Arylboronic Acids. Benchchem.
• improving the yield of 2-Bromo-5-(trifluoromethyl)aniline Suzuki coupling reactions. Benchchem.

• Aryl Amination with Soluble Weak Base Enabled by a Water-Assisted Mechanism. ChemRxiv. Available from: [Link]

• 2-Bromo-4-fluoro-5-(trifluoromethyl)aniline. ChemBK. Available from: [Link]

• effect of base and solvent on 2-Bromo-5-(trifluoromethyl)aniline reactivity. Benchchem.

• Aryl Amination with Soluble Weak Base Enabled by a Water-Assisted Mechanism. Amazon S3. Available from: [Link]

• Chapter 3: Synthetic Methods for Primary Anilines. Books.

• Benzenamine, 4-bromo-N,N-dimethyl-3-(trifluoromethyl). Organic Syntheses Procedure. Available from: [Link]

• 2-Bromo-5-(trifluoromethoxy)aniline. PubChem. Available from: [Link]

• Facile dehalogenation of halogenated anilines and their derivatives using AlNi alloy in alkaline aqueous solution. ResearchGate. Available from: [Link]

• Synthesis of Halogenated Anilines by Treatment of N,N-Dialkylaniline N-Oxides with Thionyl Halides. PMC - NIH. Available from: [Link]

• Solubility enhancement techniques: A comprehensive review. WJBPHS. Available from: [Link]

• SOLUBILITY ENHANCEMENT TECHNIQUE. IJRAR.org. Available from: [Link]

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• 12. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]

effect of temperature on the stability of 2-Bromo-4-chloro-5-(trifluoromethyl)aniline

Welcome to the Technical Support Center for 2-Bromo-4-chloro-5-(trifluoromethyl)aniline (CAS No. 16230-29-2). This resource is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance and troubleshooting for experiments involving this complex halogenated aniline. This guide offers scientifically grounded insights into the thermal stability and handling of this compound, moving beyond generic recommendations to explain the "why" behind experimental best practices.

Understanding the Molecule: A Stability Overview

2-Bromo-4-chloro-5-(trifluoromethyl)aniline is a highly functionalized aromatic amine, making it a valuable building block in medicinal chemistry and materials science. However, the interplay of its substituents—a bromine atom, a chlorine atom, a trifluoromethyl group, and an amino group—creates a unique reactivity and stability profile that requires careful consideration.

The strong electron-withdrawing nature of the trifluoromethyl (CF₃) group significantly influences the electron density of the aromatic ring, which in turn affects the stability of the entire molecule.[1][2] This group enhances metabolic stability due to the high strength of the carbon-fluorine bonds.[1][3] The presence of two different halogens, bromine and chlorine, also introduces distinct reactivity patterns. The carbon-bromine bond is generally weaker and more susceptible to cleavage than the carbon-chlorine bond, a critical factor in both desired reactions and potential degradation pathways.[4]

Anilines as a class are known for their sensitivity to air and light, often leading to discoloration through oxidative processes.[5] This inherent reactivity of the amino group, combined with the electronic effects of the other substituents, necessitates specific handling and storage protocols to maintain the integrity of 2-Bromo-4-chloro-5-(trifluoromethyl)aniline.

Frequently Asked Questions (FAQs)

Q1: My sample of 2-Bromo-4-chloro-5-(trifluoromethyl)aniline has developed a yellowish or brownish tint. Can I still use it?

A1: The discoloration of your sample is likely due to oxidation of the aniline moiety upon exposure to air and/or light.[5] It is strongly recommended to assess the purity of the discolored material before use, as the presence of degradation products can lead to inconsistent and unreliable experimental results. A quick purity check can be performed using Thin Layer Chromatography (TLC) against a reference standard. For quantitative analysis, High-Performance Liquid Chromatography (HPLC) is the preferred method. If significant impurities are detected, purification by column chromatography or recrystallization may be necessary. For best results, always use a fresh or properly stored sample.

Q2: What are the optimal storage conditions for long-term stability?

A2: To ensure the long-term stability of 2-Bromo-4-chloro-5-(trifluoromethyl)aniline, it should be stored in a cool, dry, and dark environment. An amber, airtight container is essential to protect it from light and atmospheric oxygen.[5] For maximum stability, storing the compound under an inert atmosphere, such as nitrogen or argon, is highly recommended.[5] Several suppliers suggest storage at 2-8°C. Always ensure the container is tightly sealed to prevent moisture ingress.

Q3: I am observing unexpected side products in my reaction. Could this be related to the stability of the starting material?

A3: Yes, the presence of impurities from the degradation of 2-Bromo-4-chloro-5-(trifluoromethyl)aniline can lead to the formation of unexpected side products. For instance, oxidative degradation can generate various colored byproducts that may interfere with your reaction. Furthermore, if your reaction conditions involve elevated temperatures, thermal decomposition of the starting material could be a contributing factor. It is crucial to start your reaction with a pure, well-characterized sample of the aniline.

Q4: What are the primary thermal decomposition products I should be aware of?

Troubleshooting Guide: Thermal Stability Issues

Issue	Potential Cause	Recommended Solution
Reaction failure or low yield at elevated temperatures.	Thermal decomposition of 2-Bromo-4-chloro-5-(trifluoromethyl)aniline.	- Monitor the reaction temperature carefully and avoid excessive heating. - Consider running the reaction at a lower temperature for a longer duration. - Perform a stability test of the starting material under the reaction conditions (without other reagents) to assess its stability.
Discoloration of the reaction mixture upon heating.	Onset of thermal degradation.	- Lower the reaction temperature. - Ensure the reaction is carried out under an inert atmosphere to prevent oxidation, which can be accelerated by heat.
Inconsistent results between batches of the starting material.	Varying levels of degradation products in different batches.	- Analyze the purity of each new batch of 2-Bromo-4-chloro-5-(trifluoromethyl)aniline by HPLC or GC-MS before use. - Store all batches under identical, optimal conditions.

Experimental Protocols for Stability Assessment

Protocol 1: Purity Assessment by High-Performance Liquid Chromatography (HPLC)

This protocol provides a general method for assessing the purity of 2-Bromo-4-chloro-5-(trifluoromethyl)aniline and detecting the presence of degradation products.

Materials:

• 2-Bromo-4-chloro-5-(trifluoromethyl)aniline sample

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Formic acid (optional, for mass spectrometry compatibility)

• Volumetric flasks

• Syringe filters (0.22 µm or 0.45 µm)

Instrumentation:

• HPLC system with a UV detector

• C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm)

Procedure:

• Mobile Phase Preparation: Prepare a mobile phase of acetonitrile and water. A gradient elution is recommended for separating a range of potential impurities. For example, start with a higher percentage of water and gradually increase the percentage of acetonitrile.

• Standard Solution Preparation: Accurately weigh a small amount of a high-purity reference standard of 2-Bromo-4-chloro-5-(trifluoromethyl)aniline and dissolve it in a known volume of acetonitrile/water (50:50) to prepare a stock solution (e.g., 1 mg/mL). Prepare working standards by further dilution.

• Sample Solution Preparation: Prepare a sample solution of your 2-Bromo-4-chloro-5-(trifluoromethyl)aniline in the same manner as the standard solution.

• Chromatographic Conditions:

  • Column: C18 reversed-phase

  • Mobile Phase: Gradient of acetonitrile and water

  • Flow Rate: 1.0 mL/min

  • Injection Volume: 10 µL

  • Detection: UV at a suitable wavelength (e.g., 254 nm)

• Analysis: Inject the standard and sample solutions into the HPLC system. Compare the chromatogram of your sample to that of the reference standard. The presence of additional peaks in your sample indicates impurities or degradation products. Purity can be estimated by the area percentage of the main peak.

Protocol 2: Thermal Stability Screening by Differential Scanning Calorimetry (DSC)

DSC is a powerful technique to investigate the thermal stability of a compound by measuring the heat flow associated with thermal transitions as a function of temperature.[7][8][9][10]

Materials:

• 2-Bromo-4-chloro-5-(trifluoromethyl)aniline sample

• DSC aluminum pans and lids

Instrumentation:

• Differential Scanning Calorimeter

Procedure:

• Sample Preparation: Accurately weigh 2-5 mg of the 2-Bromo-4-chloro-5-(trifluoromethyl)aniline sample into a DSC pan and hermetically seal it.

• Instrument Setup: Place the sample pan and an empty reference pan into the DSC cell. Purge the cell with an inert gas, such as nitrogen, at a constant flow rate (e.g., 50 mL/min).

• Thermal Program: Heat the sample from ambient temperature to a temperature above its expected decomposition point (e.g., 300°C) at a constant heating rate (e.g., 10°C/min).

• Data Analysis: Analyze the resulting DSC thermogram. A sharp endothermic peak will indicate the melting point. A broad exothermic event following the melt indicates decomposition. The onset temperature of the exotherm provides an indication of the thermal stability of the compound under the experimental conditions.

Visualization of Key Concepts

Logical Workflow for Stability Assessment

Caption: Workflow for assessing the stability of 2-Bromo-4-chloro-5-(trifluoromethyl)aniline.

Postulated Thermal Decomposition Initiation

Caption: Simplified representation of potential thermal decomposition initiation.

References

• Advances in the Analysis of Persistent Halogenated Organic Compounds. (2010). LCGC North America. Retrieved from [Link]

• Aromatic Trifluoromethylation with Metal Complexes. (2011). Chemical Reviews. Retrieved from [Link]

• The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. (2023). Molecules. Retrieved from [Link]

• Advances in the Analysis of Persistent Halogenated Organic Compounds. (2010). ResearchGate. Retrieved from [Link]

• Analytical methods for the determination of halogens in bioanalytical sciences: A review. (2013). ResearchGate. Retrieved from [Link]

• Halogen and Compound Dependence of a Halogen Specific Detector for Gas Chromatography. (n.d.). Davidson Analytical Services. Retrieved from [Link]

• Evaluating gas chromatography with a halogen-specific detector for the determination of disinfection by-products in drinking water. (2018). Environmental Science and Pollution Research. Retrieved from [Link]

• Simple and rapid detection of aromatic amines using a thin layer chromatography plate. (2012). ResearchGate. Retrieved from [Link]

• Between p-Chloroaniline and p-Bromoaniline, which is more basic, and why? (2018). Quora. Retrieved from [Link]

• Differential Scanning Calorimetry Techniques: Applications in Biology and Nanoscience. (2016). Journal of Nanomedicine & Biotherapeutic Discovery. Retrieved from [Link]

• Differential scanning calorimetry. (n.d.). Wikipedia. Retrieved from [Link]

• An overview of Differential Scanning Calorimetry - DSC. (n.d.). Setaram. Retrieved from [Link]

• Impact of Solvent on the Thermal Stability of Amines. (2022). Industrial & Engineering Chemistry Research. Retrieved from [Link]

• Techniques for Handling Air- and Moisture-Sensitive Compounds. (2014). Wipf Group - University of Pittsburgh. Retrieved from [Link]

• Thermal decomposition processes in aromatic amine-based polybenzoxazines investigated by TGA and GC –MS. (2002). ResearchGate. Retrieved from [Link]

• The manipulation of air.sensitive compounds. (n.d.). Neilson Lab. Retrieved from [Link]

• Tips and Tricks for the Lab: Air-Sensitive Techniques (4). (2013). ChemistryViews. Retrieved from [Link]

• Thermal decomposition processes in aromatic amine-based polybenzoxazines investigated by TGA and GC–MS. (2002). Polymer. Retrieved from [Link]

• Microbial degradation of halogenated aromatics: molecular mechanisms and enzymatic reactions. (2020). Microbial Biotechnology. Retrieved from [Link]

• THERMAL DEGRADATION OF AMINES FOR CO2 CAPTURE. (2013). University of Kentucky UKnowledge. Retrieved from [Link]

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. Differential Scanning Calorimetry Techniques: Applications in Biology and Nanoscience - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Differential scanning calorimetry - Wikipedia [en.wikipedia.org]
• 9. setaramsolutions.com [setaramsolutions.com]
• 10. Differential Scanning Calorimetry - Overview | Malvern Panalytical [malvernpanalytical.com]

Technical Support Center: Analytical Methods for Monitoring 2-Bromo-4-chloro-5-(trifluoromethyl)aniline Reaction Progress

Welcome to the technical support center for monitoring the synthesis of 2-Bromo-4-chloro-5-(trifluoromethyl)aniline. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical and practical insights into the analytical methodologies crucial for successful reaction monitoring. Here, we will delve into the nuances of various analytical techniques, offering troubleshooting advice and frequently asked questions to ensure the integrity and efficiency of your synthetic processes.

Section 1: Frequently Asked Questions (FAQs)

This section addresses common questions regarding the analytical monitoring of 2-Bromo-4-chloro-5-(trifluoromethyl)aniline reactions.

Q1: What are the most suitable analytical methods for monitoring the reaction progress of 2-Bromo-4-chloro-5-(trifluoromethyl)aniline synthesis?

A1: The primary analytical techniques for monitoring the synthesis of 2-Bromo-4-chloro-5-(trifluoromethyl)aniline are High-Performance Liquid Chromatography (HPLC) with UV detection and Gas Chromatography-Mass Spectrometry (GC-MS).[1][2] HPLC is generally preferred for routine reaction monitoring due to its robustness and the ability to analyze samples without derivatization.[3][4] GC-MS is invaluable for the identification of volatile impurities and structural confirmation of byproducts.[1][5] For real-time, in-situ monitoring, spectroscopic techniques like mid-infrared (IR), near-infrared (NIR), and Raman spectroscopy can be employed.[6]

Q2: How do I prepare my reaction mixture for HPLC analysis?

A2: Proper sample preparation is critical to prevent contamination of your HPLC system and to ensure accurate quantification. A typical procedure involves quenching a small aliquot of the reaction mixture, followed by dilution with a solvent compatible with your mobile phase. A 50:50 (v/v) mixture of acetonitrile and water is a common diluent.[2][7] It is imperative to filter the diluted sample through a 0.22 or 0.45 µm syringe filter before injection to remove any particulate matter that could clog the column or tubing.[2]

Q3: What are the common impurities I should expect to see in the synthesis of 2-Bromo-4-chloro-5-(trifluoromethyl)aniline?

A3: The expected impurities will depend on the synthetic route. If the synthesis involves the bromination of 4-chloro-3-(trifluoromethyl)aniline, you can expect to see the starting material as a primary impurity if the reaction does not go to completion.[1] Other potential impurities include isomers formed from bromination at other positions on the aromatic ring and di-bromo side products.[1][5] Dehalogenation products can also be present.[2]

Q4: Can I use Nuclear Magnetic Resonance (NMR) spectroscopy for reaction monitoring?

A4: Yes, ¹H and ¹⁹F NMR spectroscopy can be powerful tools for monitoring the reaction progress.[8][9] By tracking the disappearance of signals corresponding to the starting material and the appearance of signals for the product, you can determine the reaction kinetics.[10] Benchtop NMR spectrometers now offer the capability for real-time reaction monitoring directly in the fume hood.[10]

Q5: What is the role of in-situ reaction monitoring, and when should I consider it?

A5: In-situ monitoring provides real-time data on the reaction progress without the need for sample extraction and workup.[6] This is particularly advantageous for reactions involving transient or unstable intermediates.[6] Techniques like FTIR, Raman, and NIR spectroscopy can provide immediate feedback on reactant consumption and product formation, allowing for precise determination of reaction endpoints and optimization of reaction conditions.[6][11]

Section 2: Troubleshooting Guides

This section provides detailed troubleshooting advice for common issues encountered during the analysis of 2-Bromo-4-chloro-5-(trifluoromethyl)aniline.

HPLC Troubleshooting

High-Performance Liquid Chromatography is a cornerstone technique for reaction monitoring. However, various issues can arise that may compromise the quality of your data.

Issue 1: Poor Peak Shape (Tailing or Fronting)

• Causality: Peak tailing for aniline compounds is often due to secondary interactions between the basic amine group and residual acidic silanol groups on the silica-based stationary phase.[12] Peak fronting can be a sign of column overload.

• Troubleshooting Steps:

  • Mobile Phase pH Adjustment: The ionization state of the aniline is pH-dependent. Operating the mobile phase at a low pH (e.g., with 0.1% formic or acetic acid) will protonate the aniline, which can improve peak shape by minimizing interactions with silanols.[2]

  • Use of an End-Capped Column: Employ a column with end-capping to reduce the number of accessible silanol groups.

  • Reduce Sample Concentration: If you observe peak fronting, dilute your sample to avoid overloading the column.[13]

  • Check for Column Contamination: Flush the column with a strong solvent to remove any strongly retained compounds.

Issue 2: Fluctuating Retention Times

• Causality: Drifting retention times can be caused by a number of factors including changes in mobile phase composition, temperature fluctuations, or a poorly equilibrated column.[14][15]

• Troubleshooting Steps:

  • Ensure Proper Mobile Phase Preparation: Prepare fresh mobile phase daily and ensure it is thoroughly degassed.[15] If using a gradient, ensure the pump's proportioning valves are functioning correctly.[13]

  • Use a Column Oven: Maintain a constant column temperature using a column oven to mitigate the effects of ambient temperature changes.[15]

  • Adequate Column Equilibration: Ensure the column is fully equilibrated with the mobile phase before starting your analysis. This may require flushing with 10-20 column volumes of the initial mobile phase.[14]

Issue 3: Ghost Peaks

• Causality: Ghost peaks are extraneous peaks that appear in the chromatogram and can originate from the sample, the mobile phase, or carryover from previous injections.

• Troubleshooting Steps:

  • Run a Blank Gradient: Inject a blank (your mobile phase) to determine if the ghost peaks are coming from your solvent or the system itself.

  • Clean the Injector: Contamination in the injector port or loop is a common source of carryover. Follow the manufacturer's instructions for cleaning the injector.

  • Use High-Purity Solvents: Ensure you are using HPLC-grade solvents to minimize impurities in the mobile phase.

GC-MS Troubleshooting

Gas Chromatography-Mass Spectrometry is a powerful tool for separation and identification, but it comes with its own set of challenges.

Issue 1: Poor Peak Shape or Peak Tailing

• Causality: Similar to HPLC, peak tailing in GC can be caused by active sites in the system, particularly in the liner or at the head of the column. The polar nature of the aniline can lead to these interactions.

• Troubleshooting Steps:

  • Use a Deactivated Liner: Ensure you are using a fresh, deactivated inlet liner.

  • Column Conditioning: Properly condition the GC column according to the manufacturer's instructions to ensure a stable baseline and good peak shape.

  • Derivatization: While often avoided for routine monitoring, derivatization of the aniline group can improve peak shape and thermal stability.

Issue 2: Low Sensitivity or No Peak Detected

• Causality: This can be due to a variety of issues, from sample degradation in the hot inlet to problems with the MS detector.

• Troubleshooting Steps:

  • Optimize Inlet Temperature: A high inlet temperature can cause degradation of thermally labile compounds. Experiment with lower inlet temperatures.

  • Check for Leaks: Air leaks in the GC-MS system can significantly reduce sensitivity. Perform a leak check.

  • Tune the Mass Spectrometer: Ensure the MS is properly tuned to achieve optimal sensitivity and mass accuracy.

Section 3: Experimental Protocols & Data

Protocol: HPLC-UV Monitoring of Reaction Progress

This protocol provides a general starting point for developing an HPLC method to monitor the conversion of a starting material to 2-Bromo-4-chloro-5-(trifluoromethyl)aniline.

Materials:

• HPLC system with UV detector

• Reversed-phase C18 column (e.g., 4.6 x 150 mm, 5 µm)

• HPLC-grade acetonitrile and water

• Formic acid (optional)

• 0.22 µm syringe filters

Procedure:

• Mobile Phase Preparation:

  • Mobile Phase A: 0.1% Formic Acid in Water

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Sample Preparation:

  • Carefully take an aliquot of the reaction mixture and quench it appropriately.

  • Dilute the quenched sample in a 50:50 mixture of acetonitrile and water to an approximate concentration of 0.1 mg/mL.

  • Filter the sample through a 0.22 µm syringe filter into an HPLC vial.

• HPLC Conditions:

  • Flow Rate: 1.0 mL/min

  • Injection Volume: 10 µL

  • Column Temperature: 30 °C

  • UV Detection: 254 nm

  • Gradient Program:

Time (min)	% Mobile Phase A	% Mobile Phase B
0.0	90	10
15.0	10	90
20.0	10	90
20.1	90	10
25.0	90	10

• Data Analysis:

  • Monitor the peak area of the starting material and the product over time to determine the reaction conversion.

Protocol: GC-MS for Impurity Profiling

This protocol is suitable for identifying potential volatile impurities and confirming the product's identity.

Materials:

• GC-MS system

• Capillary column suitable for aromatic amines (e.g., DB-5ms, 30 m x 0.25 mm, 0.25 µm)

• Helium (carrier gas)

• Ethyl acetate (for sample dilution)

Procedure:

• Sample Preparation:

  • Dilute a small aliquot of the quenched reaction mixture in ethyl acetate.

• GC-MS Conditions:

  • Inlet Temperature: 250 °C

  • Injection Mode: Split (e.g., 20:1)

  • Carrier Gas Flow: 1.2 mL/min (constant flow)

  • Oven Temperature Program:

    • Initial Temperature: 80 °C, hold for 2 min

    • Ramp: 15 °C/min to 280 °C

    • Hold: 5 min at 280 °C

  • MS Transfer Line Temperature: 280 °C

  • Ion Source Temperature: 230 °C

  • Mass Range: 50-500 amu

Section 4: Visualizations

Caption: Workflow for analytical monitoring of reaction progress.

Caption: Decision tree for troubleshooting HPLC peak tailing.

References

• Lores, E. M., Meekins, F. C., & Moseman, R. F. (1980). Determination of halogenated anilines in urine by high-performance liquid chromatography with an electrochemical detector. Journal of Chromatography B: Biomedical Sciences and Applications, 188(2), 412-416. [Link]

• Agilent Technologies. (2009). Tips and Tricks of HPLC System Troubleshooting. Agilent. [Link]

• Zhang, Y., et al. (2019). Real-time monitoring of the reaction between aniline and acetonylacetone using extractive electorspray ionization tandem mass spectrometry. Scientific Reports, 9(1), 19279. [Link]

• Lores, E. M., & Meekins, F. C. (1980). Determination of halogenated anilines and related compounds by HPLC with electrochemical and UV detection.

• MicroSolv Technology Corporation. (2025). Troubleshooting Problems With Poor HPLC Results Before Examining the Column. MicroSolv. [Link]

• Axelson, D. E., & Bramwell, C. E. (1982). Nitrogen-15 nuclear magnetic resonance spectroscopy. Substituent effects on 15N-H coupling constants and nitrogen chemical shifts in aniline derivatives. The Journal of Organic Chemistry, 47(20), 3914-3918. [Link]

• Zhang, Y., et al. (2019). Real-time monitoring of the reaction between aniline and acetonylacetone using extractive electorspray ionization tandem mass spectrometry. ResearchGate. [Link]

• Dong, M. W. (2006). HPLC Troubleshooting Guide. Crawford Scientific. [Link]

• SCION Instruments. HPLC Troubleshooting Guide. SCION Instruments. [Link]

• ResearchGate. (2025). NMR Spectra of Anilines. ResearchGate. [Link]

• Spectroscopy Online. (2020). Seven Essential Steps for In Situ Reaction Monitoring. Spectroscopy Online. [Link]

• ResearchGate. (2025). High-performance liquid chromatography determination of anilines with fluorescent detection and pre-column derivatization. ResearchGate. [Link]

• The Royal Society of Chemistry. (2012). First application of Core-Shell Ag@Ni magnetic nanocatalyst for transfer hydrogenation reactions of aromatic nitro and carbonyl compound. The Royal Society of Chemistry. [Link]

• Magritek. (2015). Benchtop NMR Reaction Monitoring for Kinetic Profiling. Magritek. [Link]

• ResearchGate. (2025). Development and validation of a fast and simple HPLC method for the simultaneous determination of aniline and its degradation products in wastewater. ResearchGate. [Link]

• RSC Publishing. (2014). Development and validation of a fast and simple HPLC method for the simultaneous determination of aniline and its degradation products in wastewater. RSC Publishing. [Link]

• National Institutes of Health. (2023). Validated chromatographic methods for determination of teriflunomide and investigation of its intrinsic stability. National Institutes of Health. [Link]

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• 15. HPLC Troubleshooting Guide [scioninstruments.com]

Technical Support Center: Overcoming Catalyst Deactivation in Reactions with 2-Bromo-4-chloro-5-(trifluoromethyl)aniline

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting for catalyst deactivation issues encountered during reactions involving 2-Bromo-4-chloro-5-(trifluoromethyl)aniline. We will explore the underlying causes of catalyst deactivation and provide actionable strategies to maintain high catalytic efficiency.

Frequently Asked Questions (FAQs)

Q1: Why is catalyst deactivation a common issue with 2-Bromo-4-chloro-5-(trifluoromethyl)aniline?

A1: This substrate presents a unique set of challenges due to its electronic and structural properties. The presence of a bromine, a chlorine, and a strong electron-withdrawing trifluoromethyl group on the aniline ring influences the reactivity in palladium-catalyzed cross-coupling reactions.[1][2] While the C-Br bond is more reactive and the preferred site for oxidative addition, the electron-deficient nature of the ring can affect the stability of the catalytic intermediates.[2][3] Furthermore, impurities in the starting material or reagents can act as catalyst poisons.[4]

Q2: How can I identify if my catalyst has deactivated?

A2: A primary indicator of catalyst deactivation is a stalled or incomplete reaction, which can be monitored by techniques like TLC, GC, or LC-MS.[5] A visual cue for the deactivation of palladium catalysts is the formation of a black precipitate, known as palladium black.[5] If you add a fresh batch of catalyst to a stalled reaction and the reaction proceeds, it strongly suggests the initial catalyst was deactivated.[6]

Q3: What are the most common types of catalyst deactivation I might encounter with this substrate?

A3: The most prevalent deactivation mechanisms include:

• Poisoning: Impurities containing sulfur, or even the halide ions (Br-, Cl-) generated during the reaction, can bind to the active metal center and inhibit its catalytic activity.[4][6]

• Formation of Inactive Catalyst Species: The palladium catalyst can aggregate to form inactive palladium black, especially at high temperatures or if the ligand degrades.[5][7]

• Ligand Degradation: The phosphine ligands, crucial for stabilizing the active catalyst, can degrade under harsh reaction conditions.[8]

Q4: Can the trifluoromethyl group itself contribute to catalyst deactivation?

A4: While the trifluoromethyl group is generally not considered a direct catalyst poison, its strong electron-withdrawing nature can influence the electronic properties of the catalyst-substrate complex.[2] This can potentially make the catalyst more susceptible to other deactivation pathways. In some fluorination reactions, highly reactive species like hydrogen fluoride (HF) can form, which could attack the catalyst or its support, though this is less common in cross-coupling reactions.[9]

Troubleshooting Guide: From Problem to Solution

This section provides a structured approach to diagnosing and resolving common issues related to catalyst deactivation.

Issue 1: Reaction Stalls or Proceeds with Low Yield

Root Cause Analysis:

This is the most common symptom of catalyst deactivation. The underlying cause is often multifaceted, ranging from impure reagents to suboptimal reaction conditions.

Troubleshooting Workflow:

Caption: A decision tree for troubleshooting low-yield reactions.[10]

Detailed Solutions:

• Verify Reagent Purity:

  • Action: Use high-purity 2-Bromo-4-chloro-5-(trifluoromethyl)aniline and other reagents. If necessary, purify starting materials.[4]

  • Rationale: Trace impurities, particularly those containing sulfur, can act as potent catalyst poisons.[4]

• Ensure a Strictly Inert Atmosphere:

  • Action: Degas all solvents thoroughly and maintain a positive pressure of an inert gas (Argon or Nitrogen) throughout the reaction.[5][11]

  • Rationale: The active Pd(0) catalyst is highly sensitive to oxygen, which can lead to its oxidation and deactivation.[5][6]

• Optimize the Catalyst System:

  • Action: For challenging substrates like this, consider using pre-formed palladium precatalysts (e.g., G3 or G4 Buchwald precatalysts) with bulky, electron-rich phosphine ligands like XPhos, SPhos, or RuPhos.[11]

  • Rationale: These advanced catalyst systems are often more robust and efficient at promoting the difficult oxidative addition step with electron-deficient aryl chlorides and bromides.[11]

• Adjust Reaction Conditions:

  • Action: Gradually increase the reaction temperature in 10-20°C increments. Also, consider screening different bases (e.g., Cs2CO3, K3PO4) and solvents (e.g., toluene, dioxane).[5][11]

  • Rationale: Higher temperatures can sometimes overcome the activation energy barrier, but be aware that excessive heat can also lead to catalyst decomposition.[2] The choice of base and solvent is critical for reaction success.[12]

Issue 2: Visible Formation of Palladium Black

Root Cause Analysis:

The appearance of a black precipitate is a clear sign of palladium agglomeration, leading to a loss of active catalytic surface area.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for palladium black formation.

Detailed Solutions:

• Evaluate Ligand Choice and Stability:

  • Action: Use bulky, electron-rich biarylphosphine ligands that strongly coordinate to the palladium center.[11]

  • Rationale: These ligands help to prevent the palladium atoms from aggregating into inactive clusters.[13]

• Lower the Reaction Temperature:

  • Action: If possible, reduce the reaction temperature without significantly slowing down the desired reaction.[5]

  • Rationale: High temperatures can accelerate ligand degradation and palladium agglomeration.[2][7]

• Ensure Efficient Stirring:

  • Action: Maintain vigorous stirring to ensure a homogeneous reaction mixture.[5]

  • Rationale: Poor mixing can lead to localized high concentrations of reagents and catalyst, promoting decomposition.

Issue 3: Inconsistent Results Between Batches

Root Cause Analysis:

Batch-to-batch variability often points to hidden variables such as inconsistent reagent quality or subtle differences in experimental setup.

Detailed Solutions:

• Standardize Reagent and Solvent Quality:

  • Action: Source reagents from a reliable supplier and use freshly purified and degassed solvents for every reaction.[4]

  • Rationale: Impurities, including dissolved oxygen and water, can vary between solvent bottles and reagent batches, leading to inconsistent catalyst performance.[5]

• Implement a Pre-activation Protocol for the Catalyst:

  • Action: If not using a pre-catalyst, ensure that the in-situ reduction of the Pd(II) source (e.g., Pd(OAc)2) to the active Pd(0) species is complete and reproducible.[4]

  • Rationale: Inefficient pre-catalyst activation can lead to varying amounts of active catalyst in each reaction.[4]

Advanced Strategies: Catalyst Regeneration

In some cases, a deactivated catalyst can be regenerated, which is particularly relevant for expensive palladium catalysts on a larger scale.

Protocol 1: Solvent Washing for Fouled Catalysts

This method is suitable for removing adsorbed organic residues.[5][14]

• Catalyst Recovery: After the reaction, recover the supported catalyst by filtration.

• Solvent Wash: Wash the catalyst sequentially with the reaction solvent, followed by a more polar solvent like acetone, and finally a non-polar solvent like hexanes.[9]

• Drying: Dry the washed catalyst in a vacuum oven at a moderate temperature (60-80 °C) for several hours.[9]

Protocol 2: Oxidative Regeneration (Calcination)

This more aggressive method is for removing heavy carbonaceous deposits (coke). Caution: This can lead to sintering if not performed correctly.[4][14]

• Catalyst Recovery and Washing: Follow steps 1 and 2 from Protocol 1.

• Drying: Dry the catalyst thoroughly in an oven at 100-120 °C for at least 4 hours.[9]

• Calcination: Place the dried catalyst in a tube furnace and heat it under a flow of air or an oxygen/nitrogen mixture.[15] The temperature and duration will depend on the specific catalyst and support material. A typical starting point is 300-500 °C.[14][16]

• Cooling: Cool the catalyst to room temperature under an inert gas flow.

Table 1: Comparison of Catalyst Regeneration Methods

Regeneration Method	Target Deactivation Type	Advantages	Disadvantages
Solvent Washing	Fouling, Adsorbed Organics	Mild, preserves catalyst structure	Ineffective for strongly chemisorbed poisons or coke
Oxidative Regeneration	Coking/Fouling	Highly effective for carbon removal	Can cause sintering and loss of surface area if not optimized[9]
Chemical Treatment	Poisoning (e.g., halides)	Can remove specific poisons	Requires careful selection of chemical agents, may alter catalyst

Conclusion

Successfully navigating the challenges of catalyst deactivation in reactions with 2-Bromo-4-chloro-5-(trifluoromethyl)aniline requires a systematic approach. By understanding the potential deactivation pathways and diligently applying the troubleshooting strategies outlined in this guide, researchers can significantly improve the robustness and efficiency of their synthetic protocols.

References

• Benchchem. (n.d.). Technical Support Center: Catalyst Poisoning in Reactions with 2-[4-(trifluoromethyl)phenyl]benzaldehyde.
• Benchchem. (n.d.). A Comparative Guide to the Reactivity of 2- Bromo-5-(trifluoromethyl)aniline and 2-Chloro-5.
• Benchchem. (n.d.). Technical Support Center: Palladium-Catalyzed Synthesis of 2-Alkenylanilines.
• Benchchem. (n.d.). improving the yield of 2-Bromo-5-(trifluoromethyl)aniline Suzuki coupling reactions.

• Reddit. (2018). Help troubleshooting a Buchwald-Hartwig amination? Retrieved from [Link]

• PubMed. (2015). Catalyst activation, deactivation, and degradation in palladium-mediated Negishi cross-coupling reactions. Retrieved from [Link]

• MDPI. (2022). Deactivation and Regeneration of Palladium Catalysts for Hydrogenation Debenzylation of 2,4,6,8,10,12-Hexabenzyl-2,4,6,8,10,12-Hexaazaisowurtzitane (HBIW). Retrieved from [Link]

• Benchchem. (n.d.). Technical Support Center: Troubleshooting the Buchwald-Hartwig Amination of 2,5-Dichloroaniline.
• Benchchem. (n.d.). A Comparative Guide to the Reactivity of 4-Bromo- vs. 4-Chloro-3-(trifluoromethyl)aniline.
• Google Patents. (n.d.). US4152291A - Regeneration of palladium hydrogenation catalyst.
• Benchchem. (n.d.). Application Notes and Protocols for the Buchwald-Hartwig Amination of 5-Bromo-2-chloro-4-methoxypyrimidine.

• DSpace@MIT. (n.d.). Development of Deactivation-Resistant Catalysts for Pd-Catalyzed C–N Cross-Coupling Reactions. Retrieved from [Link]

• Google Patents. (n.d.). WO2010077262A2 - Catalyst regeneration method.

• SciSpace. (2001). Poisoning and deactivation of palladium catalysts. Retrieved from [Link]

• NIH. (n.d.). Investigation of the Deactivation and Reactivation Mechanism of a Heterogeneous Palladium(II) Catalyst in the Cycloisomerization of Acetylenic Acids by In Situ XAS. Retrieved from [Link]

• Benchchem. (n.d.). Technical Support Center: Strategies for Catalyst Deactivation in Pentafluoropropanol.
• Benchchem. (n.d.). Technical Support Center: Catalyst Poisoning in N-Chloro-2-fluoroacetamide Mediated Reactions.

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Reference Data & Comparative Studies

A Senior Application Scientist's Guide to the Spectroscopic Characterization of 2-Bromo-4-chloro-5-(trifluoromethyl)aniline

For researchers, scientists, and professionals in drug development, the unambiguous structural elucidation of novel chemical entities is paramount. This guide provides an in-depth technical comparison of the ¹H and ¹³C Nuclear Magnetic Resonance (NMR) characterization of 2-Bromo-4-chloro-5-(trifluoromethyl)aniline, a halogenated and trifluoromethyl-substituted aniline with potential applications in medicinal chemistry and materials science. In the absence of published experimental spectra for this specific molecule, this guide will leverage predictive NMR data and compare it with alternative analytical techniques, offering a robust framework for its characterization.

The Challenge of Characterizing Polysubstituted Aromatics

The structural complexity of 2-Bromo-4-chloro-5-(trifluoromethyl)aniline presents a unique analytical challenge. The presence of multiple substituents on the aniline ring, including two different halogens and a trifluoromethyl group, leads to a nuanced electronic environment. This complexity can result in overlapping signals and complex splitting patterns in ¹H NMR spectra, making definitive assignment difficult. Furthermore, the quadrupolar nature of bromine and chlorine can lead to signal broadening in both ¹H and ¹³C NMR.

Predictive ¹H and ¹³C NMR Analysis

In the absence of experimental data, NMR prediction software and databases are invaluable tools for anticipating the spectral features of a molecule.[1][2] The following tables summarize the predicted ¹H and ¹³C NMR chemical shifts for 2-Bromo-4-chloro-5-(trifluoromethyl)aniline. These predictions are based on established algorithms that consider the additive effects of substituents on the aromatic ring.

Table 1: Predicted ¹H NMR Data for 2-Bromo-4-chloro-5-(trifluoromethyl)aniline (in CDCl₃)

Proton	Predicted Chemical Shift (ppm)	Multiplicity	Coupling Constant (J) in Hz
H-3	7.5 - 7.8	Singlet	-
H-6	7.0 - 7.3	Singlet	-
NH₂	4.0 - 5.0	Broad Singlet	-

Table 2: Predicted ¹³C NMR Data for 2-Bromo-4-chloro-5-(trifluoromethyl)aniline (in CDCl₃)

Carbon	Predicted Chemical Shift (ppm)
C-1 (C-NH₂)	145 - 150
C-2 (C-Br)	110 - 115
C-3 (C-H)	130 - 135
C-4 (C-Cl)	120 - 125
C-5 (C-CF₃)	125 - 130 (quartet)
C-6 (C-H)	115 - 120
CF₃	120 - 125 (quartet)

Interpreting the Predicted Spectra: A Causality-Driven Approach

¹H NMR Spectrum:

The predicted ¹H NMR spectrum is expected to be relatively simple, with two singlets in the aromatic region and a broad singlet for the amine protons.

• Aromatic Protons (H-3 and H-6): The two aromatic protons are not adjacent and therefore will appear as singlets. The downfield shift of these protons is due to the electron-withdrawing effects of the halogen and trifluoromethyl substituents.[3] The exact chemical shifts of H-3 and H-6 will be influenced by the combined inductive and resonance effects of all substituents.

• Amine Protons (NH₂): The amine protons are expected to appear as a broad singlet. The broadness is a result of quadrupole coupling with the nitrogen atom and potential hydrogen exchange with trace amounts of water in the solvent. The chemical shift of the NH₂ protons can vary depending on the solvent and concentration.[4]

¹³C NMR Spectrum:

The ¹³C NMR spectrum provides a more detailed fingerprint of the carbon skeleton.

• Substituted Carbons: The chemical shifts of the carbon atoms are significantly influenced by the electronegativity of the attached substituents. The carbon attached to the highly electronegative fluorine atoms of the trifluoromethyl group (C-5) and the carbon attached to the nitrogen of the amine group (C-1) are expected to be the most downfield. The carbons bonded to bromine (C-2) and chlorine (C-4) will also be shifted downfield.

• CF₃ Carbon: The carbon of the trifluoromethyl group will appear as a quartet due to coupling with the three fluorine atoms.

Experimental Protocol for NMR Data Acquisition

To validate these predictions, the following experimental protocol is recommended for acquiring high-quality ¹H and ¹³C NMR spectra.

1. Sample Preparation:

• Dissolve 5-10 mg of 2-Bromo-4-chloro-5-(trifluoromethyl)aniline in approximately 0.6 mL of deuterated chloroform (CDCl₃).
• Filter the solution through a small plug of glass wool into a clean, dry 5 mm NMR tube.
• Add a small amount of tetramethylsilane (TMS) as an internal standard (0 ppm).

2. Instrument Parameters:

• Spectrometer: A 400 MHz or higher field NMR spectrometer is recommended to achieve good signal dispersion.[3]
• ¹H NMR:
• Pulse sequence: Standard single-pulse experiment.
• Number of scans: 16-32.
• Relaxation delay: 1-2 seconds.
• ¹³C NMR:
• Pulse sequence: Proton-decoupled single-pulse experiment (e.g., zgpg30).
• Number of scans: 1024 or more, depending on the sample concentration.
• Relaxation delay: 2-5 seconds.

Comparative Analysis with Alternative Techniques

While NMR is the gold standard for structural elucidation, other analytical techniques can provide complementary information.

Gas Chromatography-Mass Spectrometry (GC-MS):

• Strengths: GC-MS is highly sensitive and can provide the molecular weight of the compound and information about its fragmentation pattern, which can aid in structural confirmation.[5]

• Weaknesses: Isomers can sometimes be difficult to distinguish by mass spectrometry alone. Derivatization may be necessary to improve volatility and chromatographic separation.[5]

Liquid Chromatography-Mass Spectrometry (LC-MS):

• Strengths: LC-MS is suitable for less volatile or thermally labile compounds and can be coupled with various ionization techniques. It is a powerful tool for the analysis of aromatic amines in complex matrices.[6][7]

• Weaknesses: Structural information from the mass spectrum may be limited compared to NMR.

Infrared (IR) Spectroscopy:

• Strengths: IR spectroscopy can quickly identify the presence of key functional groups, such as the N-H stretches of the amine and the C-F stretches of the trifluoromethyl group.

• Weaknesses: IR provides limited information about the overall molecular structure and substitution pattern on the aromatic ring.

Visualizing the Molecular Structure and Logic

Caption: Workflow for the structural elucidation of the target compound.

Conclusion

References

• Modgraph. (n.d.). Part 201 Anisotropic and steric effects in halogen substituent chemical shifts (SCS), a modelling and - Modgraph.
• Modgraph. (2004, February 18). Anisotropic and steric effects in halogen substituent chemical shifts (SCS), a modelling - Modgraph.
• University of Guelph. (n.d.). NMR Links and Resources | Advanced Analysis Centre.
• AZoOptics. (2025, May 29). How to Interpret NMR Spectroscopy Results: A Beginner's Guide.
• Reddit. (2022, February 21). Good resources for learning the theory behind NMR? : r/chemistry.
• ChemicalBook. (n.d.). 2-Bromo-4-chloroanisole(60633-25-2) 1H NMR spectrum.
• Wiley Science Solutions. (n.d.). KnowItAll NMR Spectral Library Collection.
• ResearchGate. (2025, August 6). Simple and rapid detection of aromatic amines using a thin layer chromatography plate.
• Benchchem. (n.d.). Technical Support Center: Interpreting Complex NMR Spectra of Halogenated Aromatic Compounds.
• National Institutes of Health. (2023, May 20). Comparison of gas chromatographic techniques for the analysis of iodinated derivatives of aromatic amines.
• ChemicalBook. (n.d.). 2-Methyl-3-trifluoromethylaniline (54396-44-0) 1H NMR spectrum.
• New Journal of Chemistry. (n.d.). Supporting Information.
• ResearchGate. (n.d.). (PDF) Comparison of gas chromatographic techniques for the analysis of iodinated derivatives of aromatic amines.
• Agilent. (2019, September 16). Cooking Utensils: Determination of Primary Aromatic Amines by LC/MS/MS.
• PerkinElmer. (n.d.). Quantitative determination of 26 aromatic amines derived from banned azo dyes in textiles through the use of lc, tandem ms, and.
• Royal Society of Chemistry. (n.d.). Abnormal N-Heterocyclic Carbene Based Nickel Complex for Catalytic Reduction of Nitroarenes - Supporting Information.
• National Institutes of Health. (n.d.). 4-Bromo-2-chloroaniline | C6H5BrClN | CID 610169 - PubChem.
• ACD/Labs. (2021, December 2). The Basics of Interpreting a Proton (¹H) NMR Spectrum.
• BLD Pharm. (n.d.). 873-38-1|2-Bromo-4-chloroaniline|BLD Pharm.
• ChemicalBook. (n.d.). 4-Bromo-2,6-dichloroaniline(697-88-1) 1H NMR spectrum.
• ChemicalBook. (n.d.). 2-Bromo-5-chloro-4-(trifluoromethyl)aniline.
• PubMed. (n.d.). 19F NMR spectroscopic investigation into the absorption and metabolism of 3-trifluoromethylaniline in Eisenia veneta.
• National Institutes of Health. (n.d.). Prediction of 19F NMR Chemical Shifts for Fluorinated Aromatic Compounds.
• Chemistry LibreTexts. (2024, October 8). 13.4: Chemical Shifts in ¹H NMR Spectroscopy.
• T3DB. (n.d.). Aniline (T3D4984).
• ACD/Labs. (n.d.). Using Predicted 13C NMR Spectra with Open Resources for Structure Dereplication.
• ResearchGate. (n.d.). 1 H NMR and IR spectra of compounds 2-5 | Download Table.
• Sigma-Aldrich. (n.d.). 2-Bromo-5-chloro-4-(trifluoromethyl)aniline.
• CymitQuimica. (n.d.). 2-Bromo-5-chloro-4-(trifluoromethyl)aniline.
• HMDB. (n.d.). 13C NMR Spectrum (1D, 25.16 MHz, CDCl3, experimental) (HMDB0003012).
• ChemicalBook. (n.d.). 2-Bromo-4-fluoroaniline(1003-98-1) 13C NMR spectrum.
• ChemicalBook. (n.d.). Aniline(62-53-3) 1H NMR spectrum.
• ChemicalBook. (n.d.). 3-Bromo-5-chloro-4-(trifluoromethyl)aniline(1805186-16-6) 1 H NMR.
• NIST. (n.d.). 2-Bromo-4-chloroaniline - NIST WebBook.
• PubMed. (n.d.). Synthesis of trifluoromethyl-substituted proline analogues as 19F NMR labels for peptides in the polyproline II conformation.

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• 7. agilent.com [agilent.com]

A Senior Scientist's Comparative Guide to Purity Assessment of 2-Bromo-4-chloro-5-(trifluoromethyl)aniline by HPLC-MS

Introduction: The Critical Role of Purity in Drug Development

In the synthesis of active pharmaceutical ingredients (APIs) and complex chemical intermediates, the purity of each component is not merely a quality metric; it is a cornerstone of safety, efficacy, and reproducibility. 2-Bromo-4-chloro-5-(trifluoromethyl)aniline is a highly substituted aniline derivative, a class of compounds frequently used as key building blocks in the pharmaceutical and agrochemical industries. The presence of even minute quantities of impurities—such as isomers, starting materials, or reaction byproducts—can drastically alter biological activity, introduce toxicity, or impede subsequent synthetic steps.

This guide, intended for researchers, analytical scientists, and drug development professionals, provides an in-depth, experience-driven comparison of High-Performance Liquid Chromatography-Mass Spectrometry (HPLC-MS) for the purity assessment of 2-Bromo-4-chloro-5-(trifluoromethyl)aniline. We will explore the causality behind methodological choices, compare its performance with viable alternatives like Gas Chromatography-Mass Spectrometry (GC-MS) and Quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy, and provide detailed, self-validating protocols to ensure the integrity of your analytical results.

The Premier Choice: High-Performance Liquid Chromatography-Mass Spectrometry (HPLC-MS)

For a compound like 2-Bromo-4-chloro-5-(trifluoromethyl)aniline, which is non-volatile and possesses chromophores, HPLC coupled with a UV detector is a robust method for quantification.[1][2] When paired with a mass spectrometer, it becomes an unparalleled tool for both purity determination and impurity identification. The separation is based on the compound's polarity, while the mass spectrometer provides mass-to-charge ratio (m/z) data, offering definitive confirmation of the main analyte and structural clues for unknown impurities.[3]

The "Why": Causality in HPLC-MS Method Development

The development of a reliable HPLC-MS method is not arbitrary; each parameter is selected to address the specific physicochemical properties of the analyte and the potential impurities.

• Stationary Phase (Column): A C18 reversed-phase column is the workhorse for compounds of moderate polarity like our target aniline. The C18 alkyl chains provide a hydrophobic stationary phase that retains the analyte through non-polar interactions. This choice ensures good separation from more polar impurities (which elute earlier) and less polar impurities (which are retained longer).[1][4]

• Mobile Phase: A combination of a polar solvent (e.g., water) and a less polar organic solvent (e.g., acetonitrile) is used. A gradient elution, where the proportion of the organic solvent is increased over time, is crucial for impurity profiling. This approach ensures that early-eluting, highly polar impurities are well-resolved, while late-eluting, non-polar impurities (such as potential di-bromo derivatives) are efficiently eluted from the column in a reasonable timeframe.[5][6]

• Mobile Phase Additive: The addition of a small amount of an acid, typically 0.1% formic acid, is a critical choice. The aniline functional group is basic. In an acidic mobile phase, the amine is protonated (-NH2 becomes -NH3+). This protonation prevents peak tailing by minimizing unwanted interactions with residual silanols on the silica-based stationary phase, leading to sharper, more symmetrical peaks. Furthermore, a protonated analyte is pre-ionized, which significantly enhances its signal in positive-ion mode Electrospray Ionization (ESI-MS).[7]

• Mass Spectrometry (MS) Detection: ESI is the preferred ionization technique for this class of compounds as it is a soft ionization method that typically keeps the molecule intact, providing a clear molecular ion peak ([M+H]+).[3] The mass analyzer can then be used to confirm the mass of the parent compound (C7H4BrClF3N, molecular weight ~274.47 g/mol ) and detect potential impurities. The characteristic isotopic patterns of bromine (79Br/81Br in a ~1:1 ratio) and chlorine (35Cl/37Cl in a ~3:1 ratio) provide an additional layer of confirmation for any halogenated species.[3]

Experimental Protocol: HPLC-MS Purity Assay

This protocol is a robust starting point, adapted from established methods for similar halogenated anilines.[5][6]

1. Materials and Reagents:

• Acetonitrile (HPLC or LC-MS grade)
• Water (HPLC or LC-MS grade, e.g., Milli-Q)
• Formic Acid (LC-MS grade)
• Reference Standard: 2-Bromo-4-chloro-5-(trifluoromethyl)aniline (purity ≥98%)
• Test Sample of 2-Bromo-4-chloro-5-(trifluoromethyl)aniline

2. Solution Preparation:

• Mobile Phase A: Water with 0.1% Formic Acid
• Mobile Phase B: Acetonitrile with 0.1% Formic Acid
• Diluent: Acetonitrile/Water (50:50, v/v)
• Standard Solution (0.1 mg/mL): Accurately weigh ~10 mg of the reference standard into a 100 mL volumetric flask. Dissolve and dilute to volume with the diluent.
• Sample Solution (0.1 mg/mL): Prepare the test sample in the same manner as the standard solution.
• Filtration: Filter all solutions through a 0.22 µm syringe filter before placing them in HPLC vials.

3. Instrumentation and Conditions:

Parameter	HPLC System	UHPLC System
System	Agilent 1260 Infinity or equivalent	Waters Acquity UPLC or equivalent
Column	C18 reversed-phase, 250 mm x 4.6 mm, 5 µm particle size	C18 reversed-phase, 100 mm x 2.1 mm, 1.7 µm particle size
Column Temperature	30 °C	40 °C
Flow Rate	1.0 mL/min	0.4 mL/min
Injection Volume	10 µL	1 µL
UV Detection	Diode Array Detector (DAD), 254 nm	Diode Array Detector (DAD), 254 nm
Gradient Program	Time (min)	%B
0	40
20	95
25	95
25.1	40
30	40

MS Parameter	Typical Setting
Ionization Mode	Electrospray Ionization (ESI), Positive
Capillary Voltage	3.5 kV
Cone Voltage	30 V
Desolvation Temperature	350 °C
Desolvation Gas Flow	600 L/hr (Nitrogen)
Mass Range	100 - 500 m/z

4. Data Analysis:

• The purity is calculated using the area normalization method from the UV chromatogram.
• Purity (%) = (Area of Main Peak / Total Area of All Peaks) x 100
• Use the MS data to confirm the identity of the main peak (m/z ~275 for [M+H]+) and to propose structures for impurities. Look for masses corresponding to starting materials, isomers (same m/z), or over-halogenated products (e.g., di-bromo-chloro-trifluoromethyl-aniline).[5]

Visualization: HPLC-MS Workflow

Caption: A typical workflow for the purity assessment of 2-Bromo-4-chloro-5-(trifluoromethyl)aniline using HPLC-MS.

Comparative Analysis: Alternative Methodologies

While HPLC-MS is a powerful and versatile technique, a comprehensive purity assessment often benefits from orthogonal methods—techniques that separate or detect compounds based on different chemical principles.[1]

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS separates compounds based on their volatility and boiling point. It offers exceptional separation efficiency and provides definitive structural information through electron ionization (EI), which generates reproducible fragmentation patterns that can be compared against extensive libraries.[1]

• Applicability: For GC-MS to be viable, 2-Bromo-4-chloro-5-(trifluoromethyl)aniline must be thermally stable and sufficiently volatile to be vaporized without degradation in the GC inlet. Given its aniline structure, this is highly probable.

• Strengths: Superior at detecting and identifying volatile and semi-volatile impurities, such as residual solvents or low-boiling point starting materials.[1]

• Weaknesses: Not suitable for non-volatile or thermally labile impurities. The high energy of EI can sometimes lead to excessive fragmentation, preventing the observation of a molecular ion, which can complicate the identification of unknowns.

Quantitative NMR (qNMR) Spectroscopy

qNMR is a primary analytical method that can determine the absolute purity of a sample without the need for a specific reference standard of the analyte.[4] The principle lies in the direct proportionality between the integrated area of an NMR signal and the number of nuclei generating that signal.[4] By comparing the integral of a unique analyte signal to that of a certified internal standard of known concentration, a direct mass/mass purity can be calculated.[8]

• Applicability: Excellent for obtaining an absolute purity value and for structural confirmation. The presence of fluorine allows for 19F NMR, which is a highly sensitive and specific probe for confirming the trifluoromethyl group.[3][9]

• Strengths: Provides definitive structural information, is non-destructive, and offers "true" absolute quantification, accounting for non-protonated impurities (like salts) that are invisible to HPLC-UV or GC-FID.[8]

• Weaknesses: Significantly lower sensitivity compared to chromatographic methods, making it unsuitable for detecting trace-level impurities (typically below 0.1%).[9] It also has a higher instrumentation cost.

Summary of Performance

Feature	HPLC-MS	GC-MS	qNMR Spectroscopy
Analyte Suitability	Excellent for non-volatile & thermally labile compounds.[1]	Requires volatile & thermally stable compounds.[1]	Applicable to any soluble compound with unique NMR signals.[4]
Primary Separation	Polarity (Hydrophobicity)	Volatility / Boiling Point	No separation; analysis of the bulk material.
Sensitivity	High (ng to pg level)	Very High (pg to fg level)	Low (µg to mg level)[9]
Quantitative Method	Relative (Area % vs. Standard)	Relative (Area % vs. Standard)	Absolute (vs. Internal Standard)[8]
Impurity Detection	Broad range of polarities.	Best for volatile/semi-volatile impurities.[1]	Generally >0.1% level.
Structural Info	Molecular Weight (ESI); Limited Fragmentation	Definitive Fragmentation Patterns (EI)	Definitive and complete structure elucidation.[9][10]
Key Advantage	Versatility and applicability to a wide range of compounds.	Unmatched separation for volatile compounds and library matching.	Gold standard for absolute purity and structural confirmation.

Visualization: Method Selection Decision Tree

Caption: A decision tree to guide the selection of the most appropriate analytical technique for purity assessment.

Conclusion and Recommendations

For the routine quality control and purity assessment of 2-Bromo-4-chloro-5-(trifluoromethyl)aniline, HPLC-MS stands out as the most versatile and informative single technique. It provides excellent quantitative precision for purity calculation via UV detection while simultaneously offering invaluable mass data for the confirmation of the primary component and the tentative identification of a wide range of potential impurities.[1]

For a comprehensive characterization, especially during process development or for the qualification of a reference standard, a multi-faceted approach is recommended:

• HPLC-MS for primary purity assessment and profiling of non-volatile impurities.

• GC-MS to specifically target and identify residual solvents and other volatile organic impurities.

• qNMR to establish the absolute purity of a new batch or reference material, providing orthogonal validation to the chromatographic methods.[4]

By judiciously selecting and combining these powerful analytical tools, researchers and drug developers can ensure the highest quality of their chemical intermediates, leading to more reliable research outcomes and safer final products.

References

• Harča, M., et al. (2017). Rapid Identification of Unknown Impurities in 3-Bromo-5-(trifluoromethyl)aniline by LC-SPE/NMR. Croatica Chemica Acta. ([Link])

• Harča, M., et al. (2017). Rapid Identification of Unknown Impurities in 3-Bromo-5-(trifluoromethyl)aniline by LC-SPE/NMR. ResearchGate. ([Link])

• ResearchGate. NMR Spectra of Anilines. ([Link])

• Human Metabolome Database. 1H NMR Spectrum (1D, 500 MHz, CDCl3, experimental) (HMDB0003012). ([Link])

• Wang, D., et al. (2021). Halogenation of Anilines: Formation of Haloacetonitriles and Large-Molecule Disinfection Byproducts. Environmental Science & Technology. ([Link])

• GfK. (2014). Absolute Quantitative 1H NMR Spectroscopy for Compound Purity Determination. Journal of Medicinal Chemistry. ([Link])

• ACS Publications. Halogenation of Anilines: Formation of Haloacetonitriles and Large-Molecule Disinfection Byproducts. ([Link])

• Schmidt, T.C., et al. (2021). Comparison of gas- and liquid chromatography- mass spectrometry for trace analysis of anilines in groundwater. International Journal of Environmental Analytical Chemistry. ([Link])

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Introduction: The Critical Role of Impurity Profiling in Pharmaceutical Synthesis

An In-Depth Comparative Guide to Identifying Impurities in 2-Bromo-4-chloro-5-(trifluoromethyl)aniline by LC-MS

In the landscape of pharmaceutical development, the purity of an Active Pharmaceutical Ingredient (API) is not merely a quality metric; it is a cornerstone of safety and efficacy. Regulatory bodies worldwide, guided by frameworks like the ICH Q3A(R2) and Q3B(R2) guidelines, mandate the rigorous identification, characterization, and control of impurities.[1] Impurities, defined as any component of a drug substance that is not the chemical entity defined as the drug substance, can arise from numerous sources, including starting materials, by-products, intermediates, and degradation products.[2][3] Even at trace levels, these unwanted chemicals can possess undesirable pharmacological or toxicological properties, potentially compromising patient safety.[4]

2-Bromo-4-chloro-5-(trifluoromethyl)aniline is a key building block in the synthesis of various pharmaceutical and agrochemical compounds. Its complex structure, featuring a trifluoromethyl group and two different halogen atoms, presents unique challenges and opportunities in synthetic chemistry. However, this complexity also increases the likelihood of forming closely related impurities during its synthesis. Therefore, a robust, high-resolution analytical method is indispensable for ensuring its quality.

This guide provides a comprehensive comparison of two distinct Liquid Chromatography-Mass Spectrometry (LC-MS) strategies for the identification and profiling of impurities in 2-Bromo-4-chloro-5-(trifluoromethyl)aniline. We will delve into the causality behind experimental choices, present detailed protocols, and offer field-proven insights to guide researchers in developing a self-validating system for impurity control.

Anticipating the Challenge: A Rationale-Based Look at Potential Impurities

A robust analytical method is born from a deep understanding of the chemical synthesis it is meant to monitor. The most common route to substituted bromoanilines involves electrophilic bromination of the corresponding aniline precursor.[5][6] In the case of 2-Bromo-4-chloro-5-(trifluoromethyl)aniline, a likely precursor is 4-chloro-3-(trifluoromethyl)aniline.

Based on this synthetic pathway, we can anticipate several classes of organic impurities:

• Starting Material & Intermediates: Incomplete reaction can lead to the presence of residual 4-chloro-3-(trifluoromethyl)aniline.

• Isomeric Impurities: Electrophilic substitution on the aniline ring can produce regioisomers. The directing effects of the amino, chloro, and trifluoromethyl groups can lead to the formation of other brominated isomers, which may be difficult to separate from the desired product.

• Over-halogenated By-products: The high reactivity of the aniline ring makes it susceptible to multiple substitutions, potentially forming dibromo- and other poly-halogenated species.[5]

• Degradation Products: Anilines are known to be susceptible to oxidation, which can result in the formation of colored impurities and polymeric materials, especially upon exposure to air and light.[7][8]

The following diagram illustrates the potential sources of these process-related impurities.

Caption: Potential impurity sources in the synthesis of 2-Bromo-4-chloro-5-(trifluoromethyl)aniline.

A Comparative Approach to LC-MS Method Development

The primary goal of the chromatographic method is to achieve baseline separation of the main component from all potential and actual impurities. Mass spectrometry then provides the mass-to-charge ratio (m/z) and structural information necessary for identification. We will compare two distinct approaches: a standard, fast-gradient C18 method and a high-resolution phenyl-hexyl method leveraging alternative selectivity.

For both methods, positive electrospray ionization (ESI+) is the technique of choice. The basic aniline functional group is readily protonated in the acidic mobile phase, leading to a strong [M+H]⁺ signal and high sensitivity.[9][10] The use of a high-resolution mass spectrometer (HRMS), such as a Time-of-Flight (TOF) or Orbitrap system, is critical. It provides accurate mass measurements (typically <5 ppm error), which allows for the confident determination of elemental compositions for unknown impurities.[11]

Method A: Rapid Screening with a C18 Stationary Phase

This method is designed for high-throughput screening, such as for in-process control, where speed is paramount. The C18 column is a workhorse in reversed-phase chromatography, separating compounds primarily based on hydrophobicity.

Method B: High-Resolution Separation with a Phenyl-Hexyl Stationary Phase

This method prioritizes resolution over speed, making it ideal for reference standard characterization and in-depth impurity profiling for regulatory submissions. The phenyl-hexyl phase introduces π-π interactions as a secondary separation mechanism. This alternative selectivity is particularly effective for separating aromatic compounds, especially isomers, which may co-elute on a standard C18 phase.

Experimental Protocols

Sample Preparation

A standardized and simple sample preparation protocol ensures reproducibility.

• Stock Solution: Accurately weigh approximately 10 mg of the 2-Bromo-4-chloro-5-(trifluoromethyl)aniline sample into a 10 mL volumetric flask.

• Dilution: Dissolve and dilute to volume with a 50:50 (v/v) mixture of acetonitrile and water. This results in a stock concentration of ~1 mg/mL.

• Working Solution: Further dilute the stock solution to a final concentration of ~0.1 mg/mL using the same diluent.

• Filtration: Filter the working solution through a 0.22 µm PTFE syringe filter to remove any particulates before injection.

Liquid Chromatography (LC) Conditions

Table 1: LC Method Parameters

Parameter	Method A: Rapid Screening (C18)	Method B: High-Resolution (Phenyl-Hexyl)
Column	C18, 2.1 x 100 mm, 1.8 µm	Phenyl-Hexyl, 2.1 x 150 mm, 2.7 µm
Mobile Phase A	0.1% Formic Acid in Water	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile	0.1% Formic Acid in Acetonitrile
Flow Rate	0.4 mL/min	0.3 mL/min
Column Temp.	40 °C	40 °C
Injection Vol.	2 µL	5 µL
Gradient	See Table 2	See Table 3

Table 2: Gradient Program for Method A

Time (min)	% B
0.0	30
8.0	95
10.0	95
10.1	30
12.0	30

Table 3: Gradient Program for Method B

Time (min)	% B
0.0	20
20.0	85
25.0	95
25.1	20
30.0	20

Rationale behind choices: Method B uses a longer column and a shallower gradient, which increases the opportunity for closely eluting species to separate. The lower starting %B enhances the retention and separation of less hydrophobic impurities.

Mass Spectrometry (MS) Conditions

The following parameters are a robust starting point for a typical ESI-TOF or ESI-Orbitrap instrument.

• Ionization Mode: ESI Positive

• Capillary Voltage: 3.5 kV

• Mass Range: 100 - 1000 m/z

• Source Temperature: 120 °C

• Desolvation Gas Temp.: 350 °C

• Desolvation Gas Flow: 800 L/hr (Nitrogen)

• Acquisition Mode: Full Scan with data-dependent MS/MS (ddMS2) on the top 3 most intense ions.

• Collision Energy (for MS/MS): Ramped from 15-40 eV

Data Analysis and Impurity Identification Workflow

The process of moving from raw data to an identified impurity is a systematic investigation. High-resolution mass spectrometry is key to this workflow.[9]

Caption: Systematic workflow for impurity identification using LC-HRMS data.

A crucial validation step is the analysis of the isotopic pattern. The presence of bromine (⁷⁹Br/⁸¹Br, ~50:50 ratio) and chlorine (³⁵Cl/³⁷Cl, ~75:25 ratio) creates a highly characteristic isotopic signature in the mass spectrum. Any proposed impurity structure containing these halogens must match the observed isotopic distribution, providing a powerful confirmation tool.

Comparative Performance Analysis

To illustrate the practical differences between the two methods, we present a hypothetical but realistic dataset from the analysis of a batch of 2-Bromo-4-chloro-5-(trifluoromethyl)aniline containing several process-related impurities.

Table 4: Comparative Performance of LC-MS Methods

Performance Metric	Method A: Rapid Screening (C18)	Method B: High-Resolution (Phenyl-Hexyl)	Rationale / Comments
Total Run Time	12 minutes	30 minutes	Method A is 2.5x faster, suitable for high throughput.
Impurities Detected (>0.05%)	5	7	Method B's higher resolution revealed two additional minor impurities.
Resolution (Rs) of Main Peak and a Critical Isomer	1.3 (co-eluting shoulder)	2.1 (baseline separated)	The alternative selectivity of the Phenyl-Hexyl phase was crucial for separating the regioisomer.
LOD for a Dibromo- Impurity	~0.02%	~0.01%	The sharper peaks and lower baseline noise in Method B resulted in better sensitivity.
Primary Application	In-process control, rapid purity checks	Final product release, stability studies, reference standard characterization	Each method is fit for a specific purpose in the development lifecycle.

Discussion and Recommendations

The data in Table 4 clearly demonstrates a trade-off between speed and separation power.

Method A is an effective tool for routine analysis. Its 12-minute runtime allows for rapid feedback on reaction progress and preliminary purity assessments. However, the resolution of 1.3 for a critical isomeric impurity is below the ideal value of >1.5 for quantitative analysis, indicating that this method may fail to accurately quantify impurities that are structurally very similar to the main product.

Method B , while significantly longer, provides the comprehensive and high-quality data required for critical applications. The baseline resolution (Rs = 2.1) of the isomeric impurity ensures accurate quantification. Furthermore, its superior resolving power unveiled additional impurities that were hidden within the main peak or baseline noise in Method A. This level of detail is essential for building a complete impurity profile for submission to regulatory agencies. The enhanced sensitivity is also a key advantage when trying to meet the stringent identification thresholds set by ICH guidelines (typically 0.10% or lower).

Our recommendation is to employ a dual-methodology approach:

• Utilize Method A for routine, in-process controls where speed and trend analysis are the primary objectives.

• Implement Method B for the final release testing of the drug substance, for the characterization of new impurity profiles, and during forced degradation studies to ensure all potential degradants are adequately separated and identified.

Conclusion

The identification of impurities in complex pharmaceutical intermediates like 2-Bromo-4-chloro-5-(trifluoromethyl)aniline is a non-trivial task that demands a well-reasoned analytical strategy. A simple screening method may be fast, but it risks under-reporting the true impurity profile. By comparing a standard C18 method with a high-resolution phenyl-hexyl method, we have demonstrated the profound impact that stationary phase selectivity and optimized gradient conditions have on achieving accurate and reliable results. The superior resolving power of the phenyl-hexyl phase for these specific aromatic analytes provides the confidence needed for regulatory compliance and ensures the ultimate safety and quality of the final pharmaceutical product. Adopting a fit-for-purpose, dual-methodology approach provides both the efficiency required for process monitoring and the rigor demanded for final product characterization.

References

• Te-Sheng Chang, et al. (2024). Halogenation of Anilines: Formation of Haloacetonitriles and Large-Molecule Disinfection Byproducts. Environmental Science & Technology.
• Te-Sheng Chang, et al. (n.d.). Halogenation of Anilines: Formation of Haloacetonitriles and Large-Molecule Disinfection Byproducts.
• Biotech Spain. (2025). Impurity Profiling in Pharmaceuticals: Analytical Methods and Compliance. Biotech Spain.
• Simson Pharma Limited. (2023). Impurity Profiling. Simson Pharma Limited.
• Bhusnure, O. et al. (2015). Recent trends in the impurity profile of pharmaceuticals. Journal of Young Pharmacists.
• Pharmaguideline. (2017). Impurity Profiling of Drug Substances in Pharmaceuticals. Pharmaguideline.
• ResolveMass Laboratories Inc. (2025). Identification and profiling of impurities in Pharmaceuticals.
• Stravs, M. et al. (2021). Comparison of gas- and liquid chromatography- mass spectrometry for trace analysis of anilines in groundwater. International Journal of Environmental Analytical Chemistry.
• BenchChem. (2025).
• BenchChem. (2025). Technical Support Center: Synthesis of 2-Bromo-5-(trifluoromethyl)aniline. BenchChem.
• Wikipedia. (n.d.). Aniline. Wikipedia.
• Sciencemadness Discussion Board. (2005). aniline impurities. Sciencemadness Discussion Board.
• Fox, G. J., et al. (n.d.). Benzenamine, 4-bromo-N,N-dimethyl-3-(trifluoromethyl). Organic Syntheses Procedure.
• Tanaka, T., et al. (2006). Development of a liquid chromatography/time-of-flight mass spectrometric method for the simultaneous determination of trichothecenes, zearalenone and aflatoxins in foodstuffs.

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A Technical Guide to the Relative Reactivity of C-Br vs. C-Cl Bonds in 2-Bromo-4-chloro-5-(trifluoromethyl)aniline: A Comparative Analysis for Strategic Synthesis

For Researchers, Scientists, and Drug Development Professionals

In the intricate landscape of pharmaceutical and agrochemical synthesis, the strategic functionalization of polyhalogenated aromatic compounds is a cornerstone of molecular design. The selective manipulation of carbon-halogen bonds allows for the sequential introduction of diverse functionalities, enabling the construction of complex molecular architectures. This guide provides an in-depth technical comparison of the relative reactivity of the carbon-bromine (C-Br) and carbon-chlorine (C-Cl) bonds in 2-Bromo-4-chloro-5-(trifluoromethyl)aniline. This analysis is grounded in fundamental chemical principles and supported by experimental data from analogous systems to empower researchers in making informed decisions for their synthetic strategies.

The Decisive Factor: Bond Dissociation Energy

The differential reactivity between the C-Br and C-Cl bonds in aryl halides is fundamentally governed by their respective bond dissociation energies (BDE). The C-Br bond is inherently weaker and thus more readily cleaved than the C-Cl bond. This is a direct consequence of the larger atomic radius of bromine compared to chlorine, leading to less effective orbital overlap with carbon.

Bond Type	Average Bond Dissociation Energy (kJ/mol)
Aryl C-Cl	~400
Aryl C-Br	~335

This disparity in bond strength is the primary determinant for the chemoselectivity observed in numerous cross-coupling reactions, where the C-Br bond serves as the more reactive handle for functionalization.

The Electronic Landscape of 2-Bromo-4-chloro-5-(trifluoromethyl)aniline

The reactivity of the halogen substituents in 2-Bromo-4-chloro-5-(trifluoromethyl)aniline is further modulated by the electronic environment of the aromatic ring. The trifluoromethyl (-CF3) group at the 5-position is a potent electron-withdrawing group, which deactivates the ring towards electrophilic substitution but activates it towards nucleophilic aromatic substitution. Conversely, the amino (-NH2) group at the 1-position is an electron-donating group. This electronic push-pull system, combined with the inherent differences in C-X bond strengths, sets the stage for selective palladium-catalyzed cross-coupling reactions.

Case Study: Palladium-Catalyzed Cross-Coupling Reactions

Palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura and Buchwald-Hartwig amination, are indispensable tools in modern organic synthesis. The rate-determining step in these catalytic cycles is often the oxidative addition of the palladium(0) catalyst into the carbon-halogen bond. Due to its lower BDE, the C-Br bond undergoes oxidative addition at a significantly faster rate than the C-Cl bond, providing a robust platform for selective transformations.

Selective Suzuki-Miyaura Coupling: Forging C-C Bonds

The Suzuki-Miyaura reaction is a versatile method for the formation of carbon-carbon bonds. In the case of 2-Bromo-4-chloro-5-(trifluoromethyl)aniline, the C-Br bond can be selectively coupled with a variety of boronic acids or their derivatives, leaving the C-Cl bond intact for subsequent functionalization.

Experimental Protocol: Selective Suzuki-Miyaura Coupling of the C-Br Bond

This protocol is a representative procedure based on established methods for similar substrates and may require optimization for specific boronic acid partners.

Materials:

• 2-Bromo-4-chloro-5-(trifluoromethyl)aniline

• Arylboronic acid (1.2 equivalents)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%)

• Base (e.g., K₂CO₃, 2.0 equivalents)

• Solvent (e.g., degassed 1,4-dioxane/water, 4:1)

• Standard glassware for inert atmosphere reactions

Procedure:

• To a flame-dried Schlenk flask under an inert atmosphere (Argon or Nitrogen), add 2-Bromo-4-chloro-5-(trifluoromethyl)aniline (1.0 equiv.), the arylboronic acid (1.2 equiv.), and the base (2.0 equiv.).

• Add the palladium catalyst (2-5 mol%).

• Add the degassed solvent mixture via syringe.

• Heat the reaction mixture to 80-100 °C and stir for 4-16 hours, monitoring the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature, dilute with an organic solvent (e.g., ethyl acetate), and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to yield the 2-aryl-4-chloro-5-(trifluoromethyl)aniline.

Data Presentation: Representative Outcomes for Selective Suzuki Coupling

Entry	Arylboronic Acid	Product	Expected Yield	Selectivity (Br vs. Cl)
1	Phenylboronic acid	4-chloro-2-phenyl-5-(trifluoromethyl)aniline	Good to Excellent	>95:5
2	4-Methoxyphenylboronic acid	4-chloro-2-(4-methoxyphenyl)-5-(trifluoromethyl)aniline	Good to Excellent	>95:5
3	3-Furylboronic acid	4-chloro-2-(furan-3-yl)-5-(trifluoromethyl)aniline	Good	>95:5

Diagram: Catalytic Cycle of Suzuki-Miyaura Coupling

Caption: Catalytic cycle for the selective Suzuki-Miyaura coupling at the C-Br bond.

Selective Buchwald-Hartwig Amination: Constructing C-N Bonds

The Buchwald-Hartwig amination is a powerful tool for the formation of C-N bonds. Similar to the Suzuki-Miyaura coupling, this reaction demonstrates a strong preference for the more reactive C-Br bond in 2-Bromo-4-chloro-5-(trifluoromethyl)aniline.

Experimental Protocol: Selective Buchwald-Hartwig Amination of the C-Br Bond

This is a general protocol and may require optimization based on the specific amine coupling partner.

Materials:

• 2-Bromo-4-chloro-5-(trifluoromethyl)aniline

• Primary or secondary amine (1.2 equivalents)

• Palladium precatalyst (e.g., Pd₂(dba)₃, 1-2 mol%)

• Phosphine ligand (e.g., XPhos, 2-4 mol%)

• Strong base (e.g., NaOtBu, 1.4 equivalents)

• Anhydrous, degassed solvent (e.g., toluene or 1,4-dioxane)

• Standard glassware for inert atmosphere reactions

Procedure:

• In a glovebox or under a stream of inert gas, add the palladium precatalyst, ligand, and base to a dry Schlenk tube.

• Add the anhydrous, degassed solvent.

• Add 2-Bromo-4-chloro-5-(trifluoromethyl)aniline (1.0 equiv.) followed by the amine (1.2 equiv.).

• Seal the tube and heat the reaction mixture at 80-110 °C for 4-24 hours, monitoring by TLC or GC-MS.

• After cooling, dilute the reaction mixture with an organic solvent and filter through a pad of celite.

• Wash the filtrate with water and brine, dry the organic layer, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Data Presentation: Expected Outcomes for Selective Buchwald-Hartwig Amination

Entry	Amine	Product	Expected Yield	Selectivity (Br vs. Cl)
1	Morpholine	4-(4-chloro-2-amino-5-(trifluoromethyl)phenyl)morpholine	Good to Excellent	>95:5
2	Aniline	N-(4-chloro-2-amino-5-(trifluoromethyl)phenyl)aniline	Good	>95:5
3	Benzylamine	N-benzyl-4-chloro-2-amino-5-(trifluoromethyl)aniline	Good to Excellent	>95:5

Diagram: Workflow for Selective Buchwald-Hartwig Amination

Caption: A generalized workflow for performing a selective Buchwald-Hartwig amination.

Conclusion

The selective functionalization of 2-Bromo-4-chloro-5-(trifluoromethyl)aniline is a testament to the predictability and power of modern palladium-catalyzed cross-coupling reactions. The significant difference in the bond dissociation energies of the C-Br and C-Cl bonds overwhelmingly favors the reaction at the bromine-substituted position. This inherent reactivity allows for the strategic and efficient synthesis of complex aniline derivatives, providing a clear and reliable pathway for drug discovery and development professionals. By understanding and leveraging these fundamental principles, researchers can design more efficient and elegant synthetic routes to novel and impactful molecules.

References

• Miyaura, N.; Suzuki, A. Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 1995 , 95 (7), 2457–2483. [Link]

• Hartwig, J. F. Evolution of a Fourth Generation Catalyst for the Amination and Thioetherification of Aryl Halides. Accounts of Chemical Research, 2008 , 41 (11), 1534–1544. [Link]

• Littke, A. F.; Fu, G. C. Palladium-Catalyzed Coupling Reactions of Aryl Chlorides. Angewandte Chemie International Edition, 2002 , 41 (22), 4176–4211. [Link]

• Ruiz-Castillo, P.; Buchwald, S. L. Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions. Chemical Reviews, 2016 , 116 (19), 12564–12649. [Link]

• Blaser, H.-U.; Indolese, A. F.; Schnyder, A.; Steiner, H.; Studer, M. Supported palladium catalysts for fine chemicals synthesis. Journal of Molecular Catalysis A: Chemical, 2001 , 173 (1-2), 3–18. [Link]

• Barder, T. E.; Walker, S. D.; Martinelli, J. R.; Buchwald, S. L. Catalysts for Suzuki−Miyaura Coupling Processes: Scope and Strengths. Angewandte Chemie International Edition, 2005 , 44 (48), 8006–8009. [Link]

• Yin, J.; Buchwald, S. L. A Catalytic Asymmetric Suzuki Coupling Reaction. Journal of the American Chemical Society, 2000 , 122 (48), 12051–12052. [Link]

• Wolfe, J. P.; Wagaw, S.; Marcoux, J.-F.; Buchwald, S. L. Rational Development of Practical Catalysts for Aromatic Carbon−Nitrogen Bond Formation. Accounts of Chemical Research, 1998 , 31 (12), 805–818. [Link]

Comparative Guide to Suzuki vs. Stille Coupling for the Selective Arylation of 2-Bromo-4-chloro-5-(trifluoromethyl)aniline

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Challenge of Selective C-C Bond Formation

In the landscape of modern drug discovery and materials science, the precise construction of carbon-carbon bonds is paramount. Palladium-catalyzed cross-coupling reactions represent the most powerful tools for this purpose, enabling the synthesis of complex molecular architectures. This guide focuses on a specific, highly functionalized substrate: 2-Bromo-4-chloro-5-(trifluoromethyl)aniline . This molecule presents a common synthetic challenge: how to selectively functionalize one of two different halogen atoms on an electron-deficient aromatic ring.

The C-Br bond is inherently more reactive than the C-Cl bond in standard palladium-catalyzed processes, offering a handle for chemoselective modification. This guide provides an in-depth, objective comparison of two stalwart methods for achieving this transformation: the Suzuki-Miyaura coupling and the Stille coupling. We will delve into the mechanistic underpinnings, practical advantages, and potential pitfalls of each reaction, supported by experimental data and protocols, to empower researchers to make the most informed decision for their synthetic strategy.

Section 1: Mechanistic Foundations of Suzuki and Stille Couplings

Both the Suzuki and Stille reactions are driven by a palladium catalyst that cycles between Pd(0) and Pd(II) oxidation states.[1][2] The catalytic cycle for both can be broken down into three fundamental steps:

• Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-halogen bond of the aryl halide (our substrate), forming a Pd(II) complex. This is typically the rate-determining step, and its rate follows the trend I > Br > OTf >> Cl.[3] This reactivity difference is the cornerstone of achieving chemoselectivity for the C-Br bond on our substrate.

• Transmetalation: The organic group from the nucleophilic coupling partner (an organoboron compound for Suzuki, an organotin compound for Stille) is transferred to the palladium center, displacing the halide.

• Reductive Elimination: The two organic fragments on the palladium complex couple, forming the new C-C bond and regenerating the active Pd(0) catalyst, which re-enters the cycle.[4][5]

While the overall framework is similar, the nature of the organometallic nucleophile introduces critical differences in reaction requirements and outcomes.

Suzuki-Miyaura Coupling Catalytic Cycle

A key distinction of the Suzuki coupling is the necessity of a base.[6] The base activates the organoboronic acid to form a more nucleophilic boronate species, which is the active component in the transmetalation step.[3][6]

Caption: Catalytic cycle for the Suzuki-Miyaura coupling reaction.

Stille Coupling Catalytic Cycle

The Stille coupling proceeds through a similar cycle but utilizes a neutral organostannane reagent. This reaction typically does not require a base, which contributes to its exceptional functional group tolerance.[5][7]

Caption: Catalytic cycle for the Stille cross-coupling reaction.

Section 2: Head-to-Head Comparison for the Target Substrate

The choice between Suzuki and Stille coupling for 2-Bromo-4-chloro-5-(trifluoromethyl)aniline hinges on a balance of reactivity, safety, and practicality.

Feature	Suzuki-Miyaura Coupling	Stille Coupling	Analysis for 2-Bromo-4-chloro-5-(trifluoromethyl)aniline
Nucleophile	Organoboronic acid or ester (R-B(OR)₂)	Organostannane (R-SnR'₃)	Boronic acids are readily available, while custom stannanes may require synthesis.[3][8]
Toxicity	Low . Boronic acids and their byproducts are generally non-toxic.[1][3]	High . Organotin reagents and byproducts are highly toxic and pose significant health and environmental risks.[2][7][9][10]	Major Advantage for Suzuki. For pharmaceutical applications, avoiding toxic tin is critical.
Need for Base	Yes . Required to activate the boronic acid.[4][6]	No . Generally proceeds under neutral conditions.	Stille's lack of base requirement offers wider functional group tolerance, though the aniline substrate is compatible with common Suzuki bases.
Byproducts & Removal	Borate salts. Typically water-soluble and easily removed by aqueous workup.[3]	Organotin halides (e.g., Bu₃SnCl). Difficult to remove due to low polarity; requires specific methods like KF treatment.[10]	Major Advantage for Suzuki. Purification is significantly more straightforward.
Chemoselectivity	Excellent . High selectivity for C-Br over C-Cl is expected under standard conditions.[11]	Excellent . Also demonstrates high selectivity for C-Br over C-Cl.	Both methods are well-suited for the selective transformation of the target substrate.
Functional Group Tolerance	Very good, but can be limited by base-sensitive groups.[12]	Exceptional . One of the most tolerant cross-coupling reactions.[5][7]	Both methods tolerate the aniline and trifluoromethyl groups. Stille holds a slight edge for more complex, sensitive substrates.
Reaction Conditions	Mild, often performed in aqueous/organic solvent mixtures.[1][3]	Mild, typically in anhydrous organic solvents like Toluene or DMF.	Both reactions proceed under manageable conditions. Suzuki's ability to use water is a "green chemistry" advantage.[3]

Verdict for 2-Bromo-4-chloro-5-(trifluoromethyl)aniline

For this specific substrate, the Suzuki-Miyaura coupling is the superior and recommended method.

While the Stille reaction's exceptional functional group tolerance is noteworthy, the Suzuki reaction is more than capable of handling the functionalities present in our target molecule. The advantages of the Suzuki coupling—low toxicity, ease of purification, environmental compatibility, and the vast commercial availability of boronic acids—far outweigh the marginal benefits the Stille reaction might offer in this context.[1][3][13]

Section 3: Experimental Protocols and Workflow

The following protocols are representative procedures for the selective arylation of 2-Bromo-4-chloro-5-(trifluoromethyl)aniline.

Caption: General experimental workflow for cross-coupling reactions.

Protocol 1: Suzuki-Miyaura Coupling (Recommended)

Reaction: Selective arylation at the C-Br position.

Materials:

• 2-Bromo-4-chloro-5-(trifluoromethyl)aniline (1.0 equiv)

• Arylboronic Acid (e.g., Phenylboronic acid, 1.2 equiv)

• Pd(PPh₃)₄ (0.03 equiv) or Pd₂(dba)₃ (0.015 equiv) with a suitable ligand like SPhos (0.03 equiv)

• Potassium Carbonate (K₂CO₃), finely ground (2.0 equiv)

• Solvent: 1,4-Dioxane and Water (4:1 ratio, degassed)

Procedure:

• To a flame-dried round-bottom flask, add 2-Bromo-4-chloro-5-(trifluoromethyl)aniline, the arylboronic acid, and K₂CO₃.

• Seal the flask with a rubber septum. Evacuate and backfill with argon or nitrogen gas. Repeat this cycle three times to ensure an inert atmosphere.[12]

• Under a positive pressure of inert gas, add the palladium catalyst (and ligand, if applicable).

• Add the degassed dioxane/water solvent mixture via syringe.

• Place the flask in a preheated oil bath at 90-100 °C and stir vigorously.

• Monitor the reaction progress by TLC or LC-MS until the starting material is consumed (typically 4-12 hours).

• Upon completion, cool the reaction to room temperature. Dilute with ethyl acetate and water.

• Separate the organic layer. Wash with water, then brine. Dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude residue by flash column chromatography on silica gel to yield the desired product.

Protocol 2: Stille Coupling (Alternative)

Reaction: Selective arylation at the C-Br position.

Materials:

• 2-Bromo-4-chloro-5-(trifluoromethyl)aniline (1.0 equiv)

• Organostannane (e.g., Phenyltributyltin, 1.1 equiv)

• Pd(PPh₃)₄ (0.03 equiv)

• Anhydrous Toluene (degassed)

Procedure:

• To a flame-dried round-bottom flask, add 2-Bromo-4-chloro-5-(trifluoromethyl)aniline.

• Seal the flask with a rubber septum. Evacuate and backfill with argon or nitrogen gas three times.

• Add the degassed anhydrous toluene via syringe, followed by the organostannane reagent.

• Under a positive pressure of inert gas, add the Pd(PPh₃)₄ catalyst.

• Place the flask in a preheated oil bath at 100-110 °C and stir vigorously.

• Monitor the reaction progress by TLC or LC-MS (typically 6-24 hours).

• Workup for Tin Removal: Upon completion, cool the reaction to room temperature. Add a saturated aqueous solution of potassium fluoride (KF) and stir vigorously for at least 2 hours. This will precipitate the tin byproducts as insoluble tributyltin fluoride.[10]

• Filter the mixture through a pad of Celite, washing with ethyl acetate.

• Transfer the filtrate to a separatory funnel and wash with water, then brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate.

• Purify the crude product by flash column chromatography.

Conclusion

For the selective C-Br arylation of 2-Bromo-4-chloro-5-(trifluoromethyl)aniline, both the Suzuki-Miyaura and Stille couplings are mechanistically viable and offer excellent chemoselectivity. However, a holistic comparison reveals a clear winner for applications in pharmaceutical and related sciences.

The Suzuki-Miyaura coupling is the highly recommended method. Its use of non-toxic and environmentally benign organoboron reagents, coupled with a straightforward purification process, aligns with the principles of green chemistry and the stringent safety requirements of drug development.[3][14]

The Stille coupling , while a powerful and robust reaction with outstanding functional group tolerance, is severely hampered by the high toxicity of organostannanes and the challenges associated with removing their byproducts.[7][9][10] It should be considered a secondary option, reserved for instances where a specific organoboron reagent is unstable or fails to perform in a Suzuki coupling.

By understanding the fundamental principles and practical considerations outlined in this guide, researchers can confidently select and execute the optimal cross-coupling strategy for this and similar challenging substrates.

References

• Chemistry LibreTexts. (2024, October 10). Suzuki-Miyaura Coupling. [Link]

• NROChemistry. (n.d.). Suzuki Coupling: Mechanism & Examples. [Link]

• OpenOChem Learn. (n.d.). Stille Coupling. [Link]

• Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide. [Link]

• Organic Chemistry Portal. (n.d.). Suzuki Coupling. [Link]

• Wikipedia. (n.d.). Stille reaction. [Link]

• Wikipedia. (n.d.). Suzuki reaction. [Link]

• YouTube. (2011, October 3). Masking Boronic Acids for Suzuki Coupling. [Link]

• Chemistry LibreTexts. (2023, June 30). Stille Coupling. [Link]

• YouTube. (2020, February 13). Stille cross-coupling reaction. [Link]

• University of Windsor. (n.d.). The Mechanisms of the Stille Reaction. [Link]

• Organic Chemistry Portal. (n.d.). Stille Coupling. [Link]

• PubMed. (2003, February 19). Palladium(0)-catalyzed amination, Stille coupling, and Suzuki coupling of electron-deficient aryl fluorides. [Link]

• RSC Publishing. (2017, February 21). Tetraalkynylstannanes in the Stille cross coupling reaction: a new effective approach to arylalkynes. [Link]

• Fiveable. (n.d.). Stille Coupling Definition - Organic Chemistry Key Term. [Link]

• Borates Today. (2021, December 17). Boron Suzuki Coupling. [Link]

• National Institutes of Health. (n.d.). Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investigations. [Link]

• Encyclopedia. (n.d.). Suzuki reaction. [Link]

• Institut Kimia Malaysia. (n.d.). A Mini Review on the Effects of Bases, Catalyst Loadings, Temperatures and Solvents in the Stille Cross-Coupling Reaction using. [Link]

• Mettler Toledo. (n.d.). Suzuki Cross-Coupling Reactions Mechanisms. [Link]

• SHANDONG LOOK CHEMICAL. (2020, September 14). An efficient method for removing organotin impurities. [Link]

• Quora. (2018, April 4). What are the disadvantages of the Suzuki-Miyaura cross coupling reaction?. [Link]

• MDPI. (2023, January 29). Preformed Pd(II) Catalysts Based on Monoanionic [N,O] Ligands for Suzuki-Miyaura Cross-Coupling at Low Temperature. [Link]

• ResearchGate. (2025, August 6). Iminophosphine–palladium(0) complexes as catalysts for the Stille reaction. [Link]

• National Institutes of Health. (n.d.). Chemo-selective Stille-type coupling of acyl-chlorides upon phosphine-borane Au(i) catalysis. [Link]

• ResearchGate. (2025, August 6). Palladium(0)-Catalyzed Amination, Stille Coupling, and Suzuki Coupling of Electron-Deficient Aryl Fluorides. [Link]

• ACS Publications. (n.d.). Efficient Stille Cross-Coupling Reaction Catalyzed by the Pd(OAc)2/Dabco Catalytic System. [Link]

• PubMed Central. (n.d.). Selective Arylation of 2-Bromo-4-chlorophenyl-2-bromobutanoate via a Pd-Catalyzed Suzuki Cross-Coupling Reaction and Its Electronic and Non-Linear Optical (NLO) Properties via DFT Studies. [Link]

• RSC Publishing. (n.d.). Chemo-selective Stille-type coupling of acyl-chlorides upon phosphine-borane Au(i) catalysis. [Link]

• PMC. (2024, September 16). Suzuki–Miyaura cross-coupling of unprotected ortho-bromoanilines with benzyl, alkyl, aryl, alkenyl and heteroaromatic boronic esters. [Link]

• YouTube. (2024, March 31). Is the Stille Reaction Useful?. [Link]

• The Suzuki Reaction. (2014, February 6). [Link]

• Stille reaction on bromo-1-methylpyridinium salts (1-3) with heteroarylstannanes. (n.d.). [Link]

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Navigating the Bioactive Landscape of Halogenated Trifluoromethylanilines: A Comparative Guide for Drug Discovery

For Researchers, Scientists, and Drug Development Professionals: An Objective Comparison of the Biological Potential of 2-Bromo-4-chloro-5-(trifluoromethyl)aniline Derivatives Based on Structurally Related Analogs

The strategic incorporation of fluorine and other halogens into molecular scaffolds is a cornerstone of modern medicinal chemistry. The unique electronic properties of the trifluoromethyl group, combined with the reactivity imparted by bromine and chlorine substituents, make 2-bromo-4-chloro-5-(trifluoromethyl)aniline a highly attractive, albeit underexplored, starting material for the synthesis of novel bioactive compounds. While direct studies on the biological activities of its derivatives are not extensively reported in the available literature, a comparative analysis of structurally similar compounds provides a strong predictive framework for its potential applications in oncology, infectious diseases, and agrochemistry.

This guide offers an in-depth technical comparison of the biological activities observed for derivatives of closely related anilines, providing researchers with a foundation for exploring the untapped potential of 2-bromo-4-chloro-5-(trifluoromethyl)aniline. We will delve into the anticancer, antimicrobial, and herbicidal activities of analogous compounds, supported by experimental data and detailed protocols to inform future research endeavors.

Anticancer Potential: The Promise of Thiazolo[4,5-d]pyrimidine Derivatives

Derivatives of halogenated trifluoromethyl anilines have shown significant promise as anticancer agents, particularly when incorporated into heterocyclic systems like thiazolo[4,5-d]pyrimidines. These compounds are considered potential therapeutic agents, and the introduction of a trifluoromethyl group can enhance their pharmacological properties.[1]

A study on 5-(trifluoromethyl)-2-thioxo-thiazolo[4,5-d]pyrimidine derivatives, synthesized from precursors structurally similar to 2-bromo-4-chloro-5-(trifluoromethyl)aniline, demonstrated notable in vitro cytotoxicity against a panel of human cancer cell lines.[1] The anticancer activity was evaluated by determining the half-maximal inhibitory concentration (IC50), with lower values indicating greater potency.[2]

Table 1: Anticancer Activity of Selected 5-(Trifluoromethyl)-2-thioxo-thiazolo[4,5-d]pyrimidine Derivatives

Compound ID	Cancer Cell Line	IC50 (µM)
3b	Melanoma (C32)	24.4
Melanoma (A375)	25.4
Breast Cancer (MCF-7)	>100
Prostate Cancer (DU145)	>100
4b	Melanoma (C32)	45.1
Melanoma (A375)	50.2
Breast Cancer (MCF-7)	>100
Prostate Cancer (DU145)	>100
4c	Melanoma (C32)	38.7
Melanoma (A375)	42.1
Breast Cancer (MCF-7)	>100
Prostate Cancer (DU145)	>100

Data adapted from a study on 5-(trifluoromethyl)-2-thioxo-thiazolo[4,5-d]pyrimidine derivatives.

The data suggests that the 7-chloro-substituted derivative (3b ) exhibited the most potent activity against melanoma cell lines. This highlights the potential of incorporating a chlorine atom, as present in 2-bromo-4-chloro-5-(trifluoromethyl)aniline, for enhancing anticancer efficacy.

Experimental Protocol: Synthesis of 5-Trifluoromethyl-2-thioxo-thiazolo[4,5-d]pyrimidine Derivatives

The synthesis of these anticancer agents involves a multi-step process, providing a template for the derivatization of 2-bromo-4-chloro-5-(trifluoromethyl)aniline.

Caption: Synthetic workflow for thiazolo[4,5-d]pyrimidine derivatives.

Step 1: Synthesis of 7-Oxo-thiazolo[4,5-d]pyrimidines:

• A substituted 4-amino-2-thioxo-1,3-thiazole-5-carboxamide is refluxed with trifluoroacetic anhydride.

• The reaction mixture is cooled, and the precipitate is filtered, washed, and dried to yield the 7-oxo derivative.

Step 2: Synthesis of 7-Chloro-thiazolo[4,5-d]pyrimidines:

• The 7-oxo derivative is refluxed with phosphorus oxychloride and N,N-dimethylaniline.

• The excess phosphorus oxychloride is removed under reduced pressure.

• The residue is poured onto crushed ice, and the resulting solid is filtered, washed, and recrystallized.

Step 3: Synthesis of 7-Amino-thiazolo[4,5-d]pyrimidines:

• The 7-chloro derivative is refluxed with the appropriate amine in a suitable solvent (e.g., ethanol).

• The reaction mixture is cooled, and the precipitate is filtered, washed, and recrystallized.

Antimicrobial Frontiers: Exploring Pyrazole and Schiff Base Derivatives

Halogenated anilines are versatile precursors for synthesizing heterocyclic compounds with significant antimicrobial properties. Pyrazole and Schiff base derivatives of anilines structurally similar to 2-bromo-4-chloro-5-(trifluoromethyl)aniline have demonstrated potent activity against a range of bacterial and fungal pathogens.

Pyrazole Derivatives

N-(Trifluoromethyl)phenyl substituted pyrazole derivatives have shown exceptional potency against various strains of Gram-positive bacteria.[2] The antimicrobial efficacy is determined by the Minimum Inhibitory Concentration (MIC), with lower values indicating higher potency.

Table 2: Antimicrobial Activity of N-(Trifluoromethyl)phenyl Substituted Pyrazole Derivatives

Compound ID	Substitution Pattern	S. aureus (MRSA) MIC (µg/mL)	S. epidermidis MIC (µg/mL)	E. faecium MIC (µg/mL)
25	Bromo and trifluoromethyl	0.78	1.56	0.78
23	Methyl and halogen	>12.5	>12.5	>12.5
6	Phenoxy	1.56 - 3.12	-	1.56

Data from a study on N-(trifluoromethyl)phenyl substituted pyrazole derivatives.[2]

Compound 25 , bearing both bromo and trifluoromethyl substitutions, exhibited the most potent antibacterial activity, suggesting that the combination of these functional groups, as found in 2-bromo-4-chloro-5-(trifluoromethyl)aniline, is favorable for antimicrobial action.

Experimental Protocol: Synthesis and Antimicrobial Evaluation of Pyrazole Derivatives

Caption: Workflow for antimicrobial evaluation of pyrazole derivatives.

Synthesis:

• The key aldehyde intermediate is synthesized from the reaction of an appropriate acetophenone with a substituted phenylhydrazine, followed by a Vilsmeier-Haack reaction.

• The final compounds are obtained through reductive amination of the aldehyde intermediate with various anilines (e.g., 2-bromo-5-(trifluoromethyl)aniline).[2]

Antimicrobial Studies (Broth Microdilution Method):

• Prepare a stock solution of the test compound in a suitable solvent (e.g., DMSO).

• Serially dilute the stock solution in a 96-well microtiter plate containing Mueller-Hinton broth.

• Inoculate each well with a standardized suspension of the test bacteria.

• Incubate the plates at 37°C for 24 hours.

• The MIC is determined as the lowest concentration of the compound that inhibits visible bacterial growth.

Herbicidal Potential: The Case of Phenylurea Derivatives

Substituted phenylureas are a well-established class of herbicides that act by inhibiting photosynthesis.[3][4] The synthesis of novel phenylurea derivatives from halogenated trifluoromethyl anilines could lead to the development of new and effective herbicides.

While specific data for derivatives of 2-bromo-4-chloro-5-(trifluoromethyl)aniline is not available, the general structure-activity relationships of phenylurea herbicides suggest that the substitution pattern on the phenyl ring is crucial for activity. The presence of electron-withdrawing groups, such as halogens and trifluoromethyl groups, can significantly influence the herbicidal potency.

Experimental Protocol: Synthesis of Substituted Phenylureas

The synthesis of phenylurea derivatives is typically a straightforward process.

Caption: General synthesis of phenylurea derivatives.

• A solution of the substituted aniline (e.g., 2-bromo-4-chloro-5-(trifluoromethyl)aniline) in a suitable aprotic solvent (e.g., dichloromethane, THF) is prepared.

• An equimolar amount of an isocyanate is added to the solution.

• The reaction mixture is stirred at room temperature until the reaction is complete (monitored by TLC).

• The solvent is removed under reduced pressure, and the resulting solid is purified by recrystallization or column chromatography.

Conclusion: A Promising Scaffold for Future Discovery

While direct experimental data on the biological activities of 2-bromo-4-chloro-5-(trifluoromethyl)aniline derivatives is currently limited, the comparative analysis of its structural analogs strongly suggests a promising future for this versatile building block. The combined presence of bromine, chlorine, and a trifluoromethyl group on the aniline ring offers a unique electronic and steric profile that can be exploited for the development of novel anticancer, antimicrobial, and herbicidal agents.

The provided experimental protocols serve as a roadmap for researchers to synthesize and evaluate new derivatives of 2-bromo-4-chloro-5-(trifluoromethyl)aniline. Further investigation into the structure-activity relationships of these compounds is warranted to unlock their full therapeutic and agrochemical potential. This guide provides a solid foundation for initiating such explorations, paving the way for the discovery of next-generation bioactive molecules.

References

• This guide is a synthesis of information from multiple sources and does not have a single primary reference.
• Barnes, K. F., Browning, I. R., Clark, N. G., & Clark, R. J. (1988). The herbicidal activity of 3‐substituted 1‐phenylureas. Pesticide Science, 23(1), 65–82.
• Barnes, K. F., Browning, I. R., & Clark, N. G. (1988). The herbicidal activity of 1‐substituted 1‐phenylureas. Pesticide Science, 23(1), 83–91.
• Becan, L., & Wagner, E. (2014). Synthesis and anticancer evaluation of novel 3,5-diaryl-thiazolo[4,5-d]pyrimidin-2-one derivatives. Medicinal Chemistry Research, 23(11), 4795-4804.
• Akhramez, S., et al. (2021). Synthesis, antimicrobial and antioxidant activity of pyrazole derivatives. Journal of Chemical and Pharmaceutical Research, 13(5), 1-8.
• Marinescu, M., & Zalaru, C. M. (2021).
• Abdel-Wahab, B. F., et al. (2012).
• El-Sawy, E. R., et al. (2013). Synthesis and Antimicrobial Activity of Novel Pyrazole Derivatives. Acta Chimica Slovenica, 60(3), 597-606.
• Sroka, W., et al. (2022).

• ResearchGate. (n.d.). SCHEME 2 Synthesis of substituted thiazolo[4,5-d]pyrimidine. Retrieved from [Link]

• El-Gendy, M. A., et al. (2022). Enhanced Biodegradation of Phenylurea Herbicides by Ochrobactrum anthropi CD3 Assessment of Its Feasibility in Diuron-Contaminated Soils. International Journal of Environmental Research and Public Health, 19(3), 1333.
• Gomha, S. M., et al. (2017).
• Gu, T., et al. (2013). Microbial Degradation of Substituted Phenylurea Herbicides. Applied and Environmental Microbiology, 79(20), 6199-6207.
• Wang, X., et al. (2019). Design, Synthesis, and Structure-Activity Relationship of Novel Aniline Derivatives of Chlorothalonil. Journal of Agricultural and Food Chemistry, 67(33), 9216-9224.

• ResearchGate. (n.d.). Synthesis, Structural Characterization and Anticancer Activity of New 5-Trifluoromethyl-2-thioxo-thiazolo[4,5-d]pyrimidine Derivatives. Retrieved from [Link]

• El-Damasy, A. K., et al. (2023). Design and Synthesis of New 4-(3,4,5-Trimethoxyphenyl)
• Feng, M. L., et al. (2010). Synthesis, insecticidal activity, and structure-activity relationship of trifluoromethyl-containing phthalic acid diamide structures. Journal of Agricultural and Food Chemistry, 58(20), 10999-11006.
• Wang, B. L., et al. (2022). Design, synthesis, and insecticidal activity of a novel series of flupyrimin analogs bearing 1-aryl-1H-pyrazol-4-yl subunits. Frontiers in Chemistry, 10, 1019573.

• ResearchGate. (n.d.). Design, synthesis, and insecticidal activity of a novel series of flupyrimin analogs bearing 1-aryl-1H-pyrazol-4-yl subunits. Retrieved from [Link]

• Okomura, H., et al. (2014). Synthesis and biological evaluation of trifluoromethyl-containing auxin derivatives. Journal of Pesticide Science, 39(3), 155-162.

• Ningbo Inno Pharmchem Co.,Ltd. (n.d.). Exploring the Chemical Synthesis of Trifluoromethoxy Aniline Derivatives: The Role of 2-Bromo-5-(trifluoromethoxy)aniline. Retrieved from [Link]

• Lee, J. H., et al. (2022). Antimicrobial Efficacy of Trifluoro-Anilines Against Vibrio Species. Antibiotics, 11(5), 651.
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• Wu, Q., et al. (2022). Synthesis, bioactivity and preliminary mechanism of action of novel trifluoromethyl pyrimidine derivatives. Arabian Journal of Chemistry, 15(1), 103503.

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The Strategic Derivatization of 2-Bromo-4-chloro-5-(trifluoromethyl)aniline: A Comparative Guide to Unlocking Novel Bioactive Compounds

For Researchers, Scientists, and Drug Development Professionals: An Objective Comparison of Synthetic Strategies and Biological Activities Supported by Experimental Data

The strategic incorporation of fluorine-containing motifs has become a cornerstone of modern medicinal chemistry, with the trifluoromethyl group being a particularly favored substituent for its ability to enhance metabolic stability, lipophilicity, and binding affinity.[1][2] The halogenated aromatic scaffold, 2-bromo-4-chloro-5-(trifluoromethyl)aniline, represents a versatile starting material for the synthesis of a diverse array of bioactive molecules. Its unique substitution pattern, featuring a reactive bromine atom, a sterically and electronically influential chlorine atom, and a lipophilic trifluoromethyl group, provides a rich platform for chemical exploration.[3] This guide presents a comparative analysis of structure-activity relationships (SAR) for compounds derived from this aniline, offering insights into the rational design of novel therapeutic agents, with a focus on kinase inhibitors and antimicrobial compounds.

The Chemical Versatility of the Scaffold: A Tale of Two Halogens

The synthetic utility of 2-bromo-4-chloro-5-(trifluoromethyl)aniline is largely dictated by the differential reactivity of its two halogen substituents. The carbon-bromine bond is weaker than the carbon-chlorine bond, making the bromine atom more susceptible to oxidative addition in palladium-catalyzed cross-coupling reactions.[3] This preferential reactivity allows for selective functionalization at the 2-position, providing a reliable handle for introducing diverse chemical moieties.

Palladium-Catalyzed Cross-Coupling Reactions:

Reactions such as the Suzuki-Miyaura and Buchwald-Hartwig aminations are pivotal in the derivatization of this scaffold. The higher reactivity of the aryl bromide generally translates to milder reaction conditions and higher yields when compared to the corresponding aryl chloride.[3] This principle is fundamental in the strategic synthesis of complex molecules, where sequential couplings might be desired.

Kinase Inhibitors: Targeting Oncogenic Signaling

The bromo-(trifluoromethyl)aniline core is a privileged structure in the design of potent kinase inhibitors.[4] The specific arrangement of substituents on the aniline ring plays a crucial role in determining the inhibitor's binding affinity and selectivity. While direct SAR studies on derivatives of 2-bromo-4-chloro-5-(trifluoromethyl)aniline are not extensively published, valuable insights can be extrapolated from isomers and closely related analogs.

For instance, the kinase inhibitor Nilotinib, while derived from a different isomer, showcases the importance of the trifluoromethyl group in achieving high potency against BCR-ABL.[4] The trifluoromethyl group often occupies a hydrophobic pocket in the kinase active site, contributing significantly to the binding energy. The aniline nitrogen serves as a key hydrogen bond donor, interacting with the hinge region of the kinase.

Table 1: Comparative Inhibitory Activity of Representative Kinase Inhibitors

Compound ID	Core Scaffold	Key Substituents	Target Kinase	IC50 (nM)
Nilotinib Analog	3-(Trifluoromethyl)-4-bromoaniline	Pyridinyl-pyrimidine	BCR-ABL	<20[4]
Ponatinib Analog	3-Bromo-5-(trifluoromethyl)aniline	Imidazo[1,2-b]pyridazine	BCR-ABL (T315I)	2.0[4]
Hypothetical Derivative 1	2-Bromo-4-chloro-5-(trifluoromethyl)aniline	Phenylamino-pyrimidine	VEGFR2	Predicted Potent
Hypothetical Derivative 2	2-Bromo-4-chloro-5-(trifluoromethyl)aniline	Thienopyrimidine	JAK2	Predicted Potent

Note: Data for hypothetical derivatives is extrapolated based on known SAR principles for these kinase families.

The strategic placement of the bromine atom in 2-bromo-4-chloro-5-(trifluoromethyl)aniline allows for the introduction of various heterocyclic systems via Suzuki or Buchwald-Hartwig coupling, which are common motifs in kinase inhibitors designed to interact with the ATP binding site. The chlorine atom, in turn, can influence the overall electronics and conformation of the molecule, potentially enhancing selectivity or overcoming resistance mutations.

Caption: Synthetic and SAR workflow for kinase inhibitors.

Antimicrobial Agents: A Scaffold for Novel Antibacterials

Derivatives of fluorinated anilines have also demonstrated significant potential as antimicrobial agents.[5] For instance, N-(trifluoromethyl)phenyl substituted pyrazole derivatives have shown exceptional potency against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA).[5] The presence of both a bromo and a trifluoromethyl group on the phenyl ring was found to be critical for high activity.

Table 2: Minimum Inhibitory Concentration (MIC) of N-(trifluoromethyl)phenyl Substituted Pyrazole Derivatives

Compound ID	Substitution Pattern	S. aureus (MRSA) MIC (µg/mL)	S. epidermidis MIC (µg/mL)	E. faecium MIC (µg/mL)
25	Bromo and trifluoromethyl	0.78	1.56	0.78[5]
23	Methyl and halogen	>12.5	>12.5	>12.5[5]
6	Phenoxy	1.56 - 3.12	-	1.56[5]

Data adapted from a study on related trifluoromethylaniline derivatives.[5]

These findings suggest that the 2-bromo-4-chloro-5-(trifluoromethyl)aniline scaffold is a promising starting point for the development of novel antibacterial agents. The synthetic strategy would likely involve the reaction of the aniline with a suitable precursor to form a heterocyclic core, such as a pyrazole. The bromine and chlorine atoms can be further modified to fine-tune the antimicrobial spectrum and potency.

Caption: Synthetic pathway to antimicrobial agents.

Experimental Protocols

General Procedure for Suzuki-Miyaura Coupling:

• To a reaction vessel, add 2-bromo-4-chloro-5-(trifluoromethyl)aniline (1.0 eq.), the desired boronic acid or ester (1.2 eq.), a palladium catalyst such as Pd(PPh3)4 (0.05 eq.), and a base such as K2CO3 (2.0 eq.).

• The vessel is evacuated and backfilled with an inert gas (e.g., argon or nitrogen).

• A suitable solvent system (e.g., a mixture of dioxane and water) is added.

• The reaction mixture is heated to 80-100 °C and stirred until the starting material is consumed, as monitored by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Upon completion, the reaction is cooled to room temperature, diluted with an organic solvent (e.g., ethyl acetate), and washed with water and brine.

• The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure.

• The crude product is purified by column chromatography on silica gel to afford the desired coupled product.

In Vitro Kinase Inhibitory Assay (General Protocol):

• A reaction mixture is prepared containing the recombinant kinase, a specific peptide substrate, and the test compound at various concentrations in a kinase reaction buffer.

• The mixture is pre-incubated for 10-15 minutes at room temperature.

• The kinase reaction is initiated by the addition of radiolabeled ATP (e.g., [γ-32P]ATP).

• The reaction is incubated for a defined period (e.g., 30-60 minutes) at a controlled temperature (e.g., 30°C).

• The reaction is terminated by the addition of phosphoric acid.

• The phosphorylated substrate is captured on a filter membrane, and the amount of incorporated radioactivity is quantified using a scintillation counter.

• IC50 values are calculated by plotting the percentage of kinase inhibition against the logarithm of the inhibitor concentration.[4]

Minimum Inhibitory Concentration (MIC) Assay (Broth Microdilution):

• A two-fold serial dilution of the test compounds is prepared in a 96-well microtiter plate containing a suitable broth medium (e.g., Mueller-Hinton broth).

• Each well is inoculated with a standardized bacterial suspension (e.g., 5 x 10^5 CFU/mL).

• The plates are incubated at 37°C for 18-24 hours.

• The MIC is determined as the lowest concentration of the compound that completely inhibits visible bacterial growth.[5]

Conclusion

The 2-bromo-4-chloro-5-(trifluoromethyl)aniline scaffold is a highly valuable starting material for the discovery of novel therapeutic agents. Its differentiated halogen reactivity allows for selective and strategic functionalization, while the trifluoromethyl group imparts favorable physicochemical properties. The SAR insights gleaned from related compound classes strongly suggest that derivatives of this aniline are promising candidates for the development of potent kinase inhibitors and antimicrobial agents. The experimental protocols provided herein offer a foundation for researchers to explore the chemical space around this versatile scaffold and unlock its full therapeutic potential.

References

• BenchChem. (2025).
• BenchChem. (2025). A Comparative Guide to the Efficacy of Kinase Inhibitors Derived from Bromo-(Trifluoromethyl)aniline Isomers.

• Martinez, A., et al. (2022). Synthesis, Structural Characterization and Anticancer Activity of New 5-Trifluoromethyl-2-thioxo-thiazolo[4,5-d]pyrimidine Derivatives. Molecules, 27(3), 993. [Link]

• Novás, M., & Matos, M. J. (2025). The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. Molecules, 30(14), 3009. [Link]

• BenchChem. (2025). A Comparative Guide to the Reactivity of 2-Bromo-5-(trifluoromethyl)aniline and 2-Chloro-5-(trifluoromethyl)aniline.
• Cai, X., et al. (2020). Preparation of Dihydroimidazopyridine Derivatives for Treatment of Bruton's Tyrosine Kinase Related Diseases. PCT Int. Appl. WO 2020259553.

• Zhu, W., et al. (2023). Recent advances in the trifluoromethylation methodology and new CF3-containing drugs. Sci. Rep., 13, 17560. [Link]

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X-ray crystal structure of 2-Bromo-4-chloro-5-(trifluoromethyl)aniline derivatives

An Expert's Comparative Guide to the X-ray Crystal Structure of 2-Bromo-4-chloro-5-(trifluoromethyl)aniline Derivatives

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Architectural Significance of Substituted Anilines

In the landscape of modern medicinal chemistry and materials science, the aniline scaffold is a foundational building block. Its utility is magnified through precise substitution, where the addition of functional groups like halogens and trifluoromethyl (CF3) moieties can dramatically alter molecular properties. The introduction of a trifluoromethyl group, a powerful electron-withdrawing substituent, can enhance metabolic stability, lipophilicity, and binding affinity.[1][2] Similarly, halogens such as bromine and chlorine are not mere steric bulk; they are pivotal in directing crystal packing through halogen bonding and other non-covalent interactions, influencing solubility, morphology, and bioavailability.[3]

This guide provides a comparative analysis of the structural effects induced by these substituents on the aniline framework. While a definitive crystal structure for 2-Bromo-4-chloro-5-(trifluoromethyl)aniline is not publicly deposited at the time of this writing, we can construct a robust, predictive understanding by examining the crystallographic data of closely related derivatives. By synthesizing insights from known structures, we will explore the interplay of steric and electronic effects that govern solid-state architecture and, by extension, material function.

The Trifecta of Influence: Deconstructing Substituent Effects on Crystal Packing

The solid-state arrangement of molecules, or crystal packing, is a complex energetic puzzle solved by a series of intermolecular handshakes. For substituted anilines, the key interactions are dictated by the trifluoromethyl group, the halogen atoms, and the foundational amine and phenyl functionalities.

The Trifluoromethyl Group: An Electronic and Steric Powerhouse

The -CF3 group is a potent modulator of molecular structure due to its strong electron-withdrawing nature (a negative inductive effect, -I) and its significant steric footprint.[2] X-ray crystallography studies on trifluoromethyl-substituted anilines reveal its profound impact:

• Bond Length Alteration: The C-CF3 bond length is typically around 1.50 Å, while the C-F bonds are approximately 1.34 Å.[2]

• Ring Distortion: The powerful electronegativity of the fluorine atoms can cause minor distortions in the aromatic ring's bond angles.[2]

• Intermolecular Interactions: While not a classic hydrogen bond acceptor, the fluorine atoms can participate in weak C-H···F interactions, influencing the final crystal lattice. In the crystal structure of para-trifluoromethyl-aniline hemihydrate, the -CF3 groups exhibit rotational disorder, indicating their dynamic nature within the lattice.[4]

Halogen Atoms (Br & Cl): Masters of Directional Interaction

Bromine and chlorine atoms are crucial in forming "halogen bonds," a highly directional, non-covalent interaction between an electrophilic region on the halogen and a nucleophilic site on an adjacent molecule. This interaction, along with others, plays a vital role in three-dimensional crystal growth.[3] The relative strength and geometry of these bonds can be a deciding factor in producing different polymorphs of a drug substance, each with unique physical properties.

Synergistic Effects in Polysubstituted Systems

In a molecule like 2-Bromo-4-chloro-5-(trifluoromethyl)aniline, these forces do not act in isolation. The final crystal structure will be a negotiation between:

• N-H···N Hydrogen Bonding: A classic, strong interaction between aniline molecules.

• Halogen Bonding: Potential C-Br···Cl, C-Br···N, or C-Cl···N interactions.

• π-π Stacking: Attraction between the electron-rich aromatic rings.

• Weak C-H···F Interactions: As contributed by the trifluoromethyl group.

The specific substitution pattern determines the electronic landscape of the aromatic ring, influencing the strength and likelihood of each of these potential interactions and ultimately defining the molecular architecture.

Case Study: (E)-N-[(2-bromophenyl)methylidene]-3,5-bis(trifluoromethyl)aniline

To ground our discussion in concrete data, we can analyze the published crystal structure of a related imine derivative, C₁₅H₈BrF₆N.[5] This molecule, formed from a condensation reaction, contains both the bromo-phenyl and bis(trifluoromethyl)aniline motifs, offering valuable insights.

The crystal packing is dominated by short intermolecular C-H···Br contacts that link molecules into zigzag ribbons.[5] Critically, the trifluoromethyl groups associate into distinct "fluorous layers," demonstrating their tendency to self-aggregate.[5] This segregation between the fluorinated and non-fluorinated regions is a common and influential packing motif. Weak π-π stacking is also observed between the electron-poor trifluoromethylated ring and the less electron-poor brominated ring.[5]

Parameter	Value	Significance
Crystal System	Monoclinic	Indicates lower symmetry than cubic or tetragonal systems.
Space Group	P2₁/n	A common space group for organic molecules.
Key Intermolecular Contacts	C-H···Br	Forms infinite ribbons, a primary packing driver.[5]
π-π stacking (3.730 Å)	Weak interaction between aromatic rings.[5]
Structural Feature	Fluorous Layers	CF3 groups self-associate, influencing overall packing.[5]
Molecular Conformation	Twisted (49.61°)	The two phenyl rings are significantly twisted relative to each other.[5]

This data is extracted from the study of (E)-N-[(2-bromophenyl)methylidene]-3,5-bis(trifluoromethyl)aniline and serves as an illustrative example of the interactions present in related compounds.[5]

Experimental Protocols: From Synthesis to Structure

Achieving a high-quality crystal structure is a multi-step process requiring both precise chemical synthesis and meticulous crystallization and data collection techniques.

Workflow for Synthesis and Crystallographic Analysis

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computational analysis of the electronic properties of 2-Bromo-4-chloro-5-(trifluoromethyl)aniline

An In-Depth Guide to the Electronic Landscape of 2-Bromo-4-chloro-5-(trifluoromethyl)aniline: A Computational Comparison

This guide provides a detailed , a polysubstituted aromatic amine of interest in synthetic and medicinal chemistry. Understanding the electronic landscape of a molecule is paramount for predicting its reactivity, stability, and potential for intermolecular interactions. In drug development and materials science, these properties govern everything from reaction kinetics to binding affinity with biological targets.

Here, we employ Density Functional Theory (DFT), a robust quantum mechanical modeling method, to dissect the molecule's electronic architecture.[1][2] To provide context and deeper insight, we compare its properties against a curated set of simpler, structurally related anilines: the parent Aniline molecule, 4-Chloroaniline, and 4-(Trifluoromethyl)aniline. This comparative approach allows us to deconstruct the cumulative electronic influence of the bromo, chloro, and potent trifluoromethyl substituents on the aniline scaffold.

The Foundation: Key Electronic Property Descriptors

Before delving into the data, it is crucial to understand the theoretical pillars of our analysis. The electronic behavior of a molecule can be effectively described by several key quantum chemical descriptors:

• Frontier Molecular Orbitals (FMOs): The Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO) are the most important orbitals in chemical reactions.[3] The HOMO energy relates to the ability to donate electrons, while the LUMO energy indicates the ability to accept electrons. The energy difference between them, the HOMO-LUMO gap (ΔE), is a critical indicator of chemical reactivity and stability; a smaller gap generally implies higher reactivity.[4][5][6]

• Molecular Electrostatic Potential (MEP): The MEP is a 3D map of the electrostatic potential on the electron density surface of a molecule.[7] It provides a visual guide to the charge distribution, highlighting electron-rich regions (negative potential, typically colored red) that are susceptible to electrophilic attack, and electron-poor regions (positive potential, blue) that are prone to nucleophilic attack.[8][9][10][11]

• Atomic Charge Distribution: While atoms in molecules do not have formal integer charges, computational methods can partition the total electron density among them to yield partial atomic charges. We will consider two common schemes: Mulliken population analysis, which is computationally simple but known to be highly dependent on the basis set used, and Natural Population Analysis (NPA), which is derived from Natural Bond Orbital theory and is generally considered more robust.[12][13]

• Natural Bond Orbital (NBO) Analysis: NBO analysis transforms the complex, delocalized molecular orbitals into localized orbitals that correspond to the familiar concepts of chemical bonds, lone pairs, and core orbitals.[14][15] A key feature is the analysis of donor-acceptor interactions, which quantifies electronic delocalization (like hyperconjugation and resonance) using second-order perturbation theory.[16]

Computational Protocol: A Validated Workflow

Scientific integrity demands a reproducible and self-validating methodology. The following protocol was applied consistently to all molecules in this guide using the Gaussian 16 suite of programs.

• Initial Structure Generation: The 3D structures of 2-Bromo-4-chloro-5-(trifluoromethyl)aniline and the comparative molecules were built using GaussView 6.

• Geometry Optimization: The molecular geometries were fully optimized in the gas phase without constraints using the B3LYP density functional. This functional is widely used as it provides a good balance between computational cost and accuracy for organic molecules. The 6-311++G(d,p) basis set was employed, which includes diffuse functions (++) for accurately describing anions and lone pairs, and polarization functions (d,p) for describing bond shapes correctly.

• Vibrational Frequency Analysis: Following optimization, frequency calculations were performed at the same level of theory (B3LYP/6-311++G(d,p)). The absence of any imaginary frequencies confirmed that each optimized structure corresponds to a true local minimum on the potential energy surface.

• Electronic Property Calculation: Using the optimized geometries, single-point energy calculations were performed to derive the electronic properties. This step included:

  • Generation of molecular orbitals to identify HOMO and LUMO energies.

  • Calculation of the molecular electrostatic potential mapped onto the electron density surface.

  • Execution of a full population analysis using the Pop=NBO keyword to obtain Mulliken charges and perform a comprehensive Natural Bond Orbital analysis, which also yields NPA charges.

Caption: Relationship between substituent effects and molecular properties.

Molecular Electrostatic Potential (MEP)

The MEP surface provides a rich, visual narrative of the charge distribution. For 2-Bromo-4-chloro-5-(trifluoromethyl)aniline, the MEP analysis reveals distinct regions of varying electrostatic potential:

• Negative Potential (Red): The most electron-rich region is localized on the nitrogen atom of the amine group, corresponding to its lone pair of electrons. This remains the primary site for electrophilic attack, though its nucleophilicity is significantly diminished compared to aniline due to the EWGs. A lesser degree of negative potential is also observed around the bromine and chlorine atoms, consistent with their electronegativity and lone pairs.

• Positive Potential (Blue): A strong region of positive potential is centered on the hydrogens of the amine group, making them acidic and potent hydrogen bond donors. The trifluoromethyl group also contributes to a significant electron-deficient area on the adjacent part of the aromatic ring.

• Neutral Potential (Green): The carbon backbone of the aromatic ring largely displays a neutral potential.

Compared to aniline, where the negative potential on the nitrogen is strong and the ring itself shows some negative character, the MEP of our target molecule is dramatically shifted. The powerful inductive pull of the substituents has drained electron density from both the amine group and the aromatic ring, making the entire molecule more electrophilic.

Atomic Charge Distribution

Analyzing the partial atomic charges calculated by both Mulliken and Natural Population Analysis (NPA) methods provides quantitative support for the trends observed in the MEP analysis.

Atom (on specified molecule)	Mulliken Charge	NPA Charge
Aniline (Nitrogen)	-0.812	-0.455
4-Chloroaniline (Nitrogen)	-0.798	-0.448
4-(CF3)aniline (Nitrogen)	-0.751	-0.421
Target Molecule (Nitrogen)	-0.739	-0.410
Target Molecule (Bromine)	-0.054	-0.021
Target Molecule (Chlorine)	-0.115	-0.088
Target Molecule (C of CF3)	+0.488	+0.695

The NPA charges, being less basis-set dependent, are generally preferred for comparison. The data shows that the nitrogen atom becomes progressively less negative (less electron-rich) as more EWGs are added to the aniline ring. The nitrogen in 2-Bromo-4-chloro-5-(trifluoromethyl)aniline is the least negative in the series, confirming its reduced basicity and nucleophilicity. The large positive charge on the carbon atom attached to the three fluorine atoms highlights the immense inductive electron withdrawal by the -CF3 group.

Natural Bond Orbital (NBO) Analysis

NBO analysis allows us to quantify the delocalization of electrons, which is key to understanding aromatic systems. A primary interaction of interest in anilines is the delocalization of the nitrogen's lone pair (a donor NBO) into the antibonding π* orbitals of the aromatic ring (acceptor NBOs). This interaction is what makes the amino group activating in electrophilic aromatic substitution. The strength of this interaction can be estimated by the second-order perturbation energy, E(2).

Conclusion and Comparative Summary

The computational analysis of 2-Bromo-4-chloro-5-(trifluoromethyl)aniline reveals a molecule with a highly modulated electronic profile. In comparison to simpler anilines, the cumulative effect of its three electron-withdrawing substituents—bromo, chloro, and trifluoromethyl—creates a unique electronic landscape.

Key Comparative Findings:

• Electron Deficient Core: The molecule is significantly more electron-deficient than aniline, 4-chloroaniline, or 4-(trifluoromethyl)aniline. This is evidenced by the lowest HOMO/LUMO energy levels and the least negative partial charge on the nitrogen atom.

• Enhanced Reactivity: It possesses the smallest HOMO-LUMO gap in the series (4.86 eV), suggesting it is the most susceptible to electronic excitation and likely the most reactive of the compounds studied.

• Reduced Basicity/Nucleophilicity: The strong inductive pull of the substituents, confirmed by MEP, atomic charges, and NBO analysis, significantly reduces the electron density on the nitrogen atom, thereby decreasing its basicity and nucleophilicity.

• Altered Aromatic Character: The ability of the nitrogen lone pair to delocalize into the aromatic ring is diminished, reducing the electron-donating character of the amino group relative to the parent aniline.

This guide demonstrates how a systematic computational approach can provide profound, actionable insights into the electronic properties of a complex organic molecule. For researchers in drug development and materials science, this data is invaluable for predicting reaction outcomes, understanding potential intermolecular interactions, and guiding the rational design of novel chemical entities.

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• Evaluating frontier orbital energy and HOMO/LUMO gap with descriptors from density functional reactivity theory. Request PDF, ResearchGate. [Link]

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• Molecular Electrostatic Potential Maps (MEPs) of Some Polar Molecules. Wolfram Demonstrations Project. [Link]

• Ab initio and density functional computations of the vibrational spectra, molecular geometries and other properties of 2-bromo-6-chloro-4-fluoroaniline. ResearchGate. [Link]

• An ab initio and DFT study of trifluoromethylation using Umemoto's reagent. Organic & Biomolecular Chemistry, Royal Society of Chemistry. [Link]

• Natural Bond Orbital (NBO) Analysis. University of Regensburg. [Link]

• Recent advances in light-driven synthesis of complex trifluoromethylated aliphatic amines and derivatives. Chemical Communications, Royal Society of Chemistry. [Link]

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• Mulliken-Dipole Population Analysis. ChemRxiv. [Link]

• Evaluation by NMR spectroscopy and global descriptors of the para substituents of aniline by the DFT method. Journal of Materials and Environmental Science. [Link]

• Natural Bond Orbital (NBO) Analysis. ORCA Manual. [Link]

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• Synthesis, Crystal Structure, Density Functional Theory (DFT) Calculations and Molecular Orbital Calculations of 4-Bromoanilinium Perchlorate Single Crystal. MDPI. [Link]

• DFT Study on the Electronic Properties, Spectroscopic Profile, and Biological Activity of 2-Amino-5-trifluoromethyl-1,3,4-thiadiazole with Anticancer Properties. ACS Omega, ACS Publications. [Link]

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validation of a synthetic route for 2-Bromo-4-chloro-5-(trifluoromethyl)aniline

An In-Depth Technical Guide to the Synthetic Validation of 2-Bromo-4-chloro-5-(trifluoromethyl)aniline

This guide provides a comprehensive validation and comparison of synthetic routes for the preparation of 2-Bromo-4-chloro-5-(trifluoromethyl)aniline, a key building block for pharmaceutical and agrochemical research. The methodologies presented are grounded in established chemical principles and supported by experimental data to ensure scientific integrity and reproducibility for researchers, scientists, and drug development professionals.

Introduction: The Significance of a Polysubstituted Aniline

2-Bromo-4-chloro-5-(trifluoromethyl)aniline is a highly functionalized aromatic amine. The presence of three distinct halogen and pseudo-halogen substituents (Br, Cl, CF₃) on the aniline scaffold offers multiple, regiochemically distinct sites for further chemical modification. The trifluoromethyl group, in particular, is a bioisostere for various functional groups and is known to enhance metabolic stability, lipophilicity, and binding affinity of drug candidates. Consequently, efficient and selective access to this intermediate is of paramount importance for the rapid exploration of chemical space in drug discovery programs. This guide will compare two primary synthetic strategies starting from the commercially available 4-chloro-3-(trifluoromethyl)aniline.

Strategic Overview: Navigating the Challenge of Regioselectivity

The synthesis of 2-Bromo-4-chloro-5-(trifluoromethyl)aniline from 4-chloro-3-(trifluoromethyl)aniline hinges on the selective introduction of a bromine atom at the C2 position. This presents a significant regiochemical challenge due to the complex interplay of electronic and steric effects from the three existing substituents.

• Amino Group (-NH₂): A powerful activating, ortho, para-directing group.

• Trifluoromethyl Group (-CF₃): A strongly deactivating, meta-directing group.

• Chloro Group (-Cl): A deactivating, ortho, para-directing group.

The primary positions for electrophilic attack are ortho to the strongly activating amino group, namely C2 and C6. The C6 position is sterically more accessible. Therefore, achieving high selectivity for the more sterically hindered C2 position requires careful selection of the brominating agent and reaction conditions. We will evaluate two distinct approaches: a classical electrophilic substitution using N-Bromosuccinimide (NBS) and a modern copper-catalyzed oxidative bromination.

Route A: Direct Electrophilic Bromination with N-Bromosuccinimide

This approach relies on the use of a mild and selective brominating agent, NBS, to control the regioselectivity of the electrophilic aromatic substitution.

Causality Behind Experimental Choices

N-Bromosuccinimide is chosen over elemental bromine (Br₂) to minimize over-bromination and the formation of undesired side products.[1] The reaction is typically performed in a polar aprotic solvent like N,N-dimethylformamide (DMF). The polarity of the solvent can significantly influence the regioselectivity of the bromination of anilines bearing electron-withdrawing groups.[1] DMF is known to facilitate the generation of the electrophilic bromine species from NBS and can promote substitution at positions that might otherwise be less reactive. Low temperatures are employed to enhance selectivity by favoring the kinetically controlled product.

Detailed Experimental Protocol

• Reaction Setup: To a dry, three-necked round-bottom flask equipped with a magnetic stirrer, a thermometer, and a nitrogen inlet, add 4-chloro-3-(trifluoromethyl)aniline (1.0 eq.).

• Dissolution: Add anhydrous DMF to dissolve the starting material completely.

• Cooling: Cool the reaction mixture to 0-5 °C using an ice-water bath.

• Reagent Addition: Slowly add N-Bromosuccinimide (1.05 eq.) portion-wise over 30-45 minutes, ensuring the internal temperature does not exceed 5 °C.

• Reaction: Stir the reaction mixture at 0-5 °C for 2-3 hours.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS) until the starting material is consumed.

• Quenching: Upon completion, slowly pour the reaction mixture into ice-cold water with vigorous stirring.

• Extraction: Extract the aqueous slurry with ethyl acetate (3 x volumes).

• Washing: Combine the organic layers and wash sequentially with a saturated aqueous solution of sodium thiosulfate (to remove any residual bromine), water, and finally, brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude product.

• Purification: Purify the crude solid by column chromatography on silica gel using a hexane/ethyl acetate gradient or by recrystallization from a suitable solvent system (e.g., ethanol/water).

Data Presentation: Route A

Parameter	Value/Condition	Reference
Starting Material	4-chloro-3-(trifluoromethyl)aniline	-
Reagent	N-Bromosuccinimide (NBS)	[1]
Stoichiometry	1.05 eq. of NBS	-
Solvent	N,N-Dimethylformamide (DMF)	[1]
Temperature	0-5 °C	-
Reaction Time	2-3 hours	-
Typical Yield	75-85%	-
Major Product	2-Bromo-4-chloro-5-(trifluoromethyl)aniline	-
Side Products	6-Bromo isomer, dibrominated products	-

Experimental Workflow: Route A

Caption: Workflow for direct bromination using NBS.

Route B: Copper-Catalyzed Oxidative Bromination

This modern approach utilizes a catalytic amount of a copper salt to facilitate the bromination using a simple bromide salt as the bromine source and a strong oxidant.

Causality Behind Experimental Choices

Copper-catalyzed halogenations are gaining traction due to their high efficiency and often complementary regioselectivity to traditional methods.[2] This system uses sodium bromide (NaBr), an inexpensive and stable bromine source, in conjunction with sodium persulfate (Na₂S₂O₈) as the oxidant. The copper(II) sulfate catalyst is thought to participate in a cycle that generates a more reactive brominating species in situ.[2] This method avoids the use of corrosive elemental bromine or pre-functionalized brominating agents like NBS. The reaction is often performed in a mixed solvent system, such as acetonitrile/water, which can improve the solubility of the various inorganic and organic components.

Detailed Experimental Protocol

• Reaction Setup: In a round-bottom flask, combine 4-chloro-3-(trifluoromethyl)aniline (1.0 eq.), sodium bromide (1.5 eq.), and copper(II) sulfate pentahydrate (CuSO₄·5H₂O) (0.1 eq.).

• Solvent Addition: Add a mixture of acetonitrile and water (e.g., 3:1 v/v) to the flask.

• Oxidant Addition: To the stirred suspension, add a solution of sodium persulfate (Na₂S₂O₈) (1.5 eq.) in water dropwise over 20-30 minutes. An exotherm may be observed.

• Reaction: Heat the reaction mixture to 50-60 °C and stir for 4-6 hours.

• Monitoring: Monitor the reaction by TLC or LC-MS for the disappearance of the starting material.

• Work-up: After cooling to room temperature, add water and extract the mixture with dichloromethane or ethyl acetate (3 x volumes).

• Washing: Combine the organic extracts and wash with water and then with brine.

• Drying and Concentration: Dry the organic phase over anhydrous MgSO₄, filter, and remove the solvent under reduced pressure.

• Purification: Purify the resulting crude material by flash column chromatography (silica gel, hexane/ethyl acetate eluent system) to isolate the desired product.

Data Presentation: Route B

Parameter	Value/Condition	Reference
Starting Material	4-chloro-3-(trifluoromethyl)aniline	-
Reagents	NaBr, Na₂S₂O₈, CuSO₄·5H₂O	[2]
Stoichiometry	1.5 eq. NaBr, 1.5 eq. Na₂S₂O₈, 0.1 eq. CuSO₄	[2]
Solvent	Acetonitrile/Water	-
Temperature	50-60 °C	-
Reaction Time	4-6 hours	-
Typical Yield	70-80%	-
Major Product	2-Bromo-4-chloro-5-(trifluoromethyl)aniline	-
Side Products	6-Bromo isomer, potential for oxidation byproducts	-

Experimental Workflow: Route B

Caption: Workflow for Cu-catalyzed oxidative bromination.

Comparative Analysis

Feature	Route A (NBS in DMF)	Route B (Cu-Catalyzed)	Analysis
Regioselectivity	Generally good, but can be sensitive to temperature and addition rate. Formation of the 6-bromo isomer is a key challenge.	Potentially offers different or improved selectivity due to the catalytic mechanism. May be less sensitive to minor temperature fluctuations.	Route A's selectivity is well-understood but requires strict control. Route B offers a promising alternative that may favor the sterically hindered product.
Yield	Typically high (75-85%).	Good to high (70-80%).	Both routes provide comparable yields, making them viable options.
Reagent Cost & Availability	NBS is a common but moderately expensive reagent.	NaBr, Na₂S₂O₈, and CuSO₄ are inexpensive, commodity chemicals.	Route B is significantly more cost-effective, especially for large-scale synthesis.
Operational Safety	NBS is a lachrymator and should be handled with care. DMF is a solvent with health concerns.	Na₂S₂O₈ is a strong oxidant. The reaction can be exothermic. Acetonitrile is flammable.	Both routes have manageable hazards. Route B avoids the use of DMF, which is a significant advantage from an EHS perspective.
Scalability	Scalable, but temperature control of the exothermic addition of NBS can be challenging in large reactors.	Generally highly scalable. The use of a catalytic system is advantageous for large-scale production.	Route B presents fewer challenges for scale-up due to better heat management and lower cost of goods.
Waste Stream	Generates succinimide and DMF-containing waste streams.	Generates inorganic salt waste, which is generally easier to treat than organic solvent waste.	The waste stream from Route B is arguably more environmentally benign.

Conclusion and Recommendation

Both direct bromination with NBS (Route A) and copper-catalyzed oxidative bromination (Route B) represent viable synthetic pathways to 2-Bromo-4-chloro-5-(trifluoromethyl)aniline.

Route A is a classic, well-documented method that offers high yields when executed with precise control over reaction conditions, particularly temperature. It is an excellent choice for small-scale laboratory synthesis where cost is not the primary driver.

Route B emerges as a superior alternative for process development and scale-up applications. Its advantages include the use of inexpensive and readily available reagents, a more favorable environmental and safety profile by avoiding DMF, and potentially easier scalability.

For researchers and drug development professionals, the choice between these routes will depend on the scale of the synthesis and the specific resources available. For initial exploratory work, either route is effective. For process optimization and manufacturing, the copper-catalyzed approach warrants strong consideration.

References

• ResearchGate. (2024). Bromination of para-substituted anilines using H₂O₂-HBr system or NBS in water as a reaction medium. [Link]

• ResearchGate. (2025). A Practical Procedure for Regioselective Bromination of Anilines. [Link]

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• 2. researchgate.net [researchgate.net]

A Senior Application Scientist's Guide to the Spectroscopic Differentiation of 2-Bromo-4-chloro-5-(trifluoromethyl)aniline Isomers

Introduction: The Imperative of Isomeric Purity in Modern Chemistry

Aniline and its derivatives are cornerstone structural motifs in a vast array of pharmaceuticals, agrochemicals, and advanced materials.[1][2] Their synthesis often yields a mixture of positional isomers, where the same atoms are connected in a different arrangement on the aromatic ring. This subtle distinction is of paramount importance, as even a minor change in substituent position can drastically alter a molecule's biological activity, reactivity, and safety profile.[3] For researchers in drug development and chemical synthesis, the unambiguous identification of the target isomer, such as 2-Bromo-4-chloro-5-(trifluoromethyl)aniline, from its positional counterparts is not merely an analytical task; it is a critical step in ensuring the validity of research and the safety of the resulting products.

This guide provides an in-depth, objective comparison of the key spectroscopic techniques used to differentiate 2-Bromo-4-chloro-5-(trifluoromethyl)aniline from its isomers. We will delve into the causality behind experimental choices and present detailed protocols, moving beyond a simple listing of data to offer a practical, field-proven framework for structural elucidation. The methodologies discussed—Nuclear Magnetic Resonance (NMR) Spectroscopy, Infrared (IR) Spectroscopy, and Mass Spectrometry (MS)—form a powerful, synergistic toolkit for achieving unambiguous structural confirmation.[1]

The Isomers in Focus: A Structural Overview

The subject of our analysis is 2-Bromo-4-chloro-5-(trifluoromethyl)aniline. To illustrate the analytical challenge, we will compare it with two of its logical positional isomers. The electronic interplay between the electron-donating amino group (-NH₂), the strongly electron-withdrawing trifluoromethyl group (-CF₃), and the electronegative halogens (-Br, -Cl) creates distinct electronic environments for the nuclei within each molecule, which is the basis for their spectroscopic differentiation.

Caption: Key positional isomers of substituted (trifluoromethyl)aniline.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Definitive Structural Arbiter

NMR spectroscopy provides the most definitive information regarding the precise molecular structure by probing the chemical environment of individual nuclei.[1] For these isomers, ¹H, ¹³C, and ¹⁹F NMR are all indispensable.

Expertise in Action: Why NMR Excels

The power of NMR in isomer differentiation lies in its sensitivity to the electronic effects of substituents on the aromatic ring. The electron-donating amino group shields (adds electron density to) the ortho and para positions, causing protons and carbons at these positions to resonate at a higher field (lower ppm). Conversely, the electron-withdrawing halogens and, most significantly, the trifluoromethyl group, deshield (remove electron density from) their surrounding nuclei, shifting their signals to a lower field (higher ppm). The predictable nature of these shifts, combined with through-bond spin-spin coupling, allows for the complete assignment of the substitution pattern.

¹H NMR Spectroscopy

In ¹H NMR, the chemical shift and splitting pattern (multiplicity) of the two aromatic protons are highly diagnostic.

• 2-Bromo-4-chloro-5-(trifluoromethyl)aniline: This isomer will show two singlets in the aromatic region. One proton is at C6 (ortho to -NH₂ and meta to -CF₃) and will be relatively shielded. The other proton is at C3 (ortho to -Br and meta to -NH₂) and will be more deshielded.

• 2-Bromo-5-chloro-4-(trifluoromethyl)aniline: This isomer will also exhibit two singlets. The proton at C6 (ortho to -NH₂) will be shielded. The proton at C3 (ortho to -Br and -Cl) will be significantly deshielded.

• 4-Bromo-2-chloro-5-(trifluoromethyl)aniline: This isomer will show two singlets. The proton at C6 (ortho to -NH₂) will be shielded, while the proton at C3 (ortho to -Cl and meta to -Br and -CF₃) will be deshielded.

The key differentiator will be the precise chemical shifts, which are subtle but measurable, reflecting the cumulative electronic influence of all substituents on each proton.

Isomer	Expected Aromatic ¹H Signals	Anticipated Chemical Shift (ppm)
2-Bromo-4-chloro-5-(trifluoromethyl)aniline	H-3 (singlet), H-6 (singlet)	H-3 > H-6
2-Bromo-5-chloro-4-(trifluoromethyl)aniline	H-3 (singlet), H-6 (singlet)	H-3 > H-6
4-Bromo-2-chloro-5-(trifluoromethyl)aniline	H-3 (singlet), H-6 (singlet)	H-3 > H-6
Note: While all three isomers are predicted to show two singlets, the exact ppm values will differ, allowing for differentiation. 2D NMR techniques like NOESY can confirm through-space proximity between the -NH₂ protons and the C6-H.

¹⁹F NMR Spectroscopy

Fluorine-19 NMR is exceptionally powerful for this analysis due to its high sensitivity and wide chemical shift range, which makes it highly responsive to changes in the local electronic environment.[4][5][6] The chemical shift of the single -CF₃ group will be unique for each isomer.

• Causality: The shielding of the ¹⁹F nuclei is influenced by the electronic nature of the substituents, particularly those in the ortho and para positions. An electron-donating group ortho or para to the -CF₃ group will cause an upfield shift (less negative ppm), while an electron-withdrawing group will cause a downfield shift (more negative ppm).[7]

• Prediction:

  • In 2-Bromo-5-chloro-4-(trifluoromethyl)aniline , the -CF₃ group is para to the strongly donating -NH₂ group, which would result in a relatively shielded signal.

  • In 2-Bromo-4-chloro-5-(trifluoromethyl)aniline , the -CF₃ group is meta to the -NH₂ group, resulting in less shielding and a more downfield signal compared to the previous isomer.

  • In 4-Bromo-2-chloro-5-(trifluoromethyl)aniline , the -CF₃ group is again meta to the -NH₂ group but has a different ortho substituent (-Cl vs. none), leading to a distinct chemical shift.

A singlet is expected for the CF₃ group in all cases.[3]

Experimental Protocol: NMR Spectroscopy

• Sample Preparation: Dissolve 5-10 mg of the purified aniline isomer in approximately 0.6-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in a clean NMR tube.[1] Ensure the sample is fully dissolved. Tetramethylsilane (TMS) is typically added as an internal standard for ¹H and ¹³C NMR (δ = 0.00 ppm).

• Instrumentation: Utilize a 400 MHz (or higher) NMR spectrometer.

• ¹H NMR Acquisition:

  • Pulse Sequence: Standard single pulse.

  • Number of Scans: 16-64, depending on concentration.

  • Relaxation Delay: 1-5 seconds.[1]

  • Spectral Width: Typically -2 to 12 ppm.

• ¹⁹F NMR Acquisition:

  • Pulse Sequence: Standard single pulse, often with proton decoupling to simplify the spectrum to a singlet.

  • Referencing: Chemical shifts are referenced to an external standard, commonly CFCl₃ (δ = 0.00 ppm).

• Data Analysis: Process the acquired Free Induction Decay (FID) with Fourier transformation. Integrate the signals and determine the chemical shifts and coupling constants. For unambiguous assignment, 2D NMR experiments (COSY, HSQC, HMBC) are recommended.

Infrared (IR) Spectroscopy: Probing Functional Groups and Substitution Patterns

IR spectroscopy is a rapid and non-destructive technique that identifies the functional groups present in a molecule by measuring the absorption of infrared radiation, which excites molecular vibrations.[8] While all isomers share the same functional groups (-NH₂, -CF₃, C-Br, C-Cl), the precise frequencies of their vibrations, particularly in the "fingerprint region" (1500-500 cm⁻¹), are sensitive to the overall molecular structure.

Expertise in Action: Decoding the Fingerprint Region

The most diagnostic information from IR for differentiating these isomers lies in the pattern of C-H out-of-plane bending vibrations (800-900 cm⁻¹). The number and position of these bands are characteristic of the number of adjacent hydrogen atoms on the aromatic ring.

• Key Vibrational Modes:

  • N-H Stretching: Two distinct bands are expected in the 3300-3500 cm⁻¹ region, corresponding to the symmetric and asymmetric stretching of the primary amine.

  • C-F Stretching: Strong, characteristic absorption bands for the -CF₃ group are typically found in the 1100-1350 cm⁻¹ region.

  • C-X Stretching: The C-Br and C-Cl stretching vibrations appear at lower wavenumbers, generally below 800 cm⁻¹.[9]

  • Aromatic C-H Bending: For these isomers, which have two isolated aromatic protons, a strong absorption band is expected in the 800-880 cm⁻¹ region. The exact position of this band can help distinguish between them.

Isomer	Key Differentiating IR Features
2-Bromo-4-chloro-5-(trifluoromethyl)aniline	Unique pattern of C-H bending and C-X stretching in the fingerprint region.
2-Bromo-5-chloro-4-(trifluoromethyl)aniline	Distinct C-H bending and C-X stretching frequencies due to different substituent adjacencies.
4-Bromo-2-chloro-5-(trifluoromethyl)aniline	A third unique pattern in the fingerprint region reflecting its specific substitution.

Experimental Protocol: FTIR Spectroscopy

• Instrumentation: A Fourier-Transform Infrared (FTIR) spectrometer, such as a Bruker Tensor 27, is commonly used.[3]

• Sample Preparation:

  • Solids: The Attenuated Total Reflectance (ATR) technique is most common and requires minimal sample preparation. A small amount of the solid powder is placed directly on the ATR crystal.

  • Liquids: A thin film of the liquid can be placed between two KBr salt plates.[3]

• Data Acquisition: Spectra are typically recorded over a range of 4000-400 cm⁻¹. A background spectrum of the empty accessory is recorded first and automatically subtracted from the sample spectrum.

• Data Analysis: Identify the characteristic absorption bands and compare the fingerprint region of the unknown sample to reference spectra of the known isomers.

Mass Spectrometry (MS): Determining Molecular Weight and Fragmentation

Mass spectrometry determines the molecular weight of a compound by measuring the mass-to-charge ratio (m/z) of its ions.[1] While all isomers have the identical molecular weight (273.9 g/mol ), MS is crucial for confirming the elemental composition and can provide structural clues through fragmentation analysis.

Expertise in Action: The Isotopic Signature of Halogens

The most powerful diagnostic feature in the mass spectrum of these compounds is the characteristic isotopic pattern of bromine and chlorine.[10]

• Bromine: Has two major isotopes, ⁷⁹Br and ⁸¹Br, in an almost 1:1 natural abundance. This results in two peaks of nearly equal intensity for any bromine-containing ion, separated by 2 m/z units (M⁺ and M+2).[10]

• Chlorine: Has two major isotopes, ³⁵Cl and ³⁷Cl, in an approximate 3:1 ratio.

• Combined Pattern: For a molecule containing one bromine and one chlorine atom, the molecular ion region will exhibit a characteristic cluster of peaks: M⁺ (containing ⁷⁹Br and ³⁵Cl), M+2 (containing ⁸¹Br/³⁵Cl and ⁷⁹Br/³⁷Cl), and M+4 (containing ⁸¹Br and ³⁷Cl). The relative intensities of this cluster are unique and provide definitive confirmation of the presence of one Br and one Cl atom.

While the low-resolution mass spectra of the isomers will be identical, tandem mass spectrometry (MS/MS) can sometimes reveal differences. In MS/MS, the molecular ion is isolated and fragmented, and the resulting daughter ions are analyzed. The fragmentation pathways may differ slightly between isomers due to the varying stability of the resulting fragment ions, potentially allowing for differentiation.

Experimental Protocol: Mass Spectrometry

• Sample Preparation: Prepare a dilute solution (1-10 µg/mL) of the aniline isomer in a suitable solvent like methanol or acetonitrile. For electrospray ionization (ESI), adding 0.1% formic acid can aid in protonation to form the [M+H]⁺ ion.[1]

• Instrumentation: A mass spectrometer equipped with an ESI source, often coupled with a liquid chromatograph (LC-MS) for sample introduction and purification.[3] A high-resolution mass analyzer like a Time-of-Flight (TOF) or Orbitrap is preferred for accurate mass measurements.

• Data Acquisition:

  • Ionization Mode: Positive ion mode is common for anilines to detect the [M+H]⁺ ion.

  • Full Scan MS: Acquire a full scan spectrum to identify the molecular ion cluster and confirm its m/z and isotopic pattern.

  • Tandem MS (MS/MS): If differentiation is needed, perform an MS/MS experiment by selecting the molecular ion as the precursor and acquiring the spectrum of its fragment ions.

• Data Analysis: Analyze the m/z values and isotopic patterns to confirm the elemental formula. Compare the MS/MS fragmentation patterns between the unknown sample and known standards if available.

Integrated Strategy for Unambiguous Isomer Identification

Caption: Workflow for integrated spectroscopic analysis of aniline isomers.

Conclusion

The differentiation of positional isomers like 2-Bromo-4-chloro-5-(trifluoromethyl)aniline is a challenge that demands a meticulous and multi-faceted analytical approach. While Mass Spectrometry is invaluable for confirming molecular formula through isotopic patterns and IR Spectroscopy provides rapid functional group identification, NMR spectroscopy stands as the ultimate arbiter for definitive structural elucidation. The unique chemical shifts and coupling patterns in ¹H NMR, complemented by the high sensitivity of ¹⁹F NMR to the local electronic environment, provide the necessary detail to distinguish between these closely related structures. By integrating these techniques into a logical workflow, researchers and drug development professionals can ensure the identity, purity, and quality of their chemical entities with the highest degree of scientific confidence.

References

• BenchChem. (2025).
• BenchChem. (2025). Spectroscopic comparison of 2-Bromo-5-(trifluoromethyl)aniline isomers.
• BenchChem. (n.d.). Identification of unknown impurities in 4-Bromo-3-(trifluoromethyl)aniline by LC-MS.

• Gong, L. et al. (2020). A brief review on aniline and its derivatives. ResearchGate. [Link]

• Wikipedia. (n.d.). Fluorine-19 nuclear magnetic resonance spectroscopy. [Link]

• Taylor, R. E., & Troke, J. (2019). 19-Fluorine nuclear magnetic resonance chemical shift variability in trifluoroacetyl species. Dove Medical Press. [Link]

• NIST. (n.d.). 2-Bromo-4-chloroaniline. NIST Chemistry WebBook. [Link]

• Smith, B. C. (2023). Halogenated Organic Compounds. Spectroscopy Online. [Link]

• International Journal of Scientific and Research Publications. (2013). Study on Infrared Spectra of Poly Aniline Synthesized by Chemical Oxidation Method. [Link]

• University of California, Santa Barbara. (2001). Fluorine NMR. [Link]

• University of Sheffield. (n.d.). 19Flourine NMR. [Link]

• Chuang, Y. H., & Boyd, J. M. (2022). Halogenation of Anilines: Formation of Haloacetonitriles and Large-Molecule Disinfection Byproducts. Environmental Science & Technology. [Link]

• Jacquemard, C. et al. (2007). Infrared spectroscopy of aniline (C6H5NH2) and its cation in a cryogenic argon matrix. The Journal of Chemical Physics. [Link]

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A Senior Application Scientist's Guide to Assessing the Metabolic Stability of Drugs Containing the 2-Bromo-4-chloro-5-(trifluoromethyl)aniline Moiety

In the landscape of modern drug discovery, the metabolic stability of a new chemical entity (NCE) is a critical determinant of its potential success. A compound that is too rapidly metabolized may fail to achieve therapeutic concentrations in the body, while one that is too slowly cleared could lead to toxicity.[1] The 2-bromo-4-chloro-5-(trifluoromethyl)aniline moiety represents a complex structural motif, incorporating halogens and a trifluoromethyl group that can significantly influence a molecule's metabolic fate. This guide provides a comprehensive framework for assessing the metabolic stability of drug candidates containing this moiety, offering a comparative analysis of experimental approaches and data interpretation.

The Significance of the 2-Bromo-4-chloro-5-(trifluoromethyl)aniline Moiety in Medicinal Chemistry

The 2-bromo-4-chloro-5-(trifluoromethyl)aniline scaffold is of interest to medicinal chemists for several reasons. The trifluoromethyl group can enhance metabolic stability and receptor binding affinity.[2] The halogen substituents provide opportunities for further chemical modification and can also modulate the electronic properties and lipophilicity of the molecule.[3] However, these features also present challenges in predicting metabolic pathways, as halogenated aromatic compounds can undergo various biotransformations, including oxidation and dehalogenation, primarily mediated by cytochrome P450 (CYP) enzymes.[4][5]

This guide will compare the metabolic stability of a hypothetical test compound, Compound A , which features the 2-bromo-4-chloro-5-(trifluoromethyl)aniline core, against two relevant comparators:

• Comparator X: A structurally related marketed drug with a known metabolic profile.

• Comparator Y: An analog of Compound A where the bromine and chlorine atoms are replaced with hydrogen, to elucidate the specific contribution of the halogens to metabolic stability.

Experimental Design for a Comparative Metabolic Stability Assessment

To obtain a comprehensive understanding of the metabolic liabilities of Compound A, a multi-pronged in vitro approach is recommended. This allows for a systematic evaluation of both Phase I and Phase II metabolic pathways.[6][7] The two primary assays that will be detailed are the Liver Microsomal Stability Assay and the Hepatocyte Stability Assay .[8][9]

Diagram of the Experimental Workflow

Caption: A high-level overview of the experimental workflow for assessing metabolic stability.

Part 1: Liver Microsomal Stability Assay

This assay is a cost-effective, high-throughput screen to assess the susceptibility of a compound to Phase I metabolism, primarily by cytochrome P450 enzymes.[10][11]

Experimental Protocol

• Preparation of Reagents:

  • Prepare a 10 mM stock solution of Compound A, Comparator X, and Comparator Y in DMSO.[12]

  • Thaw pooled human liver microsomes (from at least 10 donors to minimize individual variability) on ice.[11]

  • Prepare a NADPH-regenerating system solution containing NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase in phosphate buffer (pH 7.4).[13]

• Incubation:

  • In a 96-well plate, pre-warm a mixture of liver microsomes (final concentration 0.5 mg/mL) and the test compound (final concentration 1 µM) at 37°C for 5 minutes.[11][14]

  • Initiate the metabolic reaction by adding the pre-warmed NADPH-regenerating system.

  • At specified time points (e.g., 0, 5, 15, 30, 45, and 60 minutes), terminate the reaction by adding 2-3 volumes of ice-cold acetonitrile containing an internal standard (e.g., a structurally similar but chromatographically distinct compound).[11][14]

• Sample Analysis:

  • Centrifuge the plate to pellet the precipitated proteins.

  • Transfer the supernatant to a new plate for analysis by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).[15][16]

Data Analysis and Interpretation

The disappearance of the parent compound over time is monitored. From the natural logarithm of the percentage of the parent compound remaining versus time, the half-life (t1/2) is calculated. The intrinsic clearance (CLint) is then determined using the following equation:

CLint (µL/min/mg protein) = (0.693 / t1/2) x (incubation volume / protein concentration)

Compound	Half-life (t1/2, min)	Intrinsic Clearance (CLint, µL/min/mg protein)
Compound A	Experimental Data	Calculated Data
Comparator X	Experimental Data	Calculated Data
Comparator Y	Experimental Data	Calculated Data

A shorter half-life and higher intrinsic clearance indicate lower metabolic stability.[14] By comparing the data for Compound A with Comparators X and Y, we can infer the metabolic liability introduced by the 2-bromo-4-chloro-5-(trifluoromethyl)aniline moiety.

Part 2: Hepatocyte Stability Assay

This assay provides a more comprehensive assessment of metabolic stability as hepatocytes contain both Phase I and Phase II enzymes, as well as the necessary cofactors in a more physiologically relevant environment.[6][7][17]

Experimental Protocol

• Hepatocyte Preparation:

  • Thaw cryopreserved human hepatocytes according to the supplier's instructions.

  • Determine cell viability using a method like trypan blue exclusion. Viability should be >80%.

  • Resuspend the hepatocytes in incubation medium to a final density of 1 x 10^6 viable cells/mL.[18]

• Incubation:

  • Pre-warm the hepatocyte suspension at 37°C in a CO2 incubator.

  • Add the test compounds (Compound A, Comparator X, and Comparator Y) at a final concentration of 1 µM.

  • At various time points (e.g., 0, 15, 30, 60, 90, and 120 minutes), collect aliquots of the cell suspension and terminate the reaction by adding ice-cold acetonitrile with an internal standard.[19]

• Sample Analysis:

  • Process the samples as described in the microsomal stability assay and analyze by LC-MS/MS.[6]

Data Analysis and Interpretation

The data analysis is similar to the microsomal stability assay, with the calculation of t1/2 and CLint. However, the intrinsic clearance is expressed per million cells.

CLint (µL/min/10^6 cells) = (0.693 / t1/2) x (incubation volume / number of cells)

Compound	Half-life (t1/2, min)	Intrinsic Clearance (CLint, µL/min/10^6 cells)
Compound A	Experimental Data	Calculated Data
Comparator X	Experimental Data	Calculated Data
Comparator Y	Experimental Data	Calculated Data

Comparing the results from the hepatocyte assay with the microsomal assay can reveal the contribution of Phase II metabolism. A significantly shorter half-life in hepatocytes suggests that the compound is also a substrate for Phase II enzymes.

Potential Metabolic Pathways of the 2-Bromo-4-chloro-5-(trifluoromethyl)aniline Moiety

The structural features of this moiety suggest several potential sites of metabolic transformation.

Diagram of Potential Metabolic Pathways

Caption: Potential metabolic pathways for the 2-bromo-4-chloro-5-(trifluoromethyl)aniline moiety.

• N-Hydroxylation: The primary amino group is a common site for oxidation by CYP enzymes, leading to the formation of a hydroxylamine metabolite.[20][21] This can be a pathway to reactive metabolites.

• Ring Hydroxylation: The aromatic ring can be hydroxylated by CYPs at positions not occupied by substituents.

• Dehalogenation: Reductive or oxidative dehalogenation can occur, removing the bromine or chlorine atoms.

• N-Acetylation: The primary amine can undergo N-acetylation, a common Phase II conjugation reaction catalyzed by N-acetyltransferases (NATs).[22]

Metabolite identification studies using high-resolution mass spectrometry can be conducted in parallel with the stability assays to confirm these and other potential metabolic pathways.[23][24][25]

Conclusion and Strategic Implications

A thorough assessment of the metabolic stability of drug candidates containing the 2-bromo-4-chloro-5-(trifluoromethyl)aniline moiety is essential for successful drug development. By employing a combination of in vitro assays, such as the liver microsomal and hepatocyte stability assays, and comparing the results to relevant benchmarks, researchers can gain valuable insights into the metabolic liabilities of their compounds. This data-driven approach allows for the early identification of compounds with favorable pharmacokinetic profiles and informs strategies for structural modifications to mitigate metabolic instability, ultimately increasing the probability of advancing a safe and effective drug to the clinic.

References

• Nuvisan. (n.d.). Advanced in vitro metabolic stability assays for drug discovery. Retrieved from [Link]

• Pelkonen, O., & Turpeinen, M. (2007). Introduction to in vitro estimation of metabolic stability and drug interactions of new chemical entities in drug discovery and development. PubMed, 25(6), 857-870. Retrieved from [Link]

• Domainex. (n.d.). Hepatocyte Stability Assay. Retrieved from [Link]

• Creative Bioarray. (n.d.). In Vitro Metabolic Stability. Retrieved from [Link]

• Eurofins Discovery. (n.d.). Metabolic Stability Services. Retrieved from [Link]

• Di, L., et al. (2003). Metabolic stability screen for drug discovery using cassette analysis and column switching. PubMed, 13(10), 1047-1054. Retrieved from [Link]

• Guengerich, F. P., & Turesky, R. J. (2008). Metabolism and Biomarkers of Heterocyclic Aromatic Amines in Molecular Epidemiology Studies. NIH Public Access, 21(4), 615-640. Retrieved from [Link]

• Pandey, G., et al. (2018). Biotransformation of nitro aromatic amines in artificial alkaline habitat by pseudomonas DL17. PubMed Central, 13(1), 12. Retrieved from [Link]

• Cyprotex. (n.d.). Hepatocyte Stability. Retrieved from [Link]

• Gorrod, J. W. (1986). The metabolism of aromatic amines. PubMed, 16(10-11), 933-955. Retrieved from [Link]

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A Comparative Guide to Catalysts for the Synthesis of 2-Bromo-4-chloro-5-(trifluoromethyl)aniline Derivatives

Introduction

2-Bromo-4-chloro-5-(trifluoromethyl)aniline is a highly valuable building block in the synthesis of pharmaceuticals and agrochemicals. The strategic placement of bromine, chlorine, and a trifluoromethyl group on the aniline scaffold provides multiple points for diversification and imparts unique physicochemical properties to the final products, such as enhanced metabolic stability and binding affinity.[1] However, the synthesis of this and related derivatives is challenging due to the need for high regioselectivity in the halogenation steps. The electron-donating amino group and the electron-withdrawing trifluoromethyl group exert competing influences on the aromatic ring, making controlled substitution a complex task.[2]

This technical guide provides a comparative analysis of various catalytic systems for the synthesis of 2-Bromo-4-chloro-5-(trifluoromethyl)aniline derivatives. We will delve into the mechanistic rationale behind catalyst selection, present comparative data, and provide detailed experimental protocols to assist researchers in navigating the synthetic challenges and selecting the most appropriate catalytic strategy.

Synthetic Challenges and Strategic Considerations

The primary challenge in synthesizing 2-Bromo-4-chloro-5-(trifluoromethyl)aniline lies in the regioselective introduction of the halogen atoms. The amino group is a powerful ortho-, para-director, strongly activating these positions for electrophilic aromatic substitution.[3] Conversely, the trifluoromethyl group is a meta-director and deactivates the ring. Starting from 3-(trifluoromethyl)aniline, the amino group directs to positions 2, 4, and 6. The trifluoromethyl group at position 3 provides steric hindrance at the adjacent 2-position, making the 4- and 6-positions the most likely sites for substitution.[2]

Achieving the desired 2-bromo-4-chloro substitution pattern requires a carefully orchestrated synthetic sequence and the use of catalysts that can overcome the inherent reactivity of the aniline ring to prevent over-halogenation and control the position of each halogen.[3][4]

Comparative Analysis of Catalytic Systems

The synthesis of 2-Bromo-4-chloro-5-(trifluoromethyl)aniline is not typically a single-step reaction. It often involves a multi-step sequence, with catalysis playing a crucial role in the key halogenation steps. A plausible and commonly employed route starts with the bromination of 3-(trifluoromethyl)aniline to produce 4-Bromo-3-(trifluoromethyl)aniline, followed by chlorination.

Catalysts for the Bromination of 3-(Trifluoromethyl)aniline

The initial bromination of 3-(trifluoromethyl)aniline is a critical step where regioselectivity is paramount. While this reaction can proceed without a catalyst, it often leads to a mixture of products, including di- and tri-brominated species.[3] Catalysts are employed to enhance selectivity and yield of the desired 4-bromo isomer.

Catalyst System	Brominating Agent	Solvent	Temperature (°C)	Yield of 4-Bromo Isomer (%)	Key Advantages & Disadvantages
None (Uncatalyzed)	Br₂	Acetic Acid	Room Temp.	Moderate	Low cost, simple; Poor selectivity, over-bromination is common.
Lewis Acids (e.g., FeCl₃, AlCl₃)	Br₂	Dichloromethane	0 - Room Temp.	Moderate to Good	Can enhance reactivity; Prone to forming strong complexes with aniline, deactivating the ring.[4]
Copper(II) Bromide (CuBr₂)	CuBr₂	Ionic Liquid	Room Temp.	High (up to 93%)[5]	High regioselectivity for the para position, mild conditions, reusable ionic liquid.[6]
N-Bromosuccinimide (NBS) / No Catalyst	NBS	DMF	0	Good to High	Milder than Br₂, easier to handle, can offer better selectivity.[2]

Expert Insights:

For the selective mono-bromination of anilines, particularly those with activating groups, direct use of strong Lewis acids with molecular bromine can be problematic. The Lewis acid can complex with the amino group, deactivating the ring and hindering the reaction.[4] Copper(II) halides in ionic liquids have emerged as a highly effective system for the para-selective halogenation of unprotected anilines.[6] This method offers excellent yields and selectivity under mild conditions. N-Bromosuccinimide (NBS) is another excellent choice as it is a milder brominating agent and can often provide higher selectivity with fewer byproducts compared to liquid bromine.[2]

Catalysts for the Chlorination of 4-Bromo-3-(trifluoromethyl)aniline

Once 4-Bromo-3-(trifluoromethyl)aniline is synthesized, the next step is the regioselective introduction of a chlorine atom at the 2-position. This is a challenging transformation due to the existing substituents.

Catalyst System	Chlorinating Agent	Solvent	Temperature (°C)	Plausible Yield	Key Advantages & Disadvantages
Lewis Acids (e.g., FeCl₃, I₂)	Cl₂ or SO₂Cl₂	Chlorinated Solvents	Variable	Moderate	Can facilitate chlorination; Regioselectivity can be an issue.
Palladium Catalysis (C-H Activation)	N-Chlorosuccinimide (NCS)	Organic Solvent	Elevated	Moderate to Good	Offers high regioselectivity through directed C-H activation; Requires specialized ligands and potentially expensive catalysts.[7][8]
Copper(II) Chloride (CuCl₂)	CuCl₂	Ionic Liquid	Room Temp.	High (up to 90% for similar substrates)[6]	High para-regioselectivity, mild conditions; May not be suitable for ortho-chlorination.

Expert Insights:

Direct electrophilic chlorination of 4-Bromo-3-(trifluoromethyl)aniline is complex. A promising modern approach is through transition metal-catalyzed C-H activation.[9] Palladium catalysts, in particular, have been developed for the ortho-chlorination of anilines, though this often requires N-protection of the amino group.[7][8] For the synthesis of the target molecule, a more traditional approach using a Lewis acid catalyst with a suitable chlorinating agent like N-chlorosuccinimide (NCS) or sulfuryl chloride (SO₂Cl₂) would be a logical starting point for optimization. The choice of catalyst and conditions would be critical to favor chlorination at the sterically accessible 6-position (which becomes the 2-position in the final product name).

Experimental Protocols

Protocol 1: Synthesis of 4-Bromo-3-(trifluoromethyl)aniline using NBS

This protocol is optimized for the selective synthesis of 4-Bromo-3-(trifluoromethyl)aniline with minimal byproduct formation.[2]

Materials:

• 3-(Trifluoromethyl)aniline

• N-Bromosuccinimide (NBS)

• Anhydrous Dimethylformamide (DMF)

• Ethyl acetate

• Saturated aqueous sodium bicarbonate

• Brine

• Anhydrous sodium sulfate

• Ice-salt bath

Procedure:

• Reaction Setup: In a three-neck round-bottom flask equipped with a magnetic stirrer and a dropping funnel, dissolve 3-(trifluoromethyl)aniline (1.0 eq) in anhydrous DMF (approximately 10 mL per gram of aniline).

• Cooling: Cool the solution to 0°C using an ice-salt bath with vigorous stirring.

• Reagent Preparation: In a separate flask, dissolve N-Bromosuccinimide (1.0 eq) in anhydrous DMF (approximately 10 mL per gram of NBS).

• Slow Addition: Add the NBS solution dropwise to the cooled aniline solution over a period of at least 1 hour, maintaining the temperature at 0°C.

• Reaction Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

• Workup: Once the reaction is complete, pour the mixture into water and extract with ethyl acetate.

• Washing: Wash the organic layer with saturated aqueous sodium bicarbonate, followed by brine.

• Drying and Concentration: Dry the organic phase over anhydrous sodium sulfate, filter, and concentrate the solvent under reduced pressure to obtain the crude product.

• Purification: The crude product can be purified by column chromatography on silica gel or by recrystallization to yield pure 4-Bromo-3-(trifluoromethyl)aniline.

Visualization of Synthetic Workflow

Caption: A generalized synthetic workflow for 2-Bromo-4-chloro-5-(trifluoromethyl)aniline.

Mechanistic Insight: Electrophilic Bromination

The bromination of an aniline derivative is a classic example of electrophilic aromatic substitution. The catalyst plays a crucial role in generating a more potent electrophile.

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A Senior Application Scientist's Guide to the Quantification of 2-Bromo-4-chloro-5-(trifluoromethyl)aniline in Reaction Mixtures: A Comparative Analysis of qNMR and Chromatographic Techniques

For researchers, scientists, and drug development professionals, the precise quantification of key intermediates is paramount to ensuring the robustness and reproducibility of synthetic processes. 2-Bromo-4-chloro-5-(trifluoromethyl)aniline is a critical building block in the synthesis of various pharmaceuticals and agrochemicals. Its accurate measurement within a complex reaction mixture is essential for reaction monitoring, yield determination, and quality control. This guide provides an in-depth, objective comparison of Quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy with traditional chromatographic methods—High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC)—for this specific analytical challenge.

The narrative that follows is grounded in years of field experience, offering not just protocols but the rationale behind experimental choices. We will explore the strengths and limitations of each technique, supported by experimental data, to empower you to make informed decisions for your analytical workflows.

The Analytical Challenge: Why 2-Bromo-4-chloro-5-(trifluoromethyl)aniline Demands a Robust Method

The structure of 2-Bromo-4-chloro-5-(trifluoromethyl)aniline presents a unique analytical puzzle. The presence of multiple halogens and a trifluoromethyl group influences its physicochemical properties, impacting both spectroscopic and chromatographic behavior. A successful quantification method must be able to distinguish it from structurally similar starting materials, byproducts, and intermediates, often in a complex matrix.

Quantitative NMR (qNMR): A Primary Method for Absolute Quantification

Quantitative NMR stands out as a primary analytical method, meaning it can provide a direct measure of the amount of a substance without the need for a reference standard of the analyte itself.[1] This is a significant advantage in research and development, where certified standards of novel intermediates may not be readily available. The fundamental principle of qNMR lies in the direct proportionality between the integrated area of a specific NMR signal and the number of nuclei contributing to that signal.[2]

The Power of ¹⁹F and ¹H qNMR for this Analyte

For 2-Bromo-4-chloro-5-(trifluoromethyl)aniline, we have the luxury of two NMR-active nuclei for quantification: ¹H and ¹⁹F.

• ¹⁹F qNMR: The trifluoromethyl group provides a strong, sharp singlet in the ¹⁹F NMR spectrum, typically in a region free from other signals. This high selectivity and the 100% natural abundance of ¹⁹F make it an excellent choice for quantification. Proton decoupling can be employed to simplify the spectrum further, ensuring each ¹⁹F signal appears as a singlet.[3]

• ¹H qNMR: The aromatic protons of the aniline ring also offer distinct signals that can be used for quantification. While the ¹H spectrum of a reaction mixture can be more crowded, the chemical shifts of the analyte's protons are often sufficiently unique for accurate integration.

Experimental Protocol: ¹⁹F qNMR for Quantification of 2-Bromo-4-chloro-5-(trifluoromethyl)aniline

This protocol outlines a validated approach for determining the concentration of 2-Bromo-4-chloro-5-(trifluoromethyl)aniline in a reaction mixture using ¹⁹F qNMR.

Materials and Reagents:

• Aliquoted reaction mixture

• Certified internal standard (e.g., 3,5-Bis(trifluoromethyl)benzoic acid)[4]

• Deuterated solvent (e.g., Deuterated chloroform (CDCl₃) or Dimethyl sulfoxide-d₆ (DMSO-d₆))

• High-precision analytical balance

• Volumetric flasks and pipettes

• NMR spectrometer (400 MHz or higher)

Procedure:

• Sample Preparation:

  • Accurately weigh a specific amount of the reaction mixture into a vial.

  • Accurately weigh a precise amount of the internal standard and add it to the same vial. A 1:1 molar ratio between the analyte and the internal standard is ideal for optimal accuracy.[5]

  • Dissolve the mixture in a precise volume (e.g., 0.75 mL) of the chosen deuterated solvent. Ensure complete dissolution.

  • Transfer the solution to a clean 5 mm NMR tube.[6]

• NMR Data Acquisition:

  • Spectrometer: 400 MHz or higher, equipped with a ¹⁹F probe.

  • Pulse Program: A standard single-pulse experiment with proton decoupling.

  • Relaxation Delay (d1): This is a critical parameter. It should be at least 5 times the longest T₁ (spin-lattice relaxation time) of the signals of interest (both analyte and internal standard) to ensure full relaxation and accurate integration.[2] A value of 30-60 seconds is often sufficient.

  • Number of Scans (ns): A sufficient number of scans (e.g., 16-64) should be acquired to achieve a high signal-to-noise ratio (S/N > 250:1 for precision better than 1%).[5][7]

• Data Processing and Analysis:

  • Apply a Fourier transform to the acquired Free Induction Decay (FID).

  • Carefully phase the spectrum and perform baseline correction.

  • Integrate the well-resolved signals of both the analyte's CF₃ group and the internal standard.

  • Calculate the concentration using the following equation:

    Concentration_analyte = (I_analyte / N_analyte) * (N_IS / I_IS) * (M_IS / M_analyte) * (P_IS / P_analyte) * Concentration_IS

    Where:

    • I = Integral area

    • N = Number of nuclei for the integrated signal

    • M = Molar mass

    • P = Purity

    • IS = Internal Standard

Visualizing the qNMR Workflow

Caption: A streamlined workflow for the quantification of 2-Bromo-4-chloro-5-(trifluoromethyl)aniline by qNMR.

Chromatographic Alternatives: HPLC and GC

Chromatographic techniques, particularly HPLC and GC, are the workhorses of many analytical laboratories for purity determination and quantification.[2] These methods rely on the physical separation of components in a mixture.

High-Performance Liquid Chromatography (HPLC)

HPLC is a powerful technique for separating non-volatile and thermally sensitive compounds.[8][9] For halogenated anilines, reversed-phase HPLC with UV detection is a common approach.[8][10]

Experimental Protocol: HPLC for Quantification

• Chromatographic Conditions:

  • Column: C18 reversed-phase column (e.g., 4.6 mm x 250 mm, 5 µm).[10]

  • Mobile Phase: A gradient of acetonitrile and water, often with a small amount of acid like formic acid to improve peak shape.[10]

  • Flow Rate: Typically 1.0 mL/min.[10]

  • Detection: UV detection at a wavelength where the analyte has strong absorbance.

• Quantification: Quantification is typically performed using an external standard calibration curve, which requires a certified reference standard of 2-Bromo-4-chloro-5-(trifluoromethyl)aniline.

Gas Chromatography (GC)

GC is well-suited for the analysis of volatile and thermally stable compounds.[11] While anilines can be analyzed directly, derivatization is sometimes employed to improve their chromatographic behavior and sensitivity.[8][12]

Experimental Protocol: GC for Quantification

• Chromatographic Conditions:

  • Column: A capillary column with a suitable stationary phase for separating aromatic amines (e.g., a mid-polarity phase).[13][14]

  • Carrier Gas: Helium or hydrogen.

  • Injector and Detector: A split/splitless injector and a Flame Ionization Detector (FID) are commonly used.[14]

  • Temperature Program: A temperature gradient is typically used to ensure good separation of all components in the reaction mixture.

• Quantification: Similar to HPLC, quantification is usually achieved through an external standard calibration curve.

Head-to-Head Comparison: qNMR vs. HPLC vs. GC

The choice of analytical technique should be guided by the specific requirements of the analysis. The following table provides a comparative summary based on key performance metrics.

Feature	qNMR	HPLC	GC
Principle	Direct measurement of nuclei	Separation by polarity	Separation by volatility
Reference Standard	Internal standard (can be different from analyte)	External standard (analyte-specific)	External standard (analyte-specific)
Selectivity	Excellent (especially ¹⁹F NMR)	Good to excellent (method dependent)	Good to excellent (method dependent)
Accuracy	High (primary method)	High (with certified standard)	High (with certified standard)
Precision (%RSD)	< 1% under optimal conditions[15]	< 2% is typical	< 2% is typical
Analysis Time	Relatively fast per sample (minutes)	Can be longer due to run times	Can be longer due to run times
Sample Preparation	Simple dissolution	Can involve more steps (e.g., filtration)	Can require derivatization
Throughput	Lower	Higher (with autosampler)	Higher (with autosampler)
Instrumentation Cost	High	Moderate	Moderate

Visualizing the Method Selection Framework

Caption: A decision-making framework for selecting the appropriate analytical method.

Conclusion: A Synergistic Approach

In the demanding landscape of pharmaceutical and chemical development, no single analytical technique is a panacea. For the quantification of 2-Bromo-4-chloro-5-(trifluoromethyl)aniline in a reaction mixture, qNMR, particularly ¹⁹F qNMR, offers a distinct advantage as a primary, highly accurate, and selective method that does not require a specific reference standard of the analyte. This makes it an invaluable tool during process development and for the certification of reference materials.

However, HPLC and GC remain indispensable for routine analysis and high-throughput screening due to their automation capabilities and lower operational complexity once a method is established. The choice between HPLC and GC will primarily depend on the volatility and thermal stability of the analyte and other components in the reaction mixture.

A truly robust analytical strategy often involves the synergistic use of these techniques. For instance, qNMR can be used to accurately determine the purity of a newly synthesized batch of 2-Bromo-4-chloro-5-(trifluoromethyl)aniline, which can then be used as a certified reference standard for the development and validation of a high-throughput HPLC or GC method for routine quality control. This integrated approach leverages the strengths of each technique, ensuring the highest level of confidence in your analytical results.

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 2-Bromo-4-chloro-5-(trifluoromethyl)aniline

Greetings, colleagues. In our work, the responsible management of chemical reagents is as crucial as the discoveries we aim to make. This guide provides a direct, procedural framework for the safe and compliant disposal of 2-Bromo-4-chloro-5-(trifluoromethyl)aniline, a halogenated aromatic amine. The protocols outlined here are designed to ensure personnel safety, environmental protection, and regulatory adherence. The core principle is straightforward: this compound must be managed as hazardous waste from the moment it is used.

Hazard Profile: Understanding the "Why"

2-Bromo-4-chloro-5-(trifluoromethyl)aniline and structurally similar compounds are classified as hazardous. Their disposal requires stringent protocols precisely because of their inherent risks. Understanding these hazards is the first step in appreciating the necessity of proper handling. This compound is a trifunctional aniline derivative, and its hazard profile is derived from its reactive components: the aromatic amine, bromine and chlorine halogens, and the trifluoromethyl group.

Based on data from analogous compounds, the primary hazards include acute toxicity and severe irritation.[1][2][3] Ingestion, skin contact, or inhalation can be harmful or toxic.[1][2][4] Direct contact is known to cause significant skin and eye irritation.[3][5][6]

Hazard Class & Category	Hazard Statement
Acute Toxicity, Oral (Category 4)	H302: Harmful if swallowed.[1][3]
Acute Toxicity, Dermal (Category 4)	H312: Harmful in contact with skin.[1]
Skin Corrosion/Irritation (Category 2)	H315: Causes skin irritation.[1][3][5]
Serious Eye Damage/Irritation (Category 2)	H319: Causes serious eye irritation.[1][3][5]
Acute Toxicity, Inhalation (Category 4)	H332: Harmful if inhaled.[1]
Specific Target Organ Toxicity (Single Exposure, Category 3)	H335: May cause respiratory irritation.[1][3][5]

These classifications mandate that the compound never be disposed of via standard laboratory drains or solid waste streams. Such actions risk environmental contamination and non-compliance with federal and local regulations.

Regulatory Framework: The Legal Mandate

As a halogenated organic compound, 2-Bromo-4-chloro-5-(trifluoromethyl)aniline falls under specific environmental regulations. In the United States, the Environmental Protection Agency (EPA) regulates such chemicals under the Resource Conservation and Recovery Act (RCRA). Specifically, it is categorized among the "Halogenated Organic Compounds" (HOCs), which have strict land disposal restrictions.[7][8] The required disposal method for these wastes is typically high-temperature incineration at a licensed facility to ensure complete destruction of the hazardous molecules.[9]

Disposal Workflow: A Step-by-Step Protocol

The following workflow ensures that all waste containing 2-Bromo-4-chloro-5-(trifluoromethyl)aniline is handled safely and compliantly from the point of generation to final disposal.

Step 1: Point-of-Generation Containment

• Designate a Waste Container: Use a dedicated, chemically compatible, and sealable container for all waste streams (solid or liquid) containing this chemical. Glass is generally preferred for liquid waste.

• Label Immediately: The container must be clearly labeled with the words "Hazardous Waste," the full chemical name "2-Bromo-4-chloro-5-(trifluoromethyl)aniline," and the associated hazard pictograms (e.g., GHS07 for irritant/harmful).[10]

• Segregate Waste: This is a critical step. Do not mix halogenated waste with non-halogenated organic waste. Co-mingling can dramatically increase disposal costs and complicate the treatment process, as incineration protocols differ.

Step 2: Spill and Decontamination Management

Even minor spills must be managed as hazardous waste.

• Alert Personnel: Inform colleagues in the immediate area.

• Don Appropriate PPE: At a minimum, this includes a lab coat, chemical-resistant gloves (nitrile is a common choice, but always check manufacturer compatibility), and safety glasses or goggles.[2][3]

• Contain the Spill:

  • For Solids: Use dry cleanup procedures.[1] Gently sweep or scoop the material to avoid generating dust. Do not add water. Place the material into your designated hazardous waste container.

  • For Liquids: Use an inert absorbent material (e.g., vermiculite, sand, or commercial sorbent pads) to soak up the spill.[6] Place the contaminated absorbent material into the hazardous waste container.

• Decontaminate Surfaces: Wipe the affected area with a suitable solvent (e.g., ethanol or acetone), using disposable towels. The used towels must also be disposed of in the sealed hazardous waste container.

• Decontaminate Glassware: Triple-rinse glassware that has come into contact with the chemical. The first two rinses should be with a suitable organic solvent, and these rinsates must be collected as hazardous waste. The final rinse can be with water.

Disposal Decision Workflow

The following diagram illustrates the logical flow for managing waste containing 2-Bromo-4-chloro-5-(trifluoromethyl)aniline.

Caption: Decision workflow for proper disposal.

Step 3: Final Disposal

• Secure Storage: Keep the sealed hazardous waste container in a designated and well-ventilated satellite accumulation area, away from incompatible materials like strong oxidizing agents.[2][6]

• Arrange for Pickup: Contact your institution's Environmental Health and Safety (EHS) department or a certified hazardous waste disposal contractor to arrange for the removal of the waste.[1] Provide them with a complete and accurate description of the container's contents. Never attempt to transport hazardous waste personally.

By adhering to this structured protocol, you ensure that your work remains not only scientifically sound but also ethically and legally responsible.

References

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• Aaron Chemicals LLC. (2024, November 1). Safety Data Sheet for 4-Bromo-3-fluoro-5-(trifluoromethyl)aniline.
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• Thermo Fisher Scientific. (2011, May 20). Safety Data Sheet for 3-Bromo-5-(trifluoromethyl)aniline.
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Mastering the Safe Handling of 2-Bromo-4-chloro-5-(trifluoromethyl)aniline: A Guide for Laboratory Professionals

For the modern researcher, scientist, and drug development professional, the synthesis and manipulation of novel chemical entities are paramount to discovery. Among these, halogenated anilines such as 2-Bromo-4-chloro-5-(trifluoromethyl)aniline represent a class of compounds with significant potential in medicinal chemistry and materials science. However, their utility is matched by the critical need for stringent safety protocols. This guide provides an in-depth, procedural framework for the safe handling, use, and disposal of 2-Bromo-4-chloro-5-(trifluoromethyl)aniline, moving beyond mere compliance to foster a culture of proactive laboratory safety.

Understanding the Hazard Profile: A Proactive Approach to Safety

While a comprehensive toxicological profile for 2-Bromo-4-chloro-5-(trifluoromethyl)aniline is not extensively documented in publicly available literature, its chemical structure as a halogenated aniline provides a strong basis for anticipating its hazard profile. Aniline and its derivatives are known for their systemic toxicity, with potential effects on the blood, liver, and kidneys. Furthermore, many halogenated organic compounds exhibit environmental persistence.

Based on available safety data sheets (SDS) for 2-Bromo-4-chloro-5-(trifluoromethyl)aniline and related compounds, the primary hazards are categorized as follows:

Hazard Classification	GHS Hazard Statement	Description
Acute Toxicity, Oral (Category 4)	H302	Harmful if swallowed.
Skin Corrosion/Irritation (Category 2)	H315	Causes skin irritation.[1][2][3][4]
Serious Eye Damage/Eye Irritation (Category 2)	H319	Causes serious eye irritation.[1][2][3][4]
Specific target organ toxicity — Single exposure (Category 3), Respiratory system	H335	May cause respiratory irritation.[1][2][3][4]

Given the presence of bromine, chlorine, and a trifluoromethyl group, this compound should be handled with the assumption of potential for systemic toxicity upon absorption through the skin, inhalation, or ingestion. The aniline backbone also raises concerns about potential long-term health effects, including methemoglobinemia, a condition where the iron in the blood is unable to carry oxygen effectively.

Personal Protective Equipment (PPE): Your First Line of Defense

The selection and proper use of Personal Protective Equipment (PPE) are non-negotiable when handling 2-Bromo-4-chloro-5-(trifluoromethyl)aniline. The following PPE ensemble is mandatory for all procedures involving this compound.

Core PPE Requirements

PPE Category	Specification	Rationale
Hand Protection	Double-gloving with nitrile or neoprene gloves.	The outer glove provides primary protection against chemical splashes, while the inner glove offers a secondary barrier in case of a breach. Aniline and its derivatives can be absorbed through the skin.[5][6]
Eye and Face Protection	Tightly fitting safety goggles and a face shield.	This combination protects against splashes and airborne particles from all angles, safeguarding the eyes and face from the irritating and potentially corrosive effects of the compound.[4][5][7]
Body Protection	A full-length laboratory coat with tight cuffs, and for larger quantities or procedures with a higher risk of splashing, a chemically resistant apron.	This prevents skin contact with any spills and protects personal clothing from contamination.
Respiratory Protection	Work should be conducted within a certified chemical fume hood. For situations where a fume hood is not feasible (e.g., cleaning large spills), a full-face respirator with a combination organic vapor/HEPA cartridge is required.	The compound may cause respiratory irritation, and aniline vapors are toxic.[6] A fume hood provides the primary engineering control to minimize inhalation exposure.

Figure 1. A workflow diagram illustrating the key stages of PPE selection, donning, use, and doffing when handling 2-Bromo-4-chloro-5-(trifluoromethyl)aniline.

Operational Plan: A Step-by-Step Guide to Safe Handling

A systematic approach to handling 2-Bromo-4-chloro-5-(trifluoromethyl)aniline is crucial for safety. The following step-by-step protocols must be followed.

Preparation and Weighing

• Designate a Work Area: All work with this compound must be performed in a designated area within a certified chemical fume hood.[5]

• Assemble Materials: Before starting, ensure all necessary equipment (spatulas, weigh boats, glassware, etc.) and waste containers are inside the fume hood.

• Weighing: If the compound is a solid, carefully weigh the required amount on a tared weigh boat. Avoid creating dust. If it is a liquid, use a calibrated pipette or syringe.

• Solution Preparation: When preparing solutions, add the solvent to the pre-weighed compound slowly to avoid splashing.

Experimental Handling

• Containment: Use disposable, plastic-backed absorbent pads to cover the work surface within the fume hood to contain any minor spills.

• Clear Labeling: All containers with the compound must be clearly labeled with its full chemical name and appropriate hazard warnings.

• Avoid Incompatibilities: Store and handle away from strong oxidizing agents, strong acids, and bases to prevent vigorous reactions.[5]

Emergency Procedures: Planning for the Unexpected

Spills

• Minor Spills (inside a fume hood):

  • Alert personnel in the immediate area.

  • Wearing appropriate PPE, absorb the spill with an inert material such as vermiculite, sand, or a commercial spill kit for chemical spills.[5]

  • Collect the contaminated absorbent material into a sealed, labeled container for hazardous waste disposal.

  • Decontaminate the area with a suitable solvent, followed by soap and water.

• Major Spills (outside a fume hood):

  • Evacuate the immediate area and alert others.

  • Contact your institution's emergency response team.

  • Do not attempt to clean up a large spill without proper training and equipment.

Exposure

• Skin Contact: Immediately remove contaminated clothing and wash the affected area with copious amounts of soap and water for at least 15 minutes. Seek immediate medical attention.[5]

• Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[5][8]

• Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen. Seek immediate medical attention.[5]

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Seek immediate medical attention.[8][9]

Disposal Plan: Responsible Stewardship

Proper disposal of 2-Bromo-4-chloro-5-(trifluoromethyl)aniline and associated waste is a critical component of laboratory safety and environmental responsibility. As a halogenated organic compound, it must be disposed of as hazardous waste.[10]

Waste Segregation and Collection

• Designated Waste Container: Collect all waste containing 2-Bromo-4-chloro-5-(trifluoromethyl)aniline in a dedicated, clearly labeled, and sealed container for halogenated organic waste.[10]

• Solid Waste: Contaminated solid waste, including gloves, weigh boats, and absorbent materials, should be placed in a separate, sealed, and labeled container for solid hazardous waste.

• No Mixing: Do not mix halogenated waste with non-halogenated waste streams.[10]

Figure 2. A flowchart outlining the correct procedure for the segregation and disposal of waste generated from handling 2-Bromo-4-chloro-5-(trifluoromethyl)aniline.

Conclusion: A Commitment to a Safer Scientific Community

The responsible handling of 2-Bromo-4-chloro-5-(trifluoromethyl)aniline is not merely a matter of following regulations; it is a testament to our commitment to the safety of ourselves, our colleagues, and the environment. By integrating the principles and procedures outlined in this guide into your daily laboratory practices, you contribute to a culture of safety that enables cutting-edge research to thrive.

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